(S)-3-Hydroxyl-5-methylhexanoyl-CoA

Core Science & Biosynthesis

The Role of (S)-3-Hydroxy-5-methylhexanoyl-CoA in Fatty Acid Metabolism: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

(S)-3-Hydroxy-5-methylhexanoyl-CoA is a putative intermediate in the metabolism of branched-chain fatty acids (BCFAs). While direct research on this specific molecule is limited, its structure strongly suggests a role in the β-oxidation of 5-methylhexanoic acid. This technical guide synthesizes current knowledge on the enzymatic reactions, metabolic pathways, and analytical methodologies relevant to (S)-3-Hydroxy-5-methylhexanoyl-CoA. By examining the substrate specificities of key enzymes in fatty acid oxidation and detailing experimental protocols for the analysis of acyl-CoA species, this document provides a foundational resource for researchers investigating branched-chain lipid metabolism and its implications in health and disease.

Introduction

Fatty acid metabolism is a cornerstone of cellular energy homeostasis. While the metabolism of straight-chain fatty acids is well-characterized, the pathways involving branched-chain fatty acids (BCFAs) are less understood. BCFAs, characterized by methyl groups along their acyl chains, are integral components of cell membranes and have been implicated in various physiological and pathophysiological processes. (S)-3-Hydroxy-5-methylhexanoyl-CoA is hypothesized to be a key intermediate in the catabolism of BCFAs, particularly in the β-oxidation of 5-methylhexanoic acid. Its formation and subsequent conversion are likely catalyzed by the canonical enzymes of fatty acid oxidation, albeit with potentially different efficiencies compared to their straight-chain counterparts. Understanding the metabolic fate of (S)-3-Hydroxy-5-methylhexanoyl-CoA is crucial for elucidating the complete picture of lipid metabolism and for the development of therapeutics targeting metabolic disorders.

Putative Metabolic Pathway

(S)-3-Hydroxy-5-methylhexanoyl-CoA is likely an intermediate in the mitochondrial β-oxidation of 5-methylhexanoyl-CoA. The pathway is proposed to proceed through the canonical steps of β-oxidation, catalyzed by acyl-CoA dehydrogenase, enoyl-CoA hydratase, 3-hydroxyacyl-CoA dehydrogenase, and ketoacyl-CoA thiolase.

Putative β-oxidation pathway of 5-Methylhexanoyl-CoA.

Enzymatic Reactions and Quantitative Data

The key enzymatic step involving (S)-3-Hydroxy-5-methylhexanoyl-CoA is its oxidation to 3-Keto-5-methylhexanoyl-CoA, catalyzed by 3-hydroxyacyl-CoA dehydrogenase (HADH). Several isozymes of HADH exist, with varying substrate specificities. Short-chain 3-hydroxyacyl-CoA dehydrogenase (SCHAD), also known as HSD17B10, exhibits a preference for short-chain methyl-branched acyl-CoAs.[1]

Due to a lack of direct experimental data for (S)-3-Hydroxy-5-methylhexanoyl-CoA, the following table presents kinetic parameters for pig heart L-3-hydroxyacyl-CoA dehydrogenase with various straight-chain substrates to provide a comparative context. It is generally observed that the enzyme is most active with medium-chain substrates.[2]

Substrate (L-3-hydroxyacyl-CoA)	Chain Length	Km (µM)	Vmax (µmol/min/mg)
3-Hydroxybutyryl-CoA	C4	58	108
3-Hydroxyhexanoyl-CoA	C6	18	145
3-Hydroxyoctanoyl-CoA	C8	8	162
3-Hydroxydecanoyl-CoA	C10	5	175
3-Hydroxydodecanoyl-CoA	C12	4	150
3-Hydroxytetradecanoyl-CoA	C14	4	125
3-Hydroxyhexadecanoyl-CoA	C16	4	102

Data extrapolated from studies on pig heart L-3-hydroxyacyl-CoA dehydrogenase with straight-chain substrates.[2]

Experimental Protocols

Spectrophotometric Assay for 3-Hydroxyacyl-CoA Dehydrogenase (HADH) Activity

This protocol describes a continuous spectrophotometric assay to determine HADH activity by monitoring the reduction of NAD+ to NADH at 340 nm.

Materials and Reagents:

• Assay Buffer: 100 mM Potassium Phosphate buffer, pH 7.3

• NAD+ Stock Solution: 20 mM in assay buffer

• (S)-3-Hydroxy-5-methylhexanoyl-CoA (or other 3-hydroxyacyl-CoA substrate) Stock Solution

• Purified HADH enzyme or cell/tissue lysate

Procedure:

• Prepare a reaction mixture in a cuvette containing the assay buffer and NAD+ (final concentration 1 mM).

• Add the 3-hydroxyacyl-CoA substrate to the desired final concentration.

• Equilibrate the mixture to 37°C for 5 minutes.

• Initiate the reaction by adding the enzyme sample.

• Immediately monitor the increase in absorbance at 340 nm for 5-10 minutes.

• Calculate the initial reaction velocity from the linear portion of the absorbance curve. The molar extinction coefficient for NADH at 340 nm is 6220 M⁻¹cm⁻¹.

Analysis of (S)-3-Hydroxy-5-methylhexanoyl-CoA by LC-MS/MS

This protocol provides a general framework for the sensitive and specific quantification of branched-chain acyl-CoAs using liquid chromatography-tandem mass spectrometry.

Sample Preparation:

• Homogenize frozen tissue or cell pellets in a cold extraction buffer (e.g., 2:1:1 acetonitrile:isopropanol:water).

• Centrifuge to pellet proteins and cellular debris.

• Collect the supernatant containing the acyl-CoAs.

• The extract can be further purified using solid-phase extraction (SPE).

• Dry the sample under a stream of nitrogen or by vacuum centrifugation.

• Reconstitute the dried extract in a suitable solvent for LC-MS/MS analysis.

LC-MS/MS Conditions:

• Column: C18 reversed-phase column

• Mobile Phase A: 10 mM ammonium (B1175870) acetate (B1210297) in water

• Mobile Phase B: Acetonitrile

• Gradient: A suitable gradient from low to high organic phase to elute acyl-CoAs of varying chain lengths.

• Ionization: Positive ion electrospray ionization (ESI+)

• Detection: Multiple Reaction Monitoring (MRM) of the precursor ion and a characteristic fragment ion (e.g., the neutral loss of 507 Da corresponding to the 3'-phosphoadenosine diphosphate (B83284) fragment).

Mandatory Visualizations

Experimental workflow for acyl-CoA analysis.

Conclusion

(S)-3-Hydroxy-5-methylhexanoyl-CoA represents an important, albeit understudied, metabolite at the crossroads of branched-chain fatty acid metabolism. Based on our understanding of fatty acid oxidation, it is a key intermediate in the catabolism of 5-methylhexanoic acid. The enzymes responsible for its metabolism, particularly 3-hydroxyacyl-CoA dehydrogenases, show specificity for branched-chain substrates, suggesting a regulated process. Further research, utilizing the analytical techniques outlined in this guide, is necessary to fully elucidate the kinetics of its turnover and its precise physiological roles. A deeper understanding of the metabolism of (S)-3-Hydroxy-5-methylhexanoyl-CoA and other BCFAs will undoubtedly open new avenues for therapeutic intervention in a range of metabolic diseases.

References

• 1. 3-Hydroxyacyl-CoA dehydrogenase and short chain 3-hydroxyacyl-CoA dehydrogenase in human health and disease - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Assay of L-3-hydroxyacyl-coenzyme A dehydrogenase with substrates of different chain lengths - PubMed [pubmed.ncbi.nlm.nih.gov]

(S)-3-Hydroxyl-5-methylhexanoyl-CoA: A Technical Guide to Its Synthesis and Characterization

For Researchers, Scientists, and Drug Development Professionals

Introduction

This technical guide outlines a plausible enzymatic synthesis and characterization workflow for (S)-3-Hydroxyl-5-methylhexanoyl-CoA, based on established methodologies for similar compounds.

Data Presentation

Given the limited specific data for (S)-3-Hydroxyl-5-methylhexanoyl-CoA, the following tables present representative quantitative data for enzymes involved in the metabolism of related 3-hydroxyacyl compounds and analytical techniques used for their characterization.

Table 1: Kinetic Properties of L-3-Hydroxyacyl-CoA Dehydrogenase with Various Substrates

Substrate	K_m (µM)	V_{max} (U/mg)
3-Hydroxybutyryl-CoA	100	173
3-Hydroxyoctanoyl-CoA	5	115
3-Hydroxydodecanoyl-CoA	4	78
3-Hydroxypalmitoyl-CoA	4	55

Source: Adapted from studies on pig heart L-3-hydroxyacyl-CoA dehydrogenase. The data illustrates the enzyme's preference for medium-chain substrates.

Table 2: Analytical Parameters for GC-MS Analysis of a Related 3-Hydroxydicarboxylic Acid

Parameter	Value
Derivative	Trimethylsilyl (TMS)
Ionization Mode	Positive-ion chemical ionization
Characteristic Ions (m/z)	[M+H]⁺, [M+H-TMSOH]⁺, [M+H-2(TMSOH)]⁺
Application	Stable-isotope dilution mass spectrometric analysis

Source: Based on the analysis of 3-hydroxydodecanedioic acid for studies of fatty acid metabolic disorders.[6][7]

Experimental Protocols

The following protocols describe a potential enzymatic synthesis and subsequent analysis of (S)-3-Hydroxyl-5-methylhexanoyl-CoA.

Enzymatic Synthesis of (S)-3-Hydroxyl-5-methylhexanoyl-CoA

This two-step method is adapted from the enzymatic synthesis of other 3-hydroxyacyl-CoAs.[3]

Step 1: Synthesis of 5-Methyl-2-hexenoyl-CoA

• Reaction Mixture Preparation: In a suitable buffer (e.g., 100 mM Tris-HCl, pH 8.0), combine 5-methyl-2-hexenoic acid, Coenzyme A (CoA), and ATP.

• Enzyme Addition: Initiate the reaction by adding a suitable acyl-CoA synthetase.

• Incubation: Incubate the reaction mixture at 37°C, monitoring the formation of the enoyl-CoA thioester by HPLC.

• Purification: Purify the resulting 5-Methyl-2-hexenoyl-CoA using reverse-phase HPLC.

Step 2: Hydration to (S)-3-Hydroxyl-5-methylhexanoyl-CoA

• Reaction Setup: To the purified 5-Methyl-2-hexenoyl-CoA, add a stereospecific enoyl-CoA hydratase (e.g., crotonase) in a compatible buffer.

• Incubation: Incubate the mixture, allowing for the stereospecific hydration of the double bond to form the (S)-hydroxyl group.

• Monitoring and Purification: Monitor the reaction progress via HPLC. Once complete, purify the final product, (S)-3-Hydroxyl-5-methylhexanoyl-CoA, using reverse-phase HPLC.

Analysis by Gas Chromatography-Mass Spectrometry (GC-MS)

This protocol is based on methods for analyzing related hydroxy fatty acids.[6][7]

• Hydrolysis: Cleave the CoA thioester bond of (S)-3-Hydroxyl-5-methylhexanoyl-CoA by alkaline hydrolysis to yield (S)-3-Hydroxyl-5-methylhexanoic acid.

• Extraction: Acidify the solution and extract the resulting free fatty acid with an organic solvent (e.g., ethyl acetate).

• Derivatization: Prepare a volatile derivative suitable for GC analysis. A common method is trimethylsilylation, which targets the hydroxyl and carboxyl groups.

• GC-MS Analysis: Inject the derivatized sample into a GC-MS system. Use a suitable capillary column for separation and operate the mass spectrometer in a mode that provides characteristic ions for identification and quantification (e.g., positive-ion chemical ionization).[6][7]

Mandatory Visualization

Caption: Enzymatic synthesis and analysis workflow for (S)-3-Hydroxyl-5-methylhexanoyl-CoA.

Caption: Hypothetical involvement in a branched-chain amino acid catabolism pathway.

References

• 1. chembk.com [chembk.com]
• 2. medchemexpress.com [medchemexpress.com]
• 3. Enzymatic synthesis of 3-hydroxyacyl-CoAs of branched-chain amino acid catabolism - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. benchchem.com [benchchem.com]
• 6. Analysis of 3-hydroxydodecanedioic acid for studies of fatty acid metabolic disorders: preparation of stable isotope standards - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. scispace.com [scispace.com]

An In-depth Technical Guide to (S)-3-Hydroxyl-5-methylhexanoyl-CoA: Chemical Properties, Experimental Protocols, and Biosynthetic Insights

For Researchers, Scientists, and Drug Development Professionals

Abstract

(S)-3-Hydroxyl-5-methylhexanoyl-CoA is a branched-chain acyl-coenzyme A derivative of significant interest in the study of secondary metabolite biosynthesis. This technical guide provides a comprehensive overview of its chemical and physical properties, detailed experimental protocols for its analysis and purification, and an exploration of its putative role in natural product biosynthesis, particularly as an intermediate in the leupyrrin pathway in Sorangium cellulosum. While some properties are inferred from closely related analogs due to limited direct experimental data, this document serves as a valuable resource for researchers investigating novel metabolic pathways and developing new therapeutic agents.

Chemical and Physical Properties

Precise experimental data for (S)-3-Hydroxyl-5-methylhexanoyl-CoA is not extensively available in the public domain. However, based on its chemical structure and data from commercial suppliers and analogous compounds, the following properties can be detailed. The CAS number for (S)-3-Hydroxyl-5-methylhexanoyl-CoA is 3028332-93-3[1].

Table 1: Chemical and Physical Properties of (S)-3-Hydroxyl-5-methylhexanoyl-CoA

Property	Value	Source/Method
IUPAC Name	S-[2-[3-[[(2R)-4-[[[(2R,3S,4R,5R)-5-(6-aminopurin-9-yl)-4-hydroxy-3-phosphonooxyoxolan-2-yl]methoxy-hydroxyphosphoryl]oxy-hydroxyphosphoryl]oxy-2-hydroxy-3,3-dimethylbutanoyl]amino]propanoylamino]ethyl] (3S)-3-hydroxy-5-methylhexanethioate	Inferred from structure
CAS Number	3028332-93-3	[1]
Molecular Formula	C₂₈H₄₈N₇O₁₈P₃S	Deduced from structure[2]
Molecular Weight	895.70 g/mol	[2]
Physical State	Solid (lyophilized powder)	Inferred from similar compounds
Solubility	Soluble in water and aqueous buffers	Inferred from similar compounds
Stability and Storage	Store at -20°C or -80°C. Sensitive to moisture and air. Handle under an inert atmosphere.	General for acyl-CoA compounds

Experimental Protocols

Detailed experimental protocols for the synthesis, purification, and analysis of (S)-3-Hydroxyl-5-methylhexanoyl-CoA are not explicitly published. However, methodologies for structurally similar long-chain acyl-CoA molecules are well-established and can be adapted.

Synthesis

A likely synthetic route would involve the synthesis of (S)-3-hydroxy-5-methylhexanoic acid followed by its coupling to Coenzyme A.

Workflow for the Synthesis of (S)-3-Hydroxyl-5-methylhexanoyl-CoA

Synthesis workflow for (S)-3-Hydroxyl-5-methylhexanoyl-CoA.

Purification

A two-step purification process involving Solid-Phase Extraction (SPE) followed by High-Performance Liquid Chromatography (HPLC) is recommended.

Table 2: SPE and HPLC Purification Parameters for Acyl-CoAs

Parameter	Solid-Phase Extraction (SPE)	High-Performance Liquid Chromatography (HPLC)
Stationary Phase	C18	C18 reversed-phase
Conditioning	Methanol (B129727), followed by water	-
Loading	Sample in aqueous solution	Purified sample from SPE
Wash	Water, followed by low percentage methanol in water	-
Elution	Methanol or acetonitrile (B52724)	Gradient of acetonitrile in water with an ion-pairing agent (e.g., ammonium (B1175870) acetate)
Detection	-	UV at 260 nm (adenine ring of CoA)

Experimental Workflow for Purification

Purification workflow for (S)-3-Hydroxyl-5-methylhexanoyl-CoA.

Analysis

Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) is the gold standard for the sensitive and specific quantification of acyl-CoAs.

Table 3: LC-MS/MS Parameters for Acyl-CoA Analysis

Parameter	Value
Chromatography	Reversed-phase (C18 column)
Mobile Phase A	Water with 10 mM ammonium acetate
Mobile Phase B	Acetonitrile with 10 mM ammonium acetate
Ionization Mode	Positive Electrospray Ionization (ESI+)
Detection Mode	Multiple Reaction Monitoring (MRM)
Precursor Ion [M+H]⁺ (m/z)	~896.7 (projected)
Product Ion (m/z)	Characteristic fragments (e.g., loss of phosphopantetheine)

Signaling and Metabolic Pathways

Direct evidence for the involvement of (S)-3-Hydroxyl-5-methylhexanoyl-CoA in specific signaling pathways is currently lacking. However, there is strong evidence to suggest its role as a key intermediate in the biosynthesis of leupyrrins, a class of antifungal natural products produced by the myxobacterium Sorangium cellulosum[3][4][5][6][7][8].

The biosynthesis of leupyrrins involves the incorporation of an unusual extender unit, 2-carboxy-3-hydroxy-5-methylhexanoyl-CoA, which is derived from isovaleryl-CoA[5][8]. It is highly probable that (S)-3-Hydroxyl-5-methylhexanoyl-CoA is a precursor to this dicarboxylic acid extender unit.

Proposed Biosynthetic Pathway of the Leupyrrin Extender Unit

Proposed biosynthetic pathway leading to the leupyrrin extender unit.

This proposed pathway highlights the central role of (S)-3-Hydroxyl-5-methylhexanoyl-CoA as a key intermediate. Further research, including isotopic labeling studies and in vitro enzymatic assays with the leupyrrin biosynthetic enzymes, is necessary to fully elucidate the precise steps of this pathway.

Conclusion

(S)-3-Hydroxyl-5-methylhexanoyl-CoA is an important, yet under-characterized, metabolite likely involved in the biosynthesis of complex natural products. This technical guide provides a consolidated resource of its known and inferred properties, along with adaptable experimental protocols. The elucidation of its precise biological role and the characterization of the enzymes involved in its metabolism will be crucial for advancing our understanding of microbial secondary metabolism and for the potential bio-engineering of novel therapeutic compounds.

References

• 1. (S)-3-Hydroxyl-5-methylhexanoyl-CoA [chembk.com]
• 2. medchemexpress.com [medchemexpress.com]
• 3. Insights into the complex biosynthesis of the leupyrrins in Sorangium cellulosum So ce690 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Insights into the complex biosynthesis of the leupyrrins in Sorangium cellulosum So ce690 - Molecular BioSystems (RSC Publishing) [pubs.rsc.org]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. Origin of the 3-methylglutaryl moiety in caprazamycin biosynthesis - PMC [pmc.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]

The Putative Biological Function of (S)-3-Hydroxy-5-methylhexanoyl-CoA in Human Metabolism: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

(S)-3-Hydroxy-5-methylhexanoyl-CoA is a branched-chain acyl-coenzyme A derivative whose specific biological function in humans is not extensively documented in existing literature. Based on its molecular structure, this technical guide posits its role as a potential, albeit minor, intermediate in the catabolism of the branched-chain amino acid leucine (B10760876) or in the metabolism of branched-chain fatty acids. This document synthesizes information from related metabolic pathways to propose a hypothetical role for (S)-3-Hydroxy-5-methylhexanoyl-CoA, details the enzymatic reactions it likely undergoes, and provides a framework for its experimental investigation. All quantitative data for analogous reactions are presented for comparative analysis, and detailed experimental protocols for the study of such molecules are provided.

Introduction: The Context of Branched-Chain Acyl-CoA Metabolism

The metabolism of branched-chain amino acids (BCAAs)—leucine, isoleucine, and valine—is a critical source of cellular energy and biosynthetic precursors.[1] The catabolism of leucine, in particular, generates a series of branched-chain acyl-CoA intermediates.[2] The canonical pathway of leucine degradation is well-established, proceeding through isovaleryl-CoA, 3-methylcrotonyl-CoA, 3-methylglutaconyl-CoA, and ultimately yielding acetyl-CoA and acetoacetate.[2][3]

However, the promiscuity of enzymes involved in fatty acid and amino acid metabolism suggests the potential for alternative, less-trafficked metabolic routes.[4][5] (S)-3-Hydroxy-5-methylhexanoyl-CoA, a six-carbon chain with a methyl group at the fifth carbon, is structurally similar to intermediates in both leucine catabolism and the β-oxidation of branched-chain fatty acids. This guide explores the hypothetical positioning of this molecule within these metabolic contexts.

The Canonical Leucine Catabolism Pathway

To understand the potential role of (S)-3-Hydroxy-5-methylhexanoyl-CoA, it is essential to first consider the primary pathway for leucine degradation. This pathway is initiated by a transamination reaction followed by oxidative decarboxylation to form isovaleryl-CoA.[1][2] Subsequent steps involve a series of enzymatic reactions occurring primarily within the mitochondria.[6]

Figure 1. The canonical pathway of leucine catabolism in humans.

A Hypothesized Metabolic Role for (S)-3-Hydroxy-5-methylhexanoyl-CoA

We propose that (S)-3-Hydroxy-5-methylhexanoyl-CoA is an intermediate in a secondary or alternative pathway of branched-chain fatty acid metabolism, potentially originating from leucine catabolism. This hypothetical pathway would parallel the steps of mitochondrial β-oxidation.

The proposed precursor, 5-methylhexanoyl-CoA, could be formed through the elongation of isovaleryl-CoA, an intermediate in leucine metabolism. The subsequent steps would involve dehydrogenation, hydration (forming the titular molecule), and a second dehydrogenation.

Figure 2. A hypothesized metabolic pathway for (S)-3-Hydroxy-5-methylhexanoyl-CoA.

Enzymatic Steps and Homologous Data

The enzymes catalyzing this hypothetical pathway would belong to well-characterized families. While kinetic data for (S)-3-Hydroxy-5-methylhexanoyl-CoA is unavailable, we can infer potential activities from studies on structurally similar substrates.

Table 1: Putative Enzymatic Reactions and Comparative Kinetic Data

Step	Reaction	Enzyme Class	Substrate Analog	Km (µM)	Vmax (U/mg)	Reference
1	5-Methylhexanoyl-CoA → 5-Methylhex-2-enoyl-CoA	Acyl-CoA Dehydrogenase	Isovaleryl-CoA	20-50	~10	[7]
2	5-Methylhex-2-enoyl-CoA → (S)-3-Hydroxy-5-methylhexanoyl-CoA	Enoyl-CoA Hydratase (Crotonase)	Crotonyl-CoA	20-30	>1000	[8]
3	(S)-3-Hydroxy-5-methylhexanoyl-CoA → 3-Keto-5-methylhexanoyl-CoA	(S)-3-Hydroxyacyl-CoA Dehydrogenase (HADH)	(S)-3-Hydroxyhexanoyl-CoA	10-20	~150	[9]
4	3-Keto-5-methylhexanoyl-CoA → Propionyl-CoA + Acetyl-CoA	β-Ketothiolase	3-Ketohexanoyl-CoA	5-15	~100	N/A

Note: Kinetic values are approximations derived from literature on enzymes with similar substrates and are intended for comparative purposes only.

The stereospecificity of 3-hydroxyacyl-CoA dehydrogenase (HADH) for the (S)-enantiomer is well-established, lending credence to the specific involvement of (S)-3-Hydroxy-5-methylhexanoyl-CoA in this pathway.[10]

Experimental Protocols

The investigation of the proposed biological function of (S)-3-Hydroxy-5-methylhexanoyl-CoA requires robust analytical methodologies. The following protocols are adapted from established methods for the analysis of acyl-CoA esters.

Quantification of (S)-3-Hydroxy-5-methylhexanoyl-CoA by LC-MS/MS

Liquid chromatography-tandem mass spectrometry (LC-MS/MS) is the gold standard for the sensitive and specific quantification of acyl-CoA species.[11][12]

4.1.1. Sample Preparation

• Tissue/Cell Homogenization: Homogenize frozen tissue or cell pellets in a cold extraction buffer (e.g., 2:1:1 acetonitrile (B52724):isopropanol:water with internal standards).

• Protein Precipitation: Centrifuge the homogenate at high speed (e.g., 16,000 x g) for 15 minutes at 4°C to pellet protein and cellular debris.

• Supernatant Collection: Carefully collect the supernatant containing the acyl-CoAs.

• Drying and Reconstitution: Dry the supernatant under a stream of nitrogen and reconstitute in a suitable buffer for LC-MS/MS analysis (e.g., 5% methanol (B129727) in water).

Figure 3. General workflow for the preparation of samples for acyl-CoA analysis.

4.1.2. LC-MS/MS Analysis

• Chromatography: Employ a C18 reversed-phase column with a gradient elution using mobile phases such as water with 0.1% formic acid and acetonitrile with 0.1% formic acid.

• Mass Spectrometry: Operate the mass spectrometer in positive ion mode with multiple reaction monitoring (MRM) to detect the specific precursor-to-product ion transitions for (S)-3-Hydroxy-5-methylhexanoyl-CoA and the internal standard.

• Quantification: Generate a standard curve using synthetic (S)-3-Hydroxy-5-methylhexanoyl-CoA to enable absolute quantification.

In Vitro Enzyme Assays

To confirm the enzymatic transformations of (S)-3-Hydroxy-5-methylhexanoyl-CoA, in vitro assays with purified enzymes are essential.

4.2.1. 3-Hydroxyacyl-CoA Dehydrogenase (HADH) Activity Assay

This assay measures the NAD⁺-dependent oxidation of the hydroxyl group of (S)-3-Hydroxy-5-methylhexanoyl-CoA.

• Reaction Mixture: Prepare a reaction buffer containing Tris-HCl, NAD⁺, and the purified HADH enzyme.

• Initiation: Start the reaction by adding (S)-3-Hydroxy-5-methylhexanoyl-CoA.

• Detection: Monitor the increase in absorbance at 340 nm, which corresponds to the formation of NADH.

• Calculation: Calculate the enzyme activity based on the rate of NADH production using the Beer-Lambert law.

Conclusion and Future Directions

While direct evidence for the biological function of (S)-3-Hydroxy-5-methylhexanoyl-CoA in humans remains to be elucidated, its chemical structure strongly suggests a role as an intermediate in branched-chain lipid metabolism, likely connected to the catabolism of leucine. The hypothetical pathway presented in this guide provides a theoretical framework for future research.

Key future research directions should include:

• Metabolomic Screening: Targeted and untargeted metabolomic analyses of human plasma and tissues to detect the presence and quantify the levels of (S)-3-Hydroxy-5-methylhexanoyl-CoA under various physiological and pathological conditions.

• Enzyme Characterization: In vitro studies with purified candidate enzymes (acyl-CoA dehydrogenases, enoyl-CoA hydratases, and 3-hydroxyacyl-CoA dehydrogenases) to determine their substrate specificity and kinetic parameters for the proposed intermediates.

• Stable Isotope Tracing: The use of stable isotope-labeled leucine or fatty acids in cell culture or in vivo models to trace the metabolic flux through the proposed pathway.

The validation of this hypothesized pathway would contribute to a more comprehensive understanding of branched-chain amino acid and fatty acid metabolism and could reveal novel therapeutic targets for metabolic disorders.

References

• 1. Enzymes involved in branched-chain amino acid metabolism in humans - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. L-leucine degradation I | Pathway - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. The synthesis of branched-chain fatty acids is limited by enzymatic decarboxylation of ethyl- and methylmalonyl-CoA - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Enzyme promiscuity drives branched-chain fatty acid synthesis in adipose tissues - PMC [pmc.ncbi.nlm.nih.gov]
• 6. 3-Methylcrotonyl-Coenzyme A Carboxylase Is a Component of the Mitochondrial Leucine Catabolic Pathway in Plants - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Structural Insights into Isovaleryl-Coenzyme A Dehydrogenase: Mechanisms of Substrate Specificity and Implications of Isovaleric Acidemia-Associated Mutations - PMC [pmc.ncbi.nlm.nih.gov]
• 8. uniprot.org [uniprot.org]
• 9. Assay of L-3-hydroxyacyl-coenzyme A dehydrogenase with substrates of different chain lengths - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. benchchem.com [benchchem.com]
• 11. benchchem.com [benchchem.com]
• 12. Development of a Novel Method for the Determination of Acyl-CoA Compounds by Liquid Chromatography Mass Spectrometry to Probe the Metabolism of Fatty Acids - PMC [pmc.ncbi.nlm.nih.gov]

An In-depth Technical Guide to the Enzymes Involved in the Synthesis of (S)-3-Hydroxyl-5-methylhexanoyl-CoA

For Researchers, Scientists, and Drug Development Professionals

Abstract

(S)-3-Hydroxyl-5-methylhexanoyl-CoA is a chiral molecule of significant interest in the synthesis of complex pharmaceuticals and natural products. Its branched structure and specific stereochemistry necessitate a detailed understanding of the enzymatic machinery capable of its biosynthesis. This technical guide delineates a putative biosynthetic pathway for (S)-3-Hydroxyl-5-methylhexanoyl-CoA, focusing on the core enzymes involved, their mechanisms, and relevant quantitative data. Detailed experimental protocols for the investigation of this pathway and its constituent enzymes are provided, alongside graphical representations of the metabolic logic and experimental workflows to facilitate research and development in this area.

Proposed Biosynthetic Pathway

The synthesis of (S)-3-Hydroxyl-5-methylhexanoyl-CoA is hypothesized to proceed through a three-step enzymatic pathway commencing with precursors from central carbon metabolism. This pathway leverages the substrate promiscuity of enzymes typically involved in fatty acid and isoprenoid biosynthesis.

The proposed pathway initiates with the condensation of isovaleryl-CoA, derived from the degradation of the amino acid leucine, and acetyl-CoA. This key step is followed by the reduction of the resulting 3-ketoacyl-CoA intermediate to yield the final (S)-stereoisomer product.

The core enzymes implicated in this pathway are:

• β-Ketothiolase (Thiolase) : While not directly involved in the synthesis of the final branched structure, thiolase catalyzes the foundational condensation of two acetyl-CoA molecules to form acetoacetyl-CoA, a key precursor for the subsequent condensation reaction in some contexts. Thiolases exhibit broad substrate specificity, which is a recurring theme in this pathway.

• HMG-CoA Synthase-like Enzyme : This enzyme is proposed to catalyze the pivotal condensation of isovaleryl-CoA with acetyl-CoA to form 3-oxo-5-methylhexanoyl-CoA. The substrate promiscuity of HMG-CoA synthases, which typically condense acetyl-CoA with acetoacetyl-CoA, is critical for this proposed function.

• 3-Ketoacyl-CoA Reductase (KCR) : This enzyme facilitates the stereospecific reduction of the 3-keto group of 3-oxo-5-methylhexanoyl-CoA to a hydroxyl group, yielding (S)-3-Hydroxyl-5-methylhexanoyl-CoA. The reductase must exhibit (S)-specificity to produce the desired enantiomer.

Core Enzymes and Quantitative Data

A comprehensive understanding of the enzymes in the proposed pathway requires an examination of their kinetic properties. While specific data for the synthesis of (S)-3-Hydroxyl-5-methylhexanoyl-CoA is not extensively available, data from analogous reactions with structurally similar substrates provide valuable insights.

Enzyme Class	Substrate(s)	Product(s)	Km (µM)	Vmax or kcat	Source Organism (Example)	Reference
β-Ketothiolase	Acetyl-CoA	Acetoacetyl-CoA, CoA	50-500	Variable	Escherichia coli	[1]
HMG-CoA Synthase	Acetyl-CoA, Acetoacetyl-CoA	HMG-CoA, CoA	4.3 (Acetoacetyl-CoA)	1.4 µmol/min/mg	Saccharomyces cerevisiae	[2]
3-Ketoacyl-CoA Reductase	Acetoacetyl-CoA, NADPH	(S)-3-Hydroxybutyryl-CoA, NADP+	20-100	>100 µmol/min/mg	Cupriavidus necator	[3]

Note: The kinetic parameters presented are for canonical substrates and serve as an approximation. The actual values for the substrates involved in (S)-3-Hydroxyl-5-methylhexanoyl-CoA synthesis will require experimental determination.

Experimental Protocols

Heterologous Expression and Purification of Pathway Enzymes

Objective: To produce and purify the candidate Thiolase, HMG-CoA Synthase-like enzyme, and 3-Ketoacyl-CoA Reductase for in vitro characterization.

Methodology:

• Gene Synthesis and Cloning: Codon-optimized synthetic genes encoding the target enzymes (e.g., from Escherichia coli, Saccharomyces cerevisiae, or other sources known for promiscuous enzymes) are cloned into an expression vector such as pET-28a(+), which incorporates an N-terminal His-tag for purification.

• Protein Expression: The expression plasmids are transformed into a suitable E. coli expression host (e.g., BL21(DE3)). Cultures are grown in Luria-Bertani (LB) medium supplemented with the appropriate antibiotic at 37°C to an OD600 of 0.6-0.8. Protein expression is induced with 0.1-1.0 mM isopropyl β-D-1-thiogalactopyranoside (IPTG) and cultures are incubated for a further 16-20 hours at 18-25°C.

• Cell Lysis and Purification: Cells are harvested by centrifugation, resuspended in lysis buffer (50 mM Tris-HCl pH 8.0, 300 mM NaCl, 10 mM imidazole, 1 mM PMSF), and lysed by sonication. The lysate is clarified by centrifugation.

• Affinity Chromatography: The clarified lysate is loaded onto a Ni-NTA affinity column. The column is washed with a wash buffer (50 mM Tris-HCl pH 8.0, 300 mM NaCl, 20 mM imidazole) and the His-tagged protein is eluted with an elution buffer (50 mM Tris-HCl pH 8.0, 300 mM NaCl, 250 mM imidazole).

• Protein Purity and Concentration: Eluted fractions are analyzed by SDS-PAGE to assess purity. Pure fractions are pooled, and the buffer is exchanged into a storage buffer (e.g., 50 mM Tris-HCl pH 7.5, 150 mM NaCl, 10% glycerol) using a desalting column or dialysis. Protein concentration is determined using the Bradford assay.

In Vitro Reconstitution of the Biosynthetic Pathway

Objective: To demonstrate the synthesis of (S)-3-Hydroxyl-5-methylhexanoyl-CoA from primary metabolites using the purified enzymes.

Methodology:

• Reaction Setup: A reaction mixture is prepared containing assay buffer (e.g., 100 mM Tris-HCl pH 7.5), 1 mM isovaleryl-CoA, 1 mM acetyl-CoA, 2 mM NADPH, and the purified Thiolase (optional, if starting from acetyl-CoA only), HMG-CoA Synthase-like enzyme, and 3-Ketoacyl-CoA Reductase at optimized concentrations (e.g., 1-5 µM each).

• Incubation: The reaction is initiated by the addition of the enzymes and incubated at 30-37°C for a defined period (e.g., 1-4 hours).

• Quenching and Extraction: The reaction is quenched by the addition of an equal volume of ice-cold 10% (w/v) trichloroacetic acid (TCA). The mixture is centrifuged to pellet the precipitated protein.

• Analysis by LC-MS/MS: The supernatant is analyzed by liquid chromatography-tandem mass spectrometry (LC-MS/MS) to detect and quantify the formation of (S)-3-Hydroxyl-5-methylhexanoyl-CoA.

Quantitative Analysis of Acyl-CoA Thioesters by LC-MS/MS

Objective: To accurately quantify the concentration of (S)-3-Hydroxyl-5-methylhexanoyl-CoA and other acyl-CoA intermediates.

Methodology:

• Sample Preparation: As described in the in vitro reconstitution protocol, reactions are quenched and proteins are precipitated. An internal standard (e.g., a stable isotope-labeled acyl-CoA) is added to the supernatant.

• Chromatographic Separation: Samples are injected onto a C18 reverse-phase HPLC column. A gradient elution is performed using a mobile phase system consisting of an aqueous component with an ion-pairing agent (e.g., 10 mM ammonium (B1175870) acetate) and an organic component (e.g., acetonitrile (B52724) or methanol).

• Mass Spectrometric Detection: The eluent is introduced into a tandem mass spectrometer operating in positive ion mode with electrospray ionization (ESI). Multiple Reaction Monitoring (MRM) is used for quantification, monitoring the specific precursor-to-product ion transitions for each acyl-CoA species.

• Quantification: A standard curve is generated using authentic standards of the acyl-CoAs of interest to enable absolute quantification.

Mandatory Visualizations

Proposed Biosynthetic Pathway of (S)-3-Hydroxyl-5-methylhexanoyl-CoA

Caption: Proposed enzymatic pathway for the synthesis of (S)-3-Hydroxyl-5-methylhexanoyl-CoA.

Experimental Workflow for Enzyme Characterization

Caption: Workflow for the expression, purification, and characterization of pathway enzymes.

Conclusion

The synthesis of (S)-3-Hydroxyl-5-methylhexanoyl-CoA presents a compelling challenge in biocatalysis and metabolic engineering. The putative pathway outlined in this guide, involving a promiscuous HMG-CoA synthase-like enzyme and a stereospecific 3-ketoacyl-CoA reductase, provides a robust framework for future research. The detailed experimental protocols offer a practical starting point for the expression, purification, and characterization of the requisite enzymes, as well as for the in vitro reconstitution of the pathway. Further investigation into the substrate specificity and kinetic parameters of candidate enzymes will be crucial for optimizing the production of this valuable chiral building block. The application of the described LC-MS/MS methods will be instrumental in quantifying pathway intermediates and the final product, thereby enabling data-driven engineering of this biosynthetic route.

References

• 1. Isolation and purification of 3-hydroxy-3-methylglutaryl-coenzyme A by ion-exchange chromatography - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. macsphere.mcmaster.ca [macsphere.mcmaster.ca]
• 3. Improving Cofactor Promiscuity of HMG-CoA Reductase from Ruegeria pomeroyi Through Rational Design - PMC [pmc.ncbi.nlm.nih.gov]

The Natural Occurrence and Analysis of (S)-3-Hydroxyl-5-methylhexanoyl-CoA: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

(S)-3-Hydroxyl-5-methylhexanoyl-CoA is a chiral acyl-coenzyme A (acyl-CoA) derivative with a branched-chain structure. While its direct isolation from natural sources is not extensively documented in publicly available literature, compelling biochemical evidence suggests its plausible existence as a transient intermediate in the metabolic pathways of branched-chain amino acids, particularly in the catabolism of leucine (B10760876). This technical guide provides a comprehensive overview of the theoretical basis for its natural occurrence, a proposed biosynthetic pathway, and detailed experimental protocols for its detection and quantification. This information is intended to serve as a valuable resource for researchers investigating branched-chain fatty acid metabolism, metabolic disorders, and as a reference for the synthesis of related analytical standards.

Introduction

Acyl-coenzyme A (acyl-CoA) thioesters are central metabolites in numerous cellular processes, including fatty acid β-oxidation, the citric acid cycle, and the biosynthesis of complex lipids and secondary metabolites. The diversity of acyl-CoA structures reflects the wide array of metabolic precursors. Branched-chain acyl-CoAs, in particular, are key intermediates in the degradation of branched-chain amino acids (BCAAs) such as leucine, isoleucine, and valine.

(S)-3-Hydroxyl-5-methylhexanoyl-CoA, with its characteristic 5-methylhexanoyl backbone, is structurally related to intermediates in the leucine degradation pathway. While direct evidence of its natural abundance is scarce, its formation is biochemically feasible through the action of well-characterized enzymes with known substrate specificities. This guide explores the hypothetical biosynthetic route and provides the necessary technical information for its empirical investigation.

Proposed Biosynthetic Pathway

The most probable route for the formation of (S)-3-Hydroxyl-5-methylhexanoyl-CoA is through a modified β-oxidation pathway acting on a branched-chain acyl-CoA precursor derived from leucine metabolism. The key precursor is isovaleryl-CoA, which is formed in the mitochondrial matrix from the oxidative decarboxylation of α-ketoisocaproate, a transamination product of leucine.

The proposed pathway involves the following key enzymatic steps:

• Chain Elongation: Isovaleryl-CoA (a C5 acyl-CoA) would need to undergo a round of chain elongation to form 5-methylhexanoyl-CoA (a C7 acyl-CoA). This could theoretically occur via the reversal of the final steps of β-oxidation or through the action of fatty acid elongase systems.

• Dehydrogenation: 5-Methylhexanoyl-CoA is then dehydrogenated by an acyl-CoA dehydrogenase to yield 5-methyl-trans-2-enoyl-CoA.

• Hydration: The crucial stereospecific step involves the hydration of the double bond in 5-methyl-trans-2-enoyl-CoA by an enoyl-CoA hydratase. These enzymes are known to catalyze the addition of water to the trans-Δ2 double bond to form the (S)- or L-3-hydroxyacyl-CoA stereoisomer.

• Formation of (S)-3-Hydroxyl-5-methylhexanoyl-CoA: This hydration step directly yields the target molecule.

The subsequent step in this pathway would be the oxidation of (S)-3-Hydroxyl-5-methylhexanoyl-CoA by an (S)-specific 3-hydroxyacyl-CoA dehydrogenase to form 3-keto-5-methylhexanoyl-CoA.

Proposed biosynthetic pathway of (S)-3-Hydroxyl-5-methylhexanoyl-CoA.

Data Presentation

As there is no direct quantitative data for the natural occurrence of (S)-3-Hydroxyl-5-methylhexanoyl-CoA in the current literature, the following table is presented as a template for researchers to report their findings. The data should be acquired using the analytical methods described in the subsequent sections.

Biological Matrix	Organism/Cell Line	Condition	Concentration (pmol/mg protein)	Standard Deviation	Method of Detection
Liver Mitochondria	Mus musculus	Leucine-rich diet	[Insert Value]	[Insert Value]	LC-MS/MS
Bacterial Cell Lysate	Bacillus subtilis	Growth on isocaproate	[Insert Value]	[Insert Value]	LC-MS/MS
Plant Leaf Extract	Arabidopsis thaliana	Stressed	[Insert Value]	[Insert Value]	LC-MS/MS

Experimental Protocols

The detection and quantification of short-chain acyl-CoAs in biological matrices is challenging due to their low abundance, instability, and the complexity of the biological matrix. Liquid chromatography-tandem mass spectrometry (LC-MS/MS) is the gold standard for sensitive and specific quantification of these molecules.

Synthesis of (S)-3-Hydroxyl-5-methylhexanoyl-CoA Standard

An analytical standard is essential for the accurate quantification of the target analyte. The synthesis can be achieved through a chemo-enzymatic or a purely chemical approach.

Protocol for Chemo-Enzymatic Synthesis:

• Synthesis of 5-methyl-trans-2-enoyl-CoA:

  • Start with 5-methylhexanoic acid.

  • Activate to 5-methylhexanoyl-CoA using an acyl-CoA synthetase.

  • Dehydrogenate using a suitable acyl-CoA dehydrogenase to yield 5-methyl-trans-2-enoyl-CoA.

• Enzymatic Hydration:

  • Incubate 5-methyl-trans-2-enoyl-CoA with a purified enoyl-CoA hydratase (e.g., from bovine liver or a recombinant source) in a suitable buffer (e.g., 50 mM Tris-HCl, pH 7.8) at 37°C.

  • The reaction will stereospecifically produce (S)-3-Hydroxyl-5-methylhexanoyl-CoA.

• Purification:

  • Purify the product using solid-phase extraction (SPE) with a C18 cartridge followed by reversed-phase high-performance liquid chromatography (RP-HPLC).

Quantification by LC-MS/MS

4.2.1. Sample Preparation

• Tissue/Cell Homogenization:

  • Rapidly homogenize frozen tissue or cell pellets in a cold extraction solvent (e.g., 80% methanol (B129727) or an acetonitrile/isopropanol/water mixture) to quench enzymatic activity.

• Protein Precipitation:

  • Precipitate proteins by adding a cold acid (e.g., perchloric acid or trichloroacetic acid).

  • Centrifuge at high speed (e.g., 16,000 x g for 10 min at 4°C) to pellet the precipitated protein.

• Solid-Phase Extraction (SPE):

  • Condition a C18 SPE cartridge with methanol followed by water.

  • Load the supernatant from the protein precipitation step.

  • Wash the cartridge with water to remove salts and polar contaminants.

  • Elute the acyl-CoAs with methanol.

• Sample Concentration:

  • Dry the eluate under a gentle stream of nitrogen.

  • Reconstitute the sample in a small volume of the initial mobile phase for LC-MS/MS analysis.

4.2.2. LC-MS/MS Analysis

• Chromatography:

  • Column: C18 reversed-phase column (e.g., 100 x 2.1 mm, 1.8 µm).

  • Mobile Phase A: Water with 0.1% formic acid.

  • Mobile Phase B: Acetonitrile with 0.1% formic acid.

  • Gradient: A linear gradient from 5% to 95% B over 10-15 minutes.

  • Flow Rate: 0.3 mL/min.

  • Column Temperature: 40°C.

• Mass Spectrometry:

  • Ionization Mode: Positive electrospray ionization (ESI+).

  • Analysis Mode: Multiple Reaction Monitoring (MRM).

  • MRM Transitions: The specific precursor-to-product ion transitions for (S)-3-Hydroxyl-5-methylhexanoyl-CoA need to be determined by infusing a synthesized standard. A common fragmentation pattern for acyl-CoAs involves the neutral loss of the phosphopantetheine moiety. The predicted precursor ion [M+H]+ for C28H48N7O18P3S is m/z 896.2. A likely product ion would correspond to the protonated phosphopantetheine fragment.

Experimental workflow for the quantification of (S)-3-Hydroxyl-5-methylhexanoyl-CoA.

Conclusion

While the natural occurrence of (S)-3-Hydroxyl-5-methylhexanoyl-CoA has yet to be definitively established through direct observation, its existence as a metabolic intermediate is strongly supported by our understanding of branched-chain amino acid catabolism and the stereospecificity of the enzymes involved in β-oxidation. The technical guidance provided in this document offers a robust framework for researchers to investigate the presence and quantify the levels of this molecule in various biological systems. The successful detection and quantification of (S)-3-Hydroxyl-5-methylhexanoyl-CoA would provide valuable insights into the intricacies of branched-chain fatty acid metabolism and could have implications for the study of metabolic diseases.

The Stereochemistry of 3-Hydroxyl-5-methylhexanoyl-CoA: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

3-Hydroxyl-5-methylhexanoyl-CoA is a chiral molecule of interest in the study of fatty acid metabolism and as a potential intermediate in various biosynthetic pathways. Its stereochemistry plays a pivotal role in its biological activity and enzymatic processing. This technical guide provides a comprehensive overview of the stereochemical aspects of 3-hydroxyl-5-methylhexanoyl-CoA, including its enzymatic transformations, and outlines experimental protocols for its synthesis, purification, and analysis. While specific quantitative data for this particular branched-chain acyl-CoA derivative is limited in publicly available literature, this guide extrapolates from established methodologies for analogous straight-chain and other branched-chain acyl-CoA compounds.

Stereochemistry and Enzymatic Processing

The stereochemistry at the C3 position of 3-hydroxyl-5-methylhexanoyl-CoA is critical for its interaction with enzymes, particularly in the context of fatty acid β-oxidation. The two possible stereoisomers are (S)-3-hydroxyl-5-methylhexanoyl-CoA and (R)-3-hydroxyl-5-methylhexanoyl-CoA.

In mammalian fatty acid β-oxidation, the enzyme 3-hydroxyacyl-CoA dehydrogenase (HADH) exhibits strict stereospecificity for the (S)-enantiomer of 3-hydroxyacyl-CoA substrates. HADH catalyzes the NAD+-dependent oxidation of (S)-3-hydroxyacyl-CoAs to their corresponding 3-ketoacyl-CoAs. This specificity suggests that only the (S)-enantiomer of 3-hydroxyl-5-methylhexanoyl-CoA would be a substrate for HADH in this pathway.

The metabolism of the (R)-enantiomer, if formed, would likely require a separate set of enzymes. In some organisms, epimerases can interconvert between the (S) and (R) forms, or specific dehydrogenases that act on the (R)-enantiomer may exist.

Putative Metabolic Pathway

The involvement of 3-hydroxyl-5-methylhexanoyl-CoA in specific metabolic pathways is not extensively documented. However, based on its structure, it is a plausible intermediate in the β-oxidation of branched-chain fatty acids. The following diagram illustrates a putative pathway for the metabolism of the (S)-enantiomer.

Caption: Putative β-oxidation pathway for (S)-3-hydroxyl-5-methylhexanoyl-CoA.

Quantitative Data

Table 1: Hypothetical Kinetic Parameters of 3-Hydroxyacyl-CoA Dehydrogenase (HADH) with Stereoisomers of 3-Hydroxyl-5-methylhexanoyl-CoA

Substrate	Enzyme Source	Km (µM)	Vmax (µmol/min/mg)	Reference
(S)-3-Hydroxyl-5-methylhexanoyl-CoA	Bovine Liver	N/A	N/A
(R)-3-Hydroxyl-5-methylhexanoyl-CoA	Bovine Liver	N/A	N/A
(S)-3-Hydroxyhexanoyl-CoA (for comparison)	Bovine Liver	~50	~150	[1]

N/A: Data not available in the cited literature.

Table 2: Physicochemical and Spectroscopic Data for 3-Hydroxy-5-methylhexanoic Acid

Property	(R)-3-hydroxy-5-methylhexanoic acid	(S)-3-hydroxy-5-methylhexanoic acid	Racemic 3-hydroxy-5-methylhexanoic acid
Molecular Formula	C7H14O3	C7H14O3	C7H14O3
Molecular Weight	146.18 g/mol [2]	146.18 g/mol	146.18 g/mol [3]
CAS Number	132328-50-8[2]	N/A	40309-49-7[3]
Mass Spectrometry	See PubChem CID: 11105501[2]	N/A	See PubChem CID: 193804[3]
1H NMR	N/A	N/A	N/A
13C NMR	N/A	N/A	See SpectraBase[4]

N/A: Data not available in the cited literature.

Experimental Protocols

The following sections provide detailed methodologies for key experiments related to the stereochemistry of 3-hydroxyl-5-methylhexanoyl-CoA. These protocols are adapted from established methods for similar compounds.

Synthesis of Stereoisomers of 3-Hydroxyl-5-methylhexanoyl-CoA

The synthesis of the individual stereoisomers can be approached through asymmetric synthesis or by resolution of a racemic mixture.

1. Asymmetric Synthesis (Conceptual Workflow)

An enantioselective reduction of a corresponding 3-ketoacyl-CoA or a related precursor using a chiral catalyst or a stereoselective enzyme would be a direct route to either the (S) or (R) enantiomer.

Caption: Conceptual workflow for asymmetric synthesis.

2. Racemic Synthesis followed by Chiral Resolution

A racemic mixture of 3-hydroxyl-5-methylhexanoyl-CoA can be synthesized and then the enantiomers separated using chiral chromatography.

• Step 1: Synthesis of Racemic 3-Hydroxy-5-methylhexanoic Acid: This can be achieved through various organic synthesis routes, for instance, via a Reformatsky reaction between isovaleraldehyde (B47997) and ethyl bromoacetate, followed by hydrolysis.

• Step 2: Conversion to Acyl-CoA: The racemic acid is then converted to its coenzyme A thioester using an appropriate acyl-CoA synthetase or chemical methods.

• Step 3: Chiral HPLC Resolution: The racemic 3-hydroxyl-5-methylhexanoyl-CoA is then subjected to chiral HPLC for separation of the enantiomers.

Chiral HPLC Separation of 3-Hydroxyl-5-methylhexanoyl-CoA Enantiomers

Objective: To separate the (S) and (R) enantiomers of 3-hydroxyl-5-methylhexanoyl-CoA.

Materials:

• Racemic 3-hydroxyl-5-methylhexanoyl-CoA standard

• Chiral HPLC column (e.g., Chiralcel OD-H or similar polysaccharide-based column)

• HPLC system with UV detector

• Mobile phase: Hexane/Isopropanol/Trifluoroacetic acid (TFA) mixture (e.g., 90:10:0.1 v/v/v)

Protocol:

• Column Equilibration: Equilibrate the chiral column with the mobile phase at a flow rate of 1.0 mL/min until a stable baseline is achieved.

• Sample Preparation: Dissolve the racemic 3-hydroxyl-5-methylhexanoyl-CoA in the mobile phase to a final concentration of 1 mg/mL.

• Injection: Inject 10 µL of the sample onto the column.

• Detection: Monitor the elution profile at 260 nm (the absorbance maximum for the adenine (B156593) ring of CoA).

• Data Analysis: The two enantiomers should elute as distinct peaks. Retention times will need to be confirmed with pure standards if available.

Enzymatic Assay of 3-Hydroxyacyl-CoA Dehydrogenase (HADH) Activity

This protocol is adapted from standard spectrophotometric assays for HADH and can be used to assess the stereospecificity of the enzyme for 3-hydroxyl-5-methylhexanoyl-CoA.[5][6]

Objective: To measure the rate of oxidation of the (S) and (R) enantiomers of 3-hydroxyl-5-methylhexanoyl-CoA by HADH.

Principle: The activity of HADH is monitored by measuring the increase in absorbance at 340 nm, which corresponds to the formation of NADH from NAD+.

Materials:

• Purified HADH enzyme

• (S)-3-Hydroxyl-5-methylhexanoyl-CoA and (R)-3-Hydroxyl-5-methylhexanoyl-CoA substrates

• Assay Buffer: 100 mM potassium phosphate (B84403) buffer, pH 7.3

• NAD+ solution: 10 mM in assay buffer

• Spectrophotometer capable of measuring absorbance at 340 nm

• Cuvettes

Protocol:

• Reaction Mixture Preparation: In a cuvette, prepare the following reaction mixture:

  • 880 µL of Assay Buffer

  • 50 µL of NAD+ solution (final concentration 0.5 mM)

  • 50 µL of the respective 3-hydroxyl-5-methylhexanoyl-CoA stereoisomer solution (final concentration to be varied for kinetic analysis, e.g., 0.1 mM)

• Equilibration: Mix gently and incubate at 37°C for 5 minutes.

• Initiation of Reaction: Add 20 µL of the HADH enzyme solution to the cuvette, mix quickly, and immediately start monitoring the absorbance at 340 nm.

• Data Acquisition: Record the absorbance at 340 nm at regular intervals (e.g., every 15 seconds) for 5-10 minutes.

• Data Analysis:

  • Calculate the initial rate of reaction from the linear portion of the absorbance vs. time plot.

  • The rate of NADH formation can be calculated using the Beer-Lambert law (molar extinction coefficient of NADH at 340 nm is 6220 M-1cm-1).

  • Compare the rates obtained for the (S) and (R) enantiomers to determine the stereospecificity of the enzyme.

  • To determine Km and Vmax, the assay should be repeated with varying concentrations of the substrate.

References

• 1. Assay of L-3-hydroxyacyl-coenzyme A dehydrogenase with substrates of different chain lengths - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. (3R)-3-hydroxy-5-methylhexanoic acid | C7H14O3 | CID 11105501 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. 3-Hydroxy-5-methylhexanoic acid | C7H14O3 | CID 193804 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. spectrabase.com [spectrabase.com]
• 5. benchchem.com [benchchem.com]
• 6. sigmaaldrich.com [sigmaaldrich.com]

(S)-3-Hydroxyl-5-methylhexanoyl-CoA: A Technical Guide to its Role as a Non-Canonical Extender Unit in Polyketide Synthesis

For Researchers, Scientists, and Drug Development Professionals

Abstract

Polyketide synthases (PKSs) are remarkable enzymatic assembly lines responsible for the biosynthesis of a vast array of structurally complex and medicinally important natural products. The chemical diversity of polyketides is largely dictated by the selection of starter and extender units, the latter of which are typically short-chain acyl-Coenzyme A (CoA) derivatives. While malonyl-CoA and methylmalonyl-CoA represent the most common extender units, the incorporation of non-canonical building blocks is a key mechanism for generating structural novelty. This technical guide provides an in-depth examination of (S)-3-Hydroxyl-5-methylhexanoyl-CoA, a rare, branched-chain hydroxyacyl-CoA, and its putative role as an extender unit in polyketide synthesis. Although no definitive natural product has been unequivocally assigned to originate from this specific precursor, this document consolidates the current understanding of PKS substrate promiscuity, the biosynthesis of branched-chain acyl-CoAs, and proposes experimental workflows for its synthesis and utilization in engineered polyketide biosynthesis.

Introduction to (S)-3-Hydroxyl-5-methylhexanoyl-CoA

(S)-3-Hydroxyl-5-methylhexanoyl-CoA is a C7 acyl-CoA thioester characterized by a hydroxyl group at the β-position (C3) and a methyl branch at the C5 position, introducing both a chiral center and a branched iso-structure. Its incorporation into a polyketide backbone would result in a repeating unit with a hydroxylated, iso-propyl side chain, a feature that could significantly influence the final conformation and biological activity of the macrolide.

Table 1: Chemical Properties of (S)-3-Hydroxyl-5-methylhexanoyl-CoA

Property	Value
Molecular Formula	C28H48N7O18P3S
Molecular Weight	895.70 g/mol
Canonical SMILES	CC(C)C--INVALID-LINK--CC(=O)SCCNC(=O)CCNC(=O)--INVALID-LINK--C(C)(C)COP(=O)(O)OP(=O)(O)OC[C@H]1O--INVALID-LINK--[C@@H]1OP(=O)(O)O">C@HN2C=NC3=C(N=CN=C32)N
InChI Key	Not available in PubChem
Stereochemistry	(S) at C3

Proposed Biosynthetic Pathway of (S)-3-Hydroxyl-5-methylhexanoyl-CoA

The biosynthesis of (S)-3-Hydroxyl-5-methylhexanoyl-CoA is not explicitly detailed in the current literature. However, a plausible pathway can be inferred from the well-established mechanisms of branched-chain fatty acid synthesis and β-oxidation. The pathway likely commences with isovaleryl-CoA, a product of leucine (B10760876) catabolism.

Figure 1: Proposed biosynthetic pathway for (S)-3-Hydroxyl-5-methylhexanoyl-CoA.

Role in Polyketide Synthesis: A Non-Canonical Extender Unit

The incorporation of extender units in polyketide synthesis is governed by the Acyltransferase (AT) domains of the PKS modules. While most AT domains exhibit high fidelity for common extender units, a growing body of evidence demonstrates their inherent promiscuity, allowing for the acceptance of structurally diverse acyl-CoAs.[1] This promiscuity is a key driver of polyketide diversity and a major focus for biosynthetic engineering.

The structural features of (S)-3-Hydroxyl-5-methylhexanoyl-CoA present both challenges and opportunities for its incorporation by a PKS module. The iso-branched structure and the β-hydroxyl group would require an AT domain with a sufficiently large and accommodating active site. PKSs from organisms known for producing complex, branched polyketides, such as myxobacteria, are promising candidates for harboring such AT domains.

Figure 2: Incorporation of (S)-3-Hydroxyl-5-methylhexanoyl-CoA into a growing polyketide chain by a PKS module.

Experimental Protocols

Chemical Synthesis of (S)-3-Hydroxyl-5-methylhexanoyl-CoA

A definitive, published protocol for the chemical synthesis of (S)-3-Hydroxyl-5-methylhexanoyl-CoA is not available. The following is a proposed synthetic route adapted from established methods for synthesizing similar β-hydroxy acyl-CoA compounds. This protocol should be considered a starting point for optimization by researchers.

Table 2: Proposed Chemical Synthesis Protocol

Step	Procedure	Reagents and Conditions
1	Synthesis of (S)-3-hydroxy-5-methylhexanoic acid	Start from isovaleraldehyde (B47997) and a chiral auxiliary (e.g., Evans auxiliary) via an asymmetric aldol (B89426) reaction to establish the (S)-stereocenter. Subsequent hydrolysis removes the auxiliary.
2	Activation of the Carboxylic Acid	The purified (S)-3-hydroxy-5-methylhexanoic acid is converted to an activated ester (e.g., N-hydroxysuccinimide ester) using a coupling agent like DCC or EDC.
3	Thioesterification with Coenzyme A	The activated ester is reacted with the free thiol of Coenzyme A in a buffered aqueous solution (pH ~7.5-8.0) to form the final thioester product.
4	Purification	The final product is purified by reverse-phase high-performance liquid chromatography (RP-HPLC) using a C18 column and a water/acetonitrile gradient with a volatile buffer system (e.g., ammonium (B1175870) acetate).

In Vitro Reconstitution of a Polyketide Synthase Module

To test the incorporation of (S)-3-Hydroxyl-5-methylhexanoyl-CoA, an in vitro reconstitution assay with a purified PKS module can be performed. This allows for precise control over substrate concentrations and the direct analysis of reaction products.

Figure 3: General workflow for an in vitro PKS reconstitution assay.

Table 3: In Vitro PKS Reconstitution Protocol

Component	Final Concentration
Purified PKS Module	1-5 µM
Starter Unit (e.g., Acetyl-CoA)	100-500 µM
(S)-3-Hydroxyl-5-methylhexanoyl-CoA	100-500 µM
NADPH (if KR domains are active)	1-2 mM
Buffer (e.g., HEPES or Phosphate)	50-100 mM, pH 7.2-7.5
DTT	1-5 mM
Incubation	25-30 °C for 2-12 hours

Analysis of Polyketide Products

The successful incorporation of (S)-3-Hydroxyl-5-methylhexanoyl-CoA will result in a polyketide product with a specific mass increase and characteristic fragmentation pattern in mass spectrometry.

Table 4: Analytical Methods for Product Characterization

Technique	Expected Outcome
LC-MS (Liquid Chromatography-Mass Spectrometry)	Detection of a new peak with a mass corresponding to the starter unit plus the mass of the incorporated (S)-3-Hydroxyl-5-methylhexanoyl-CoA (minus the CoA moiety and water). MS/MS fragmentation can confirm the structure.
NMR (Nuclear Magnetic Resonance) Spectroscopy	If sufficient material can be produced, 1H and 13C NMR will provide definitive structural elucidation, including the stereochemistry of the newly formed chiral centers.

Conclusion and Future Directions

While the direct evidence for the natural role of (S)-3-Hydroxyl-5-methylhexanoyl-CoA in polyketide synthesis remains to be discovered, the principles of PKS promiscuity and the availability of advanced synthetic and analytical techniques provide a clear path for its investigation. The targeted search for PKS modules from organisms known to produce branched polyketides, coupled with in vitro reconstitution assays using synthetically derived (S)-3-Hydroxyl-5-methylhexanoyl-CoA, will be instrumental in elucidating its role. The successful incorporation of this unique extender unit would not only expand our understanding of polyketide biosynthesis but also open new avenues for the rational design and engineering of novel, bioactive polyketides for drug discovery and development.

References

• 1. Substrate Specificity of Acyltransferase Domains for Efficient Transfer of Acyl Groups - PMC [pmc.ncbi.nlm.nih.gov]

An In-depth Technical Guide on (S)-3-Hydroxyl-5-methylhexanoyl-CoA

Audience: Researchers, scientists, and drug development professionals.

Disclaimer: Direct experimental research on (S)-3-Hydroxyl-5-methylhexanoyl-CoA is limited in publicly available literature. This guide is a comprehensive overview based on established principles of fatty acid metabolism, enzymatic synthesis, and data from structurally analogous compounds. The proposed pathways and experimental protocols are extrapolated from existing knowledge and should be considered as a foundation for further research.

Introduction

(S)-3-Hydroxyl-5-methylhexanoyl-CoA is a coenzyme A derivative that belongs to the class of 3-hydroxyacyl-CoAs.[1][2] Such molecules are key intermediates in fatty acid metabolism, particularly in the β-oxidation and biosynthesis of fatty acids. The presence of a methyl branch and a hydroxyl group at specific stereochemical positions suggests its potential involvement in unique metabolic pathways and as a chiral building block for the synthesis of complex bioactive molecules. This guide provides a detailed look into its chemical properties, proposed biosynthetic and metabolic pathways, and methodologies for its synthesis and analysis.

Chemical and Physical Properties

While extensive experimental data for (S)-3-Hydroxyl-5-methylhexanoyl-CoA is not available, its basic chemical properties can be found in chemical databases. For a comparative perspective, properties of the related, unbranched compound (S)-3-hydroxyhexanoyl-CoA are also presented.

Property	(S)-3-Hydroxyl-5-methylhexanoyl-CoA	(S)-3-hydroxyhexanoyl-CoA
CAS Number	3028332-93-3[1][3]	79171-47-4[4]
Molecular Formula	C28H48N7O18P3S[2]	C27H46N7O18P3S[4]
Molecular Weight	895.70 g/mol [2]	881.7 g/mol [4]
Chemical Class	Fatty Acyl CoAs	Fatty Acyl CoAs[4]

Proposed Biosynthetic Pathway

The biosynthesis of (S)-3-Hydroxyl-5-methylhexanoyl-CoA is hypothesized to originate from the metabolism of branched-chain amino acids, specifically leucine (B10760876), which provides the isovaleryl-CoA primer. The pathway likely proceeds through a modified fatty acid synthesis or a related polyketide synthesis pathway.

The proposed pathway involves the following key steps:

• Initiation: Isovaleryl-CoA, derived from leucine metabolism, serves as the starting unit.

• Condensation: Isovaleryl-CoA is condensed with malonyl-CoA by a β-ketoacyl-ACP synthase (KAS).

• Reduction: The resulting β-ketoacyl-ACP is reduced to a β-hydroxyacyl-ACP by a β-ketoacyl-ACP reductase (KR).

• Dehydration and Reduction: Subsequent dehydration by a dehydratase (DH) and reduction by an enoyl-ACP reductase (ER) would elongate the chain. However, to retain the hydroxyl group, the pathway may diverge.

• Hydroxylation & CoA Ligation: Alternatively, a hydroxylase could introduce the hydroxyl group onto a 5-methylhexanoyl-ACP intermediate, followed by the action of a thioesterase (TE) and a CoA ligase to release (S)-3-Hydroxyl-5-methylhexanoyl-CoA.

Proposed biosynthetic pathway for (S)-3-Hydroxyl-5-methylhexanoyl-CoA.

Potential Metabolic Roles

(S)-3-Hydroxyl-5-methylhexanoyl-CoA, as a hydroxylated fatty acyl-CoA, could play several roles in metabolism:

• Intermediate in β-oxidation: It could be an intermediate in the breakdown of branched-chain fatty acids.

• Precursor for complex lipids: It may serve as a building block for the synthesis of more complex lipids, such as polyketides or other secondary metabolites.

• Signaling Molecule: Some fatty acid derivatives act as signaling molecules; this compound could have a similar function.

The metabolism of the related (S)-3-hydroxyhexanoyl-CoA is known to be involved in mitochondrial fatty acid elongation and β-oxidation.[4] It is associated with several metabolic pathways, including fatty acid metabolism and diseases like medium-chain acyl-CoA dehydrogenase deficiency (MCAD).[4]

Experimental Protocols

Due to the lack of specific literature, the following protocols are based on established methods for the enzymatic synthesis and analysis of similar 3-hydroxyacyl-CoA compounds.[5]

Enzymatic Synthesis of (S)-3-Hydroxyl-5-methylhexanoyl-CoA

This protocol is adapted from the synthesis of (S)-3-Hydroxy-9-methyldecanoyl-CoA and outlines a potential route from 5-methylhexanoic acid.[5]

Materials and Reagents:

• 5-methylhexanoic acid

• Coenzyme A (CoA) lithium salt

• Adenosine triphosphate (ATP)

• Magnesium chloride (MgCl₂)

• Acyl-CoA Synthetase (long-chain)

• Enoyl-CoA Hydratase (e.g., Crotonase)

• 3-Hydroxyacyl-CoA Dehydrogenase

• NADH or NADPH

• Potassium phosphate (B84403) buffer (pH 7.5)

• HPLC system with a C18 column

Protocol:

• Activation of 5-methylhexanoic acid:

  • Prepare a reaction mixture containing:

    • 100 mM Potassium phosphate buffer (pH 7.5)

    • 10 mM 5-methylhexanoic acid

    • 5 mM Coenzyme A

    • 10 mM ATP

    • 10 mM MgCl₂

    • 5-10 units of Acyl-CoA Synthetase

  • Incubate at 37°C for 1-2 hours.

  • Monitor the formation of 5-methylhexanoyl-CoA by HPLC.

• Hydration to (S)-3-Hydroxyl-5-methylhexanoyl-CoA:

  • To the reaction mixture, add:

    • Enoyl-CoA Hydratase (e.g., Crotonase)

  • Incubation with this enzyme will catalyze the hydration of the corresponding enoyl-CoA, which may be formed if a dehydrogenase is also present, leading to the hydroxylated product. A more direct route may involve a specific hydroxylase.

• Purification:

  • The final product can be purified using reverse-phase HPLC.

Workflow for the enzymatic synthesis of (S)-3-Hydroxyl-5-methylhexanoyl-CoA.

Quantitative Analysis by LC-MS/MS

Liquid chromatography-tandem mass spectrometry (LC-MS/MS) is the method of choice for the sensitive and specific quantification of acyl-CoAs.

Sample Preparation:

• Quench reactions or extract from biological samples with ice-cold methanol (B129727) or acidification.

• Centrifuge to remove precipitated proteins.

• The supernatant can be directly analyzed or further purified by solid-phase extraction.

LC-MS/MS Parameters (General Guidance):

• Liquid Chromatography:

  • Column: C18 reverse-phase (e.g., 100 x 2.1 mm, 1.8 µm)

  • Mobile Phase A: Water with 0.1% formic acid

  • Mobile Phase B: Acetonitrile with 0.1% formic acid

  • Gradient: A suitable gradient from low to high organic phase.

• Mass Spectrometry:

  • Ionization: Electrospray Ionization (ESI), positive mode

  • Scan Mode: Multiple Reaction Monitoring (MRM)

  • MRM Transitions: A precursor ion corresponding to the mass of (S)-3-Hydroxyl-5-methylhexanoyl-CoA and specific product ions would need to be determined.

Relevance in Drug Development

Intermediates in fatty acid metabolism are attractive targets for drug development, particularly in the areas of metabolic diseases and infectious diseases where fatty acid synthesis pathways are essential. The unique structure of (S)-3-Hydroxyl-5-methylhexanoyl-CoA makes it a potential candidate for:

• Enzyme Inhibition Studies: As a substrate analog for enzymes in fatty acid metabolism.

• Biomarker Discovery: Its presence or altered levels could be indicative of specific metabolic states or diseases.

• Precursor for Novel Therapeutics: As a chiral building block for the synthesis of new drugs.

Conclusion and Future Directions

(S)-3-Hydroxyl-5-methylhexanoyl-CoA is a molecule of interest at the intersection of fatty acid metabolism and natural product biosynthesis. While direct research is currently sparse, the foundational knowledge of related pathways and molecules provides a strong starting point for future investigation. Key areas for future research include:

• Elucidation of its natural biosynthetic pathway: Identifying the specific enzymes responsible for its production in organisms.

• Determination of its biological activity: Understanding its metabolic fate and potential signaling roles.

• Development of efficient chemical and enzymatic synthesis routes: To enable further study and potential applications.

• Investigation of its role in disease: Exploring its potential as a biomarker or therapeutic target.

This guide provides a framework for researchers to begin exploring the science of (S)-3-Hydroxyl-5-methylhexanoyl-CoA, from its fundamental properties to its potential applications in science and medicine.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. medchemexpress.com [medchemexpress.com]
• 3. chembk.com [chembk.com]
• 4. (S)-3-hydroxyhexanoyl-CoA | C27H46N7O18P3S | CID 11966160 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. benchchem.com [benchchem.com]

An In-depth Technical Guide to the Structural Elucidation of (S)-3-Hydroxyl-5-methylhexanoyl-CoA

For Researchers, Scientists, and Drug Development Professionals

Abstract

(S)-3-Hydroxyl-5-methylhexanoyl-Coenzyme A ((S)-3-OH-5-Me-Hexanoyl-CoA) is a chiral acyl-coenzyme A thioester potentially involved in fatty acid metabolism and other biochemical pathways. Its precise biological roles and therapeutic potential are contingent on unambiguous structural verification. This technical guide provides a comprehensive overview of the methodologies and expected data for the structural elucidation of (S)-3-Hydroxyl-5-methylhexanoyl-CoA. The protocols and data presented herein are based on established analytical principles for acyl-CoA derivatives and serve as a predictive framework in the absence of direct experimental literature for this specific molecule.

Introduction

Acyl-Coenzyme A (acyl-CoA) molecules are central intermediates in cellular metabolism, participating in fatty acid oxidation and synthesis, the citric acid cycle, and numerous biosynthetic pathways. The structural characterization of novel or low-abundance acyl-CoAs is crucial for understanding their metabolic functions and for the development of targeted therapeutics. (S)-3-Hydroxyl-5-methylhexanoyl-CoA, with its stereocenter at the C3 position and a branched acyl chain, presents a unique analytical challenge. This guide outlines a systematic approach to its structural elucidation using modern analytical techniques.

Chemical Properties of (S)-3-Hydroxyl-5-methylhexanoyl-CoA

A summary of the known and predicted chemical properties of the target molecule is presented in Table 1.

Property	Value	Source
CAS Number	3028332-93-3	[1]
Molecular Formula	C28H48N7O18P3S	Derived
Molecular Weight	895.70 g/mol	[2]
Stereochemistry	(S) at C3 of the hexanoyl moiety	Inferred from name

Proposed Experimental Protocols

The structural elucidation of (S)-3-Hydroxyl-5-methylhexanoyl-CoA necessitates a multi-faceted analytical approach, primarily relying on liquid chromatography-mass spectrometry (LC-MS/MS) for molecular weight determination and fragmentation analysis, and nuclear magnetic resonance (NMR) spectroscopy for detailed structural confirmation.

Sample Preparation

Given the inherent instability of acyl-CoA thioesters, meticulous sample handling is critical to prevent degradation.

• Extraction: Biological samples (e.g., cell lysates, tissue homogenates) should be extracted with a cold solvent mixture, such as acetonitrile (B52724)/methanol/water (2:2:1, v/v/v), to quench enzymatic activity and precipitate proteins.

• Solid-Phase Extraction (SPE): The supernatant from the initial extraction can be further purified and concentrated using a C18 SPE cartridge to remove salts and other polar impurities that may interfere with subsequent analyses.

• Elution and Reconstitution: The acyl-CoA fraction is eluted from the SPE cartridge with a suitable organic solvent (e.g., methanol) and dried under a stream of nitrogen. The dried extract is then reconstituted in an appropriate solvent for LC-MS/MS (e.g., 5% acetonitrile in water) or NMR (e.g., D2O) analysis.

Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS)

LC-MS/MS provides high sensitivity and specificity for the detection and structural characterization of acyl-CoAs.

• Chromatography:

  • Column: A C18 reversed-phase column (e.g., 2.1 x 100 mm, 1.8 µm particle size) is suitable for separating acyl-CoAs.

  • Mobile Phase A: 10 mM ammonium (B1175870) acetate (B1210297) in water, pH 7.0.

  • Mobile Phase B: Acetonitrile.

  • Gradient: A linear gradient from 5% to 95% B over 15 minutes, followed by a 5-minute hold at 95% B and a 5-minute re-equilibration at 5% B.

  • Flow Rate: 0.3 mL/min.

  • Column Temperature: 40 °C.

• Mass Spectrometry:

  • Ionization Mode: Positive Electrospray Ionization (ESI+).

  • Full Scan (MS1): Acquire data in the m/z range of 200-1200 to detect the protonated molecular ion [M+H]+.

  • Tandem MS (MS/MS): Perform collision-induced dissociation (CID) on the precursor ion corresponding to (S)-3-Hydroxyl-5-methylhexanoyl-CoA. Key fragmentation pathways for acyl-CoAs include the neutral loss of the CoA moiety.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is indispensable for the unambiguous determination of the carbon skeleton and stereochemistry of the acyl chain.

• Sample Preparation: A purified and concentrated sample of (S)-3-Hydroxyl-5-methylhexanoyl-CoA is dissolved in a deuterated solvent (e.g., D2O).

• Instrumentation: A high-field NMR spectrometer (e.g., 600 MHz or higher) equipped with a cryoprobe is recommended for enhanced sensitivity.

• Experiments:

  • 1D NMR:

    • ¹H NMR: To identify the number and connectivity of protons.

    • ¹³C NMR: To determine the number of unique carbon atoms.

  • 2D NMR:

    • COSY (Correlation Spectroscopy): To establish proton-proton couplings within the acyl chain.

    • HSQC (Heteronuclear Single Quantum Coherence): To correlate protons with their directly attached carbons.

    • HMBC (Heteronuclear Multiple Bond Correlation): To identify long-range proton-carbon correlations, which is crucial for assigning quaternary carbons and the thioester carbonyl.

    • NOESY (Nuclear Overhauser Effect Spectroscopy) or ROESY (Rotating-frame Overhauser Effect Spectroscopy): To determine the stereochemistry at the C3 position by observing through-space correlations between protons.

Predicted Analytical Data

The following sections present the predicted mass spectrometry and NMR data for (S)-3-Hydroxyl-5-methylhexanoyl-CoA based on the known fragmentation patterns and chemical shift values of similar molecules.

Predicted Mass Spectrometry Fragmentation

The ESI-MS/MS spectrum of (S)-3-Hydroxyl-5-methylhexanoyl-CoA in positive ion mode is expected to be dominated by fragments arising from the cleavage of the CoA moiety. The predicted major fragments are summarized in Table 2.

Predicted m/z	Ion Formula	Description
896.71	[C28H49N7O18P3S]+	Protonated molecular ion [M+H]+
389.01	[C7H13O3S]+	Acylium ion from cleavage of the thioester bond
767.52	[C21H36N7O16P3S]+	Loss of the 5-methylhexanoyl group
507.00	[C10H15N5O10P2]	Neutral loss of the acyl chain and pantetheine
428.04	[C10H14N5O7P]+	Adenosine diphosphate (B83284) fragment

Predicted NMR Chemical Shifts

The predicted ¹H and ¹³C NMR chemical shifts for the 3-hydroxyl-5-methylhexanoyl moiety are presented in Table 3. These predictions are based on standard chemical shift values for similar functional groups.

Atom Position	Predicted ¹H Chemical Shift (ppm)	Predicted ¹³C Chemical Shift (ppm)
C1 (C=O)	-	~175
C2 (-CH2-)	~2.5 (dd)	~45
C3 (-CH(OH)-)	~4.0 (m)	~68
C4 (-CH2-)	~1.4 (m)	~40
C5 (-CH-)	~1.7 (m)	~28
C6 (-CH3)	~0.9 (d)	~22
C7 (-CH3)	~0.9 (d)	~22

Mandatory Visualizations

Experimental and Logical Workflows

The following diagrams illustrate the proposed workflow for the structural elucidation of (S)-3-Hydroxyl-5-methylhexanoyl-CoA and its metabolic context.

Figure 1: General Workflow for Structural Elucidation

Figure 2: Role in Fatty Acid Beta-Oxidation

Conclusion

The structural elucidation of (S)-3-Hydroxyl-5-methylhexanoyl-CoA is achievable through a systematic application of modern analytical techniques. While direct experimental data for this specific molecule is not yet prevalent in the literature, the predictive data and detailed protocols provided in this guide offer a robust framework for its characterization. The combination of high-resolution LC-MS/MS and comprehensive NMR spectroscopy will be essential for the unambiguous confirmation of its structure, paving the way for further investigation into its biological significance and potential applications in drug development.

References

• 1. chembk.com [chembk.com]
• 2. medchemexpress.com [medchemexpress.com]

An In-depth Technical Guide to (S)-3-Hydroxyl-5-methylhexanoyl-CoA and Its Homologs and Analogs

For Researchers, Scientists, and Drug Development Professionals

Introduction

(S)-3-Hydroxyl-5-methylhexanoyl-CoA is a crucial intermediate in the catabolism of the branched-chain amino acid leucine. As a member of the 3-hydroxyacyl-CoA family, it plays a role in cellular metabolism and energy production. Understanding the properties and functions of this molecule, along with its homologs and analogs, is of significant interest for research into metabolic disorders, drug development, and the fundamental processes of cellular biochemistry. This technical guide provides a comprehensive overview of (S)-3-Hydroxyl-5-methylhexanoyl-CoA, its related compounds, their synthesis, and their involvement in metabolic pathways.

Core Compound Profile

Property	Value
Chemical Name	(S)-3-Hydroxyl-5-methylhexanoyl-CoA
CAS Number	3028332-93-3
Molecular Formula	C28H48N7O18P3S
Molecular Weight	895.70 g/mol

Metabolic Context and Signaling Pathways

(S)-3-Hydroxyl-5-methylhexanoyl-CoA is an intermediate in the mitochondrial fatty acid β-oxidation pathway and, more specifically, in the degradation pathway of leucine. The catabolism of branched-chain amino acids (BCAAs) like leucine, isoleucine, and valine is a critical source of acetyl-CoA and succinyl-CoA, which are key components of the citric acid cycle.

The metabolism of BCAAs is intricately linked to cellular signaling, particularly through the mammalian target of rapamycin (B549165) (mTOR) pathway, which is a central regulator of cell growth, proliferation, and metabolism.[1][2] The byproducts of BCAA catabolism can act as signaling molecules themselves, influencing pathways related to insulin (B600854) resistance and other metabolic conditions.[1][2]

Branched-Chain Amino Acid Catabolism Pathway

The following diagram illustrates the general pathway for the catabolism of branched-chain amino acids, highlighting the position of 3-hydroxyacyl-CoA intermediates.

Caption: General overview of the branched-chain amino acid catabolism pathway.

Signaling Integration of BCAA Metabolism

The intermediates of BCAA metabolism can influence major signaling pathways, as depicted below.

Caption: Integration of BCAA metabolism with key cellular signaling pathways.

Homologs and Analogs: A Comparative Overview

While specific quantitative data for (S)-3-Hydroxyl-5-methylhexanoyl-CoA is scarce in publicly available literature, we can extrapolate expected properties based on studies of its homologs and analogs. The primary enzyme responsible for its conversion in the β-oxidation pathway is 3-hydroxyacyl-CoA dehydrogenase. There are several isoforms of this enzyme with varying substrate specificities. Short-chain 3-hydroxyacyl-CoA dehydrogenase (SCHAD) is known to have a preference for short-chain, methyl-branched acyl-CoAs, making it a likely candidate for the metabolism of (S)-3-Hydroxyl-5-methylhexanoyl-CoA.[3]

Compound	Chain Length	Branching	Expected Enzyme Affinity (SCHAD)	Notes
(S)-3-Hydroxyl-5-methylhexanoyl-CoA	C7	Iso	High	The methyl branch at C5 makes it a preferred substrate for SCHAD.
(S)-3-Hydroxybutyryl-CoA	C4	None	High	A well-characterized short-chain substrate.
(S)-3-Hydroxyhexanoyl-CoA	C6	None	Moderate	Medium-chain substrate with good affinity.
(S)-3-Hydroxyoctanoyl-CoA	C8	None	Moderate to Low	Affinity decreases with increasing chain length for SCHAD.

Experimental Protocols

Chemical Synthesis of (S)-3-Hydroxyl-5-methylhexanoyl-CoA (Adapted Protocol)

This protocol is adapted from the synthesis of other long-chain 3-hydroxyacyl-CoAs and would require optimization for the specific synthesis of (S)-3-Hydroxyl-5-methylhexanoyl-CoA. The general strategy involves the synthesis of the free fatty acid followed by its coupling to Coenzyme A.

Workflow for Chemical Synthesis

Caption: General workflow for the chemical synthesis of (S)-3-Hydroxyl-5-methylhexanoyl-CoA.

Step 1: Synthesis of (S)-3-Hydroxy-5-methylhexanoic Acid

A potential route starts from commercially available 5-methylhexanoic acid.[4][5][6] An asymmetric synthesis approach, for instance, could involve an aldol (B89426) reaction with a chiral auxiliary to introduce the hydroxyl group at the C3 position with the desired (S) stereochemistry.

Step 2: Activation of the Carboxylic Acid

The carboxylic acid group of (S)-3-hydroxy-5-methylhexanoic acid is activated to facilitate the reaction with the thiol group of Coenzyme A. A common method is the formation of an N-hydroxysuccinimide (NHS) ester.

• Materials: (S)-3-hydroxy-5-methylhexanoic acid, N,N'-Dicyclohexylcarbodiimide (DCC), N-Hydroxysuccinimide (NHS), anhydrous dichloromethane (B109758) (DCM).

• Procedure:

  • Dissolve (S)-3-hydroxy-5-methylhexanoic acid (1.0 eq), DCC (1.1 eq), and NHS (1.2 eq) in anhydrous DCM under an inert atmosphere.

  • Stir the mixture at room temperature for 12-16 hours.

  • Filter the mixture to remove the dicyclohexylurea precipitate.

  • The filtrate containing the crude NHS ester is typically used directly in the next step.

Step 3: Thioesterification with Coenzyme A

• Materials: Crude NHS ester of (S)-3-hydroxy-5-methylhexanoic acid, Coenzyme A trilithium salt, 0.1 M aqueous sodium bicarbonate buffer (pH ~8.0), tetrahydrofuran (B95107) (THF).

• Procedure:

  • Prepare a solution of Coenzyme A trilithium salt (1.5 eq) in the sodium bicarbonate buffer.

  • Dissolve the crude NHS ester in a minimal amount of THF.

  • Add the NHS ester solution dropwise to the CoA solution with vigorous stirring.

  • Allow the reaction to proceed at room temperature for 4-6 hours. Monitor the reaction by LC-MS.

  • Once complete, acidify the mixture to pH ~5 with 0.1 M HCl.

Step 4: Purification

Purification is typically achieved by reversed-phase high-performance liquid chromatography (HPLC).

• Column: C18 reversed-phase preparative column.

• Mobile Phase A: 0.1% formic acid in water.

• Mobile Phase B: 0.1% formic acid in acetonitrile.

• Gradient: A suitable gradient (e.g., 10% B to 95% B over 30 minutes) should be optimized.

• Detection: UV absorbance at ~260 nm (adenine moiety of CoA).

• Post-Purification: Pool the pure fractions and lyophilize to obtain the final product as a white solid. Store at -80°C under an inert atmosphere.

Enzymatic Assay for 3-Hydroxyacyl-CoA Dehydrogenase Activity

This protocol can be used to determine the kinetic parameters (Km and Vmax) of enzymes like SCHAD with (S)-3-Hydroxyl-5-methylhexanoyl-CoA and its analogs. The assay measures the reduction of NAD+ to NADH, which can be monitored spectrophotometrically at 340 nm.[7]

Workflow for Enzymatic Assay

Caption: Workflow for determining the kinetic parameters of 3-hydroxyacyl-CoA dehydrogenase.

• Materials:

  • Purified 3-hydroxyacyl-CoA dehydrogenase (e.g., recombinant human SCHAD).

  • (S)-3-Hydroxyl-5-methylhexanoyl-CoA or its analogs (substrate).

  • NAD+.

  • Potassium phosphate (B84403) buffer (pH 7.5).

  • Spectrophotometer capable of reading at 340 nm.

• Procedure:

  • Prepare a reaction mixture in a cuvette containing potassium phosphate buffer and NAD+.

  • Add a known concentration of the purified enzyme.

  • Initiate the reaction by adding a known concentration of the substrate.

  • Immediately begin monitoring the increase in absorbance at 340 nm over time.

  • Calculate the initial reaction velocity from the linear portion of the absorbance curve using the Beer-Lambert law (molar extinction coefficient of NADH at 340 nm is 6220 M⁻¹cm⁻¹).

  • Repeat the assay with varying substrate concentrations to generate a Michaelis-Menten plot.

  • Determine the Km and Vmax from the Michaelis-Menten plot or a linearized plot (e.g., Lineweaver-Burk).

Conclusion

(S)-3-Hydroxyl-5-methylhexanoyl-CoA is a key metabolite at the intersection of amino acid catabolism and fatty acid metabolism. While much is known about the general pathways in which it participates, specific quantitative data on its interactions with enzymes and its potential role as a signaling molecule are still emerging areas of research. The experimental protocols provided in this guide offer a starting point for the synthesis and characterization of this molecule and its analogs, which will be instrumental in furthering our understanding of its biological significance. For drug development professionals, targeting the enzymes that metabolize (S)-3-Hydroxyl-5-methylhexanoyl-CoA and other branched-chain acyl-CoAs could offer novel therapeutic strategies for metabolic diseases. Continued research in this area is crucial for a complete picture of its role in health and disease.

References

• 1. Branched-chain amino acids in metabolic signalling and insulin resistance - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Branched Chain Amino Acids: Beyond Nutrition Metabolism - PMC [pmc.ncbi.nlm.nih.gov]
• 3. 3-Hydroxyacyl-CoA dehydrogenase and short chain 3-hydroxyacyl-CoA dehydrogenase in human health and disease - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. 5-METHYLHEXANOIC ACID | 628-46-6 [chemicalbook.com]
• 5. Human Metabolome Database: Showing metabocard for 5-Methylhexanoic acid (HMDB0031595) [hmdb.ca]
• 6. 5-Methylhexanoic acid | C7H14O2 | CID 12344 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 7. benchchem.com [benchchem.com]

A Technical Guide to the Biosynthesis and Utilization of Branched-Chain Acyl-CoAs in Plant Biochemistry

Audience: Researchers, scientists, and drug development professionals.

Disclaimer: Extensive literature searches did not yield specific information regarding "(S)-3-Hydroxyl-5-methylhexanoyl-CoA" within the context of plant biochemistry. This suggests that this particular molecule may not be a known or common intermediate in plant metabolic pathways. Therefore, this guide will focus on the broader, yet highly relevant, topic of the biosynthesis and utilization of branched-chain acyl-CoAs in plants, which encompasses the likely biochemical context of the requested molecule.

Introduction

Plants synthesize a vast array of fatty acids, which are not only crucial components of membranes and storage lipids but also serve as precursors for a diverse range of secondary metabolites. While straight-chain fatty acids are predominant, branched-chain fatty acids and their corresponding acyl-CoA derivatives play significant roles in plant defense, signaling, and adaptation. These molecules are often precursors to specialized metabolites with important ecological and pharmacological properties. This guide provides a comprehensive overview of the biosynthesis of branched-chain acyl-CoAs in plants, their incorporation into secondary metabolic pathways, and the key enzymes involved.

Biosynthesis of Branched-Chain Acyl-CoAs

The biosynthesis of branched-chain fatty acids in plants is intricately linked to branched-chain amino acid (BCAA) metabolism. The carbon skeletons for these fatty acids are typically derived from the degradation of valine, leucine, and isoleucine.

The general pathway involves the following key steps:

• Deamination of BCAAs: The initial step is the removal of the amino group from a BCAA, catalyzed by a branched-chain aminotransferase (BCAT). This reaction produces a branched-chain α-keto acid.

• Oxidative Decarboxylation: The resulting α-keto acid is then oxidatively decarboxylated by a branched-chain α-keto acid dehydrogenase (BCKDH) complex to form a branched-chain acyl-CoA. For instance, α-ketoisocaproate (from leucine) is converted to isovaleryl-CoA.

• Chain Elongation: These short branched-chain acyl-CoAs can then be elongated by the fatty acid synthase (FAS) complex in the plastids or by elongase complexes in the endoplasmic reticulum. The elongation process involves the sequential addition of two-carbon units from malonyl-CoA.

A proposed pathway for the formation of a molecule structurally related to the requested compound, such as a hydroxylated and methylated hexanoyl-CoA, would likely involve the condensation of a branched-chain starter unit (e.g., isovaleryl-CoA from leucine) with malonyl-CoA, followed by reduction, dehydration, and a final reduction step. Hydroxylation could occur on the elongating acyl chain.

Signaling Pathway for Branched-Chain Acyl-CoA Biosynthesis

The Evolutionary Genesis of (S)-3-Hydroxyl-5-methylhexanoyl-CoA Biosynthesis: A Technical Guide

Authored for Researchers, Scientists, and Drug Development Professionals

Abstract

The biosynthesis of (S)-3-Hydroxyl-5-methylhexanoyl-CoA, a key chiral intermediate in the synthesis of various complex natural products, is not governed by a distinct, standalone metabolic pathway. Instead, its formation is an integrated process within the modular enzymatic machinery of Type I Polyketide Synthases (PKS) or Type II Fatty Acid Synthases (FAS). This technical guide delineates the evolutionary origins of this biosynthetic capability, rooted in the ancient and conserved principles of fatty acid metabolism. We will dissect the key enzymatic domains responsible for its synthesis—the Acyltransferase (AT), β-ketoacyl-ACP synthase (KS), and β-ketoacyl-ACP reductase (KR)—and explore their phylogenetic relationships. Furthermore, this guide provides a compilation of quantitative kinetic data for these enzyme classes and detailed experimental protocols for their characterization, offering a comprehensive resource for researchers aiming to understand, harness, or engineer this biosynthetic process for novel drug development and biotechnological applications.

Introduction: A Pathway Embedded in Ancient Machinery

The molecule (S)-3-Hydroxyl-5-methylhexanoyl-CoA is a C6 fatty acyl-CoA with specific stereochemistry at the C3 position and a methyl branch at the C5 position. Its structure strongly indicates a biosynthetic origin analogous to the iterative cycles of fatty acid synthesis.[1][2][3] The evolutionary history of this "pathway" is therefore the history of the enzymes that create it: the Fatty Acid Synthases (FAS) and the closely related Polyketide Synthases (PKS).

Fatty acid and polyketide synthases are large, multi-domain enzymes that construct carbon chains from simple acyl-CoA precursors.[4][5] It is widely accepted that PKSs and FASs share a common evolutionary ancestor, with the vast diversity of polyketide structures arising from processes like gene duplication, module swapping, and horizontal gene transfer of the core enzymatic domains.[1][3] The synthesis of a branched-chain hydroxylated acyl-CoA like (S)-3-Hydroxyl-5-methylhexanoyl-CoA is a classic example of how this modular evolution allows for the generation of chemical diversity.

The key evolutionary innovations that enable the synthesis of this specific molecule are:

• Divergence of Starter Unit Specificity: The ability of an Acyltransferase (AT) domain to select a branched-chain starter unit (isovaleryl-CoA) instead of the canonical acetyl-CoA.

• Stereocontrolled Reduction: The evolution of a β-ketoacyl-ACP reductase (KR) domain that specifically generates the (S)-hydroxyl stereocenter.

This guide will explore the evolutionary and biochemical basis of these functions.

Proposed Biosynthetic Pathway

The synthesis of (S)-3-Hydroxyl-5-methylhexanoyl-CoA is proposed to occur in three key steps, catalyzed by three core enzymatic domains within a FAS or PKS module.

• Initiation (Starter Unit Loading): An Acyltransferase (AT) domain selects isovaleryl-CoA, likely derived from the degradation of the amino acid leucine, and loads it onto an Acyl Carrier Protein (ACP).

• Elongation: A β-ketoacyl-ACP synthase (KS) domain catalyzes a Claisen condensation between the ACP-bound isovaleryl group and an extender unit, typically malonyl-ACP, to form 3-keto-5-methylhexanoyl-ACP.

• Reduction: A β-ketoacyl-ACP reductase (KR) domain stereospecifically reduces the 3-keto group to an (S)-3-hydroxyl group using NADPH as a cofactor, yielding (S)-3-Hydroxyl-5-methylhexanoyl-ACP.

• Termination: The final product is released from the ACP, potentially by a thioesterase (TE) domain, yielding the CoA thioester.

Figure 1: Proposed biosynthetic pathway for (S)-3-Hydroxyl-5-methylhexanoyl-CoA.

Evolutionary Origin of Key Enzymatic Domains

The enzymes responsible for synthesizing (S)-3-Hydroxyl-5-methylhexanoyl-CoA are products of a long evolutionary history shared between primary metabolism (fatty acid synthesis) and secondary metabolism (polyketide synthesis).

Figure 2: Simplified evolutionary relationship between FAS and PKS systems.

Acyltransferase (AT) Domain: The Gatekeeper of Specificity

The AT domain is responsible for selecting the acyl-CoA building blocks for the growing chain. While most AT domains in primary fatty acid synthesis are specific for acetyl-CoA (as a starter) and malonyl-CoA (as an extender), the AT domains of modular PKSs have evolved to recognize a wide variety of substrates, which is a primary source of polyketide diversity.[6] The evolution of an AT domain with specificity for isovaleryl-CoA is the critical first step in the pathway. Structural studies show that the substrate specificity is determined by key residues lining the active site tunnel.[7]

β-ketoacyl-ACP synthase (KS) Domain: The Engine of Elongation

The KS domain is one of the most conserved domains in FAS and PKS systems. It catalyzes the decarboxylative Claisen condensation that extends the carbon chain. Phylogenetic analyses of KS domains are frequently used to infer the evolutionary relationships between different PKS and FAS clusters.[3] While the core mechanism is highly conserved, the KS domain's efficiency can be influenced by the structure of its acyl-ACP substrate.[1][2][3] The synthesis of branched-chain fatty acids often proceeds at a lower rate than that of straight-chain fatty acids, indicating that the KS domain can be a rate-limiting step.[1][2][3]

β-ketoacyl-ACP reductase (KR) Domain: The Architect of Stereochemistry

The KR domain reduces the β-keto group to a β-hydroxyl group. The stereochemistry of this hydroxyl group is a key feature of many bioactive polyketides. KR domains are classified based on the stereochemistry they produce:

• A-type KRs: Produce an (S)-hydroxyl group (L-configuration).

• B-type KRs: Produce an (R)-hydroxyl group (D-configuration).

The synthesis of (S)-3-Hydroxyl-5-methylhexanoyl-CoA requires an A-type KR. The stereochemical outcome is dictated by conserved sequence motifs within the KR active site. For A-type KRs, a conserved tryptophan residue is often critical. Phylogenetic analysis of KR domains can reliably predict their stereochemical function, making it a powerful tool for genome mining and protein engineering.[8][9]

Quantitative Data: Enzyme Kinetics

The following tables summarize representative kinetic data for the key enzyme domains involved in the biosynthesis of branched-chain fatty acids. Data for the exact (S)-3-Hydroxyl-5-methylhexanoyl-CoA pathway is scarce; therefore, data from analogous systems are presented to provide a quantitative framework.

Table 1: Kinetic Parameters of Metazoan Fatty Acid Synthase (mFAS) with Different Substrates

Enzyme	Substrate(s)	Km (µM)	kcat (s-1)	kcat/Km (M-1s-1)	Reference
mFAS (Overall)	Acetyl-CoA, Malonyl-CoA	~2-5 (for Acetyl-CoA)	~1.7	~3.4 x 105	[3]

| mFAS (Overall) | Acetyl-CoA, Methylmalonyl-CoA | 2.5 ± 0.6 | 0.010 ± 0.001 | 4.0 x 103 |[3] |

Note: The turnover number (kcat) for branched-chain synthesis using methylmalonyl-CoA is approximately 170 times lower than for straight-chain synthesis, highlighting the reduced efficiency with non-canonical substrates.[3]

Table 2: Kinetic Parameters of β-Ketoacyl-ACP Synthase (KS) Domains

Enzyme	Donor Substrate	Acceptor Substrate	Km (µM)	kcat (min-1)	kcat/Km (M-1s-1)	Reference
E. coli FabF (KASII)	Lauroyl-CoA	Malonyl-CoA	510 ± 84	2.5 ± 0.1	81.7	[7]
E. coli FabF (KASII)	Lauroyl-ACP	Malonyl-ACP	8 ± 1	2.2 ± 0.1	4583	[7]

| mFAS KS Domain | Decanoyl-ACP | Methylmalonyl-ACP | 2.3 ± 0.6 | 0.016 ± 0.001 | 116 |[3] |

Note: The KS domain exhibits a significantly higher affinity (lower Km) for its natural ACP-tethered substrates compared to CoA thioesters.[7] The elongation rate with branched extenders like methylmalonyl-ACP is very low, suggesting the KS domain is a major determinant of the slow overall rate of branched-chain fatty acid synthesis.[3]

Experimental Protocols

The following section provides detailed methodologies for the characterization of the key enzymes involved in the (S)-3-Hydroxyl-5-methylhexanoyl-CoA pathway.

General Experimental Workflow

The characterization of a FAS/PKS module for the production of a specific acyl-CoA, such as (S)-3-Hydroxyl-5-methylhexanoyl-CoA, typically follows a structured workflow.

Figure 3: General experimental workflow for characterizing a FAS/PKS module.

Protocol: Determining Starter Unit Specificity of an AT Domain

This protocol is adapted from methods used to characterize AT domain specificity with various acyl-CoA substrates.

Objective: To determine the relative efficiency with which an AT domain loads different starter units (e.g., acetyl-CoA, isobutyryl-CoA, isovaleryl-CoA) onto its partner ACP.

Principle: The AT domain is incubated with a radiolabeled acyl-CoA and a purified apo-ACP domain. The transfer of the radiolabeled acyl group to the ACP is quantified by SDS-PAGE and autoradiography.

Materials:

• Purified AT domain (or a KS-AT didomain construct)

• Purified apo-ACP domain

• Sfp phosphopantetheinyl transferase (for converting apo-ACP to holo-ACP)

• [1-14C]-labeled acyl-CoAs (e.g., acetyl-CoA, isovaleryl-CoA)

• Coenzyme A, ATP, MgCl2

• Tris-HCl buffer (pH 7.5)

• SDS-PAGE reagents

• Phosphorimager or X-ray film

Procedure:

• Holo-ACP Preparation: Incubate purified apo-ACP (50 µM) with Sfp (1 µM), CoA (100 µM), ATP (1 mM), and MgCl2 (10 mM) in Tris-HCl buffer for 1 hour at 37°C to generate holo-ACP.

• Transacylation Reaction: In a final volume of 50 µL, combine holo-ACP (10 µM), the AT domain (1-2 µM), and [1-14C]-acyl-CoA (50 µM, with a known specific activity) in Tris-HCl buffer.

• Incubation: Incubate the reaction mixture at 30°C. Take 10 µL aliquots at various time points (e.g., 0, 2, 5, 10, 20 minutes).

• Quenching: Quench each aliquot by adding an equal volume of 2x SDS-PAGE loading buffer.

• SDS-PAGE: Separate the proteins on a 15% SDS-PAGE gel.

• Quantification: Dry the gel and expose it to a phosphor screen or X-ray film. Quantify the radioactivity incorporated into the ACP band using densitometry.

• Analysis: Plot the amount of acylated ACP over time to determine the initial rate of reaction for each acyl-CoA substrate. Compare the rates to determine the substrate specificity.

Protocol: Coupled Assay for β-Ketoacyl-ACP Synthase (KS) Activity

This protocol measures the condensation activity of a KS domain by coupling the reaction to the subsequent reduction step, which consumes NADPH.[7]

Objective: To determine the kinetic parameters (Km, kcat) of a KS domain with a specific acyl-ACP donor and malonyl-ACP acceptor.

Principle: The KS domain condenses an acyl-ACP with malonyl-ACP to produce a β-ketoacyl-ACP. A purified KR domain (or a general one like E. coli FabG) is added in excess, which immediately reduces the β-ketoacyl-ACP product. The consumption of NADPH during this reduction is monitored spectrophotometrically at 340 nm.

Materials:

• Purified KS domain (or a full module)

• Purified ACP domain

• Acyl-ACP synthetase (AasS) or another method to prepare the acyl-ACP donor substrate (e.g., isovaleryl-ACP)

• Malonyl-CoA:ACP transacylase (FabD)

• Purified KR domain (e.g., E. coli FabG)

• Malonyl-CoA, Isovaleric acid (or other starter acid), CoA, ATP, MgCl2

• NADPH

• Potassium phosphate (B84403) buffer (pH 7.0)

• Spectrophotometer capable of reading at 340 nm

Procedure:

• Substrate Preparation:

  • Prepare holo-ACP as described in Protocol 5.2.

  • Synthesize the isovaleryl-ACP donor by incubating holo-ACP (50 µM) with AasS, isovaleric acid (1 mM), ATP (2 mM), and MgCl2 (10 mM). Purify the resulting acyl-ACP.

  • Synthesize malonyl-ACP by incubating holo-ACP (50 µM) with FabD (1 µM) and malonyl-CoA (200 µM).

• Reaction Mixture: In a cuvette, prepare a reaction mixture containing potassium phosphate buffer, NADPH (200 µM), excess KR domain (e.g., 5-10 µM), and a fixed, saturating concentration of one substrate (e.g., isovaleryl-ACP).

• Initiation and Measurement: Start the reaction by adding the KS enzyme (e.g., 100 nM). Immediately monitor the decrease in absorbance at 340 nm (ε = 6220 M-1cm-1 for NADPH) over time.

• Kinetic Analysis: Repeat the assay with varying concentrations of the second substrate. Calculate the initial velocities from the linear portion of the absorbance curve.

• Data Fitting: Fit the initial velocity data to the Michaelis-Menten equation to determine Km and Vmax for each substrate. Calculate kcat from Vmax and the enzyme concentration.

Conclusion and Future Directions

The evolutionary origin of the (S)-3-Hydroxyl-5-methylhexanoyl-CoA pathway is a testament to the remarkable adaptability and combinatorial power of the fatty acid and polyketide synthase machinery. By understanding the evolutionary diversification of the AT and KR domains, researchers can now predict the existence of such pathways through genome mining and bioinformatic analysis. The quantitative data and experimental protocols provided in this guide offer a foundational toolkit for the functional characterization of these systems.

For drug development professionals, the ability to understand and engineer these modular systems opens up new avenues for creating novel, complex molecules with therapeutic potential. Future efforts will likely focus on:

• Predictive Engineering: Improving computational models to accurately predict the substrate specificity and stereochemical control of novel or engineered FAS/PKS modules.

• Orthogonal Biosynthesis: Developing engineered synthases that can accept non-natural starter and extender units to generate a wider array of chemical structures.

• In Vivo Production: Optimizing host organisms for the heterologous expression of engineered pathways to achieve scalable production of desired compounds.

By continuing to unravel the evolutionary and mechanistic principles of these ancient enzymatic assembly lines, the scientific community is poised to unlock a vast and largely untapped reservoir of chemical diversity.

References

• 1. researchgate.net [researchgate.net]
• 2. The enzyme kinetics of branched-chain fatty acid synthesis of metazoan fatty acid synthase - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. The enzyme kinetics of branched‐chain fatty acid synthesis of metazoan fatty acid synthase - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Ketoacyl synthase - Wikipedia [en.wikipedia.org]
• 5. Beta-ketoacyl-ACP synthase - Wikipedia [en.wikipedia.org]
• 6. Mechanism and Specificity of an Acyltransferase Domain from a Modular Polyketide Synthase - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Substrate Recognition by β-Ketoacyl-ACP Synthases - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Analysis of Interdependent Kinetic Controls of Fatty Acid Synthases - PMC [pmc.ncbi.nlm.nih.gov]
• 9. A model of structure and catalysis for ketoreductase domains in modular polyketide synthases - PubMed [pubmed.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Analytical Methods for the Detection of (S)-3-Hydroxyl-5-methylhexanoyl-CoA: Application Notes and Protocols

For researchers, scientists, and drug development professionals engaged in the study of fatty acid metabolism and related therapeutic areas, the accurate detection and quantification of specific acyl-CoA species is paramount. (S)-3-Hydroxyl-5-methylhexanoyl-CoA is a key intermediate in branched-chain fatty acid metabolism, and its analysis provides valuable insights into various physiological and pathological processes. This document provides detailed application notes and protocols for the analytical detection of (S)-3-Hydroxyl-5-methylhexanoyl-CoA using state-of-the-art methodologies.

Introduction

(S)-3-Hydroxyl-5-methylhexanoyl-CoA is a chiral thioester of coenzyme A involved in the metabolism of branched-chain fatty acids. Its accurate quantification in biological matrices such as cell cultures, tissues, and biofluids is crucial for understanding metabolic fluxes, diagnosing metabolic disorders, and for the development of novel therapeutics targeting fatty acid oxidation pathways. The analytical challenges associated with this molecule include its low endogenous concentrations, potential for instability, and the presence of isomeric and isobaric interferences. This document outlines protocols for Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS), High-Performance Liquid Chromatography (HPLC), and enzymatic assays, providing a comprehensive guide for its detection and quantification.

Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS)

LC-MS/MS is the gold standard for the quantification of low-abundance endogenous molecules like (S)-3-Hydroxyl-5-methylhexanoyl-CoA due to its high sensitivity and specificity.[1][2]

Principle

This method involves the separation of (S)-3-Hydroxyl-5-methylhexanoyl-CoA from other cellular components by reversed-phase liquid chromatography followed by detection using a tandem mass spectrometer operating in Multiple Reaction Monitoring (MRM) mode. The MRM transitions are specific to the precursor ion (the molecular ion of the analyte) and a characteristic product ion, ensuring high selectivity.

Experimental Protocol

2.2.1. Sample Preparation (from Cultured Cells or Tissues)

A robust sample preparation protocol is critical for the accurate quantification of acyl-CoAs.[3][4]

• Cell Harvesting/Tissue Collection:

  • For adherent cells, wash the culture plate with ice-cold phosphate-buffered saline (PBS). Scrape the cells in a minimal volume of ice-cold PBS and transfer to a centrifuge tube.[5]

  • For suspension cells, pellet the cells by centrifugation and wash with ice-cold PBS.

  • For tissues, flash-freeze the tissue in liquid nitrogen immediately after collection to quench metabolic activity.[4]

• Extraction:

  • Homogenize the cell pellet or pulverized frozen tissue in an ice-cold extraction solvent (e.g., 80% methanol (B129727) or a 2:1:0.8 mixture of methanol:chloroform:water).[3]

  • To precipitate proteins, add a final concentration of 5% sulfosalicylic acid.[3]

  • Vortex the mixture vigorously and incubate on ice for 20 minutes.

• Purification and Concentration (Solid-Phase Extraction - SPE): [6]

  • Centrifuge the homogenate at 14,000 x g for 10 minutes at 4°C to pellet proteins and cellular debris.[3]

  • Condition a C18 SPE cartridge with 1 mL of methanol followed by 1 mL of water.

  • Load the supernatant onto the conditioned SPE cartridge.

  • Wash the cartridge with 2 mL of water to remove salts and other polar impurities.

  • Elute the acyl-CoAs with 1 mL of methanol.

  • Dry the eluate under a gentle stream of nitrogen gas.

  • Reconstitute the dried extract in a suitable volume (e.g., 100 µL) of the initial mobile phase for LC-MS/MS analysis.[6]

2.2.2. LC-MS/MS Parameters

The following are typical starting parameters that should be optimized for the specific instrument and application.

Parameter	Recommended Condition
LC System	UHPLC system
Column	C18 reversed-phase column (e.g., 2.1 x 100 mm, 1.8 µm)
Mobile Phase A	10 mM Ammonium Acetate in Water[6]
Mobile Phase B	Acetonitrile[6]
Flow Rate	0.4 mL/min[6]
Gradient	Start with a low percentage of Mobile Phase B, ramping up to elute the analyte. A typical gradient might be: 0-2 min, 5% B; 2-10 min, 5-95% B; 10-12 min, 95% B; 12-12.1 min, 95-5% B; 12.1-15 min, 5% B.
Injection Volume	5 µL[6]
MS System	Triple Quadrupole Mass Spectrometer
Ionization Mode	Positive Electrospray Ionization (ESI+)[2]
Scan Type	Multiple Reaction Monitoring (MRM)[2]
Precursor Ion (Q1)	m/z 896.7 (Calculated for [M+H]⁺)
Product Ion (Q3)	To be determined empirically by infusion of a standard. A common fragmentation for acyl-CoAs is the neutral loss of the phosphopantetheine group (507.1 m/z).
Collision Energy	To be optimized for the specific MRM transition.

Data Presentation: Quantitative Performance

The following table summarizes the expected performance characteristics of a validated LC-MS/MS method for (S)-3-Hydroxyl-5-methylhexanoyl-CoA, based on data for similar acyl-CoAs.[2][7]

Parameter	Expected Performance
Limit of Detection (LOD)	0.1 - 1 pmol
Limit of Quantification (LOQ)	0.5 - 5 pmol
Linearity (R²)	>0.995
Accuracy (%)	90 - 110%
Precision (Intra-day RSD%)	< 10%
Precision (Inter-day RSD%)	< 15%
Recovery (%)	85 - 105%

High-Performance Liquid Chromatography (HPLC) with UV Detection

HPLC with UV detection offers a more accessible alternative to LC-MS/MS, although with lower sensitivity and specificity. This method is suitable for applications where higher concentrations of the analyte are expected or for monitoring enzymatic reactions.

Principle

This method relies on the separation of (S)-3-Hydroxyl-5-methylhexanoyl-CoA by reversed-phase HPLC and its detection by UV absorbance at 260 nm, which corresponds to the adenine (B156593) moiety of the coenzyme A molecule.[8]

Experimental Protocol

3.2.1. Sample Preparation

Sample preparation can follow the same procedure as for LC-MS/MS (Section 2.2.1), although a less rigorous purification may be acceptable depending on the sample complexity and analyte concentration.

3.2.2. HPLC Parameters

Parameter	Recommended Condition
HPLC System	Standard HPLC system with a UV detector
Column	C18 reversed-phase column (e.g., 4.6 x 150 mm, 5 µm)[8]
Mobile Phase A	50 mM Potassium Phosphate buffer, pH 5.5
Mobile Phase B	Acetonitrile
Flow Rate	1.0 mL/min
Gradient	A suitable gradient to elute the analyte of interest. For example: 0-5 min, 10% B; 5-20 min, 10-70% B; 20-25 min, 70% B; 25-26 min, 70-10% B; 26-30 min, 10% B.
Injection Volume	20 µL[8]
Detection	UV at 260 nm[8]

Data Presentation: Quantitative Performance

The following table presents the expected performance of a validated HPLC-UV method.[9]

Parameter	Expected Performance
Limit of Detection (LOD)	10 - 50 pmol
Limit of Quantification (LOQ)	50 - 150 pmol
Linearity (R²)	>0.99
Accuracy (%)	88 - 112%
Precision (Intra-day RSD%)	< 10%
Precision (Inter-day RSD%)	< 15%

Enzymatic Assay

Enzymatic assays provide a functional measurement of 3-hydroxyacyl-CoAs by measuring the activity of 3-hydroxyacyl-CoA dehydrogenase (HADH). This method is indirect and measures the total pool of 3-hydroxyacyl-CoAs that can be utilized by the enzyme.[10]

Principle

The assay measures the reduction of NAD⁺ to NADH, which is coupled to the oxidation of the 3-hydroxyl group of the acyl-CoA substrate by HADH. The increase in NADH is monitored spectrophotometrically by the increase in absorbance at 340 nm.[10][11]

Experimental Protocol

4.2.1. Reagents

• Reaction Buffer: 100 mM Tris-HCl, pH 9.0, containing 1 mM EDTA.

• NAD⁺ solution: 10 mM in water.

• 3-hydroxyacyl-CoA dehydrogenase (HADH) enzyme.

• Sample extract containing (S)-3-Hydroxyl-5-methylhexanoyl-CoA.

4.2.2. Assay Procedure

• In a 96-well plate or a cuvette, add the following to a final volume of 200 µL:

  • 150 µL of Reaction Buffer

  • 20 µL of NAD⁺ solution

  • 20 µL of sample extract

• Incubate at 37°C for 5 minutes to reach temperature equilibrium.

• Initiate the reaction by adding 10 µL of HADH enzyme solution.

• Immediately monitor the increase in absorbance at 340 nm for 5-10 minutes.

Data Presentation: Quantitative Performance

Parameter	Expected Performance
Limit of Detection (LOD)	5 - 20 pmol
Limit of Quantification (LOQ)	20 - 80 pmol
Linearity	Dependent on enzyme kinetics
Specificity	Moderate (measures total HADH substrates)

Visualizations

Experimental Workflow

Caption: General experimental workflow for the analysis of (S)-3-Hydroxyl-5-methylhexanoyl-CoA.

Branched-Chain Fatty Acid Beta-Oxidation Pathway

Caption: Simplified pathway of branched-chain fatty acid beta-oxidation highlighting (S)-3-Hydroxyl-5-methylhexanoyl-CoA.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. Assay of L-3-hydroxyacyl-coenzyme A dehydrogenase with substrates of different chain lengths - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Enzymatic measurement of short-chain fatty acids and application in periodontal disease diagnosis - PMC [pmc.ncbi.nlm.nih.gov]
• 5. benchchem.com [benchchem.com]
• 6. benchchem.com [benchchem.com]
• 7. Novel approach in LC-MS/MS using MRM to generate a full profile of acyl-CoAs: discovery of acyl-dephospho-CoAs - PMC [pmc.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. d-nb.info [d-nb.info]
• 10. Enzymatic assay for 3-hydroxyacyl-CoA and 2-trans-enoyl-CoA intermediates of beta-oxidation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Enzymatic measurement of short-chain fatty acids and application in periodontal disease diagnosis | PLOS One [journals.plos.org]

Application Note: Quantitative Analysis of (S)-3-Hydroxyl-5-methylhexanoyl-CoA by LC-MS/MS

For Researchers, Scientists, and Drug Development Professionals

Introduction

(S)-3-Hydroxyl-5-methylhexanoyl-CoA is a key intermediate in the metabolism of branched-chain fatty acids. Its accurate quantification is crucial for understanding various metabolic pathways and for the development of therapeutics targeting metabolic disorders. This application note provides a detailed protocol for the sensitive and specific quantification of (S)-3-Hydroxyl-5-methylhexanoyl-CoA in biological matrices using Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS). The methodology is based on established principles for the analysis of acyl-CoA species.

Principle

This method utilizes reversed-phase liquid chromatography for the separation of (S)-3-Hydroxyl-5-methylhexanoyl-CoA from other cellular components. Detection and quantification are achieved using a triple quadrupole mass spectrometer operating in Multiple Reaction Monitoring (MRM) mode. The high selectivity of MRM allows for accurate measurement even in complex biological samples.

Experimental Protocols

Sample Preparation (from Cultured Cells or Tissues)

This protocol is adapted from established methods for acyl-CoA extraction.[1][2]

Materials:

• Ice-cold Phosphate-Buffered Saline (PBS)

• Ice-cold 10% (w/v) Trichloroacetic Acid (TCA) or 2.5% 5-Sulfosalicylic Acid (SSA)[3][4]

• Internal Standard (IS): Heptadecanoyl-CoA or other suitable odd-chain acyl-CoA

• Methanol (LC-MS grade)

• Acetonitrile (LC-MS grade)

• Ammonium (B1175870) formate (B1220265)

• Solid-Phase Extraction (SPE) C18 cartridges

Procedure:

• Homogenization: For cultured cells, wash the cell pellet with ice-cold PBS. For tissues, homogenize the tissue sample in an ice-cold extraction buffer.

• Protein Precipitation: Add ice-cold 10% TCA or 2.5% SSA to the homogenate to precipitate proteins. Spike in the internal standard at this stage.

• Centrifugation: Vortex the mixture and then centrifuge at 17,000 x g for 10 minutes at 4°C to pellet the precipitated proteins.

• Solid-Phase Extraction (SPE):

  • Condition a C18 SPE cartridge with 3 mL of methanol, followed by 3 mL of equilibration buffer (e.g., 50 mM ammonium formate, pH 6.3).

  • Load the supernatant from the centrifugation step onto the conditioned SPE cartridge.

  • Wash the cartridge with 3 mL of the equilibration buffer to remove unbound contaminants.

  • Elute the acyl-CoAs with a suitable solvent mixture, such as a 1:1 mixture of 50 mM ammonium formate (pH 6.3) and methanol.[1]

• Drying and Reconstitution: Evaporate the eluent to dryness under a gentle stream of nitrogen. Reconstitute the dried residue in a suitable volume (e.g., 100 µL) of the initial mobile phase.

LC-MS/MS Analysis

Instrumentation:

• High-Performance Liquid Chromatography (HPLC) or Ultra-High-Performance Liquid Chromatography (UHPLC) system.

• Triple quadrupole mass spectrometer equipped with an electrospray ionization (ESI) source.

LC Parameters:

• Column: C8 or C18 reversed-phase column (e.g., Agilent ZORBAX 300SB-C8, 100 x 2.1 mm, 3.5 µm)[1]

• Mobile Phase A: 100 mM ammonium formate in water, pH 5.0[1]

• Mobile Phase B: Acetonitrile

• Flow Rate: 0.4 mL/min

• Injection Volume: 10 µL

• Column Temperature: 42°C

• Gradient: A typical gradient would start with a low percentage of mobile phase B, ramp up to a high percentage to elute the analyte, and then re-equilibrate. An example gradient is as follows:

  • 0-2 min: 2% B

  • 2-15 min: 2% to 80% B

  • 15-17 min: 80% B

  • 17.1-20 min: 2% B

MS Parameters:

• Ionization Mode: Positive Electrospray Ionization (ESI+)

• Scan Type: Multiple Reaction Monitoring (MRM)

• MRM Transition: Acyl-CoAs typically exhibit a characteristic neutral loss of 507 amu, corresponding to the fragmentation of the 3'-phospho-adenosine-5'-diphosphate moiety.[1][2][3]

  • The molecular weight of (S)-3-Hydroxyl-5-methylhexanoyl-CoA is approximately 895.70 g/mol .

  • Predicted Precursor Ion (Q1): m/z 896.7 [M+H]⁺

  • Predicted Product Ion (Q3): m/z 389.7 [M+H-507]⁺

• Collision Energy (CE): Optimization is required for the specific instrument, but a starting point can be derived from methods for similar acyl-CoAs.

• Other Source Parameters: Optimize spray voltage, gas temperatures, and gas flows for maximum signal intensity.

Data Presentation

Quantitative data should be summarized in a clear and structured table. A calibration curve should be generated using a series of known concentrations of an analytical standard of (S)-3-Hydroxyl-5-methylhexanoyl-CoA. The concentration of the analyte in the samples is then calculated from this curve.

Table 1: Quantitative Performance Characteristics

Parameter	Result
Linearity (R²)	>0.99
Limit of Detection (LOD)	To be determined
Limit of Quantification (LOQ)	To be determined
Accuracy (%)	To be determined
Precision (RSD%)	<15%

Table 2: Quantification of (S)-3-Hydroxyl-5-methylhexanoyl-CoA in Samples

Sample ID	Analyte Concentration (e.g., pmol/mg protein)
Control 1	Value ± SD
Control 2	Value ± SD
Treatment 1	Value ± SD
Treatment 2	Value ± SD

Visualizations

Caption: Experimental workflow for the LC-MS/MS quantification of (S)-3-Hydroxyl-5-methylhexanoyl-CoA.

Caption: Simplified pathway of branched-chain fatty acid beta-oxidation showing the position of (S)-3-Hydroxyl-5-methylhexanoyl-CoA.

Conclusion

The described LC-MS/MS method provides a robust, sensitive, and specific approach for the quantification of (S)-3-Hydroxyl-5-methylhexanoyl-CoA in biological samples. This protocol can be adapted for various research and development applications, enabling a deeper understanding of the roles of branched-chain fatty acid metabolism in health and disease. Method validation, including the determination of linearity, limits of detection and quantification, accuracy, and precision, should be performed in the user's laboratory to ensure reliable results.

References

• 1. Novel approach in LC-MS/MS using MRM to generate a full profile of acyl-CoAs: discovery of acyl-dephospho-CoAs - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Development of a Novel Method for the Determination of Acyl-CoA Compounds by Liquid Chromatography Mass Spectrometry to Probe the Metabolism of Fatty Acids - PMC [pmc.ncbi.nlm.nih.gov]
• 3. A Single LC-MS/MS Analysis to Quantify CoA Biosynthetic Intermediates and Short-Chain Acyl CoAs - PMC [pmc.ncbi.nlm.nih.gov]
• 4. royalsocietypublishing.org [royalsocietypublishing.org]

Application Notes and Protocols for the Enzymatic Synthesis of (S)-3-Hydroxyl-5-methylhexanoyl-CoA

For Researchers, Scientists, and Drug Development Professionals

Introduction

(S)-3-Hydroxyl-5-methylhexanoyl-CoA is a chiral molecule of significant interest in metabolic research and as a potential precursor for the synthesis of various bioactive compounds. Its stereospecific nature necessitates precise synthetic methods, for which enzymatic catalysis provides a highly efficient and selective solution. This document outlines a detailed protocol for the enzymatic synthesis of (S)-3-Hydroxyl-5-methylhexanoyl-CoA, utilizing a three-enzyme cascade. The protocol is designed to be adaptable and provides a framework for the production of this and similar medium-chain 3-hydroxyacyl-CoA thioesters.

Principle of the Method

The enzymatic synthesis of (S)-3-Hydroxyl-5-methylhexanoyl-CoA is achieved through a three-step enzymatic cascade starting from the precursor 5-methylhexanoic acid. This approach mimics a modified fatty acid β-oxidation pathway.

• Activation: 5-methylhexanoic acid is activated to its coenzyme A thioester, 5-methylhexanoyl-CoA, by a medium-chain acyl-CoA synthetase (ACS). This step requires ATP and CoA.

• Dehydrogenation: A medium-chain specific acyl-CoA dehydrogenase (ACD) introduces a double bond between the α and β carbons of 5-methylhexanoyl-CoA to form 5-methyl-trans-2-hexenoyl-CoA. This reaction typically uses FAD as a cofactor.

• Hydration: A stereospecific enoyl-CoA hydratase (ECH), such as crotonase, catalyzes the hydration of the double bond in 5-methyl-trans-2-hexenoyl-CoA to stereoselectively yield (S)-3-Hydroxyl-5-methylhexanoyl-CoA.

An alternative route involves the reduction of a 3-ketoacyl-CoA precursor by a stereospecific (S)-3-hydroxyacyl-CoA dehydrogenase (HADH). However, this protocol will focus on the three-step cascade from the corresponding carboxylic acid.

Data Presentation

Enzyme Class	Representative Enzyme Source	Substrate	Km (µM)	Vmax (U/mg)	Reference
Acyl-CoA Synthetase	Pseudomonas sp.	Hexanoate	~150	~2.5	N/A
Acyl-CoA Dehydrogenase	Medium-chain specific (e.g., from pig kidney)	Hexanoyl-CoA	~10-50	~5-15	N/A
Enoyl-CoA Hydratase	Bovine Liver (Crotonase)	Crotonyl-CoA (C4)	~30	>1000	N/A
3-Hydroxyacyl-CoA Dehydrogenase	Pig Heart	3-hydroxyoctanoyl-CoA (C8)	~20	~150

Note: These values are approximate and can vary significantly based on the specific enzyme, its source, and the reaction conditions. Experimental determination of kinetic parameters for the chosen enzymes is highly recommended for process optimization.

Experimental Protocols

Materials and Reagents

• 5-methylhexanoic acid

• Coenzyme A (CoA) lithium salt

• Adenosine triphosphate (ATP)

• Magnesium chloride (MgCl₂)

• Nicotinamide adenine (B156593) dinucleotide (NAD⁺)

• Flavin adenine dinucleotide (FAD)

• Acyl-CoA Synthetase (medium-chain specific, e.g., from Pseudomonas sp. or engineered E. coli)

• Acyl-CoA Dehydrogenase (medium-chain specific, e.g., from pig kidney)

• Enoyl-CoA Hydratase (e.g., Crotonase from bovine liver)

• Potassium phosphate (B84403) buffer (pH 7.5)

• Tris-HCl buffer (pH 8.0)

• Bovine Serum Albumin (BSA)

• Dithiothreitol (DTT)

• Standard laboratory equipment (spectrophotometer, centrifuge, incubator, etc.)

• HPLC system with a C18 column for analysis and purification

Enzyme Selection and Preparation

The selection of enzymes with appropriate substrate specificity is crucial. It is recommended to perform initial screening with commercially available enzymes or to express and purify recombinant enzymes with known activity towards medium-chain and branched-chain fatty acids.

Protocol for Enzymatic Synthesis

This protocol is designed for a 1 mL reaction volume. Optimization may be required for scale-up.

Step 1: Activation of 5-methylhexanoic acid

• Prepare a reaction mixture containing:

  • 100 mM Potassium phosphate buffer (pH 7.5)

  • 10 mM 5-methylhexanoic acid (dissolved in a minimal amount of ethanol (B145695) or DMSO)

  • 5 mM Coenzyme A

  • 10 mM ATP

  • 10 mM MgCl₂

  • 1 mM DTT

  • 0.1 mg/mL BSA

  • 5-10 units of Acyl-CoA Synthetase

• Incubate the reaction mixture at 37°C for 1-2 hours.

• Monitor the formation of 5-methylhexanoyl-CoA by HPLC or by observing the decrease in free CoA using Ellman's reagent.

Step 2: Dehydrogenation of 5-methylhexanoyl-CoA

• To the reaction mixture from Step 1, add:

  • 0.2 mM FAD

  • 5-10 units of medium-chain Acyl-CoA Dehydrogenase

• Incubate at 37°C for 2-4 hours.

• Monitor the formation of 5-methyl-trans-2-hexenoyl-CoA by HPLC, observing a shift in the retention time compared to 5-methylhexanoyl-CoA.

Step 3: Hydration of 5-methyl-trans-2-hexenoyl-CoA

• To the reaction mixture from Step 2, add:

  • 5-10 units of Enoyl-CoA Hydratase (Crotonase)

• Incubate at 37°C for 1-2 hours.

• Monitor the formation of (S)-3-Hydroxyl-5-methylhexanoyl-CoA by HPLC.

Purification and Analysis

• Purification: The final product can be purified from the reaction mixture using solid-phase extraction (SPE) with a C18 cartridge or by preparative HPLC.

• Analysis: The identity and purity of the synthesized (S)-3-Hydroxyl-5-methylhexanoyl-CoA should be confirmed by LC-MS and NMR spectroscopy. The stereochemistry can be confirmed using chiral chromatography or by enzymatic assay with a stereospecific dehydrogenase.

Visualizations

Application Notes: Metabolic Engineering for the Production of (S)-3-Hydroxyl-5-methylhexanoyl-CoA

Introduction

(S)-3-Hydroxyl-5-methylhexanoyl-CoA is a chiral specialty chemical with potential applications as a building block in the synthesis of complex organic molecules and pharmaceuticals. Its production through traditional chemical synthesis can be challenging, involving multiple steps, hazardous reagents, and difficulties in achieving high stereoselectivity. Metabolic engineering of microbial hosts offers a promising alternative for the sustainable and stereospecific production of this valuable compound from renewable feedstocks. This document provides a detailed overview of a proposed metabolic pathway, key enzymatic steps, and experimental protocols for the biosynthesis of (S)-3-Hydroxyl-5-methylhexanoyl-CoA in a microbial chassis such as Escherichia coli.

Proposed Biosynthetic Pathway

A plausible biosynthetic route for (S)-3-Hydroxyl-5-methylhexanoyl-CoA can be engineered by harnessing intermediates from natural metabolic pathways. The proposed pathway initiates from the condensation of two key precursor molecules: isovaleryl-CoA and acetyl-CoA. Isovaleryl-CoA can be derived from the catabolism of L-leucine, a branched-chain amino acid.[1][2] Acetyl-CoA is a central metabolite readily available from glycolysis.

The proposed pathway consists of two main enzymatic steps:

• β-ketothiolase-mediated condensation: A suitable β-ketothiolase condenses isovaleryl-CoA and acetyl-CoA to form 3-keto-5-methylhexanoyl-CoA.

• Stereoselective reduction: An (S)-specific 3-ketoacyl-CoA reductase reduces the keto group of 3-keto-5-methylhexanoyl-CoA to a hydroxyl group, yielding the final product, (S)-3-Hydroxyl-5-methylhexanoyl-CoA.

Key Enzymes and Metabolic Engineering Strategies

1. Enhancing Precursor Supply:

• Isovaleryl-CoA: The intracellular concentration of isovaleryl-CoA can be increased by overexpressing genes involved in the leucine (B10760876) degradation pathway.[1][2][3] This pathway naturally converts L-leucine to isovaleryl-CoA. Supplementing the culture medium with L-leucine can further boost the availability of this precursor.

• Acetyl-CoA: Strategies to increase the acetyl-CoA pool in E. coli are well-established and include the overexpression of acetyl-CoA synthetase (acs) or the pyruvate (B1213749) dehydrogenase complex (pdh).

2. Heterologous Expression of Pathway Enzymes:

• β-Ketothiolase: The selection of a β-ketothiolase with high specificity towards isovaleryl-CoA and acetyl-CoA is critical. While a specific enzyme for this reaction is not well-characterized, various thiolases from polyhydroxyalkanoate (PHA) biosynthesis pathways are known to have broad substrate specificities. Screening a library of β-ketothiolases from different microbial sources may identify a suitable candidate.

• (S)-specific 3-Ketoacyl-CoA Reductase: The stereochemistry of the final product is determined by the reductase. For the synthesis of the (S)-enantiomer, an (S)-specific 3-hydroxyacyl-CoA dehydrogenase is required. Enzymes with this stereospecificity can be found in pathways such as fatty acid β-oxidation.

3. Host Strain Modifications:

• Deletion of competing pathways: To channel the metabolic flux towards the desired product, competing pathways that consume the precursors should be minimized. For instance, knocking out genes involved in the further degradation of isovaleryl-CoA or acetyl-CoA can increase their availability for the production pathway.

• Optimization of cofactor availability: The reduction step catalyzed by the 3-ketoacyl-CoA reductase is typically dependent on NADPH or NADH. Engineering the host's central metabolism to increase the availability of these reducing equivalents can improve the overall production efficiency.

Data Presentation

Table 1: Hypothetical Production Titers of (S)-3-Hydroxyl-5-methylhexanoyl-CoA in Engineered E. coli

Strain ID	Genotype/Engineering Strategy	Precursor(s) Fed	Titer (mg/L)	Yield (g/g substrate)
E. coli BW25113	Wild-type	Glucose	< 1	-
Strain 1	E. coli ΔfadD, pTrc-thiolase-reductase	Glucose	50	0.05
Strain 2	Strain 1 + pACYC-l-leucine-degradation-pathway	Glucose + L-leucine	250	0.15
Strain 3	Strain 2 + acs overexpression	Glucose + L-leucine	400	0.20

Note: The data presented in this table is hypothetical and serves as a target for optimization experiments.

Experimental Protocols

Protocol 1: Construction of the (S)-3-Hydroxyl-5-methylhexanoyl-CoA Production Plasmid

• Gene Synthesis and Codon Optimization: Synthesize the genes encoding the selected β-ketothiolase and (S)-specific 3-ketoacyl-CoA reductase. Codon-optimize the gene sequences for optimal expression in E. coli.

• Plasmid Backbone: Choose a suitable expression vector with a strong inducible promoter (e.g., pTrc99A with the trc promoter).

• Cloning: Clone the synthesized genes into the expression vector under the control of the inducible promoter. A polycistronic construct with both genes can be created to ensure their coordinated expression.

• Verification: Verify the sequence and orientation of the inserted genes by DNA sequencing.

Protocol 2: Engineering of the E. coli Host Strain

• Gene Knockouts: Use a markerless gene deletion method, such as λ-Red recombineering, to knock out genes encoding enzymes of competing pathways (e.g., fadD to prevent fatty acid degradation).

• Genomic Integration: For stable expression, integrate key pathway genes into the E. coli chromosome using methods like Tn7 transposition.

• Verification: Confirm the gene knockouts and integrations by PCR and sequencing.

Protocol 3: Shake Flask Cultivation for Production Screening

• Inoculum Preparation: Inoculate a single colony of the engineered E. coli strain into 5 mL of LB medium with appropriate antibiotics and grow overnight at 37°C with shaking at 200 rpm.

• Production Culture: Inoculate 50 mL of M9 minimal medium supplemented with glucose (10 g/L), L-leucine (2 g/L), and appropriate antibiotics in a 250 mL shake flask with the overnight culture to an initial OD600 of 0.1.

• Induction: Grow the culture at 30°C with shaking at 200 rpm. When the OD600 reaches 0.6-0.8, induce gene expression by adding IPTG to a final concentration of 0.1 mM.

• Sampling and Analysis: Collect samples at regular intervals (e.g., 12, 24, 36, and 48 hours) post-induction. Centrifuge the samples to separate the cells from the supernatant.

• Product Extraction and Quantification: Extract the intracellular metabolites, including (S)-3-Hydroxyl-5-methylhexanoyl-CoA, using a suitable solvent (e.g., ethyl acetate (B1210297) after cell lysis). Analyze the extracted samples by LC-MS or GC-MS to identify and quantify the product.

Protocol 4: Fed-Batch Fermentation for High-Titer Production

• Inoculum: Prepare a seed culture by growing the engineered strain in shake flasks as described in Protocol 3.

• Fermenter Setup: Inoculate a 5 L bioreactor containing 3 L of defined mineral medium with the seed culture.

• Batch Phase: Grow the culture at 37°C with controlled pH (e.g., 7.0) and dissolved oxygen (e.g., >30% saturation).

• Fed-Batch Phase: After the initial carbon source is depleted (indicated by a sharp increase in dissolved oxygen), start feeding a concentrated solution of glucose and L-leucine to maintain a constant growth rate.

• Induction: Induce protein expression with IPTG at a suitable cell density (e.g., OD600 of 20-30) and lower the temperature to 30°C.

• Harvest and Analysis: Continue the fermentation for 48-72 hours post-induction. Harvest the culture and quantify the product as described in Protocol 3.

Mandatory Visualizations

Caption: Proposed metabolic pathway for (S)-3-Hydroxyl-5-methylhexanoyl-CoA production.

Caption: General experimental workflow for developing a production strain.

References

• 1. L-leucine degradation I | Pathway - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Valine, Leucine, and Isoleucine Degradation | Pathway - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]

Application Notes and Protocols for the Use of (S)-3-Hydroxyl-5-methylhexanoyl-CoA in Enzyme Assays

For Researchers, Scientists, and Drug Development Professionals

Introduction

(S)-3-Hydroxyl-5-methylhexanoyl-CoA is a branched-chain acyl-Coenzyme A thioester. Its structural similarity to intermediates in fatty acid metabolism suggests its primary role as a substrate for enzymes involved in β-oxidation, particularly 3-hydroxyacyl-CoA dehydrogenases (HADHs). These enzymes are critical in the catabolism of fatty acids for energy production. HADHs exhibit strict stereospecificity, acting exclusively on the (S)-enantiomer of 3-hydroxyacyl-CoA substrates.[1][2][3] This document provides detailed application notes and protocols for utilizing (S)-3-Hydroxyl-5-methylhexanoyl-CoA in enzyme assays, focusing on the characterization of medium-chain 3-hydroxyacyl-CoA dehydrogenase activity.

Applications in Research and Drug Development

• Enzyme Substrate Specificity and Kinetics: (S)-3-Hydroxyl-5-methylhexanoyl-CoA can be employed to investigate the substrate specificity and determine the kinetic parameters (Kₘ and Vₘₐₓ) of various 3-hydroxyacyl-CoA dehydrogenase isozymes. Understanding how enzymes interact with branched-chain substrates is crucial for elucidating their metabolic roles.

• Metabolic Pathway Analysis: As an intermediate in the β-oxidation of branched-chain fatty acids, this substrate is valuable for studying metabolic flux and identifying potential bottlenecks in these pathways.[4]

• High-Throughput Screening for Enzyme Inhibitors: In drug discovery, (S)-3-Hydroxyl-5-methylhexanoyl-CoA can be used in high-throughput screening assays to identify and characterize inhibitors of HADH enzymes, which may have therapeutic potential in metabolic diseases.

• Investigation of Inborn Errors of Metabolism: Deficiencies in enzymes involved in branched-chain fatty acid oxidation can lead to serious metabolic disorders. This substrate can be a useful tool in diagnostic assays and for studying the pathophysiology of these conditions.[5]

Data Presentation: Kinetic Parameters of L-3-Hydroxyacyl-CoA Dehydrogenase

Substrate (L-3-hydroxyacyl-CoA)	Chain Length	Kₘ (µM)	Vₘₐₓ (µmol/min/mg)
Butyryl-CoA	C4	25	135
Hexanoyl-CoA	C6	5.0	165
Octanoyl-CoA	C8	3.5	170
Decanoyl-CoA	C10	3.0	150
Dodecanoyl-CoA	C12	2.5	120
Tetradecanoyl-CoA	C14	2.5	90
Hexadecanoyl-CoA	C16	2.5	60

Data adapted from He, X. Y., et al. (1989). Anal Biochem.[3]

Experimental Protocols

Protocol 1: Direct Spectrophotometric Assay for 3-Hydroxyacyl-CoA Dehydrogenase Activity

This protocol describes a continuous spectrophotometric assay to measure HADH activity by monitoring the reduction of NAD⁺ to NADH.

Principle:

The enzymatic oxidation of (S)-3-Hydroxyl-5-methylhexanoyl-CoA to 3-oxo-5-methylhexanoyl-CoA is coupled to the reduction of NAD⁺ to NADH. The increase in NADH concentration is monitored by measuring the absorbance at 340 nm.

(S)-3-Hydroxyl-5-methylhexanoyl-CoA + NAD⁺ ⇌ 3-Oxo-5-methylhexanoyl-CoA + NADH + H⁺

Materials:

• Tris-HCl buffer (100 mM, pH 8.0)

• NAD⁺ stock solution (20 mM)

• (S)-3-Hydroxyl-5-methylhexanoyl-CoA stock solution (10 mM)

• Purified 3-hydroxyacyl-CoA dehydrogenase or cell lysate containing the enzyme

• UV-transparent cuvettes

• Spectrophotometer capable of reading at 340 nm

Procedure:

• Prepare a reaction mixture in a cuvette containing:

  • 850 µL of 100 mM Tris-HCl buffer (pH 8.0)

  • 50 µL of 20 mM NAD⁺ stock solution (final concentration 1 mM)

• Equilibrate the reaction mixture to the desired temperature (e.g., 37°C) for 5 minutes.

• Initiate the reaction by adding 100 µL of the enzyme solution.

• Start the reaction by adding 50 µL of the (S)-3-Hydroxyl-5-methylhexanoyl-CoA stock solution to achieve the desired final concentration (e.g., 100 µM).

• Immediately mix by inversion and monitor the increase in absorbance at 340 nm for 5-10 minutes.

• Record the absorbance at regular intervals (e.g., every 15 seconds).

• Calculate the initial reaction velocity (V₀) from the linear portion of the absorbance versus time plot using the Beer-Lambert law (molar extinction coefficient for NADH at 340 nm is 6220 M⁻¹cm⁻¹).

Protocol 2: Determination of Kₘ and Vₘₐₓ

Procedure:

• Follow the procedure for the direct spectrophotometric assay (Protocol 1).

• Vary the final concentration of (S)-3-Hydroxyl-5-methylhexanoyl-CoA over a range of concentrations (e.g., 0.1x to 10x the expected Kₘ).

• Measure the initial reaction velocity (V₀) for each substrate concentration.

• Plot V₀ versus the substrate concentration.

• Fit the data to the Michaelis-Menten equation using non-linear regression software to determine the Kₘ and Vₘₐₓ values.[6][7] Alternatively, use a linearization method such as the Lineweaver-Burk plot.

Protocol 3: Coupled Spectrophotometric Assay for HADH Activity

This method is advantageous as it drives the reaction to completion and avoids potential product inhibition.[3]

Principle:

The 3-oxoacyl-CoA product of the HADH reaction is immediately cleaved by 3-ketoacyl-CoA thiolase in the presence of Coenzyme A. The overall reaction remains linked to the reduction of NAD⁺.

• (S)-3-Hydroxyl-5-methylhexanoyl-CoA + NAD⁺ ⇌ 3-Oxo-5-methylhexanoyl-CoA + NADH + H⁺ (catalyzed by HADH)

• 3-Oxo-5-methylhexanoyl-CoA + CoA ⇌ Acetyl-CoA + 4-Methyl-butanoyl-CoA (catalyzed by 3-ketoacyl-CoA thiolase)

Materials:

• All materials from Protocol 1

• 3-ketoacyl-CoA thiolase

• Coenzyme A (CoA) stock solution (10 mM)

Procedure:

• Prepare a reaction mixture in a cuvette containing:

  • 800 µL of 100 mM Tris-HCl buffer (pH 8.0)

  • 50 µL of 20 mM NAD⁺ stock solution (final concentration 1 mM)

  • 20 µL of 10 mM CoA stock solution (final concentration 0.2 mM)

  • Sufficient 3-ketoacyl-CoA thiolase (e.g., 1-2 units)

• Equilibrate the mixture at the desired temperature for 5 minutes.

• Add the HADH enzyme sample.

• Initiate the reaction by adding (S)-3-Hydroxyl-5-methylhexanoyl-CoA to the desired final concentration.

• Monitor the increase in absorbance at 340 nm as described in Protocol 1.

Visualizations

Caption: Experimental workflow for HADH enzyme assay.

Caption: Branched-chain fatty acid β-oxidation pathway.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. Assay of L-3-hydroxyacyl-coenzyme A dehydrogenase with substrates of different chain lengths - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Oxidation of Branched-Chain Fatty Acids | Pathway - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. Beta oxidation - Wikipedia [en.wikipedia.org]
• 6. How to Determine Km and Vmax from Lab Data [synapse.patsnap.com]
• 7. home.sandiego.edu [home.sandiego.edu]

Application Notes and Protocols: (S)-3-Hydroxyl-5-methylhexanoyl-CoA

Audience: Researchers, scientists, and drug development professionals.

Introduction: (S)-3-Hydroxyl-5-methylhexanoyl-CoA is a branched-chain hydroxy fatty acyl-CoA. While not extensively characterized in the scientific literature, its structure suggests significant potential as a chiral building block in the synthesis of complex bioactive molecules, specialty polymers, and pharmaceuticals. As an intermediate in engineered metabolic pathways, it can serve as a precursor to novel polyhydroxyalkanoates (PHAs) with unique material properties or be modified to create high-value chemicals. These application notes provide a theoretical framework and practical protocols for the biosynthesis and utilization of (S)-3-Hydroxyl-5-methylhexanoyl-CoA, based on established principles of fatty acid metabolism and metabolic engineering.

Proposed Biosynthetic Pathway

The de novo biosynthesis of (S)-3-Hydroxyl-5-methylhexanoyl-CoA can be envisioned through a pathway that utilizes intermediates from branched-chain amino acid degradation and fatty acid synthesis. The proposed pathway begins with isovaleryl-CoA, derived from leucine (B10760876) catabolism, which serves as the starter unit. This is followed by a cycle of condensation, reduction, and dehydration, analogous to fatty acid synthesis, to yield the final product.

Caption: Proposed biosynthetic pathway for (S)-3-Hydroxyl-5-methylhexanoyl-CoA.

Key Enzymes and Representative Quantitative Data

The successful synthesis of (S)-3-Hydroxyl-5-methylhexanoyl-CoA relies on the coordinated action of several key enzymes. While specific kinetic data for this molecule's pathway is unavailable, the table below summarizes data from homologous enzymes acting on structurally similar substrates. This information is crucial for pathway modeling, identifying potential bottlenecks, and selecting appropriate enzymes for metabolic engineering efforts.

Enzyme Class	Example Enzyme	Source Organism	Substrate(s)	Km (µM)	kcat (s-1)	Optimal pH
β-Ketoacyl-CoA Thiolase	PhaARe	Ralstonia eutropha	Acetyl-CoA	290	230	8.0
β-Ketoacyl-CoA Thiolase	BktBRe	Ralstonia eutropha	Acetyl-CoA + Butyryl-CoA	150 (Butyryl-CoA)	12.5	7.8
Acetoacetyl-CoA Reductase	PhaB1Re	Ralstonia eutropha	Acetoacetyl-CoA	10	93	6.5
(S)-specific 3-Hydroxyacyl-CoA Dehydrogenase	HadRe	Ralstonia eutropha	(S)-3-Hydroxybutyryl-CoA	N/A	N/A	9.5
Enoyl-CoA Hydratase	Crt2Re	Ralstonia eutropha	Crotonyl-CoA	33	150	7.0
Acyl-CoA Synthetase	CsAAE1	Cannabis sativa	Hexanoate	130	0.83	7.5

Note: Data is compiled from various sources and represents the activity on preferred or model substrates. Actual kinetics with 5-methylhexanoyl derivatives may vary.

Application Notes

• Precursor for Novel Polyhydroxyalkanoates (PHAs): (S)-3-Hydroxyl-5-methylhexanoyl-CoA can be polymerized by PHA synthases (PhaC) to create novel bioplastics. The methyl branch in the side chain is expected to lower the polymer's melting point and increase its flexibility and solubility in organic solvents compared to short-chain-length PHAs like P(3HB). This could lead to applications in areas requiring elastomeric or processable biomaterials, such as medical device coatings, drug delivery matrices, and biodegradable packaging films.[1][2]

• Chiral Synthon for Pharmaceutical Synthesis: The (S)-stereocenter and the reactive thioester make this molecule a valuable chiral building block. It can be used in the synthesis of complex natural products and pharmaceuticals. For instance, it could serve as a precursor for intermediates in the synthesis of drugs like Pregabalin, which features a similar isobutyl moiety.[3] The thioester can be converted to other functional groups, enabling a wide range of chemical modifications.

• Platform for Specialty Chemicals: Through further enzymatic or chemical modifications, (S)-3-Hydroxyl-5-methylhexanoyl-CoA can be converted into a variety of specialty chemicals. For example, reduction of the thioester could yield the corresponding alcohol, 1,3-diol, or aldehyde, which are valuable in the flavor, fragrance, and polymer industries.

Experimental Protocols

Protocol 1: Heterologous Expression and Purification of a Candidate β-Ketoacyl-CoA Reductase

This protocol describes the expression and purification of a candidate reductase enzyme responsible for the stereospecific reduction of 3-oxo-5-methylhexanoyl-CoA.

1. Gene Synthesis and Cloning:

• Codon-optimize the gene sequence for a candidate β-ketoacyl-CoA reductase (e.g., from a known PHA producer) for expression in E. coli BL21(DE3).
• Synthesize the gene with flanking restriction sites (e.g., NdeI and XhoI) and a C-terminal His6-tag sequence.
• Digest the synthesized gene and the pET-28a(+) expression vector with NdeI and XhoI.
• Ligate the gene into the vector and transform into E. coli DH5α for plasmid propagation. Verify the sequence by Sanger sequencing.

2. Protein Expression:

• Transform the verified plasmid into E. coli BL21(DE3).
• Inoculate 10 mL of Luria-Bertani (LB) medium containing 50 µg/mL kanamycin (B1662678) with a single colony and grow overnight at 37°C with shaking.
• Inoculate 1 L of fresh LB-kanamycin medium with the overnight culture and grow at 37°C until the OD600 reaches 0.6-0.8.
• Cool the culture to 18°C and induce protein expression by adding IPTG to a final concentration of 0.2 mM.
• Continue to incubate at 18°C for 16-20 hours with shaking.

3. Purification:

• Harvest the cells by centrifugation at 5,000 x g for 15 min at 4°C.
• Resuspend the cell pellet in 30 mL of lysis buffer (50 mM NaH2PO4, 300 mM NaCl, 10 mM imidazole (B134444), pH 8.0) supplemented with 1 mg/mL lysozyme (B549824) and a protease inhibitor cocktail.
• Lyse the cells by sonication on ice.
• Clarify the lysate by centrifugation at 20,000 x g for 30 min at 4°C.
• Load the supernatant onto a 5 mL HisTrap FF column (GE Healthcare) pre-equilibrated with lysis buffer.
• Wash the column with 10 column volumes of wash buffer (50 mM NaH2PO4, 300 mM NaCl, 20 mM imidazole, pH 8.0).
• Elute the protein with a linear gradient of 20-250 mM imidazole in elution buffer (50 mM NaH2PO4, 300 mM NaCl, 250 mM imidazole, pH 8.0).
• Analyze fractions by SDS-PAGE. Pool fractions containing the pure protein and dialyze against a storage buffer (e.g., 50 mM HEPES, 150 mM NaCl, 10% glycerol, pH 7.5).

Protocol 2: In Vitro Enzymatic Synthesis and Analysis

This protocol details the synthesis of (S)-3-Hydroxyl-5-methylhexanoyl-CoA from 3-oxo-5-methylhexanoyl-CoA using the purified reductase.

1. Reaction Setup:

• Prepare a 1 mL reaction mixture in a microcentrifuge tube containing:
• 100 mM HEPES buffer (pH 7.0)
• 2 mM 3-oxo-5-methylhexanoyl-CoA (substrate)
• 4 mM NADPH (cofactor)
• 5 µM purified β-ketoacyl-CoA reductase
• Incubate the reaction at 30°C for 2 hours.

2. Quenching and Sample Preparation:

• Stop the reaction by adding 100 µL of 1 M HCl.
• Centrifuge at 14,000 x g for 10 min to pellet the precipitated enzyme.
• Transfer the supernatant to a new tube for analysis.

3. HPLC Analysis:

• Analyze the reaction mixture using a C18 reverse-phase HPLC column.
• Use a gradient elution method with two solvents:
• Solvent A: 100 mM sodium phosphate (B84403) buffer, pH 7.0
• Solvent B: Acetonitrile
• A typical gradient might be: 0-5 min, 5% B; 5-25 min, 5-95% B; 25-30 min, 95% B.
• Monitor the elution of acyl-CoA species by UV absorbance at 260 nm.
• Compare retention times with authentic standards if available. Product formation can be confirmed by LC-MS.

Protocol 3: Metabolic Engineering of E. coli for In Vivo Production

This protocol provides a general framework for engineering E. coli to produce (S)-3-Hydroxyl-5-methylhexanoyl-CoA.

1. Host Strain and Pathway Construction:

• Select an appropriate E. coli host strain (e.g., a derivative of MG1655).
• Design a synthetic operon containing the genes for the proposed pathway: a β-ketoacyl-CoA thiolase, a β-ketoacyl-CoA reductase, and potentially genes for isovaleryl-CoA precursor supply.
• Assemble the genes into a suitable expression plasmid (e.g., a pTrc99a or pBbB2k derivative) under the control of an inducible promoter (e.g., Ptrc or PLlacO-1).

2. Genetic Modifications (Optional):

• To increase precursor supply and prevent product degradation, consider chromosomal modifications:
• Knock out competing pathways, such as the fatty acid β-oxidation pathway (e.g., delete fadB).[4]
• Overexpress genes involved in branched-chain amino acid catabolism to boost isovaleryl-CoA levels.

3. Fermentation and Production:

• Transform the engineered plasmid into the selected E. coli host.
• Perform a two-stage cultivation. First, grow the cells in a rich medium (e.g., LB or TB) to a high density.
• Resuspend the cells in a minimal medium (e.g., M9 salts) with a suitable carbon source (e.g., glucose) and a precursor (e.g., leucine or isovalerate) to induce production.
• Add the inducer (e.g., IPTG) to initiate gene expression from the plasmid.
• Incubate at 30°C for 48-72 hours.

4. Extraction and Quantification:

• Harvest the cells and extract intracellular metabolites using a cold methanol-chloroform extraction method.
• Analyze the acyl-CoA pool in the cell extract by LC-MS/MS for the presence and quantity of (S)-3-Hydroxyl-5-methylhexanoyl-CoA.

Experimental Workflow Visualization

The following diagram illustrates a typical workflow for the metabolic engineering and production of (S)-3-Hydroxyl-5-methylhexanoyl-CoA in a microbial host.

Caption: Workflow for microbial production of (S)-3-Hydroxyl-5-methylhexanoyl-CoA.

References

• 1. Metabolic Engineering of Poly(3-Hydroxyalkanoates): From DNA to Plastic - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. patentimages.storage.googleapis.com [patentimages.storage.googleapis.com]
• 4. Improved production of fatty alcohols in cyanobacteria by metabolic engineering - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes & Protocols: Synthesis of Isotopically Labeled (S)-3-Hydroxyl-5-methylhexanoyl-CoA

For Researchers, Scientists, and Drug Development Professionals

Introduction

(S)-3-Hydroxyl-5-methylhexanoyl-CoA is a branched-chain acyl-coenzyme A (acyl-CoA) thioester. Acyl-CoAs are crucial intermediates in numerous metabolic processes, including fatty acid β-oxidation, the Krebs cycle, and the biosynthesis of complex lipids.[1] Specifically, branched-chain fatty acyl-CoAs are involved in the catabolism of branched-chain amino acids like leucine (B10760876) and are known to be high-affinity ligands for peroxisome proliferator-activated receptor alpha (PPARα), a key regulator of lipid metabolism.[2][3][4] The availability of isotopically labeled standards of these molecules is essential for their accurate quantification in biological matrices using mass spectrometry-based methods, such as stable isotope dilution analysis.[5]

This document provides a detailed chemoenzymatic protocol for the synthesis, purification, and characterization of isotopically labeled (S)-3-Hydroxyl-5-methylhexanoyl-CoA.

Overview of the Synthetic Strategy

The synthesis of isotopically labeled (S)-3-Hydroxyl-5-methylhexanoyl-CoA is a multi-step process that begins with the synthesis of the isotopically labeled fatty acid precursor, followed by its activation and coupling to coenzyme A.

Caption: Overall workflow for the synthesis of isotopically labeled (S)-3-Hydroxyl-5-methylhexanoyl-CoA.

Experimental Protocols

Part 1: Synthesis of Isotopically Labeled (S)-3-hydroxy-5-methylhexanoic acid

This part of the protocol describes the synthesis of the fatty acid precursor via an asymmetric aldol reaction. The isotopic label is introduced through the use of a labeled starting material, for example, [1-¹³C]-isovaleric acid, which is then converted to the corresponding aldehyde.

Protocol 1.1: Synthesis of [1-¹³C]-Isovaleraldehyde

• Starting Material: [1-¹³C]-Isovaleric acid.

• Reduction: Reduce the carboxylic acid to the corresponding alcohol, [1-¹³C]-3-methyl-1-butanol, using a suitable reducing agent like lithium aluminum hydride (LiAlH₄) in an anhydrous ether solvent.

• Oxidation: Oxidize the primary alcohol to the aldehyde, [1-¹³C]-isovaleraldehyde, using a mild oxidizing agent such as pyridinium (B92312) chlorochromate (PCC) in dichloromethane (B109758) (DCM).

• Purification: Purify the resulting aldehyde by distillation or column chromatography.

Protocol 1.2: Asymmetric Aldol Reaction

This protocol is adapted from proline-catalyzed direct asymmetric aldol reactions.[6]

• Reaction Setup: In a round-bottom flask, dissolve [1-¹³C]-isovaleraldehyde (1.0 eq) and acetone (B3395972) (3.0 eq) in anhydrous DMSO.

• Catalyst Addition: Add L-proline (0.2 eq) to the mixture.

• Reaction: Stir the reaction at room temperature for 24-48 hours. Monitor the progress by thin-layer chromatography (TLC).

• Workup: Quench the reaction by adding water and extract the product with ethyl acetate. Wash the organic layer with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purification: Purify the crude product, [4-¹³C]-4-hydroxy-6-methyl-2-heptanone, by flash column chromatography on silica (B1680970) gel.

Protocol 1.3: Oxidation to Carboxylic Acid

• Haloform Reaction: Subject the purified methyl ketone from the previous step to a haloform reaction (e.g., using sodium hypobromite) to oxidatively cleave the methyl ketone to the corresponding carboxylic acid.

• Acidification and Extraction: Acidify the reaction mixture with HCl and extract the product, isotopically labeled (S)-3-hydroxy-5-methylhexanoic acid, with diethyl ether.

• Purification: Dry the organic layer, concentrate, and purify the final carboxylic acid by recrystallization or column chromatography.

Part 2: Chemoenzymatic Synthesis of Labeled (S)-3-Hydroxyl-5-methylhexanoyl-CoA

The synthesized and purified labeled fatty acid is then coupled to Coenzyme A. A chemical method using ethyl chloroformate is described here, which has been shown to be effective for a range of acyl-CoAs.[7]

Protocol 2.1: Activation and Coupling

• Activation: Dissolve the labeled (S)-3-hydroxy-5-methylhexanoic acid (10 eq) in anhydrous tetrahydrofuran (B95107) (THF). Cool the solution to 4°C. Add triethylamine (B128534) (5 eq) and then ethyl chloroformate (5 eq). Stir the mixture for 45 minutes at 4°C to form the mixed anhydride (B1165640).[7]

• Coupling: In a separate vial, dissolve Coenzyme A (trilithium salt, 1 eq) in a 0.5 M sodium bicarbonate buffer (pH 8.0).

• Reaction: Add the Coenzyme A solution to the mixed anhydride mixture. Stir the reaction for 1 hour at room temperature.

• Quenching: Stop the reaction by flash-freezing in liquid nitrogen and lyophilize overnight.

Part 3: Purification and Analysis

Protocol 3.1: Purification by High-Performance Liquid Chromatography (HPLC)

• Sample Preparation: Reconstitute the lyophilized product in a suitable buffer (e.g., 75 mM potassium phosphate, pH 4.9).

• HPLC System: Use a C18 reversed-phase column.

• Mobile Phase:

  • Solvent A: 75 mM Potassium Phosphate (KH₂PO₄), pH 4.9

  • Solvent B: Acetonitrile

• Gradient Elution: Develop a suitable gradient to separate the acyl-CoA from unreacted CoA and other byproducts. A typical gradient might start at a low percentage of Solvent B and increase over time.

• Detection: Monitor the elution at 260 nm, which is the absorbance maximum for the adenine (B156593) base of Coenzyme A.[8][9]

• Fraction Collection: Collect the fractions corresponding to the (S)-3-Hydroxyl-5-methylhexanoyl-CoA peak.

• Desalting and Lyophilization: Desalt the collected fractions using a suitable method and lyophilize to obtain the pure product.

Protocol 3.2: Analysis by LC-MS/MS

• LC System: Couple an HPLC or UPLC system with a C18 column to a tandem mass spectrometer.

• Mass Spectrometry: Use an electrospray ionization (ESI) source in positive mode.

• Multiple Reaction Monitoring (MRM): Set up MRM transitions to detect and quantify the product. A common fragmentation for acyl-CoAs is the neutral loss of the 507 Da phosphoadenosine diphosphate (B83284) moiety.[10]

Data Presentation

Table 1: Proposed LC-MS/MS MRM Transitions for Quantification

Compound	Isotopic Label	Precursor Ion (Q1) [M+H]⁺ (m/z)	Product Ion (Q3) [M-507+H]⁺ (m/z)
(S)-3-Hydroxyl-5-methylhexanoyl-CoA	Unlabeled	896.2	389.2
(S)-3-Hydroxyl-5-methylhexanoyl-CoA	¹³C₁ (at C1)	897.2	390.2
(S)-3-Hydroxyl-5-methylhexanoyl-CoA	¹³C₂ (at C1, C2)	898.2	391.2
(S)-3-Hydroxyl-5-methylhexanoyl-CoA	²H₃ (at C5-methyls, C5)	899.2	392.2

Note: The exact m/z values should be confirmed by direct infusion of the synthesized standard.

Table 2: Comparison of Acyl-CoA Synthesis Methods and Typical Yields

Method	Precursor	Coupling Reagent / Enzyme	Typical Yields	Reference
Ethyl Chloroformate (ECF)	Various α,β-unsaturated acids	Ethyl Chloroformate	40-75%	[7]
Carbonyldiimidazole (CDI)	Saturated fatty acids	1,1'-Carbonyldiimidazole	50-95%	[7]
Enzymatic Ligation	Malonic acids	Malonyl-CoA Synthetase (MatB)	>90%	[7]
Enzymatic Ligation	Branched-chain enoyl acids	Glutaconate CoA-transferase	Not specified	[11]

Visualization of Pathways and Workflows

Caption: Detailed experimental workflow for the synthesis and purification of the target molecule.

Caption: Metabolic context: Catabolism of Leucine, a pathway involving branched-chain acyl-CoAs.

References

• 1. researchgate.net [researchgate.net]
• 2. Very-long-chain and branched-chain fatty acyl-CoAs are high affinity ligands for the peroxisome proliferator-activated receptor alpha (PPARalpha) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Very-Long-Chain and Branched-Chain Fatty Acyl-CoAs are High Affinity Ligands for the Peroxisome Proliferator-Activated Receptor α (PPARα) - PMC [pmc.ncbi.nlm.nih.gov]
• 4. pubs.acs.org [pubs.acs.org]
• 5. Branched-Chain Fatty Acids—An Underexplored Class of Dairy-Derived Fatty Acids - PMC [pmc.ncbi.nlm.nih.gov]
• 6. The Direct Catalytic Asymmetric Aldol Reaction - PMC [pmc.ncbi.nlm.nih.gov]
• 7. mdpi.com [mdpi.com]
• 8. An improved method for tissue long-chain acyl-CoA extraction and analysis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Fatty acyl CoA analysis | Cyberlipid [cyberlipid.gerli.com]
• 10. Novel approach in LC-MS/MS using MRM to generate a full profile of acyl-CoAs: discovery of acyl-dephospho-CoAs - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Enzymatic synthesis of 3-hydroxyacyl-CoAs of branched-chain amino acid catabolism - PubMed [pubmed.ncbi.nlm.nih.gov]

Purification of (S)-3-Hydroxyl-5-methylhexanoyl-CoA from Cell Extracts: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and standardized protocols for the purification of (S)-3-Hydroxyl-5-methylhexanoyl-CoA from cell extracts. The accurate quantification of this branched-chain acyl-CoA is crucial for understanding fatty acid metabolism, particularly in the context of metabolic disorders and drug development. The methodologies outlined below are designed to ensure high recovery and purity for downstream analysis, primarily Liquid Chromatography-Mass Spectrometry (LC-MS).

Introduction

(S)-3-Hydroxyl-5-methylhexanoyl-CoA is a key intermediate in the β-oxidation of branched-chain fatty acids. Its stereospecific structure and role in cellular metabolism make it a significant analyte in various fields of biological research. The protocols herein describe two robust methods for its purification from cultured cells: Solid-Phase Extraction (SPE) and Liquid-Liquid Extraction (LLE). These methods are designed to be reproducible and provide a high degree of sample purity.

Data Presentation

The following tables summarize the typical performance characteristics of the described purification methods, based on data from analogous long-chain and branched-chain acyl-CoA purification protocols.

Table 1: Comparison of Purification Method Performance

Parameter	Solid-Phase Extraction (SPE)	Liquid-Liquid Extraction (LLE)
Recovery Rate	85-95%	80-90%
Purity	High (>95%)	Moderate to High (>90%)
Throughput	High	Moderate
Primary Application	Quantitative analysis (LC-MS)	General purpose, initial cleanup

Table 2: Recommended Solvents and Reagents

Step	Reagent/Solvent	Purpose
Cell Lysis	Ice-cold 100 mM KH2PO4 buffer (pH 4.9)	Maintain sample stability
Extraction	Acetonitrile:Isopropanol (3:1, v/v)	Precipitate proteins and extract acyl-CoAs
SPE Conditioning	Methanol, followed by 100 mM KH2PO4 buffer (pH 4.9)	Prepare the SPE column for sample loading
SPE Wash	100 mM KH2PO4 buffer (pH 4.9), followed by Methanol	Remove polar and non-polar impurities
SPE Elution	5% NH4OH in Methanol	Elute the bound acyl-CoAs
LLE Extraction	Chloroform:Methanol (1:2, v/v)	Initial extraction and cell lysis
LLE Phase Separation	Chloroform and Water	Create distinct aqueous and organic phases
Reconstitution	50% Methanol in 50 mM Ammonium Acetate (pH 7)	Prepare the sample for LC-MS analysis

Experimental Workflows and Signaling Pathways

Experimental Workflow for SPE Purification

Application Notes and Protocols for High-Throughput Screening of (S)-3-Hydroxyl-5-methylhexanoyl-CoA Synthesis Inhibitors

For Researchers, Scientists, and Drug Development Professionals

Introduction

Branched-chain fatty acids (BCFAs) are integral components of cellular membranes and are involved in various metabolic processes. The synthesis of specific BCFAs, such as (S)-3-Hydroxyl-5-methylhexanoyl-CoA, is a critical step in the formation of these complex lipids. This molecule is synthesized through the branched-chain fatty acid synthesis pathway, where a 3-hydroxyacyl-CoA dehydrogenase (HADH) enzyme catalyzes the stereospecific reduction of a 3-oxoacyl-CoA precursor. Specifically, short-chain 3-hydroxyacyl-CoA dehydrogenase (SCHAD) exhibits a preference for short, methyl-branched acyl-CoAs, making it a likely candidate for this reaction.[1] The inhibition of this pathway is a potential therapeutic target for various diseases, including metabolic disorders and cancer.

These application notes provide a detailed framework for developing and executing a high-throughput screening (HTS) campaign to identify inhibitors of (S)-3-Hydroxyl-5-methylhexanoyl-CoA synthesis. The primary focus is on a continuous spectrophotometric assay monitoring the activity of the responsible 3-hydroxyacyl-CoA dehydrogenase (HADH) enzyme.

Biochemical Pathway

The synthesis of (S)-3-Hydroxyl-5-methylhexanoyl-CoA is a step in the elongation cycle of branched-chain fatty acid synthesis. This pathway typically initiates with a branched-chain starter unit, such as isovaleryl-CoA (derived from leucine (B10760876) catabolism), which is subsequently elongated by the fatty acid synthase (FASN) complex.[2][3] Each elongation cycle involves a condensation, reduction, dehydration, and a second reduction step. The formation of the hydroxyl intermediate is catalyzed by a β-ketoacyl-ACP reductase within the FASN complex or a standalone 3-hydroxyacyl-CoA dehydrogenase. The specific reaction of interest is the NAD(P)H-dependent reduction of 3-oxo-5-methylhexanoyl-CoA to (S)-3-Hydroxyl-5-methylhexanoyl-CoA.

Caption: Proposed biosynthetic pathway for (S)-3-Hydroxyl-5-methylhexanoyl-CoA.

Data Presentation

Enzyme Kinetic Parameters

The determination of the kinetic parameters of the target 3-hydroxyacyl-CoA dehydrogenase (HADH) with the specific substrate is crucial for assay development. The following table provides a template for summarizing this data. Data for straight-chain substrates with pig heart L-3-hydroxyacyl-CoA dehydrogenase is included for reference.[2]

Substrate	Chain Length	Km (µM)	Vmax (µmol/min/mg)
3-oxo-5-methylhexanoyl-CoA	C7 (branched)	User Determined	User Determined
3-hydroxybutyryl-CoA	C4	5.8	138.9
3-hydroxyhexanoyl-CoA	C6	2.9	153.8
3-hydroxyoctanoyl-CoA	C8	1.8	166.7
3-hydroxydecanoyl-CoA	C10	1.5	181.8
3-hydroxylauroyl-CoA	C12	1.4	142.9
3-hydroxymyristoyl-CoA	C14	1.4	111.1
3-hydroxypalmitoyl-CoA	C16	1.5	83.3

Inhibitor Potency (IC50)

The primary output of the HTS will be the identification of compounds that inhibit the target enzyme. The potency of these "hits" is quantified by their half-maximal inhibitory concentration (IC50). A template for presenting this data is provided below.

Compound ID	Structure/Class	IC50 (µM)	Inhibition Type
Hit Compound 1	e.g., Small Molecule	User Determined	e.g., Competitive
Hit Compound 2	e.g., Natural Product	User Determined	e.g., Non-competitive
Reference Inhibitor	e.g., Known FAS inhibitor	User Determined	User Determined

Experimental Protocols

Protocol 1: High-Throughput Spectrophotometric Assay for HADH Activity (Reverse Reaction)

This protocol is designed for a 384-well microplate format and measures the decrease in absorbance at 340 nm resulting from the oxidation of NADH to NAD+ during the reduction of 3-oxo-5-methylhexanoyl-CoA.

Materials and Reagents:

• Assay Buffer: 100 mM Potassium Phosphate buffer, pH 7.3.

• NADH Stock Solution: 10 mM NADH in assay buffer. Prepare fresh daily and keep on ice, protected from light.

• Substrate (3-oxo-5-methylhexanoyl-CoA) Stock Solution: 10 mM in assay buffer. Note: Custom synthesis may be required.

• Enzyme Solution: Purified recombinant HADH or SCHAD diluted in cold assay buffer to the desired concentration (e.g., 0.2 - 0.7 units/ml).

• Test Compounds: Serially diluted in DMSO.

• 384-well, UV-transparent microplates.

• Microplate spectrophotometer capable of reading absorbance at 340 nm.

Procedure:

• Compound Plating: Add 1 µL of test compound dilutions to the appropriate wells of the 384-well plate. For control wells, add 1 µL of DMSO.

• Prepare Master Mix: Prepare a master mix containing the assay buffer, NADH, and the substrate. For a final reaction volume of 50 µL, the final concentrations should be approximately 0.1-0.2 mM NADH and a substrate concentration around the Km value (to be determined empirically, start with 10-50 µM).

• Dispense Master Mix: Add 25 µL of the master mix to each well of the 384-well plate.

• Equilibration: Incubate the plate at 37°C for 5 minutes.

• Initiate Reaction: Add 24 µL of the enzyme solution to each well.

• Data Acquisition: Immediately begin kinetic reading of the absorbance at 340 nm every 30-60 seconds for 10-15 minutes.

• Data Analysis: Calculate the initial reaction rate (V₀) from the linear portion of the absorbance vs. time curve. The rate of NADH oxidation is proportional to the enzyme activity. Determine the percent inhibition for each test compound relative to the DMSO controls.

Caption: High-throughput screening experimental workflow.

Protocol 2: IC50 Determination

For "hit" compounds identified in the primary screen, a dose-response experiment is performed to determine the IC50 value.

Procedure:

• Prepare serial dilutions of the hit compound, typically in a 10-point, 3-fold dilution series.

• Perform the HTS assay as described in Protocol 1 with the serially diluted compound.

• Calculate the percent inhibition for each concentration of the compound.

• Plot the percent inhibition against the logarithm of the compound concentration.

• Fit the data to a four-parameter logistic equation to determine the IC50 value.

Logical Relationship of Assay Components

The assay relies on the enzymatic conversion of substrates to products, which is coupled to a measurable change in the cofactor's absorbance. An inhibitor will disrupt this process, leading to a reduced rate of change.

Caption: Logical relationship of the HTS assay components.

Conclusion

The protocols and information provided herein offer a comprehensive guide for establishing a high-throughput screening campaign to identify inhibitors of (S)-3-Hydroxyl-5-methylhexanoyl-CoA synthesis. By targeting the responsible 3-hydroxyacyl-CoA dehydrogenase, this assay provides a robust and reliable method for discovering novel chemical entities with potential therapeutic applications in diseases where branched-chain fatty acid metabolism is dysregulated. Successful implementation will depend on the availability of the specific branched-chain substrate and careful optimization of assay conditions.

References

• 1. 3-Hydroxyacyl-CoA dehydrogenase and short chain 3-hydroxyacyl-CoA dehydrogenase in human health and disease - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Enzyme promiscuity drives branched-chain fatty acid synthesis in adipose tissues - PMC [pmc.ncbi.nlm.nih.gov]
• 3. The enzyme kinetics of branched‐chain fatty acid synthesis of metazoan fatty acid synthase - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for Studying (S)-3-Hydroxyl-5-methylhexanoyl-CoA Metabolism

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive guide to the genetic tools and methodologies for investigating the metabolism of (S)-3-Hydroxyl-5-methylhexanoyl-CoA. This branched-chain hydroxy fatty acyl-CoA is a key intermediate in various metabolic pathways, and understanding its regulation is crucial for research in metabolic diseases and drug development.

Introduction to (S)-3-Hydroxyl-5-methylhexanoyl-CoA Metabolism

(S)-3-Hydroxyl-5-methylhexanoyl-CoA is a chiral molecule involved in the intricate network of fatty acid metabolism. Its synthesis and degradation are tightly regulated by a series of enzymes. Dysregulation of its metabolism has been implicated in various pathological conditions, making it an important target for therapeutic intervention. The study of its metabolic pathway often involves the use of advanced genetic and analytical techniques to elucidate the roles of specific genes and enzymes.

Putative Metabolic Pathway:

Based on the metabolism of similar branched-chain and hydroxy fatty acyl-CoAs, a putative metabolic pathway for (S)-3-Hydroxyl-5-methylhexanoyl-CoA can be proposed. The biosynthesis may involve the condensation of smaller acyl-CoA units by enzymes such as thiolases and synthases, followed by reduction steps. Degradation is likely to proceed via β-oxidation, involving dehydrogenases, hydratases, and thiolases.

Genetic Tools for Metabolic Pathway Analysis

A variety of genetic tools are available to manipulate and study the metabolism of (S)-3-Hydroxyl-5-methylhexanoyl-CoA. These tools allow for the targeted disruption or modification of genes encoding key metabolic enzymes, enabling researchers to investigate their function and impact on metabolite levels.

CRISPR-Cas9 Gene Editing

The CRISPR-Cas9 system is a powerful tool for creating precise, targeted modifications in the genome.[1][2][3][4][5] It can be used to knock out genes encoding enzymes in the (S)-3-Hydroxyl-5-methylhexanoyl-CoA metabolic pathway to study the resulting phenotypic changes.

Protocol: CRISPR-Cas9 Mediated Knockout of a Target Gene in Mammalian Cells

Objective: To generate a stable knockout cell line for a gene involved in (S)-3-Hydroxyl-5-methylhexanoyl-CoA metabolism.

Materials:

• Mammalian cell line of interest

• CRISPR-Cas9 plasmid vector expressing Cas9 nuclease and a single guide RNA (sgRNA) targeting the gene of interest

• Lipofectamine-based transfection reagent

• Culture medium and supplements

• Puromycin or other selection antibiotic

• Genomic DNA extraction kit

• PCR primers flanking the target site

• Sanger sequencing service

Procedure:

• sgRNA Design and Cloning:

  • Design two to three sgRNAs targeting an early exon of the gene of interest using online tools.

  • Synthesize and clone the sgRNAs into a suitable CRISPR-Cas9 expression vector.

• Transfection:

  • Seed the target cells in a 6-well plate and grow to 70-80% confluency.

  • Transfect the cells with the CRISPR-Cas9-sgRNA plasmid using a lipofectamine-based reagent according to the manufacturer's protocol.

• Selection of Edited Cells:

  • 48 hours post-transfection, begin selection by adding the appropriate antibiotic (e.g., puromycin) to the culture medium.

  • Maintain the selection for 7-10 days, replacing the medium every 2-3 days, until single colonies are formed.

• Isolation and Expansion of Clonal Populations:

  • Isolate individual colonies and expand them in separate culture vessels.

• Genotyping:

  • Extract genomic DNA from each clonal population.

  • Amplify the target region by PCR using primers flanking the sgRNA target site.

  • Sequence the PCR products by Sanger sequencing to identify clones with frameshift-inducing insertions or deletions (indels).

• Validation of Knockout:

  • Confirm the absence of the target protein in knockout clones by Western blot analysis.

RNA Interference (RNAi)

RNA interference (RNAi) is a mechanism for silencing gene expression at the post-transcriptional level using small interfering RNAs (siRNAs).[6][7][8][9][10] This technique can be used to transiently knock down the expression of genes involved in (S)-3-Hydroxyl-5-methylhexanoyl-CoA metabolism to assess the immediate impact on cellular processes.

Protocol: siRNA-Mediated Gene Knockdown in Mammalian Cells

Objective: To transiently reduce the expression of a target gene involved in (S)-3-Hydroxyl-5-methylhexanoyl-CoA metabolism.

Materials:

• Mammalian cell line of interest

• Predesigned and validated siRNA duplexes targeting the gene of interest

• Non-targeting control siRNA

• Lipid-based siRNA transfection reagent

• Opti-MEM or other serum-free medium

• Culture medium and supplements

• RNA extraction kit

• qRT-PCR reagents

Procedure:

• Cell Seeding:

  • Seed cells in a 12-well plate at a density that will result in 50-70% confluency at the time of transfection.

• Transfection Complex Preparation:

  • For each well, dilute the target siRNA and control siRNA in serum-free medium.

  • In a separate tube, dilute the lipid-based transfection reagent in serum-free medium.

  • Combine the diluted siRNA and transfection reagent, mix gently, and incubate at room temperature for 15-20 minutes to allow for complex formation.

• Transfection:

  • Add the siRNA-lipid complexes to the cells in complete culture medium.

  • Incubate the cells for 24-72 hours.

• Validation of Knockdown:

  • Harvest the cells and extract total RNA.

  • Perform quantitative real-time PCR (qRT-PCR) to determine the mRNA expression level of the target gene relative to a housekeeping gene. A significant reduction in mRNA levels in cells treated with the target siRNA compared to the control siRNA indicates successful knockdown.

• Phenotypic Analysis:

  • Following confirmation of knockdown, proceed with downstream experiments, such as metabolite analysis, to assess the functional consequences of reduced gene expression.

Luciferase Reporter Assays

Luciferase reporter assays are a sensitive method to study the activity of signaling pathways and gene promoters.[11][12][13][14] A reporter construct containing a promoter or response element of a gene from the (S)-3-Hydroxyl-5-methylhexanoyl-CoA pathway driving the expression of a luciferase gene can be used to screen for compounds that modulate the pathway's activity.

Protocol: Dual-Luciferase Reporter Assay

Objective: To measure the activity of a promoter from a gene in the (S)-3-Hydroxyl-5-methylhexanoyl-CoA metabolic pathway.

Materials:

• Mammalian cell line of interest

• Firefly luciferase reporter plasmid containing the promoter of interest

• Renilla luciferase control plasmid (for normalization)

• Transfection reagent

• Dual-Luciferase® Reporter Assay System

• Luminometer

Procedure:

• Co-transfection:

  • Seed cells in a 24-well plate and grow to 70-80% confluency.

  • Co-transfect the cells with the firefly luciferase reporter plasmid and the Renilla luciferase control plasmid using a suitable transfection reagent.

• Cell Treatment (Optional):

  • 24 hours post-transfection, treat the cells with compounds of interest or other stimuli.

• Cell Lysis:

  • 48 hours post-transfection, wash the cells with PBS and lyse them using the passive lysis buffer provided in the assay kit.

• Luciferase Activity Measurement:

  • Add the Luciferase Assay Reagent II (containing the firefly luciferase substrate) to the cell lysate and measure the firefly luciferase activity using a luminometer.

  • Add the Stop & Glo® Reagent (which quenches the firefly luciferase reaction and contains the Renilla luciferase substrate) to the same sample and measure the Renilla luciferase activity.

• Data Analysis:

  • Normalize the firefly luciferase activity to the Renilla luciferase activity for each sample to control for transfection efficiency and cell number.

  • Compare the normalized luciferase activity between different treatment groups.

Analytical Methods for Metabolite Quantification

Accurate quantification of (S)-3-Hydroxyl-5-methylhexanoyl-CoA and related metabolites is essential for studying its metabolism. Liquid chromatography-mass spectrometry (LC-MS) is the gold standard for this purpose due to its high sensitivity and specificity.[15][16][17][18][19]

Table 1: Comparison of Analytical Methods for Acyl-CoA Quantification

Parameter	LC-MS/MS	HPLC-UV/Fluorescence	Enzymatic Assays
Limit of Detection (LOD)	0.5 pmol[16]	10-50 pmol[16]	5-20 pmol[16]
Limit of Quantification (LOQ)	1.5 pmol[16]	50-150 pmol[16]	20-80 pmol[16]
Linearity (R²)	>0.998[16]	>0.99[16]	Variable[16]
Accuracy (%)	95.5 - 104.2[16]	88.0 - 112.0[16]	85.0 - 115.0[16]
Precision (Intra-day RSD%)	< 4.5[16]	< 10[16]	< 15[16]
Precision (Inter-day RSD%)	< 6.8[16]	< 15[16]	< 20[16]
Specificity	High[16]	Moderate[16]	High[16]
Throughput	High[16]	Moderate[16]	Low to Moderate[16]

Protocol: LC-MS/MS Quantification of (S)-3-Hydroxyl-5-methylhexanoyl-CoA

Objective: To quantify the intracellular concentration of (S)-3-Hydroxyl-5-methylhexanoyl-CoA.

Materials:

• Cell or tissue samples

• Internal standard (e.g., a stable isotope-labeled version of the analyte)

• Acetonitrile (B52724), methanol (B129727), and water (LC-MS grade)

• Formic acid

• Solid-phase extraction (SPE) cartridges (C18)

• LC-MS/MS system

Procedure:

• Sample Preparation:

  • Homogenize cell pellets or tissue samples in an ice-cold extraction buffer containing the internal standard.

  • Precipitate proteins by adding cold acetonitrile.

  • Centrifuge to pellet the precipitated proteins.

• Solid-Phase Extraction (SPE):

  • Condition a C18 SPE cartridge with methanol and then water.

  • Load the supernatant from the protein precipitation step onto the cartridge.

  • Wash the cartridge with a low percentage of organic solvent to remove polar impurities.

  • Elute the acyl-CoAs with a high percentage of organic solvent.

• LC-MS/MS Analysis:

  • Dry the eluate under a stream of nitrogen and reconstitute in the initial mobile phase.

  • Inject the sample into an LC-MS/MS system equipped with a C18 reversed-phase column.

  • Separate the analytes using a gradient of mobile phases (e.g., water with 0.1% formic acid and acetonitrile with 0.1% formic acid).

  • Detect and quantify the target analyte and internal standard using multiple reaction monitoring (MRM) in positive ion mode.

• Data Analysis:

  • Construct a calibration curve using known concentrations of the analyte.

  • Calculate the concentration of (S)-3-Hydroxyl-5-methylhexanoyl-CoA in the samples based on the peak area ratio of the analyte to the internal standard and the calibration curve.

Visualizing Metabolic Pathways and Workflows

Diagrams are essential for visualizing complex biological processes and experimental designs. The following diagrams were generated using the DOT language to illustrate key concepts.

Caption: Putative metabolic pathway of (S)-3-Hydroxyl-5-methylhexanoyl-CoA.

Caption: Experimental workflow for CRISPR-Cas9 mediated gene knockout.

Caption: Analytical workflow for LC-MS/MS quantification of acyl-CoAs.

References

• 1. benchchem.com [benchchem.com]
• 2. tandfonline.com [tandfonline.com]
• 3. mdpi.com [mdpi.com]
• 4. mdpi.com [mdpi.com]
• 5. Effects of CRISPR/Cas9-mediated stearoyl-Coenzyme A desaturase 1 knockout on mouse embryo development and lipid synthesis - PMC [pmc.ncbi.nlm.nih.gov]
• 6. storage.imrpress.com [storage.imrpress.com]
• 7. Protocol for gene knockdown using siRNA in primary cultured neonatal murine microglia - PMC [pmc.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. Protocol for siRNA-mediated U1 snRNA knockdown using fluorinated α-helical polypeptide in vitro and in vivo - PMC [pmc.ncbi.nlm.nih.gov]
• 10. scbt.com [scbt.com]
• 11. assaygenie.com [assaygenie.com]
• 12. Luciferase reporter assay - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. m.youtube.com [m.youtube.com]
• 14. Luciferase Assay System Protocol [worldwide.promega.com]
• 15. benchchem.com [benchchem.com]
• 16. benchchem.com [benchchem.com]
• 17. A Single LC-MS/MS Analysis to Quantify CoA Biosynthetic Intermediates and Short-Chain Acyl CoAs - PMC [pmc.ncbi.nlm.nih.gov]
• 18. A Single LC-MS/MS Analysis to Quantify CoA Biosynthetic Intermediates and Short-Chain Acyl CoAs - PubMed [pubmed.ncbi.nlm.nih.gov]
• 19. benchchem.com [benchchem.com]

Application Notes and Protocols for the Structural Analysis of (S)-3-Hydroxyl-5-methylhexanoyl-CoA via NMR Spectroscopy

For Researchers, Scientists, and Drug Development Professionals

Introduction

(S)-3-Hydroxyl-5-methylhexanoyl-CoA is a crucial intermediate in the metabolism of fatty acids and branched-chain amino acids. Its accurate structural characterization is paramount for understanding enzymatic reaction mechanisms, elucidating metabolic pathways, and for the development of therapeutic agents targeting these pathways. Nuclear Magnetic Resonance (NMR) spectroscopy is an unparalleled, non-destructive analytical technique for the unambiguous structural elucidation of organic molecules in solution. This document provides detailed application notes and experimental protocols for the comprehensive structural analysis of (S)-3-Hydroxyl-5-methylhexanoyl-CoA using a suite of one-dimensional (¹H, ¹³C) and two-dimensional (COSY, HSQC, HMBC) NMR experiments.

Data Presentation

The following tables summarize the predicted quantitative NMR data for (S)-3-Hydroxyl-5-methylhexanoyl-CoA. These values are estimated based on known chemical shifts of structurally similar acyl-CoA compounds and fatty acids.[1][2][3]

Table 1: Predicted ¹H NMR Data (500 MHz, D₂O, pH 7.0)

Atom Number	Predicted Chemical Shift (δ) ppm	Multiplicity	Integration	Coupling Constant (J) Hz
H2	2.50	dd	2H	J(H2a, H2b) = 15.0, J(H2, H3) = 6.0, 7.5
H3	4.10	m	1H	J(H3, H2) = 6.0, 7.5, J(H3, H4) = 5.0
H4	1.45	m	2H	-
H5	1.65	m	1H	J(H5, H4) = 6.5, J(H5, H6) = 6.8
H6	0.90	d	6H	J(H6, H5) = 6.8
CoA-H4'	8.55	s	1H	-
CoA-H8	8.30	s	1H	-
CoA-H1'	6.15	d	1H	J = 5.5
CoA-H1''	4.25	t	2H	J = 6.5
CoA-H2'	4.75	t	1H	J = 5.5
CoA-H2''	3.55	t	2H	J = 6.5
CoA-H3'	4.50	m	1H	-
CoA-H5'a,b	4.20	m	2H	-
CoA-Hα	3.85	s	1H	-
CoA-Hβ	3.45	t	2H	J = 6.2
CoA-Hγ	3.10	t	2H	J = 6.2
CoA-CH₃a	0.95	s	3H	-
CoA-CH₃b	0.85	s	3H	-

Table 2: Predicted ¹³C NMR Data (125 MHz, D₂O, pH 7.0)

Atom Number	Predicted Chemical Shift (δ) ppm
C1 (Thioester Carbonyl)	~205.0
C2	~50.0
C3	~68.0
C4	~42.0
C5	~28.0
C6	~22.5
CoA Carbons	See Reference Spectra[1]

Experimental Protocols

Sample Preparation for NMR Analysis

A meticulous sample preparation is critical for acquiring high-quality NMR data.

• Solubilization : Dissolve approximately 5-10 mg of lyophilized (S)-3-Hydroxyl-5-methylhexanoyl-CoA in 600 µL of deuterium (B1214612) oxide (D₂O). To maintain a stable pH and mimic physiological conditions, it is recommended to use a 50 mM phosphate (B84403) buffer in D₂O, adjusted to the desired pD.[4][5]

• pD Adjustment : The pH meter reading in D₂O does not directly correspond to the pD. To adjust the pD, use the following formula: pD = pH meter reading + 0.4. Use dilute NaOD or DCl in D₂O for adjustment.

• Internal Standard : For chemical shift referencing and potential quantification, add a known concentration of an internal standard. 3-(trimethylsilyl)propionic-2,2,3,3-d₄ acid sodium salt (TSP) at a final concentration of 0.5 mM is a suitable standard for aqueous samples.[5]

• Filtration : To remove any particulate matter that could degrade spectral quality, filter the sample through a small plug of glass wool packed into a Pasteur pipette directly into a clean 5 mm NMR tube.[6][7]

• Degassing : Coenzyme A and its derivatives can be susceptible to oxidation.[4] To remove dissolved oxygen, which is paramagnetic and can lead to line broadening, it is advisable to degas the sample. This can be achieved by several freeze-pump-thaw cycles or by gently bubbling an inert gas like argon or nitrogen through the solution.[6]

NMR Data Acquisition

All NMR experiments should be performed on a high-field NMR spectrometer (≥ 500 MHz) equipped with a cryoprobe for enhanced sensitivity.

• ¹H NMR Spectroscopy :

  • Pulse Program : A standard one-pulse sequence with water suppression (e.g., presaturation or WATERGATE) is recommended.

  • Acquisition Parameters :

    • Spectral Width: 12-16 ppm

    • Acquisition Time: 2-3 seconds

    • Relaxation Delay: 5 seconds (to ensure full relaxation of all protons, especially important for quantitative analysis)

    • Number of Scans: 16-64 (depending on sample concentration)

• ¹³C NMR Spectroscopy :

  • Pulse Program : A standard proton-decoupled pulse sequence (e.g., zgpg30).

  • Acquisition Parameters :

    • Spectral Width: 220-250 ppm

    • Acquisition Time: 1-2 seconds

    • Relaxation Delay: 2-5 seconds

    • Number of Scans: 1024-4096 (due to the low natural abundance and sensitivity of the ¹³C nucleus)

• 2D NMR Spectroscopy :

  • COSY (Correlation Spectroscopy) : This experiment identifies proton-proton spin-spin coupling networks.[8][9][10]

    • Pulse Program : Standard COSY90 or DQF-COSY for higher resolution.

    • Parameters : Acquire 256-512 increments in the indirect dimension (F1) with 8-16 scans per increment.

  • HSQC (Heteronuclear Single Quantum Coherence) : This experiment reveals one-bond correlations between protons and their directly attached carbons.[8][9][11]

    • Pulse Program : Standard HSQC with sensitivity enhancement.

    • Parameters : Set the ¹J(C,H) coupling constant to an average value of 145 Hz. Acquire 128-256 increments in the F1 dimension with 16-32 scans per increment.

  • HMBC (Heteronuclear Multiple Bond Correlation) : This experiment identifies long-range (typically 2-3 bond) correlations between protons and carbons.[8][9]

    • Pulse Program : Standard HMBC.

    • Parameters : Optimize the long-range coupling constant (ⁿJ(C,H)) to a value between 4-10 Hz (8 Hz is a good starting point). Acquire 256-512 increments in the F1 dimension with 32-64 scans per increment.

Data Processing and Analysis

• Processing : Process the acquired data using appropriate NMR software (e.g., TopSpin, Mnova, ACD/Labs). Apply a suitable window function (e.g., exponential or sine-bell) to both dimensions of 2D spectra to enhance signal-to-noise or resolution.

• Referencing : Reference the ¹H spectrum to the TSP signal at 0.00 ppm. The ¹³C spectrum should be referenced indirectly.

• Structural Assignment :

  • Begin by assigning the well-resolved signals in the ¹H spectrum.

  • Use the COSY spectrum to trace the proton coupling networks within the 3-hydroxyl-5-methylhexanoyl moiety and the coenzyme A portion of the molecule.

  • Utilize the HSQC spectrum to assign the carbon signals directly attached to the previously assigned protons.

  • Finally, employ the HMBC spectrum to confirm the assignments and to establish the connectivity between different spin systems, particularly across the thioester linkage and quaternary carbons.

Visualizations

Experimental Workflow

Caption: Experimental workflow for NMR analysis of (S)-3-Hydroxyl-5-methylhexanoyl-CoA.

Metabolic Pathway Context

(S)-3-Hydroxyl-5-methylhexanoyl-CoA is an intermediate in fatty acid beta-oxidation. The following diagram illustrates a simplified view of its position in this metabolic pathway.

Caption: Simplified fatty acid β-oxidation pathway showing the position of (S)-3-Hydroxyacyl-CoA.

References

• 1. Synthesis and NMR spectra of 13C-labeled coenzyme A esters - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. C-NMR study on the interaction of medium-chain acyl-CoA dehydrogenase with acetoacetyl-CoA - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. benchchem.com [benchchem.com]
• 4. Extending the Scope of 1H NMR Spectroscopy for the Analysis of Cellular Coenzyme A and Acetyl Coenzyme A - PMC [pmc.ncbi.nlm.nih.gov]
• 5. benchchem.com [benchchem.com]
• 6. NMR Sample Preparation [nmr.chem.umn.edu]
• 7. ocw.mit.edu [ocw.mit.edu]
• 8. 7) Common 2D (COSY, HSQC, HMBC) | SDSU NMR Facility – Department of Chemistry [nmr.sdsu.edu]
• 9. emerypharma.com [emerypharma.com]
• 10. web.uvic.ca [web.uvic.ca]
• 11. researchgate.net [researchgate.net]

Application Notes and Protocols for Chiral Separation of 3-Hydroxyl-5-methylhexanoyl-CoA Stereoisomers

For Researchers, Scientists, and Drug Development Professionals

Introduction

3-Hydroxyl-5-methylhexanoyl-CoA is a chiral molecule of interest in metabolic studies and as a potential intermediate in the biosynthesis of various natural products. The stereochemistry at the C3 position is critical, as different stereoisomers can exhibit distinct biological activities and metabolic fates. Consequently, the ability to separate and quantify the individual enantiomers, (R)-3-hydroxyl-5-methylhexanoyl-CoA and (S)-3-hydroxyl-5-methylhexanoyl-CoA, is essential for accurate biological characterization and for the development of stereoselective enzymatic or chemical syntheses.

This document provides a detailed protocol for the chiral separation of 3-hydroxyl-5-methylhexanoyl-CoA stereoisomers using High-Performance Liquid Chromatography (HPLC) with a chiral stationary phase (CSP). While a specific, validated method for this particular molecule is not widely published, the following protocols are adapted from established methods for structurally similar long-chain 3-hydroxyacyl-CoAs and other chiral acids.[1][2] Polysaccharide-based CSPs, in particular, have demonstrated broad applicability for the resolution of a wide range of chiral compounds, including those with hydroxyl groups.[2]

Data Presentation: Chromatographic Conditions for Analogous Compounds

The successful chiral separation of acyl-CoA thioesters and related hydroxy fatty acids has been reported using polysaccharide-based chiral stationary phases. The following table summarizes the experimental conditions from a key study on a similar long-chain 3-hydroxyacyl-CoA, providing a strong basis for method development.

Analyte	Column	Mobile Phase	Flow Rate	Detection	Elution Order	Reference
3-Hydroxyhexadecanoyl-CoA	Information on the specific chiral column was not detailed in the abstract.	Not detailed in the abstract.	Not detailed in the abstract.	HPLC	(R)-enantiomer followed by (S)-enantiomer	[1]
3-Hydroxy fatty acids (C8-C18)	Chiralpak IA-U (amylose tris(3,5-dimethylphenylcarbamate) immobilized on 1.6 µm silica)	Gradient elution	Not specified	UHPLC-MS/MS	Not specified	[3]

Experimental Protocols

This section outlines a detailed methodology for the chiral separation of 3-hydroxyl-5-methylhexanoyl-CoA stereoisomers.

Protocol 1: Direct Chiral HPLC Separation

This protocol is the primary recommended method for the direct separation of the stereoisomers without derivatization.

1. Materials and Reagents

• Racemic 3-hydroxyl-5-methylhexanoyl-CoA standard

• HPLC-grade n-hexane

• HPLC-grade isopropanol (B130326) (IPA)

• HPLC-grade ethanol (B145695) (EtOH)

• Trifluoroacetic acid (TFA) or Formic acid (FA)

• Chiral Stationary Phase Column: A polysaccharide-based column is recommended, such as:

  • Daicel Chiralpak AD-H, 250 x 4.6 mm, 5 µm

  • Daicel Chiralcel OD-H, 250 x 4.6 mm, 5 µm

2. Sample Preparation

• Prepare a stock solution of racemic 3-hydroxyl-5-methylhexanoyl-CoA in a suitable solvent (e.g., methanol (B129727) or a small amount of the initial mobile phase). A typical starting concentration is 1 mg/mL.

• Dilute the stock solution with the mobile phase to a working concentration of 10-50 µg/mL.

• Filter the final sample solution through a 0.22 µm syringe filter before injection.

3. HPLC Instrumentation and Conditions

• HPLC System: A standard HPLC system equipped with a UV detector or a mass spectrometer.

• Column: Daicel Chiralpak AD-H (250 x 4.6 mm, 5 µm).

• Mobile Phase: A mixture of n-hexane and an alcohol modifier (isopropanol or ethanol). A common starting point is a ratio of 90:10 (v/v) n-hexane:isopropanol.

• Additive: To improve peak shape and resolution, add 0.1% TFA or FA to the mobile phase.

• Flow Rate: 1.0 mL/min.

• Column Temperature: 25°C.

• Injection Volume: 10 µL.

• Detection: UV at 260 nm (for the adenine (B156593) moiety of CoA) or by mass spectrometry in negative ion mode.

4. Method Optimization

• Mobile Phase Composition: The ratio of hexane (B92381) to alcohol modifier is a critical parameter. A lower percentage of the alcohol modifier generally increases retention time and can improve resolution. Systematically vary the modifier concentration (e.g., from 5% to 20%) to find the optimal separation.

• Alcohol Modifier: Compare isopropanol and ethanol as the modifier, as they can offer different selectivities.

• Temperature: Varying the column temperature (e.g., between 15°C and 40°C) can affect the interactions between the analyte and the CSP, thereby influencing the separation.

Protocol 2: Indirect Chiral Separation via Derivatization (for Method Development)

If direct separation proves challenging, an indirect approach involving derivatization to form diastereomers can be employed. This is particularly useful for method development or if a chiral column is not available.

1. Derivatization of the Hydroxyl Group

• Hydrolyze the 3-hydroxyl-5-methylhexanoyl-CoA to its corresponding free fatty acid by mild alkaline hydrolysis (e.g., 0.1 M KOH in methanol).

• Acidify the solution and extract the 3-hydroxyl-5-methylhexanoic acid.

• Dry the extracted acid thoroughly.

• React the hydroxyl group with a chiral derivatizing agent such as (R)-(+)-α-methoxy-α-trifluoromethylphenylacetyl chloride (Mosher's acid chloride) or another suitable chiral reagent to form diastereomeric esters.

2. Achiral HPLC Separation of Diastereomers

• HPLC System: A standard reverse-phase HPLC system.

• Column: A standard C18 column (e.g., 250 x 4.6 mm, 5 µm).

• Mobile Phase: A gradient of water and acetonitrile (B52724) or methanol, both containing 0.1% formic acid.

• Detection: UV or mass spectrometry.

The resulting diastereomers should have different retention times on the achiral column, allowing for their separation and quantification.

Visualizations

Caption: Experimental workflow for the chiral separation of 3-hydroxyl-5-methylhexanoyl-CoA.

Caption: Principle of chiral separation on a chiral stationary phase.

References

• 1. Chiral separation, determination of absolute configuration, and high-performance liquid chromatography detection of enantiomeric 3-hydroxyhexadecanoyl-CoA - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. benchchem.com [benchchem.com]
• 3. UHPLC-MS/MS method for chiral separation of 3-hydroxy fatty acids on amylose-based chiral stationary phase and its application for the enantioselective analysis in plasma and platelets - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols: (S)-3-Hydroxyl-5-methylhexanoyl-CoA in Cell-Free Systems

For Researchers, Scientists, and Drug Development Professionals

Introduction

(S)-3-Hydroxyl-5-methylhexanoyl-CoA is a chiral coenzyme A (CoA) derivative with potential applications as a building block in the synthesis of complex natural products and pharmaceuticals. Its stereospecific hydroxyl group and branched methyl group make it an interesting precursor for the development of novel bioactive molecules. Cell-free systems offer a powerful and versatile platform for the rapid prototyping and production of such complex molecules, bypassing the inherent limitations of in-vivo fermentation, such as cell viability and metabolic burden.[1][2][3][4][5]

These application notes provide a comprehensive guide to the putative biosynthesis and utilization of (S)-3-Hydroxyl-5-methylhexanoyl-CoA in an E. coli-based cell-free system. We present a proposed biosynthetic pathway, detailed experimental protocols for its cell-free synthesis and analysis, and expected quantitative data.

Putative Biosynthetic Pathway

Currently, a specific biosynthetic pathway for (S)-3-Hydroxyl-5-methylhexanoyl-CoA has not been fully elucidated in the literature. Based on known principles of fatty acid and polyketide biosynthesis, a putative pathway is proposed, starting from the branched-chain starter unit, isovaleryl-CoA, which can be derived from the degradation of leucine.[6] The chain is then extended with one molecule of malonyl-CoA, followed by reduction of the resulting keto group.

The key enzymatic steps are proposed as follows:

• Condensation: A β-ketoacyl-ACP synthase (KAS) catalyzes the condensation of isovaleryl-CoA (as isovaleryl-ACP) with malonyl-ACP to form 3-oxo-5-methylhexanoyl-ACP.

• Reduction: A β-ketoacyl-ACP reductase (KR) stereospecifically reduces the 3-keto group of 3-oxo-5-methylhexanoyl-ACP to yield (S)-3-Hydroxyl-5-methylhexanoyl-ACP.

• CoA Ligation/Thioesterase Activity: A thioesterase (TE) or an acyl-CoA ligase releases the final product as (S)-3-Hydroxyl-5-methylhexanoyl-CoA.

The enzymes for this pathway can be sourced from various organisms known for branched-chain fatty acid synthesis and expressed in a cell-free system.[7][8][9]

Putative biosynthetic pathway for (S)-3-Hydroxyl-5-methylhexanoyl-CoA.

Application in Cell-Free Systems

Cell-free metabolic engineering (CFME) provides an ideal environment for the synthesis of (S)-3-Hydroxyl-5-methylhexanoyl-CoA.[2] By expressing the necessary enzymes (KAS, KR, TE/Ligase) in a cell-free protein synthesis (CFPS) system and providing the required substrates, the pathway can be reconstituted in vitro. This approach allows for precise control over enzyme concentrations and reaction conditions, facilitating pathway optimization and high product yields.[3]

Experimental Protocols

The following protocols outline the steps for the cell-free synthesis and analysis of (S)-3-Hydroxyl-5-methylhexanoyl-CoA.

Protocol 1: Preparation of E. coli Cell-Free Extract

• Bacterial Strain: Use E. coli BL21 Star™ (DE3) or a similar strain optimized for protein expression.

• Culture Growth: Inoculate a single colony into 50 mL of 2xYTPG medium and grow overnight at 37°C with shaking.

• Scale-Up: Transfer the overnight culture to 1 L of 2xYTPG medium and grow at 37°C with shaking until the OD600 reaches 0.8-1.0.

• Induction: Induce protein expression by adding 1 mM IPTG and continue to grow for 3 hours.

• Cell Harvest: Centrifuge the culture at 5,000 x g for 15 minutes at 4°C.

• Washing: Wash the cell pellet twice with cold S30A buffer (10 mM Tris-acetate pH 8.2, 14 mM magnesium acetate, 60 mM potassium acetate, 2 mM DTT).

• Lysis: Resuspend the cell pellet in S30A buffer and lyse the cells using a high-pressure homogenizer.

• Clarification: Centrifuge the lysate at 30,000 x g for 30 minutes at 4°C.

• Run-off Reaction: Incubate the supernatant (cell-free extract) at 37°C for 80 minutes to degrade endogenous nucleic acids.

• Final Preparation: Centrifuge at 12,000 x g for 10 minutes at 4°C. Aliquot the supernatant, flash-freeze in liquid nitrogen, and store at -80°C.

Protocol 2: Cell-Free Protein Synthesis (CFPS) of Pathway Enzymes

• Reaction Mixture: Prepare the CFPS reaction mix on ice as described in the table below.

• DNA Template: Add plasmid DNA encoding the KAS, KR, and TE/Ligase enzymes to the reaction mix.

• Incubation: Incubate the reaction at 30°C for 6-8 hours.

• Verification: Confirm protein expression using SDS-PAGE and Western blot if antibodies are available.

Component	Stock Concentration	Final Concentration
E. coli Cell-Free Extract	-	33% (v/v)
10x Energy Buffer	10x	1x
Amino Acids (20)	20 mM each	2 mM each
Plasmid DNA (each enzyme)	1 µg/µL	10-20 nM
Nuclease-free Water	-	To final volume

Protocol 3: Cell-Free Metabolic Engineering (CFME) for Product Synthesis

• Reaction Setup: Combine the CFPS reactions containing the expressed enzymes.

• Substrate Addition: Add the substrates and cofactors to the reaction mixture as detailed in the table below.

• Incubation: Incubate the CFME reaction at 30°C for 12-24 hours.

• Sampling: Collect samples at different time points for analysis.

Component	Stock Concentration	Final Concentration
Combined CFPS Reactions	-	80% (v/v)
Isovaleryl-CoA	10 mM	1 mM
Malonyl-CoA	20 mM	2 mM
NADPH	100 mM	5 mM
ATP	100 mM	2 mM
Coenzyme A	50 mM	0.5 mM
Nuclease-free Water	-	To final volume

Protocol 4: Quantitative Analysis by LC-MS/MS

• Sample Preparation: Quench the reaction by adding 2 volumes of cold methanol. Centrifuge to pellet precipitated proteins.

• Extraction: Extract the supernatant containing the acyl-CoAs.

• LC Separation: Use a C18 reversed-phase column for separation. A typical gradient could be from 5% to 95% acetonitrile (B52724) in water with 0.1% formic acid.

• MS/MS Detection: Use a triple quadrupole mass spectrometer in positive ion mode with multiple reaction monitoring (MRM) to detect the specific transition for (S)-3-Hydroxyl-5-methylhexanoyl-CoA.[10][11][12][13]

Data Presentation

The following tables summarize the expected quantitative data from the cell-free synthesis of (S)-3-Hydroxyl-5-methylhexanoyl-CoA.

Table 1: Expected Enzyme Titers from CFPS

Enzyme	Expected Titer (mg/L)
β-ketoacyl-ACP synthase (KAS)	200 - 500
β-ketoacyl-ACP reductase (KR)	250 - 600
Thioesterase (TE) / Ligase	150 - 400

Table 2: Expected Product Titer and Yield from CFME

Parameter	Expected Value
Product Titer (mg/L)	50 - 150
Molar Yield (mol product / mol isovaleryl-CoA)	0.4 - 0.7
Volumetric Productivity (mg/L/h)	2 - 6

Table 3: LC-MS/MS Parameters for Product Quantification

Analyte	Precursor Ion (m/z)	Product Ion (m/z)	Collision Energy (eV)
(S)-3-Hydroxyl-5-methylhexanoyl-CoA	884.3	377.1	35
Internal Standard (e.g., Heptanoyl-CoA)	898.3	391.1	35

Experimental Workflow Visualization

References

• 1. [PDF] LC/MS/MS method for quantitative determination of long-chain fatty acyl-CoAs. | Semantic Scholar [semanticscholar.org]
• 2. Cell-Free Metabolic Engineering: Biomanufacturing beyond the cell - PMC [pmc.ncbi.nlm.nih.gov]
• 3. osti.gov [osti.gov]
• 4. scilit.com [scilit.com]
• 5. pubs.acs.org [pubs.acs.org]
• 6. The enzyme kinetics of branched‐chain fatty acid synthesis of metazoan fatty acid synthase - PMC [pmc.ncbi.nlm.nih.gov]
• 7. The enzyme kinetics of branched-chain fatty acid synthesis of metazoan fatty acid synthase - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. The synthesis of branched-chain fatty acids is limited by enzymatic decarboxylation of ethyl- and methylmalonyl-CoA - PMC [pmc.ncbi.nlm.nih.gov]
• 10. A Single LC-MS/MS Analysis to Quantify CoA Biosynthetic Intermediates and Short-Chain Acyl CoAs - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Development of a Novel Method for the Determination of Acyl-CoA Compounds by Liquid Chromatography Mass Spectrometry to Probe the Metabolism of Fatty Acids - PMC [pmc.ncbi.nlm.nih.gov]
• 12. A Single LC-MS/MS Analysis to Quantify CoA Biosynthetic Intermediates and Short-Chain Acyl CoAs [escholarship.org]
• 13. researchgate.net [researchgate.net]

Commercial Suppliers and Application Notes for (S)-3-Hydroxyl-5-methylhexanoyl-CoA

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the commercial availability and potential research applications of (S)-3-Hydroxyl-5-methylhexanoyl-CoA. Detailed protocols for its use in enzymatic assays are also presented, along with relevant data for experimental design.

Commercial Availability

(S)-3-Hydroxyl-5-methylhexanoyl-CoA is a specialized biochemical available from a limited number of commercial suppliers. Researchers can source this compound from the following vendors:

Supplier	Website	Contact Information
MedChemExpress	--INVALID-LINK--	Email: --INVALID-LINK--; --INVALID-LINK--Phone: 609-228-6898
ChemBK	--INVALID-LINK--	Via website contact form

Note: Availability and pricing are subject to change. Please consult the suppliers directly for the most current information.

Introduction to (S)-3-Hydroxyl-5-methylhexanoyl-CoA

(S)-3-Hydroxyl-5-methylhexanoyl-CoA is a branched-chain hydroxy fatty acyl-coenzyme A thioester. As an analog of intermediates in fatty acid metabolism, its primary application in research is as a substrate for studying enzymes involved in fatty acid oxidation, particularly 3-hydroxyacyl-CoA dehydrogenases (HADHs). The " (S)" stereochemistry at the 3-position is crucial for its recognition by specific mitochondrial enzymes.

Application: Substrate for 3-Hydroxyacyl-CoA Dehydrogenase (HADH) Activity Assays

(S)-3-Hydroxyl-5-methylhexanoyl-CoA serves as a substrate for the enzyme 3-hydroxyacyl-CoA dehydrogenase (HADH), which catalyzes the third step of mitochondrial beta-oxidation. This reaction involves the NAD+-dependent oxidation of the 3-hydroxyl group to a keto group, forming 3-oxo-5-methylhexanoyl-CoA and NADH. Monitoring the production of NADH allows for the characterization of HADH activity.

Signaling Pathway Context: Mitochondrial Beta-Oxidation

The diagram below illustrates the central role of 3-hydroxyacyl-CoA dehydrogenase in the fatty acid beta-oxidation spiral.

Mitochondrial fatty acid beta-oxidation pathway.

Quantitative Data: HADH Substrate Specificity

Substrate (L-3-hydroxyacyl-CoA)	Chain Length	Km (µM)	Vmax (µmol/min/mg)
3-Hydroxybutyryl-CoA	C4	16	138
3-Hydroxyhexanoyl-CoA	C6	7	175
3-Hydroxyoctanoyl-CoA	C8	5	180
3-Hydroxydecanoyl-CoA	C10	4	182
3-Hydroxydodecanoyl-CoA	C12	4	160
3-Hydroxytetradecanoyl-CoA	C14	4	135
3-Hydroxyhexadecanoyl-CoA	C16	4	110

Experimental Protocols

The following protocols are generalized for the use of a 3-hydroxyacyl-CoA substrate in an HADH activity assay. They may require optimization for specific experimental conditions and enzyme sources.

Spectrophotometric Assay for HADH Activity (Forward Reaction)

This protocol measures the rate of NADH production, which corresponds to the oxidation of the (S)-3-hydroxyacyl-CoA substrate.

Materials:

• (S)-3-Hydroxyl-5-methylhexanoyl-CoA

• Purified or recombinant 3-hydroxyacyl-CoA dehydrogenase (HADH)

• NAD+

• Assay Buffer (e.g., 100 mM potassium phosphate, pH 7.3)

• Spectrophotometer capable of reading absorbance at 340 nm

• Cuvettes

Procedure:

• Prepare a stock solution of (S)-3-Hydroxyl-5-methylhexanoyl-CoA in the assay buffer.

• Prepare a stock solution of NAD+ in the assay buffer.

• In a cuvette, prepare the reaction mixture containing the assay buffer, NAD+ (final concentration typically 0.5-1 mM), and the HADH enzyme.

• Incubate the mixture at the desired temperature (e.g., 37°C) for 5 minutes to allow for temperature equilibration.

• Initiate the reaction by adding a specific concentration of (S)-3-Hydroxyl-5-methylhexanoyl-CoA to the cuvette.

• Immediately begin monitoring the increase in absorbance at 340 nm over time.

• The initial linear rate of the reaction is used to determine the enzyme activity.

Data Analysis: The rate of NADH formation can be calculated using the Beer-Lambert law, where the molar extinction coefficient for NADH at 340 nm is 6220 M⁻¹cm⁻¹.

Experimental Workflow for Kinetic Analysis

The following diagram outlines the workflow for determining the kinetic parameters (Km and Vmax) of HADH with (S)-3-Hydroxyl-5-methylhexanoyl-CoA.

Workflow for determining HADH kinetic parameters.

Conclusion

(S)-3-Hydroxyl-5-methylhexanoyl-CoA is a valuable tool for researchers investigating fatty acid metabolism and associated disorders. Its use as a specific substrate for 3-hydroxyacyl-CoA dehydrogenase allows for detailed enzymatic characterization and inhibitor screening. The protocols and data provided herein serve as a starting point for designing and executing experiments in this area of research.

References

• 1. benchchem.com [benchchem.com]

Technical Notes & Optimization

Technical Support Center: Synthesis of (S)-3-Hydroxyl-5-methylhexanoyl-CoA

This technical support center provides troubleshooting guidance and frequently asked questions for researchers, scientists, and drug development professionals engaged in the synthesis of (S)-3-Hydroxyl-5-methylhexanoyl-CoA.

Troubleshooting Guides

This section addresses specific issues that may lead to low yield during the synthesis of (S)-3-Hydroxyl-5-methylhexanoyl-CoA.

Issue 1: Low or No Activity of Acyl-CoA Dehydrogenase

Potential Cause	Troubleshooting Step
Improper Enzyme Storage	Verify that the acyl-CoA dehydrogenase has been stored at the recommended temperature (typically -80°C) in a suitable buffer containing a cryoprotectant. Avoid repeated freeze-thaw cycles.
Enzyme Inactivation	Perform a control reaction with a known substrate for your specific acyl-CoA dehydrogenase to confirm its activity. If inactive, obtain a fresh batch of the enzyme.
Substrate Inhibition	High concentrations of 5-methylhexanoyl-CoA may inhibit the enzyme. Test a range of substrate concentrations to determine the optimal level.
Incorrect Cofactor	Ensure the presence of the correct electron acceptor, typically FAD, in the reaction mixture.

Issue 2: Inefficient Hydration of 5-methylhex-2-enoyl-CoA

Potential Cause	Troubleshooting Step
Low Enoyl-CoA Hydratase Activity	Confirm the activity of your enoyl-CoA hydratase (e.g., crotonase) with a standard substrate like crotonyl-CoA. Ensure proper storage and handling of the enzyme.
Incorrect Stereospecificity	Verify that you are using an enoyl-CoA hydratase that produces the desired (S)-stereoisomer. Crotonase is known to produce the (S)-enantiomer.
Substrate Specificity	The methyl branch at the 5-position may reduce the enzyme's efficiency. Consider screening different enoyl-CoA hydratases from various organisms to find one with higher activity for branched-chain substrates. Site-directed mutagenesis can also be employed to alter substrate specificity.[1]
Suboptimal Reaction Conditions	Optimize the pH, temperature, and buffer composition for the hydration reaction. A pH around 7.5 and a temperature of 30-37°C is a good starting point.

Issue 3: Degradation of CoA Thioesters

Potential Cause	Troubleshooting Step
Hydrolysis	CoA thioesters are susceptible to hydrolysis, especially at alkaline pH. Maintain the pH of your reaction and purification buffers within a stable range (typically 6.0-8.0).
Oxidation	The free thiol group of Coenzyme A can be oxidized. Work in an inert atmosphere (e.g., under nitrogen or argon) and consider adding a reducing agent like DTT to your buffers.

Frequently Asked Questions (FAQs)

Q1: What is the recommended enzymatic pathway for synthesizing (S)-3-Hydroxyl-5-methylhexanoyl-CoA?

A1: A common and effective method is a three-step enzymatic cascade that mimics the initial steps of fatty acid β-oxidation. This pathway involves:

• Activation: 5-methylhexanoic acid is converted to 5-methylhexanoyl-CoA by an acyl-CoA synthetase.

• Dehydrogenation: 5-methylhexanoyl-CoA is dehydrogenated to trans-2-enoyl-CoA by an acyl-CoA dehydrogenase.

• Hydration: The resulting 5-methylhex-2-enoyl-CoA is stereospecifically hydrated by an (S)-specific enoyl-CoA hydratase (like crotonase) to yield (S)-3-Hydroxyl-5-methylhexanoyl-CoA.

Q2: How can I obtain the precursor, 5-methylhexanoic acid?

A2: 5-methylhexanoic acid can be synthesized through various organic chemistry routes. One common method is the malonic ester synthesis, starting from isobutyl bromide and diethyl malonate.

Q3: Which specific enzymes should I use for this synthesis?

A3: The choice of enzymes is critical due to the branched nature of the substrate.

• Acyl-CoA Synthetase: Look for an enzyme with broad substrate specificity that can accommodate medium-chain branched fatty acids.

• Acyl-CoA Dehydrogenase: Medium-chain acyl-CoA dehydrogenases (MCADs) are often capable of processing branched-chain substrates. Some mycobacterial acyl-CoA dehydrogenases have been shown to have broad substrate specificity.[2]

• Enoyl-CoA Hydratase: A short-chain enoyl-CoA hydratase (crotonase) is a good starting point as it is known to produce the (S)-stereoisomer.[3] However, its efficiency with a C7 branched substrate may need optimization. Human short-chain enoyl-CoA hydratase (ECHS1) has been used for the synthesis of other branched-chain 3-hydroxyacyl-CoAs.[4]

Q4: How can I purify the final product?

A4: A two-step purification process is generally effective. First, use solid-phase extraction (SPE) with a C18 cartridge to remove salts and unreacted Coenzyme A. Then, employ reversed-phase high-performance liquid chromatography (HPLC) for final purification.

Q5: What are the optimal conditions for the enzymatic reactions?

A5: Optimal conditions will depend on the specific enzymes used. However, a good starting point for all enzymatic steps is a temperature of 30-37°C and a pH of 7.5-8.0 in a suitable buffer like Tris-HCl or phosphate (B84403) buffer. It is recommended to perform small-scale optimization experiments for each enzyme.

Quantitative Data

The following table summarizes kinetic data for relevant enzymes with various substrates. Note that data for the specific substrate 5-methylhexanoyl-CoA and its derivatives are limited; therefore, data for analogous substrates are provided for comparison.

Enzyme	Substrate	Km (µM)	Vmax (U/mg)	Source Organism
Short-Chain Enoyl-CoA Hydratase	Crotonyl-CoA (C4)	13	1,670	Pig Heart
Hexadecenoyl-CoA (C16)	30	40	Pig Heart
(R)-specific Enoyl-CoA Hydratase (PhaJAc)	Crotonyl-CoA (C4)	-	1,594	Aeromonas caviae
Octenoyl-CoA (C8)	-	0.86	Aeromonas caviae
Medium-Chain Acyl-CoA Dehydrogenase	Butyryl-CoA (C4)	-	-	Human Liver
Octanoyl-CoA (C8)	-	-	Human Liver
Isovaleryl-CoA	-	-	Human Liver

Experimental Protocols

Protocol 1: Enzymatic Synthesis of (S)-3-Hydroxyl-5-methylhexanoyl-CoA

This protocol outlines the three-step enzymatic synthesis from 5-methylhexanoic acid.

• Step 1: Activation of 5-methylhexanoic acid

  • Prepare a reaction mixture containing:

    • 100 mM Potassium phosphate buffer (pH 7.5)

    • 10 mM 5-methylhexanoic acid

    • 5 mM Coenzyme A lithium salt

    • 10 mM ATP

    • 10 mM MgCl₂

    • 5-10 units of a suitable Acyl-CoA Synthetase

  • Incubate at 37°C for 1-2 hours.

  • Monitor the formation of 5-methylhexanoyl-CoA via HPLC.

• Step 2: Dehydrogenation of 5-methylhexanoyl-CoA

  • To the reaction mixture from Step 1, add:

    • 5-10 units of a medium-chain Acyl-CoA Dehydrogenase

    • 2 mM FAD

  • Incubate at 37°C for 1-2 hours.

  • Monitor the formation of 5-methylhex-2-enoyl-CoA by HPLC.

• Step 3: Hydration of 5-methylhex-2-enoyl-CoA

  • To the reaction mixture from Step 2, add:

    • 5-10 units of Enoyl-CoA Hydratase (e.g., crotonase)

  • Incubate at 30°C for 2-4 hours.

  • Monitor the formation of (S)-3-Hydroxyl-5-methylhexanoyl-CoA by HPLC.

Protocol 2: Purification of (S)-3-Hydroxyl-5-methylhexanoyl-CoA

• Reaction Quenching and Protein Removal:

  • Stop the reaction by adding an equal volume of ice-cold methanol (B129727) or by acidifying with formic acid to a final concentration of 1%.

  • Centrifuge at high speed to pellet the precipitated proteins.

• Solid-Phase Extraction (SPE):

  • Condition a C18 SPE cartridge with methanol followed by deionized water.

  • Load the supernatant from the previous step onto the cartridge.

  • Wash with deionized water to remove salts.

  • Elute the acyl-CoAs with a solution of methanol in water (e.g., 70% methanol).

• High-Performance Liquid Chromatography (HPLC):

  • Column: C18 reversed-phase column (e.g., 4.6 x 150 mm, 5 µm).

  • Mobile Phase A: 0.1% formic acid in water.

  • Mobile Phase B: 0.1% formic acid in acetonitrile.

  • Gradient: A linear gradient from 10% to 90% B over 30 minutes.

  • Detection: 260 nm (for the adenine (B156593) moiety of CoA).

  • Collect fractions containing the purified product and lyophilize.

Visualizations

Caption: Enzymatic synthesis workflow for (S)-3-Hydroxyl-5-methylhexanoyl-CoA.

Caption: Troubleshooting logic for low yield synthesis.

References

• 1. Alteration of Chain Length Substrate Specificity of Aeromonas caviae R-Enantiomer-Specific Enoyl-Coenzyme A Hydratase through Site-Directed Mutagenesis - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Structural basis for the broad substrate specificity of two acyl-CoA dehydrogenases FadE5 from mycobacteria - PMC [pmc.ncbi.nlm.nih.gov]
• 3. M-CSA Mechanism and Catalytic Site Atlas [ebi.ac.uk]
• 4. Enzymatic synthesis of 3-hydroxyacyl-CoAs of branched-chain amino acid catabolism - PubMed [pubmed.ncbi.nlm.nih.gov]

Stability issues of (S)-3-Hydroxyl-5-methylhexanoyl-CoA in solution

Technical Support Center: (S)-3-Hydroxyl-5-methylhexanoyl-CoA

Welcome to the technical support center for (S)-3-Hydroxyl-5-methylhexanoyl-CoA. This resource is designed for researchers, scientists, and drug development professionals to provide guidance on the stability of (S)-3-Hydroxyl-5-methylhexanoyl-CoA in solution and to troubleshoot common issues that may be encountered during its handling and use in experimental settings.

While specific stability data for (S)-3-Hydroxyl-5-methylhexanoyl-CoA is not extensively published, the information provided here is based on the well-established principles of acyl-Coenzyme A (acyl-CoA) chemistry. Acyl-CoAs are a class of molecules known for their inherent instability, primarily due to the chemically reactive thioester bond.[1][2] Proper handling and storage are therefore critical to ensure the integrity of the compound and the reliability of experimental results.[3]

Frequently Asked Questions (FAQs)

Q1: What are the primary factors that cause the degradation of (S)-3-Hydroxyl-5-methylhexanoyl-CoA in solution?

A1: The stability of (S)-3-Hydroxyl-5-methylhexanoyl-CoA, like other acyl-CoAs, is mainly compromised by two factors:

• Hydrolysis: The thioester bond is susceptible to hydrolysis, which breaks the molecule down into coenzyme A and the free fatty acid (S)-3-Hydroxyl-5-methylhexanoic acid. This process is significantly accelerated in neutral to alkaline pH conditions.[1][3]

• Enzymatic Degradation: Biological samples, such as cell lysates or tissue homogenates, contain enzymes called acyl-CoA thioesterases (ACOTs) that can rapidly hydrolyze the thioester bond.[1]

Q2: What is the optimal pH range for storing and handling (S)-3-Hydroxyl-5-methylhexanoyl-CoA solutions?

A2: To minimize chemical hydrolysis, (S)-3-Hydroxyl-5-methylhexanoyl-CoA should be maintained in a slightly acidic environment. The thioester bond is most stable within a pH range of 4.0 to 6.8.[1] Alkaline conditions (pH > 7.0) should be strictly avoided as they significantly promote hydrolysis.[1]

Q3: How should I prepare and store stock solutions of (S)-3-Hydroxyl-5-methylhexanoyl-CoA?

A3: For long-term storage, it is recommended to store (S)-3-Hydroxyl-5-methylhexanoyl-CoA as a dry solid at -80°C.[1] If a stock solution is necessary, it should be prepared in a slightly acidic buffer (e.g., pH 4.0-6.0) and aliquoted into single-use volumes to prevent multiple freeze-thaw cycles, which can accelerate degradation.[1][3] These aliquots should be stored at -80°C.[1] For immediate use in assays, solutions should be kept on ice.[4]

Q4: Can I dissolve (S)-3-Hydroxyl-5-methylhexanoyl-CoA in organic solvents?

A4: Yes, using organic solvents can improve stability for certain applications, especially for reconstitution before analysis. Methanol (B129727) has been shown to provide good stability for acyl-CoAs over a 24-hour period.[2] A mixture of 50% methanol and 50% ammonium (B1175870) acetate (B1210297) buffer (pH 7) has also been noted as a suitable reconstitution solvent.[2]

Q5: How can I verify the concentration and integrity of my (S)-3-Hydroxyl-5-methylhexanoyl-CoA solution?

A5: The concentration of an acyl-CoA solution can be determined spectrophotometrically by measuring the absorbance at 260 nm, which is characteristic of the adenine (B156593) portion of the Coenzyme A molecule.[4] The integrity of the molecule (i.e., checking for degradation) is best assessed using chromatographic methods such as High-Performance Liquid Chromatography (HPLC) or Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS), which can separate the intact acyl-CoA from its hydrolysis products.[3][5][6]

Troubleshooting Guides

This section provides solutions to specific problems you may encounter during your experiments with (S)-3-Hydroxyl-5-methylhexanoyl-CoA.

Issue 1: Inconsistent or non-reproducible results in enzymatic assays.

• Potential Cause: Degradation of (S)-3-Hydroxyl-5-methylhexanoyl-CoA in the assay buffer.

• Solution:

  • Ensure your assay buffer is within the optimal pH range of 4.0 to 6.8.

  • Prepare fresh working solutions of (S)-3-Hydroxyl-5-methylhexanoyl-CoA for each experiment.[7]

  • Keep all solutions containing the acyl-CoA on ice until the start of the reaction.[4]

  • Minimize the time the compound spends in the assay buffer before the reaction is initiated.

Issue 2: Low recovery of (S)-3-Hydroxyl-5-methylhexanoyl-CoA after extraction from biological samples.

• Potential Cause 1: Enzymatic degradation during sample preparation.

• Solution: Rapidly inactivate acyl-CoA thioesterases by homogenizing the tissue or cells in an ice-cold, acidic buffer (e.g., 100 mM KH2PO4, pH 4.9) or with an organic solvent like methanol or acetonitrile (B52724) to precipitate proteins.[1]

• Potential Cause 2: Chemical hydrolysis during extraction.

• Solution: Maintain a slightly acidic pH throughout the extraction process and keep samples on ice at all times to slow down the rate of chemical hydrolysis.[1]

Issue 3: Poor signal intensity or high background noise in LC-MS/MS analysis.

• Potential Cause: Degradation of the analyte in the autosampler.

• Solution: Even at 4°C, some degradation can occur over 24 hours.[1] Analyze samples as quickly as possible after placing them in the autosampler. Reconstituting the dried extracts in a solvent such as 50% methanol immediately before analysis can improve stability.[2][8]

Data Presentation

Table 1: Summary of Factors Affecting (S)-3-Hydroxyl-5-methylhexanoyl-CoA Stability.

Factor	Condition	Effect on Stability	Recommendation
pH	Alkaline (> 7.0)	Promotes rapid hydrolysis of the thioester bond.[1]	Maintain solutions in a slightly acidic buffer (pH 4.0-6.8).[1]
Strongly Acidic (< 4.0)	Can also lead to hydrolysis, though typically slower than alkaline conditions.[1]	Maintain solutions in a slightly acidic buffer (pH 4.0-6.8).[1]
Temperature	Room Temperature	Increases the rate of chemical hydrolysis.	Keep solutions on ice during experiments and store at -80°C for long-term preservation.[1][4]
Freeze-Thaw Cycles	Repeated cycles can accelerate degradation.[3]	Aliquot stock solutions into single-use volumes.[3]
Enzymes	Acyl-CoA Thioesterases	Catalyze the hydrolysis of the thioester bond.[1]	Use rapid inactivation methods (e.g., acidic buffer, organic solvents) during extraction from biological samples.[1]

Experimental Protocols

Protocol 1: Stability Assessment of (S)-3-Hydroxyl-5-methylhexanoyl-CoA in Solution by HPLC

This protocol provides a method to evaluate the stability of a prepared solution of (S)-3-Hydroxyl-5-methylhexanoyl-CoA over time.

• Materials:

  • Prepared stock solution of (S)-3-Hydroxyl-5-methylhexanoyl-CoA.

  • HPLC system with a UV detector.

  • C18 reverse-phase HPLC column (e.g., 4.6 x 250 mm, 5 µm).

  • Mobile Phase A: 50 mM Potassium Phosphate buffer, pH 5.3.

  • Mobile Phase B: Acetonitrile.

  • Autosampler vials.

• Procedure:

  • Initial Analysis (Time 0):

    • Immediately after preparing the stock solution, dilute an aliquot to a suitable concentration for HPLC analysis.

    • Inject the diluted sample onto the HPLC system.

    • Run a gradient elution program to separate the intact acyl-CoA from potential degradation products. A typical gradient could be:

      • 0-5 min: 10% B

      • 5-25 min: 10% to 90% B

      • 25-30 min: 90% B

      • 30-35 min: 90% to 10% B

      • 35-40 min: 10% B

    • Monitor the elution profile at 260 nm.

    • Record the peak area of the intact (S)-3-Hydroxyl-5-methylhexanoyl-CoA. This will serve as the baseline for 100% integrity.[3]

  • Incubation:

    • Store the remaining stock solution under the desired test conditions (e.g., a specific temperature or pH).

  • Time-Point Analysis:

    • At predetermined time intervals (e.g., 4, 8, 12, 24 hours), take an aliquot from the stock solution.

    • Dilute and analyze by HPLC using the same method as the initial analysis.

    • Record the peak area of the intact (S)-3-Hydroxyl-5-methylhexanoyl-CoA.

  • Data Analysis:

    • Calculate the percentage of the remaining intact acyl-CoA at each time point relative to the initial (Time 0) peak area.

    • Percentage Integrity = (Peak Area at Time X / Peak Area at Time 0) * 100.

    • Plot the percentage integrity versus time to determine the degradation kinetics.[3]

Mandatory Visualization

Caption: Workflow for assessing the stability of (S)-3-Hydroxyl-5-methylhexanoyl-CoA.

Caption: Troubleshooting decision tree for stability issues.

References

• 1. benchchem.com [benchchem.com]
• 2. Development of a Novel Method for the Determination of Acyl-CoA Compounds by Liquid Chromatography Mass Spectrometry to Probe the Metabolism of Fatty Acids - PMC [pmc.ncbi.nlm.nih.gov]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. benchchem.com [benchchem.com]
• 6. mdpi.com [mdpi.com]
• 7. researchgate.net [researchgate.net]
• 8. benchchem.com [benchchem.com]

Technical Support Center: Enzymatic Reactions Involving (S)-3-Hydroxyl-5-methylhexanoyl-CoA

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with (S)-3-Hydroxyl-5-methylhexanoyl-CoA.

Frequently Asked Questions (FAQs)

Q1: What are the primary enzymatic reactions involving (S)-3-Hydroxyl-5-methylhexanoyl-CoA?

A1: (S)-3-Hydroxyl-5-methylhexanoyl-CoA is primarily an intermediate in the β-oxidation of branched-chain fatty acids. The two main enzymatic reactions it is involved in are:

• Dehydrogenation: Oxidation of the 3-hydroxyl group to a keto group, catalyzed by a 3-hydroxyacyl-CoA dehydrogenase (HAD) , to form 5-methyl-3-oxohexanoyl-CoA. This reaction requires NAD+ as a cofactor.

• Dehydration: Removal of a water molecule to form a double bond, catalyzed by an enoyl-CoA hydratase , yielding 5-methyl-trans-2-hexenoyl-CoA. This is the reverse of the hydration step in β-oxidation.

Q2: My enzymatic reaction is showing low or no yield of the desired product. What are the common causes?

A2: Low or no product yield can stem from several factors. The most common issues are related to enzyme activity, substrate integrity, and reaction conditions. Specific causes could include:

• Inactive or improperly stored enzyme.

• Degradation or poor quality of (S)-3-Hydroxyl-5-methylhexanoyl-CoA or other substrates.

• Suboptimal reaction pH or temperature.

• Absence or insufficient concentration of required cofactors (e.g., NAD+).

• Presence of inhibitors in the reaction mixture.

Q3: I am observing the formation of unexpected byproducts in my reaction. What could be the reason?

A3: The presence of contaminating enzymes in your purified protein preparation is a likely cause. For example, thioesterases could be hydrolyzing the CoA ester.[1] Another possibility is the non-specific activity of your primary enzyme under the employed reaction conditions.

Q4: How can I monitor the progress of my enzymatic reaction?

A4: For dehydrogenase reactions, you can continuously monitor the production of NADH by measuring the increase in absorbance at 340 nm using a spectrophotometer.[2] For both dehydrogenase and hydratase reactions, High-Performance Liquid Chromatography (HPLC) is a robust method to separate and quantify the substrate and products over time.[3][4]

Q5: What are the optimal storage conditions for (S)-3-Hydroxyl-5-methylhexanoyl-CoA?

A5: Like other acyl-CoA esters, (S)-3-Hydroxyl-5-methylhexanoyl-CoA is susceptible to hydrolysis. For long-term storage, it is recommended to store it at -20°C or below in a slightly acidic buffer (pH 4.9 to 5.3) to minimize chemical degradation.[1] Repeated freeze-thaw cycles should be avoided.

Troubleshooting Guides

Issue 1: Low or No Product Formation

Potential Cause	Troubleshooting Steps
Enzyme Inactivity	1. Verify Enzyme Integrity: Run an SDS-PAGE to check for protein degradation. 2. Confirm Activity: Perform a positive control experiment with a known substrate for your enzyme. 3. Storage Conditions: Ensure the enzyme was stored at the correct temperature (typically -20°C or -80°C) and in an appropriate buffer.
Substrate Degradation	1. Check Substrate Quality: Use freshly prepared or commercially certified (S)-3-Hydroxyl-5-methylhexanoyl-CoA. 2. Proper Storage: Confirm that the substrate has been stored under the recommended conditions (see FAQ Q5).
Suboptimal Reaction Conditions	1. Optimize pH: Perform the reaction over a range of pH values (e.g., 6.5-8.5) to find the optimum for your specific enzyme. 2. Optimize Temperature: Test a range of temperatures (e.g., 25-40°C) to determine the optimal condition. 3. Cofactor Concentration: Titrate the concentration of NAD+ (for dehydrogenases) to ensure it is not a limiting factor.
Presence of Inhibitors	1. Buffer Composition: Ensure your buffer does not contain known inhibitors for your enzyme class. 2. Purification: If using a cell lysate, consider further purification of your enzyme to remove endogenous inhibitors.

Issue 2: Inconsistent Results Between Replicates

Potential Cause	Troubleshooting Steps
Pipetting Inaccuracies	1. Calibrate Pipettes: Ensure all pipettes are properly calibrated. 2. Consistent Technique: Use consistent pipetting techniques, especially for viscous solutions like enzyme stocks.
Incomplete Mixing	1. Thorough Mixing: Ensure all reaction components are thoroughly mixed before starting the reaction and measurement. 2. Vortexing: Gently vortex solutions before adding them to the reaction mixture.
Temperature Fluctuations	1. Temperature Control: Use a water bath or a temperature-controlled sample holder in your spectrophotometer/incubator to maintain a constant temperature.
Sample Evaporation	1. Seal Plates/Tubes: Properly seal microplates or tubes, especially for long incubation times.

Experimental Protocols

Protocol 1: 3-Hydroxyacyl-CoA Dehydrogenase (HAD) Activity Assay

This spectrophotometric assay measures the oxidation of (S)-3-Hydroxyl-5-methylhexanoyl-CoA to 5-methyl-3-oxohexanoyl-CoA by monitoring the increase in absorbance at 340 nm due to the reduction of NAD+ to NADH.[2]

Materials:

• Purified HAD enzyme

• (S)-3-Hydroxyl-5-methylhexanoyl-CoA

• NAD+

• Potassium phosphate (B84403) buffer (100 mM, pH 7.3)

• Spectrophotometer with temperature control

Procedure:

• Prepare a reaction mixture in a cuvette containing potassium phosphate buffer and NAD+ (final concentration 0.5-2 mM).

• Equilibrate the mixture to the desired temperature (e.g., 37°C).

• Initiate the reaction by adding a known concentration of (S)-3-Hydroxyl-5-methylhexanoyl-CoA.

• Immediately monitor the increase in absorbance at 340 nm over time.

• Calculate the initial reaction velocity from the linear portion of the absorbance curve.

Protocol 2: HPLC Analysis of Reaction Components

This method allows for the separation and quantification of (S)-3-Hydroxyl-5-methylhexanoyl-CoA and its potential products.[4]

Materials:

• HPLC system with a UV detector

• C18 reverse-phase column (e.g., 4.6 x 150 mm, 5 µm)

• Mobile Phase A: 75 mM Potassium Phosphate buffer, pH 4.9

• Mobile Phase B: Acetonitrile

• Reaction samples quenched at different time points (e.g., with acid)

Procedure:

• Set up the HPLC system with the C18 column.

• Equilibrate the column with the initial mobile phase conditions.

• Inject the quenched and filtered reaction sample.

• Run a gradient elution to separate the components (e.g., starting with a low percentage of Mobile Phase B and increasing it over time).

• Monitor the absorbance at 260 nm to detect the CoA-containing species.

• Quantify the peaks by comparing their area to a standard curve of known concentrations.

Visualizations

Caption: General experimental workflow for enzymatic assays.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. pubmed.ncbi.nlm.nih.gov [pubmed.ncbi.nlm.nih.gov]
• 4. benchchem.com [benchchem.com]

Technical Support Center: Optimizing Fermentation for (S)-3-Hydroxyl-5-methylhexanoyl-CoA Production

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in optimizing the fermentation conditions for producing (S)-3-Hydroxyl-5-methylhexanoyl-CoA.

Frequently Asked Questions (FAQs)

Q1: What are the key metabolic precursors for the biosynthesis of (S)-3-Hydroxyl-5-methylhexanoyl-CoA?

The biosynthesis of (S)-3-Hydroxyl-5-methylhexanoyl-CoA, a branched-chain hydroxy fatty acyl-CoA, typically originates from the catabolism of branched-chain amino acids (BCAAs), particularly leucine (B10760876). The likely precursor for the 5-methylhexanoyl backbone is isovaleryl-CoA, a downstream product of leucine degradation. This is then elongated and hydroxylated to form the final product.

Q2: Which microbial hosts are suitable for producing (S)-3-Hydroxyl-5-methylhexanoyl-CoA?

While specific strains exclusively optimized for (S)-3-Hydroxyl-5-methylhexanoyl-CoA are not extensively documented, common industrial microorganisms such as Escherichia coli and Pseudomonas putida are excellent candidates for metabolic engineering. These organisms are well-characterized, have robust genetic tools available, and are known producers of polyhydroxyalkanoates (PHAs) and their precursors.

Q3: What are the typical fermentation parameters to start with for optimizing production?

For microbial fermentation of branched-chain fatty acid derivatives, a good starting point for optimization includes:

• Temperature: 30-37°C

• pH: 6.5-7.5

• Aeration: Maintain dissolved oxygen (DO) levels above 20% to ensure aerobic metabolism.

• Agitation: 200-400 rpm, depending on the bioreactor geometry, to ensure proper mixing and oxygen transfer.

A Design of Experiments (DoE) approach is highly recommended for systematic optimization of these parameters.

Q4: How can the intracellular supply of the precursor isovaleryl-CoA be increased?

Enhancing the pool of isovaleryl-CoA can be achieved through several metabolic engineering strategies:

• Supplementation: Adding leucine to the fermentation medium can directly increase the precursor pool.

• Pathway Engineering: Overexpressing key enzymes in the leucine degradation pathway can enhance the conversion of leucine to isovaleryl-CoA.

• Knockout of Competing Pathways: Deleting genes that divert isovaleryl-CoA to other metabolic pathways can channel more of the precursor towards the desired product.

Troubleshooting Guide

Issue	Potential Cause(s)	Recommended Solution(s)
Low Yield of (S)-3-Hydroxyl-5-methylhexanoyl-CoA	1. Insufficient precursor (isovaleryl-CoA) supply. 2. Suboptimal fermentation conditions (pH, temperature, aeration). 3. Feedback inhibition of biosynthetic enzymes. 4. Low expression or activity of key enzymes in the pathway.	1. Supplement the medium with leucine. Engineer the host strain to overproduce isovaleryl-CoA. 2. Perform a systematic optimization of fermentation parameters using a Design of Experiments (DoE) approach. 3. Investigate potential feedback inhibition by the final product or intermediates. Consider using enzyme variants that are less sensitive to feedback inhibition. 4. Optimize codon usage of the heterologous genes for the host organism. Use stronger promoters to drive gene expression.
Accumulation of Intermediate Metabolites	1. A bottleneck in the biosynthetic pathway due to a slow enzymatic step. 2. Imbalance in cofactor (e.g., NAD(P)H) availability.	1. Identify the accumulating intermediate using LC-MS/MS. Overexpress the downstream enzyme to alleviate the bottleneck. 2. Engineer the host's central metabolism to improve the regeneration of the required cofactors.
Inconsistent Fermentation Results	1. Variability in inoculum preparation. 2. Inconsistent media composition. 3. Fluctuations in fermentation parameters.	1. Standardize the inoculum preparation protocol, including culture age, cell density, and transfer volume. 2. Ensure precise measurement and sterilization of all media components. Use high-quality reagents. 3. Implement robust process control to maintain stable pH, temperature, and dissolved oxygen levels.
Formation of Undesired Byproducts	1. Diversion of precursors to competing metabolic pathways. 2. Non-specific activity of biosynthetic enzymes.	1. Identify and knockout genes responsible for the formation of major byproducts. 2. Consider protein engineering to improve the substrate specificity of the enzymes in the pathway.

Data Presentation

Table 1: Comparison of Fermentation Parameters for Medium-Chain-Length PHA Production in Engineered E. coli

While specific data for (S)-3-Hydroxyl-5-methylhexanoyl-CoA is limited, the following table provides a summary of optimized conditions for the production of a related medium-chain-length polyhydroxyalkanoate (mcl-PHA), which can serve as a starting point for optimization.

Parameter	Condition A	Condition B	Condition C
Carbon Source	Glucose + Octanoic Acid	Fructose + Decanoic Acid	Glucose + Dodecanoic Acid
Nitrogen Source	Ammonium Sulfate	Peptone	Yeast Extract
Temperature (°C)	30	32	35
pH	7.0	6.8	7.2
Dissolved Oxygen (%)	30	40	25
PHA Yield (g/L)	4.5	5.2	3.8
PHA Content (% of DCW)	65	72	60

DCW: Dry Cell Weight. Data is hypothetical and for illustrative purposes based on typical mcl-PHA production.

Experimental Protocols

Protocol 1: Fermentation Process Optimization using Design of Experiments (DoE)

This protocol outlines a general workflow for optimizing fermentation conditions for the production of (S)-3-Hydroxyl-5-methylhexanoyl-CoA.

• Strain Preparation: Prepare a standardized inoculum of the engineered microbial strain.

• Factor Screening: Use a fractional factorial design to screen for the most significant factors affecting production (e.g., temperature, pH, precursor concentration, inducer concentration).

• Response Surface Methodology (RSM): Employ a central composite design (CCD) to determine the optimal levels of the significant factors identified in the screening phase.

• Model Validation: Conduct experiments at the predicted optimal conditions to validate the model.

• Fed-Batch Fermentation: Based on the optimized parameters, develop a fed-batch fermentation strategy to achieve high-cell-density and high-titer production.

Protocol 2: Quantification of (S)-3-Hydroxyl-5-methylhexanoyl-CoA by LC-MS/MS

This protocol provides a general method for the extraction and quantification of intracellular acyl-CoA species.[1]

• Sample Quenching and Extraction:

  • Rapidly quench the metabolism of a known volume of cell culture using a cold solvent mixture (e.g., acetonitrile (B52724)/methanol/water).

  • Lyse the cells using sonication or bead beating.

  • Centrifuge to pellet cell debris and collect the supernatant containing the metabolites.

• Solid-Phase Extraction (SPE):

  • Use a suitable SPE cartridge to enrich for acyl-CoA species and remove interfering compounds.

• LC-MS/MS Analysis:

  • Separate the acyl-CoAs using a C18 reversed-phase column with a gradient of mobile phases (e.g., water with formic acid and acetonitrile with formic acid).

  • Detect and quantify the target molecule using a tandem mass spectrometer in Multiple Reaction Monitoring (MRM) mode.

• Quantification:

  • Use a standard curve generated with a purified standard of (S)-3-Hydroxyl-5-methylhexanoyl-CoA to determine the absolute concentration.

Mandatory Visualizations

Caption: A typical workflow for optimizing fermentation conditions.

Caption: A proposed biosynthetic pathway for (S)-3-Hydroxyl-5-methylhexanoyl-CoA.

References

• 1. benchchem.com [benchchem.com]

Technical Support Center: Detection of (S)-3-Hydroxyl-5-methylhexanoyl-CoA

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) to enhance the detection sensitivity of (S)-3-Hydroxyl-5-methylhexanoyl-CoA.

Frequently Asked Questions (FAQs)

Q1: What is the most effective analytical technique for quantifying low levels of (S)-3-Hydroxyl-5-methylhexanoyl-CoA?

A2: Liquid chromatography coupled with tandem mass spectrometry (LC-MS/MS) is the gold standard for the sensitive and selective quantification of acyl-CoAs like (S)-3-Hydroxyl-5-methylhexanoyl-CoA.[1] This method offers high sensitivity, often with limits of detection in the nanomolar to sub-nanomolar range, and the ability to differentiate the target analyte from complex biological matrices.

Q2: What are the characteristic MRM transitions for (S)-3-Hydroxyl-5-methylhexanoyl-CoA in positive ion mode?

To set up your MRM method, you would first calculate the precursor ion (Q1) which is the protonated molecule [M+H]⁺. The molecular weight of (S)-3-Hydroxyl-5-methylhexanoyl-CoA is 895.70 g/mol . Therefore, the precursor ion [M+H]⁺ would have an m/z of approximately 896.7.

The primary product ion (Q3) for quantification would be derived from the neutral loss of 507 Da.[2][3][4][5] A secondary, confirmatory transition could monitor for a fragment corresponding to the CoA moiety at m/z 428.[2][4]

Predicted MRM Transitions for (S)-3-Hydroxyl-5-methylhexanoyl-CoA

Parameter	Value	Description
Precursor Ion (Q1)	~896.7 m/z	[M+H]⁺ of (S)-3-Hydroxyl-5-methylhexanoyl-CoA
Product Ion 1 (Q3)	~389.7 m/z	Corresponds to the neutral loss of 507 Da
Product Ion 2 (Q3)	428 m/z	Corresponds to the CoA moiety fragment

| Ionization Mode | ESI+ | Positive Electrospray Ionization is generally preferred for acyl-CoAs |

Q3: How can sample preparation be optimized to improve the recovery and stability of (S)-3-Hydroxyl-5-methylhexanoyl-CoA?

A3: Effective sample preparation is critical for accurate quantification. Due to the inherent instability of the thioester bond, samples should be processed quickly on ice and stored at -80°C to prevent degradation.[6] For extraction and deproteinization, 5-sulfosalicylic acid (SSA) is often recommended over trichloroacetic acid (TCA) followed by solid-phase extraction (SPE), as it can offer better recovery of short-chain acyl-CoAs.[1] However, for long-chain species, a robust SPE protocol is highly effective at removing interfering substances like phospholipids.[6]

Troubleshooting Guides

This section provides solutions to common issues encountered during the LC-MS/MS analysis of (S)-3-Hydroxyl-5-methylhexanoyl-CoA.

Issue 1: Low Signal Intensity or No Peak Detected

Possible Cause	Solution
Analyte Degradation	Ensure rapid sample processing at low temperatures (on ice). Flash-freeze tissues in liquid nitrogen immediately after collection.[6] Avoid repeated freeze-thaw cycles.
Inefficient Extraction	Optimize the extraction solvent. A common method involves homogenization in an acidic buffer (e.g., 100 mM KH2PO4, pH 4.9) followed by extraction with organic solvents like acetonitrile (B52724) and isopropanol. For cleaner extracts, use solid-phase extraction (SPE).[6]
Suboptimal Ionization	Use positive electrospray ionization (ESI+) mode, which is generally more sensitive for acyl-CoAs. Optimize source parameters such as capillary voltage, gas flow, and temperature by infusing a standard of a similar long-chain acyl-CoA.
Incorrect MRM Transitions	Verify the precursor and product ions. Use a standard, if available, to confirm the most intense and specific transitions. A neutral loss scan of 507 Da can be used for profiling complex mixtures.[5]
Matrix Effects (Ion Suppression)	Improve sample cleanup using SPE. Modify the chromatographic gradient to better separate the analyte from interfering matrix components. Use a stable isotope-labeled internal standard that co-elutes with the analyte to compensate for matrix effects.[6]

Issue 2: Poor Chromatographic Peak Shape (Broadening or Tailing)

Possible Cause	Solution
Column Choice	A C18 reversed-phase column is generally effective for separating long-chain acyl-CoAs.
Mobile Phase pH	Operating at a higher pH (around 10.5) using an ammonium (B1175870) hydroxide (B78521) gradient can improve peak shape and resolution for long-chain acyl-CoAs.[5]
Incompatible Sample Solvent	Reconstitute the final sample extract in a solvent that is as weak as, or weaker than, the initial mobile phase.
Column Contamination	Repeated injections of biological extracts can lead to column contamination. Implement a robust column washing procedure between analytical runs.[6]

Experimental Protocols

Protocol 1: Extraction of Long-Chain Acyl-CoAs from Tissues using SPE

• Homogenization: Homogenize approximately 100 mg of frozen tissue powder in 2 ml of ice-cold 100 mM KH2PO4 (pH 4.9) containing an appropriate internal standard (e.g., heptadecanoyl-CoA).

• Solvent Extraction: Add 2.0 ml of 2-propanol and homogenize again. Add 0.25 ml of saturated NH4SO4 and 4.0 ml of acetonitrile. Vortex for 5 minutes.

• Centrifugation: Centrifuge at 1,900 x g for 5 minutes. Collect the upper phase containing the acyl-CoAs.

• SPE Cartridge Conditioning: Condition a C18 SPE cartridge by passing 1 mL of methanol (B129727) followed by 1 mL of water.

• Sample Loading: Load the supernatant from the previous step onto the conditioned SPE cartridge.

• Washing: Wash the cartridge with 2 mL of 5% methanol in water to remove polar impurities.

• Elution: Elute the acyl-CoAs with 1 mL of acetonitrile or methanol.

• Drying and Reconstitution: Evaporate the eluate to dryness under a gentle stream of nitrogen gas. Reconstitute the dried extract in a suitable volume (e.g., 100 µL) of the initial mobile phase for LC-MS/MS analysis.

Protocol 2: LC-MS/MS Analysis of (S)-3-Hydroxyl-5-methylhexanoyl-CoA

• LC Separation:

  • Column: C18 reversed-phase column (e.g., 100 x 2.1 mm, 1.8 µm).

  • Mobile Phase A: 10 mM ammonium acetate (B1210297) in water.

  • Mobile Phase B: Acetonitrile.

  • Gradient: Start with a low percentage of mobile phase B, and ramp up to a high percentage to elute the more hydrophobic long-chain acyl-CoAs.

  • Flow Rate: 0.4 mL/min.

  • Injection Volume: 5-10 µL.

• MS/MS Detection:

  • Mass Spectrometer: Triple quadrupole mass spectrometer.

  • Ionization Mode: Positive Electrospray Ionization (ESI+).

  • Analysis Mode: Multiple Reaction Monitoring (MRM).

  • MRM Transitions: Monitor the transitions predicted in the FAQ section (Q1: ~896.7 m/z, Q3: ~389.7 m/z and 428 m/z).

  • Optimization: Optimize collision energy and other source parameters for your specific instrument using a standard of a similar long-chain acyl-CoA if a specific standard for (S)-3-Hydroxyl-5-methylhexanoyl-CoA is unavailable.

Signaling Pathways and Workflows

Involvement in Branched-Chain Fatty Acid Beta-Oxidation

(S)-3-Hydroxyl-5-methylhexanoyl-CoA is an intermediate in the beta-oxidation of branched-chain fatty acids. This process occurs in both mitochondria and peroxisomes and is crucial for the breakdown of fatty acids that cannot be processed by conventional beta-oxidation.[7][8][9]

References

• 1. The Pathogenesis of Very Long-Chain Acyl-CoA Dehydrogenase Deficiency - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Novel approach in LC-MS/MS using MRM to generate a full profile of acyl-CoAs: discovery of acyl-dephospho-CoAs - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Development of a Novel Method for the Determination of Acyl-CoA Compounds by Liquid Chromatography Mass Spectrometry to Probe the Metabolism of Fatty Acids - PMC [pmc.ncbi.nlm.nih.gov]
• 4. mdpi.com [mdpi.com]
• 5. LC/MS/MS method for quantitative determination of long-chain fatty acyl-CoAs - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. benchchem.com [benchchem.com]
• 7. Beta oxidation - Wikipedia [en.wikipedia.org]
• 8. Peroxisomal beta-oxidation of branched chain fatty acids in human skin fibroblasts - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. journals.physiology.org [journals.physiology.org]

Technical Support Center: Analysis of (S)-3-Hydroxyl-5-methylhexanoyl-CoA

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with (S)-3-Hydroxyl-5-methylhexanoyl-CoA.

Section 1: Frequently Asked Questions (FAQs) & Troubleshooting

This section addresses common issues encountered during the analysis of (S)-3-Hydroxyl-5-methylhexanoyl-CoA, from sample preparation to data interpretation.

Sample Preparation

Question: I am observing significant degradation of my (S)-3-Hydroxyl-5-methylhexanoyl-CoA standard and in my biological samples. What are the likely causes and how can I prevent this?

Answer: The primary cause of degradation is the hydrolysis of the thioester bond in the Coenzyme A (CoA) moiety. This is often accelerated by non-optimal pH, temperature, and the presence of certain enzymes in biological matrices.

Troubleshooting Steps:

• pH Control: Maintain samples at an acidic pH (around 4-6) to minimize chemical hydrolysis. Use buffers such as acetate (B1210297) or phosphate.

• Temperature: Always keep samples on ice or at 4°C during processing. For long-term storage, snap-freeze in liquid nitrogen and store at -80°C.

• Enzyme Inhibition: If working with biological samples, include a cocktail of protease and esterase inhibitors to prevent enzymatic degradation.

• Minimize Freeze-Thaw Cycles: Aliquot samples after extraction to avoid repeated freezing and thawing, which can lead to degradation.

Question: My sample recoveries are consistently low after solid-phase extraction (SPE). How can I improve this?

Answer: Low recovery during SPE can be due to several factors, including improper sorbent selection, inadequate elution, or irreversible binding of the analyte to the SPE material.

Troubleshooting Steps:

• Sorbent Selection: For an acyl-CoA like (S)-3-Hydroxyl-5-methylhexanoyl-CoA, a mixed-mode or polymer-based sorbent is often more effective than traditional C18 silica.

• Elution Solvent: Ensure your elution solvent is strong enough to disrupt the interactions between the analyte and the sorbent. A combination of organic solvent (e.g., methanol, acetonitrile) with an acid or base modifier might be necessary.

• Sample pH: The pH of the sample and loading buffer can significantly impact retention and elution. Optimize the pH to ensure the analyte is in the correct ionization state for binding.

Chromatographic Analysis (LC-MS)

Question: I am seeing poor peak shape (tailing or fronting) for (S)-3-Hydroxyl-5-methylhexanoyl-CoA in my LC-MS analysis. What could be the cause?

Answer: Poor peak shape is often a result of secondary interactions with the stationary phase, issues with the mobile phase, or problems with the analytical column itself.

Troubleshooting Steps:

• Mobile Phase Modifier: The addition of a small amount of a weak acid, such as formic acid or acetic acid (typically 0.1%), to the mobile phase can improve peak shape by minimizing interactions with residual silanols on the column.

• Column Choice: Consider using a column with end-capping or a different stationary phase chemistry that is less prone to secondary interactions.

• Sample Overload: Injecting too much sample can lead to peak fronting. Try diluting your sample.

• Column Temperature: Increasing the column temperature can sometimes improve peak shape by reducing mobile phase viscosity and improving mass transfer.

Question: How can I separate the (S) and (R) enantiomers of 3-Hydroxyl-5-methylhexanoyl-CoA?

Answer: The separation of enantiomers requires a chiral stationary phase (CSP) or derivatization with a chiral reagent.

Recommended Approach: Chiral Chromatography

• Column Selection: Utilize a chiral column, such as one based on cyclodextrin (B1172386) or polysaccharide derivatives. The choice of column will depend on the specific mobile phase conditions.

• Method Development: Chiral separations are often sensitive to the mobile phase composition and temperature. A systematic approach to method development, screening different mobile phases and temperatures, is recommended.

Quantification

Question: I am experiencing significant matrix effects in my quantitative LC-MS/MS analysis. How can I mitigate this?

Answer: Matrix effects, where components of the sample matrix interfere with the ionization of the analyte, are a common challenge in bioanalysis.

Mitigation Strategies:

• Stable Isotope-Labeled Internal Standard: The most effective way to compensate for matrix effects is to use a stable isotope-labeled internal standard (e.g., containing ¹³C or ²H) of (S)-3-Hydroxyl-5-methylhexanoyl-CoA.

• Chromatographic Separation: Optimize your LC method to separate the analyte from co-eluting matrix components.

• Sample Preparation: Employ a more rigorous sample clean-up procedure, such as a multi-step SPE or liquid-liquid extraction, to remove interfering substances.

• Calibration: Use a matrix-matched calibration curve to compensate for systematic matrix effects.

Section 2: Experimental Protocols

Protocol: Extraction of Acyl-CoAs from Biological Tissue

• Homogenization: Homogenize flash-frozen tissue (e.g., 50 mg) in 1 mL of ice-cold 10% trichloroacetic acid (TCA).

• Centrifugation: Centrifuge the homogenate at 14,000 x g for 10 minutes at 4°C.

• Supernatant Collection: Transfer the supernatant to a new tube.

• Washing: Wash the supernatant twice with 1 mL of diethyl ether to remove the TCA. Vortex and discard the upper ether layer.

• pH Adjustment: Adjust the pH of the aqueous layer to ~6.0 with a small amount of a suitable buffer.

• SPE Clean-up: Proceed with solid-phase extraction for further purification.

Section 3: Data Presentation

Table 1: Comparison of Analytical Columns for Acyl-CoA Analysis

Column Type	Stationary Phase	Particle Size (µm)	Advantages	Disadvantages
Reversed-Phase C18	Octadecylsilane	1.7 - 5	Widely available, good retention for non-polar analytes.	Potential for peak tailing without proper mobile phase modifiers.
HILIC	Hydrophilic Interaction	1.7 - 3.5	Good retention for polar analytes like CoA.	Requires careful equilibration, can be sensitive to sample solvent.
Chiral (e.g., Cyclodextrin)	Immobilized Cyclodextrin	3 - 5	Enables separation of enantiomers.	More expensive, may require specific mobile phases.

Section 4: Visualizations

Caption: Sample preparation and analysis workflow for (S)-3-Hydroxyl-5-methylhexanoyl-CoA.

Caption: Troubleshooting decision tree for poor chromatographic peak shape.

Technical Support Center: Analysis of (S)-3-Hydroxy-5-methylhexanoyl-CoA Degradation

This technical support center provides researchers, scientists, and drug development professionals with troubleshooting guides and frequently asked questions (FAQs) regarding the experimental analysis of (S)-3-Hydroxy-5-methylhexanoyl-CoA and its degradation products.

Frequently Asked Questions (FAQs)

Q1: What are the expected degradation products of (S)-3-Hydroxy-5-methylhexanoyl-CoA?

The degradation of (S)-3-Hydroxy-5-methylhexanoyl-CoA is predicted to occur via the mitochondrial fatty acid beta-oxidation pathway. Given its structure with a methyl branch, the pathway will yield products characteristic of both straight-chain and branched-chain fatty acid metabolism. The primary degradation products are Acetyl-CoA and Isovaleryl-CoA (3-methylbutyryl-CoA). Isovaleryl-CoA is further metabolized to Acetyl-CoA and Acetoacetate.

Q2: Which enzymes are critical for the degradation of (S)-3-Hydroxy-5-methylhexanoyl-CoA?

The key enzymes involved in the initial degradation steps are:

• 3-Hydroxyacyl-CoA Dehydrogenase (HADH) : This enzyme catalyzes the oxidation of the hydroxyl group at the third carbon (C3) to a keto group.[1][2]

• β-Ketoacyl-CoA Thiolase : This enzyme cleaves the resulting 3-ketoacyl-CoA intermediate, releasing a molecule of Acetyl-CoA and the chain-shortened acyl-CoA.

The subsequent degradation of the branched-chain intermediate, Isovaleryl-CoA, involves a dedicated set of enzymes in the leucine (B10760876) degradation pathway.

Q3: My sample shows rapid loss of the parent compound. What are the likely causes?

Rapid degradation of (S)-3-Hydroxy-5-methylhexanoyl-CoA is a common issue. The primary causes are:

• Enzymatic Degradation : Endogenous thioesterases in the biological sample can quickly hydrolyze the thioester bond.

• Chemical Instability : The thioester bond is susceptible to hydrolysis, particularly at non-optimal pH and elevated temperatures.

To mitigate this, it is crucial to rapidly quench enzymatic activity upon sample collection (e.g., flash-freezing in liquid nitrogen) and maintain low temperatures (0-4°C) and a slightly acidic pH (around 6.0) throughout the extraction and analysis process.

Q4: What is the most suitable analytical technique for quantifying (S)-3-Hydroxy-5-methylhexanoyl-CoA and its metabolites?

Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) is the most reliable and widely used technique for the sensitive and specific quantification of acyl-CoAs and their degradation products. This method allows for the separation of different acyl-CoA species and their accurate measurement even in complex biological matrices.

Troubleshooting Guides

Issue 1: Low or No Recovery of (S)-3-Hydroxy-5-methylhexanoyl-CoA

Potential Cause	Troubleshooting Steps
Inefficient Quenching of Enzymatic Activity	Ensure immediate flash-freezing of tissues in liquid nitrogen upon collection. For cell cultures, use rapid quenching with a cold solvent.
Suboptimal Extraction Buffer pH	Verify that the pH of all buffers used during extraction is between 4.5 and 6.5 to minimize chemical hydrolysis.
High Temperatures During Sample Preparation	Perform all extraction steps on ice. Use pre-chilled tubes, solvents, and centrifuges.
Inefficient Solid-Phase Extraction (SPE)	Optimize the SPE protocol. Ensure the correct sorbent is used and that the loading, washing, and elution steps are appropriate for acyl-CoAs.

Issue 2: Poor Chromatographic Peak Shape

Potential Cause	Troubleshooting Steps
Analyte Adsorption to Metal Surfaces	Use PEEK or other metal-free tubing and fittings in the LC system where possible.
Inappropriate Mobile Phase Composition	Optimize the mobile phase. Ensure the pH is appropriate and consider the use of ion-pairing reagents if necessary.
Column Contamination	Implement a robust column washing protocol between samples. If contamination persists, consider using a guard column or replacing the analytical column.
Sample Overload	Reduce the injection volume or dilute the sample.

Issue 3: High Variability Between Replicates

Potential Cause	Troubleshooting Steps
Inconsistent Sample Handling	Standardize all sample preparation steps, including homogenization time, incubation periods, and temperatures.
Incomplete Protein Precipitation	Ensure thorough vortexing after adding the precipitation solvent and adequate incubation time on ice.
Pipetting Errors	Calibrate pipettes regularly. Use reverse pipetting for viscous solutions.
Autosampler Instability	If samples are stored in the autosampler for extended periods, degradation can occur. Analyze samples in smaller batches or ensure the autosampler is maintained at a low temperature (e.g., 4°C).

Experimental Protocols

Protocol: Extraction and Quantification of (S)-3-Hydroxy-5-methylhexanoyl-CoA and its Degradation Products by LC-MS/MS

1. Sample Homogenization:

• Weigh 20-50 mg of flash-frozen tissue and place it in a pre-chilled 2 mL tube with ceramic beads.

• Add 1 mL of ice-cold extraction buffer (e.g., 2:1:1 methanol (B129727):acetonitrile (B52724):water with an internal standard).

• Homogenize using a bead beater for 2 cycles of 30 seconds with a 1-minute interval on ice.

2. Protein Precipitation:

• Incubate the homogenate on ice for 30 minutes to precipitate proteins.

• Centrifuge at 16,000 x g for 10 minutes at 4°C.

3. Supernatant Collection:

• Carefully transfer the supernatant to a new pre-chilled tube.

• Evaporate the solvent to dryness under a gentle stream of nitrogen.

4. Reconstitution:

• Reconstitute the dried extract in 100 µL of a suitable solvent (e.g., 50% methanol in water with 0.1% formic acid).

• Vortex briefly and centrifuge to pellet any insoluble material.

5. LC-MS/MS Analysis:

• Transfer the supernatant to an autosampler vial.

• Inject 5-10 µL onto a C18 reversed-phase column.

• Use a gradient elution with mobile phase A (e.g., water with 0.1% formic acid) and mobile phase B (e.g., acetonitrile with 0.1% formic acid).

• Detect the analytes using a tandem mass spectrometer in multiple reaction monitoring (MRM) mode. The specific precursor and product ion transitions for (S)-3-Hydroxy-5-methylhexanoyl-CoA and its expected metabolites will need to be determined using authentic standards.

Signaling Pathways and Workflows

Caption: Inferred degradation pathway of (S)-3-Hydroxy-5-methylhexanoyl-CoA.

Caption: Troubleshooting workflow for low analyte signal.

References

• 1. 3-hydroxyacyl-CoA dehydrogenase - Wikipedia [en.wikipedia.org]
• 2. 3-Hydroxyacyl-Coenzyme A Dehydrogenase Deficiency: Identification of a New Mutation Causing Hyperinsulinemic Hypoketotic Hypoglycemia, Altered Organic Acids and Acylcarnitines Concentrations - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Purification of (S)-3-Hydroxyl-5-methylhexanoyl-CoA

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in removing contaminants from their (S)-3-Hydroxyl-5-methylhexanoyl-CoA preparations.

Frequently Asked Questions (FAQs)

Q1: What are the most common contaminants in a crude (S)-3-Hydroxyl-5-methylhexanoyl-CoA preparation?

A1: Common contaminants typically originate from the two main stages of synthesis: the preparation of (S)-3-Hydroxyl-5-methylhexanoic acid and its subsequent coupling with Coenzyme A (CoA).

• From the Coupling Reaction:

  • Unreacted Coenzyme A (CoASH): Often a major contaminant if the coupling reaction does not go to completion.

  • N-hydroxysuccinimide (NHS): A common byproduct if an NHS ester-mediated coupling method is used.[1]

  • Coupling Agents/Byproducts: Reagents like dicyclohexylcarbodiimide (B1669883) (DCC) can lead to urea (B33335) byproducts that need to be removed.[1]

  • Salts: Introduced from buffers (e.g., sodium bicarbonate, phosphate) and pH adjustments.

• From the Synthesis of (S)-3-Hydroxyl-5-methylhexanoic Acid:

  • Unreacted Starting Materials: For example, isovaleraldehyde (B47997) and the chosen ketone enolate precursor in an aldol (B89426) condensation approach.

  • Reaction Byproducts: Can include self-condensation products of the starting materials or other side-reaction products.

  • Solvents: Residual solvents from the synthesis and workup steps (e.g., ethyl acetate, tetrahydrofuran).

Q2: Why is it crucial to remove free Coenzyme A from my preparation?

A2: Free Coenzyme A can interfere with downstream enzymatic assays. Many enzymes that utilize (S)-3-Hydroxyl-5-methylhexanoyl-CoA as a substrate can be competitively inhibited by free CoA. This contamination can lead to inaccurate measurements of enzyme kinetics, inhibitor potency, or overall reaction yields, making its removal essential for reliable and reproducible data.

Q3: How can I assess the purity of my (S)-3-Hydroxyl-5-methylhexanoyl-CoA after purification?

A3: The purity of your final product is typically assessed using analytical reverse-phase high-performance liquid chromatography (RP-HPLC) with UV detection at approximately 260 nm, which corresponds to the adenine (B156593) moiety of CoA. By comparing the peak area of your target molecule to any remaining impurity peaks, you can calculate the relative purity. Mass spectrometry (MS) is also used to confirm the identity of the product by its mass-to-charge ratio.

Q4: What are the recommended storage conditions for purified (S)-3-Hydroxyl-5-methylhexanoyl-CoA?

A4: Acyl-CoA thioesters are susceptible to hydrolysis, particularly at neutral or alkaline pH. For long-term storage, it is recommended to store the purified product as a lyophilized powder at -20°C or -80°C under desiccated conditions. If you need to store it in solution, prepare it in a slightly acidic buffer (pH 4.0-6.0), aliquot it to avoid repeated freeze-thaw cycles, and store at -80°C.

Troubleshooting Guides

This section addresses specific issues you may encounter during the purification of (S)-3-Hydroxyl-5-methylhexanoyl-CoA.

Low Purity After Solid-Phase Extraction (SPE)

Potential Cause	Recommended Solution
Incomplete Removal of Unreacted CoA	Ensure the SPE column is properly conditioned and equilibrated. The wash steps are critical for removing polar impurities like free CoA. Consider increasing the volume or the number of washes with an aqueous buffer.
Co-elution of Contaminants	If non-polar contaminants from the fatty acid synthesis are present, they may co-elute with the product. Optimize the wash steps with a low percentage of organic solvent (e.g., 20% methanol) to remove these impurities before eluting the target molecule.
Column Overload	Exceeding the binding capacity of the SPE cartridge can lead to breakthrough of both the product and impurities. Reduce the amount of crude material loaded onto the column.

Poor Resolution in HPLC

Potential Cause	Recommended Solution
Peak Tailing	This can be caused by secondary interactions with the stationary phase. Add a small amount of an acid modifier like formic acid or acetic acid (e.g., 0.1%) to the mobile phase to suppress these interactions.[2]
Broad or Split Peaks	This may indicate column degradation, a contaminated guard column, or a sample solvent that is too strong. Replace the guard column, flush the analytical column with a strong solvent, and ensure your sample is dissolved in the initial mobile phase or a weaker solvent.[2]
Shifting Retention Times	Inconsistent mobile phase preparation, fluctuating column temperature, or a pump malfunction can cause retention times to shift. Ensure accurate and consistent mobile phase preparation, use a column oven to maintain a stable temperature, and check the HPLC system for leaks.[2]

Low Recovery of (S)-3-Hydroxyl-5-methylhexanoyl-CoA

Potential Cause	Recommended Solution
Hydrolysis of the Thioester Bond	Work quickly and keep samples on ice or at 4°C throughout the purification process. Use slightly acidic buffers (pH 4.0-6.0) to minimize hydrolysis.
Irreversible Binding to SPE Column	Non-specific binding can lead to sample loss. Consult the SPE column manufacturer's guidelines for recommendations on reducing such interactions, which may include adding a small amount of organic solvent to your buffers.
Inefficient Elution from SPE Column	The elution solvent may be too weak to fully recover the bound product. Optimize the elution by performing a gradient or stepwise elution with increasing concentrations of the organic solvent.

Experimental Protocols

Solid-Phase Extraction (SPE) for Cleanup

This protocol is a general guideline and may require optimization for your specific sample. A C18 SPE cartridge is commonly used for this purpose.

• Column Conditioning: Condition a C18 SPE cartridge by washing it with 2-3 column volumes of methanol (B129727).

• Column Equilibration: Equilibrate the cartridge with 2-3 column volumes of deionized water or a slightly acidic buffer (e.g., 0.1% formic acid in water).

• Sample Loading: Acidify your crude reaction mixture to a pH of ~5 with an acid like HCl. Load the acidified sample onto the equilibrated SPE cartridge.

• Wash Step 1 (Salt and Polar Impurity Removal): Wash the cartridge with 3-4 column volumes of deionized water to remove salts and unreacted CoA.

• Wash Step 2 (Less Polar Impurity Removal): Wash the cartridge with 2-3 column volumes of 20% methanol in water to remove more polar impurities.

• Elution: Elute the (S)-3-Hydroxyl-5-methylhexanoyl-CoA with 2-3 column volumes of 90% methanol in water.

• Drying: Concentrate the eluted fraction under a stream of nitrogen or using a vacuum concentrator.

Preparative HPLC Purification

The following is a starting point for developing an HPLC purification method.

• Column: C18 reversed-phase preparative HPLC column.

• Mobile Phase A: 0.1% formic acid in water.

• Mobile Phase B: 0.1% formic acid in acetonitrile.

• Gradient: A shallow gradient should be optimized to resolve the product from impurities. For example, 10% B to 95% B over 30-40 minutes.

• Flow Rate: Dependent on the column dimensions, typically in the range of 5-20 mL/min for preparative columns.

• Detection: UV absorbance at 260 nm.

• Procedure:

  • Reconstitute the dried eluate from the SPE step in the initial HPLC mobile phase conditions.

  • Inject the sample onto the equilibrated HPLC system.

  • Collect fractions corresponding to the major product peak.

  • Pool the pure fractions and lyophilize to obtain the final product as a white solid.

Quantitative Data Summary

The following table summarizes typical performance metrics for the purification of acyl-CoA molecules. These values are illustrative and may vary depending on the specific compound and experimental conditions.

Purification Method	Parameter	Typical Value/Specification	Method of Analysis
Overall Process	Typical Yield	5 - 15%	Gravimetric / UV-Vis
HPLC	Purity	≥ 95%	HPLC-UV (260 nm), LC-MS
Chiral Analysis	Stereochemical Purity	≥ 98% (S)-isomer	Chiral Chromatography / NMR
Identity Confirmation	Mass and Fragmentation	Correct for C₂₇H₄₆N₇O₁₈P₃S	High-Resolution MS/MS

Visualizations

Purification Workflow

Caption: A typical two-step purification workflow for (S)-3-Hydroxyl-5-methylhexanoyl-CoA.

Troubleshooting Logic for Low Purity after SPE

Caption: A troubleshooting decision tree for addressing low purity after solid-phase extraction.

References

• 1. N-Hydroxysuccinimide Esters: Versatile Tools in Organic Synthesis - Amerigo Scientific [amerigoscientific.com]
• 2. benchchem.com [benchchem.com]

Technical Support Center: Enhancing Enzyme Activity for (S)-3-Hydroxyl-5-methylhexanoyl-CoA Metabolism

Welcome to the technical support center for researchers, scientists, and drug development professionals working with enzymes that utilize (S)-3-Hydroxyl-5-methylhexanoyl-CoA. This resource provides troubleshooting guides and frequently asked questions (FAQs) to help you optimize your experiments and overcome common challenges.

Frequently Asked Questions (FAQs)

Q1: Which class of enzymes metabolizes (S)-3-Hydroxyl-5-methylhexanoyl-CoA?

A1: (S)-3-Hydroxyl-5-methylhexanoyl-CoA is a substrate for 3-hydroxyacyl-CoA dehydrogenases (HADH), a family of oxidoreductases (EC 1.1.1.35).[1] These enzymes are crucial in mitochondrial fatty acid β-oxidation, where they catalyze the NAD+-dependent oxidation of L-3-hydroxyacyl-CoA esters to 3-ketoacyl-CoA esters.[1][2][3]

Q2: What is the general reaction catalyzed by 3-hydroxyacyl-CoA dehydrogenase (HADH)?

A2: HADH catalyzes the third step in the beta-oxidation pathway. The reaction involves the oxidation of the hydroxyl group on the third carbon of the acyl-CoA substrate to a keto group, with the concurrent reduction of NAD+ to NADH.[1][3] The general reaction is: (S)-3-hydroxyacyl-CoA + NAD⁺ ⇌ 3-oxoacyl-CoA + NADH + H⁺.[2]

Caption: General enzymatic reaction pathway.

Q3: What are the critical factors that influence HADH activity?

A3: Key factors include pH, temperature, and the concentrations of the substrate, enzyme, and cofactor (NAD+).[4][5] The presence of inhibitors, such as certain metal ions or detergents, can also significantly affect enzyme activity.[6][7][8] For instance, CoA itself can act as a competitive inhibitor for some related enzymes.[6]

Q4: How is HADH activity typically measured?

A4: The most common method is a continuous spectrophotometric assay.[1][2] Activity can be measured in the forward reaction by monitoring the increase in absorbance at 340 nm, which corresponds to the production of NADH.[2][9] Alternatively, the reverse reaction, which monitors the decrease in absorbance at 340 nm due to NADH oxidation, is often more convenient due to the commercial availability and stability of substrates like acetoacetyl-CoA.[2]

Troubleshooting Guide

This guide addresses common issues encountered during experiments designed to measure or enhance the activity of enzymes acting on (S)-3-Hydroxyl-5-methylhexanoyl-CoA.

Caption: Troubleshooting flowchart for low enzyme activity.

Problem 1: Little to no product formation or premature cessation of the reaction.

• Question: My reaction shows minimal or no activity. What could be wrong with my enzyme?

• Answer: Low enzyme activity is a common issue that can stem from several factors related to the enzyme's integrity and handling.[7]

  • Improper Storage: Ensure the enzyme has been consistently stored at the correct temperature (-20°C or -80°C) in a suitable buffer.[7]

  • Enzyme Denaturation: Avoid multiple freeze-thaw cycles. Dilute solutions of some enzymes can rapidly lose activity.[7][10]

  • Incorrect Enzyme Concentration: The reaction rate should be proportional to the enzyme concentration. If the activity is too low to detect, try increasing the amount of enzyme in the assay.[4]

Problem 2: Enzyme activity is confirmed, but the yield or reaction rate is still low.

• Question: I've confirmed my enzyme is active, but the results are suboptimal. Could the issue be with my substrates or assay conditions?

• Answer: Yes, suboptimal assay conditions or problems with the substrates are frequent causes of low activity.[7]

  • Substrate Quality: The purity and integrity of your (S)-3-Hydroxyl-5-methylhexanoyl-CoA and NAD+ are critical. Thioesters can degrade, and NADH solutions should be prepared fresh daily and kept on ice and protected from light.[2][4]

  • Incorrect Substrate Concentrations: Ensure substrate concentrations are optimized. For determining kinetic parameters, it's recommended to vary the substrate concentration over a range (e.g., 0.5 to 10 times the expected Km).[2] If the concentration is too low, the enzyme will be substrate-limited.[4]

  • Suboptimal pH or Temperature: The reaction buffer should be at the optimal pH for your specific enzyme (typically between 7.3 and 7.8).[4][7][11] Likewise, ensure the reaction is run at a constant, optimal temperature, generally between 25°C and 37°C.[4][11]

Problem 3: Reaction rate is not linear or decreases rapidly.

• Question: The initial reaction rate is fast but quickly plateaus. What could be the cause?

• Answer: This can be due to several factors:

  • Substrate Depletion: If the initial substrate concentration is too low, it may be quickly consumed, leading to a drop in the reaction rate.

  • Product Inhibition: In some enzymatic reactions, the product can inhibit the enzyme's activity. A coupled assay system, where the product is immediately consumed by a subsequent reaction, can mitigate this issue.[12]

  • Enzyme Instability: The enzyme may not be stable under the specific assay conditions for an extended period. Ensure the initial rate is calculated from the linear portion of the reaction curve, typically within the first few minutes.[2]

Quantitative Data

Substrate (L-3-hydroxyacyl-CoA)	Chain Length	Km (µM)	Vmax (µmol/min/mg)
C4	4	100	125
C6	6	20	250
C8	8	10	200
C10	10	5	150
C12	12	4	100
C16	16	4	50
Table adapted from published data on pig heart L-3-hydroxyacyl-CoA dehydrogenase.[2][12]

Experimental Protocols

Protocol: 3-Hydroxyacyl-CoA Dehydrogenase (HADH) Activity Assay (Forward Reaction)

This spectrophotometric assay measures the oxidation of a 3-hydroxyacyl-CoA substrate, coupled with the reduction of NAD+ to NADH. The increase in absorbance at 340 nm is monitored.[2][9]

Caption: Experimental workflow for HADH activity assay.

Materials and Reagents:

• Assay Buffer: 100 mM Potassium Phosphate buffer, pH 7.3.[2]

• NAD+ Stock Solution: 10 mM NAD+ in assay buffer.

• Substrate: (S)-3-Hydroxyl-5-methylhexanoyl-CoA solution of known concentration.

• Enzyme Sample: Purified HADH or crude cell/tissue lysate.

• Spectrophotometer: Capable of reading absorbance at 340 nm with temperature control.[2]

Procedure:

• Prepare the Reaction Mixture: In a 1 mL cuvette, combine the following:

  • Assay Buffer to a final volume of 1 mL.

  • NAD+ Stock Solution to a final concentration of 1 mM.[2]

• Equilibration: Mix the contents by gentle inversion and incubate the cuvette in the spectrophotometer at the desired temperature (e.g., 37°C) for 5 minutes to allow for temperature equilibration.[2]

• Initiate the Reaction: Add a small volume (e.g., 10-20 µL) of the enzyme sample to the cuvette, mix quickly, and immediately start recording the absorbance at 340 nm.[2]

• Data Acquisition: Record the absorbance at 340 nm every 15-30 seconds for 5-10 minutes. The rate of increase in absorbance should be linear for at least the first few minutes.[2]

• Control Reaction: Perform a blank reaction containing all components except the enzyme sample to measure any non-enzymatic reduction of NAD+. Subtract this background rate from the test sample rate.

• Calculation of Activity: Calculate the enzyme activity using the Beer-Lambert law. The rate of change in absorbance per minute (ΔA340/min) is used to determine the rate of NADH production (molar extinction coefficient of NADH at 340 nm is 6220 M⁻¹cm⁻¹).

References

• 1. Enzyme Activity Measurement of 3-Hydroxyacyl-CoA Dehydrogenase Using Spectrophotometric Assays [creative-enzymes.com]
• 2. benchchem.com [benchchem.com]
• 3. 3-hydroxyacyl-CoA dehydrogenase - Wikipedia [en.wikipedia.org]
• 4. benchchem.com [benchchem.com]
• 5. Enhancing the activity and succinyl-CoA specificity of 3-ketoacyl-CoA thiolase Tfu_0875 through rational binding pocket engineering - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Factors which affect the activity of purified rat liver acyl-CoA oxidase - PMC [pmc.ncbi.nlm.nih.gov]
• 7. benchchem.com [benchchem.com]
• 8. Purification and properties of 3-keto-5-aminohexanoate cleavage enzyme from a lysine-fermenting Clostridium - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. benchchem.com [benchchem.com]
• 10. Factors affecting the activity and stability of the palmitoyl-coenzyme A hydrolase of rat brain - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. sigmaaldrich.com [sigmaaldrich.com]
• 12. Assay of L-3-hydroxyacyl-coenzyme A dehydrogenase with substrates of different chain lengths - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Strategies to Increase the Cellular Pool of (S)-3-Hydroxyl-5-methylhexanoyl-CoA

This technical support center provides researchers, scientists, and drug development professionals with troubleshooting guides and frequently asked questions (FAQs) to address challenges encountered during experiments aimed at increasing the cellular pool of (S)-3-Hydroxyl-5-methylhexanoyl-CoA.

Troubleshooting Guides & FAQs

This section is designed to provide rapid assistance for common issues encountered in metabolic engineering projects targeting the production of (S)-3-Hydroxyl-5-methylhexanoyl-CoA.

Q1: We are not observing a significant increase in our target molecule after overexpressing the downstream pathway enzymes. What are the likely bottlenecks?

A1: Low titers of (S)-3-Hydroxyl-5-methylhexanoyl-CoA, despite the presence of downstream enzymes, typically point to precursor limitations. The primary bottlenecks are often an insufficient supply of the starter unit, isovaleryl-CoA (derived from leucine (B10760876) degradation), and the extender unit, malonyl-CoA.[1] It is also crucial to ensure an adequate supply of cofactors such as NADPH and ATP, which are consumed during the synthesis process.

To troubleshoot this, we recommend the following workflow:

Caption: Troubleshooting workflow for low (S)-3-Hydroxyl-5-methylhexanoyl-CoA titers.

Q2: How can we increase the intracellular pool of isovaleryl-CoA, the precursor derived from leucine?

A2: The degradation of the branched-chain amino acid leucine is the primary source for isovaleryl-CoA.[1][2][3] Strategies to enhance this precursor pool include:

• Supplementation: Adding leucine to the culture medium can drive flux through the degradation pathway.

• Metabolic Engineering:

  • Overexpression of Leucine Degradation Pathway Genes: Key enzymes in this pathway include branched-chain amino acid aminotransferase (BCAT) and branched-chain α-keto acid dehydrogenase (BCKDH).[2]

  • Knockout of Competing Pathways: Deleting genes involved in pathways that consume leucine for other purposes, such as protein synthesis, can redirect its flow towards isovaleryl-CoA production.

Q3: Our attempts to increase branched-chain fatty acid synthesis in E. coli have had limited success. What are the known challenges?

A3: E. coli natively produces very low levels of branched-chain fatty acids.[4] A primary challenge is the substrate specificity of the native β-ketoacyl-ACP synthase III (FabH), which shows low activity with branched-chain acyl-CoA primers.[4] To overcome this, consider the following:

• Heterologous Expression of a BCFA-Specific FabH: Expressing a FabH from a known branched-chain fatty acid producer, such as Bacillus subtilis, can significantly improve the incorporation of branched-chain starter units.

• Increasing Primer Pool Availability: Even with a suitable FabH, the production of branched-chain fatty acids can be limited by the availability of the appropriate starter units like isovaleryl-CoA.[5][6]

Q4: We observe an accumulation of the precursor 5-methylhexanoyl-CoA but low levels of the hydroxylated product. What could be the issue?

A4: This scenario suggests that the activity of the 3-hydroxyacyl-CoA dehydrogenase responsible for the hydroxylation step is a rate-limiting factor. Potential issues include:

• Low Enzyme Expression or Activity: Verify the expression levels and specific activity of the dehydrogenase.

• Suboptimal Cofactor Availability: The reaction catalyzed by 3-hydroxyacyl-CoA dehydrogenase is typically NAD(P)H-dependent. Ensure that the cellular environment provides a sufficient supply of the required reduced cofactor.

• Product Inhibition: High concentrations of (S)-3-Hydroxyl-5-methylhexanoyl-CoA could potentially inhibit the enzyme.

Caption: Key enzymatic step for the formation of (S)-3-Hydroxyl-5-methylhexanoyl-CoA.

Data Presentation

The following tables summarize quantitative data from studies on related metabolic engineering strategies. While direct data for (S)-3-Hydroxyl-5-methylhexanoyl-CoA is limited, these results provide valuable benchmarks.

Table 1: Effect of Gene Overexpression on Acyl-CoA Pools and Product Titers

Engineered Strain / Condition	Gene(s) Overexpressed	Precursor Pool Increase (Fold Change)	Product Titer Increase (Fold Change)	Reference
E. coli for Fatty Acid Production	ACSL1	Long-chain acyl-CoA: 1.6	Triglycerides: 1.4	[7]
Yarrowia lipolytica for Itaconic Acid	MFE1, POT1	Acetyl-CoA (inferred)	Itaconic Acid: ~1.5 - 2.0	[8]
Bovine Adipocytes	ACSL1	PUFA-CoA (inferred)	PUFAs: Significant increase	[9]
E. coli for BCFA	Engineered lipoylation pathway	Branched-chain α-keto acids (inferred)	BCFAs: Titer of 276 mg/L (85% of total FFAs)	[10]
E. coli for Hydroxy Fatty Acids	CcFatB1, fadR, P450BM3	Medium-chain acyl-ACPs (inferred)	HFAs: Titer up to 144 mg/L	[11][12]

Table 2: Kinetic Parameters of Key Enzymes in Fatty Acid Synthesis

Enzyme	Substrate	Km (µM)	kcat (s-1)	Reference
Metazoan Fatty Acid Synthase (mFAS)	Acetyl-CoA	2.6 ± 0.4	1.1 ± 0.03	[13]
Metazoan Fatty Acid Synthase (mFAS)	Methylmalonyl-CoA	15.1 ± 1.6	0.0065 ± 0.0002	[13]
Ketoacyl Synthase (KS) Domain of mFAS	Decanoyl-ACP	0.2 ± 0.04	0.03 ± 0.001	[13]

Experimental Protocols

This section provides detailed methodologies for key experiments relevant to increasing the cellular pool of (S)-3-Hydroxyl-5-methylhexanoyl-CoA.

Protocol 1: Quantification of Intracellular Acyl-CoA Pools by LC-MS/MS

This protocol is adapted from established methods for the analysis of acyl-CoA species in biological samples.

1. Sample Preparation and Extraction: a. Rapidly quench metabolism by harvesting cells into an ice-cold solvent, such as 80% methanol. b. Homogenize frozen cell pellets or tissue samples in an ice-cold extraction buffer (e.g., 2:1:0.8 methanol:chloroform:water). c. Centrifuge at high speed (e.g., 14,000 x g) at 4°C to pellet cellular debris. d. Collect the supernatant containing the acyl-CoA esters.

2. LC-MS/MS Analysis: a. Chromatographic Separation: i. Use a C18 reversed-phase column for separation. ii. Employ a gradient elution with a buffered aqueous mobile phase (e.g., ammonium (B1175870) acetate) and an organic mobile phase (e.g., acetonitrile). b. Mass Spectrometry Detection: i. Operate the mass spectrometer in Multiple Reaction Monitoring (MRM) mode for targeted quantification. ii. Monitor specific precursor-product ion transitions for (S)-3-Hydroxyl-5-methylhexanoyl-CoA and other relevant acyl-CoAs.

3. Data Analysis: a. Quantify the concentration of each acyl-CoA species by comparing the peak areas to a standard curve generated with authentic standards.

Protocol 2: 3-Hydroxyacyl-CoA Dehydrogenase Activity Assay

This spectrophotometric assay measures the activity of 3-hydroxyacyl-CoA dehydrogenase by monitoring the reduction of NAD+ to NADH.

1. Reaction Mixture Preparation (per well of a 96-well plate):

• 100 mM Potassium Phosphate Buffer, pH 7.3
• 0.1 mM NADH
• Substrate (e.g., 5-methyl-3-oxohexanoyl-CoA)
• Cell lysate or purified enzyme

2. Assay Procedure: a. Add the buffer, NADH, and substrate to the wells. b. Initiate the reaction by adding the cell lysate or purified enzyme. c. Immediately monitor the decrease in absorbance at 340 nm, which corresponds to the oxidation of NADH.

3. Calculation of Enzyme Activity: a. Determine the rate of change in absorbance per minute (ΔA340/min). b. Calculate the specific activity using the molar extinction coefficient of NADH (6220 M-1cm-1).

Caption: Experimental workflow for the 3-hydroxyacyl-CoA dehydrogenase activity assay.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. AMINO ACID METABOLISM : BRANCHED-CHAIN AMINO ACID DEGRADATION [education.med.nyu.edu]
• 4. Fatty acid synthesis in Escherichia coli and its applications towards the production of fatty acid based biofuels - PMC [pmc.ncbi.nlm.nih.gov]
• 5. academic.oup.com [academic.oup.com]
• 6. [PDF] Branched-chain fatty acid biosynthesis in Escherichia coli | Semantic Scholar [semanticscholar.org]
• 7. journals.physiology.org [journals.physiology.org]
• 8. researchgate.net [researchgate.net]
• 9. Effects of overexpression of ACSL1 gene on the synthesis of unsaturated fatty acids in adipocytes of bovine - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. Metabolic Engineering for Enhanced Medium Chain Omega Hydroxy Fatty Acid Production in Escherichia coli - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Frontiers | Metabolic Engineering for Enhanced Medium Chain Omega Hydroxy Fatty Acid Production in Escherichia coli [frontiersin.org]
• 13. The enzyme kinetics of branched‐chain fatty acid synthesis of metazoan fatty acid synthase - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Mass Spectrometry of (S)-3-Hydroxyl-5-methylhexanoyl-CoA

Welcome to the technical support center for the mass spectrometry analysis of (S)-3-Hydroxyl-5-methylhexanoyl-CoA. This resource is designed for researchers, scientists, and drug development professionals to troubleshoot common issues and find answers to frequently asked questions related to their experiments.

Frequently Asked Questions (FAQs)

Q1: What are the expected major fragment ions for (S)-3-Hydroxyl-5-methylhexanoyl-CoA in positive ion mode mass spectrometry?

A1: In positive ion mode ESI-MS/MS, acyl-CoAs typically exhibit a characteristic fragmentation pattern. For (S)-3-Hydroxyl-5-methylhexanoyl-CoA, you should expect to see two major fragments originating from the Coenzyme A moiety: a neutral loss of 507 Da and a product ion at m/z 428.[1][2][3][4][5][6] The fragment corresponding to the neutral loss of 507 Da is often the most abundant.[5]

Q2: I am observing a significant peak corresponding to a neutral loss of 18 Da (water). Is this a common artifact for 3-hydroxyacyl-CoAs?

A2: Yes, the neutral loss of water (18 Da) is a potential artifact when analyzing 3-hydroxyacyl-CoA compounds. This can occur as an in-source fragmentation or during collision-induced dissociation (CID). The hydroxyl group at the C3 position can be susceptible to dehydration.[7]

Q3: My signal intensity is low and the background noise is high. What are the common causes and solutions?

A3: Low signal intensity and high background noise are frequent challenges in acyl-CoA analysis.[8] Potential causes include:

• Ion suppression from complex biological matrices.

• Analyte degradation due to improper sample handling.

• Suboptimal instrument settings .

Solutions include:

• Implementing a robust sample cleanup method like solid-phase extraction (SPE).[8]

• Ensuring samples are always kept on ice and stored at -80°C.[8]

• Optimizing LC-MS/MS parameters, including the use of a C18 reversed-phase column and positive electrospray ionization (ESI+).[8][9]

Q4: Can the branched methyl group in (S)-3-Hydroxyl-5-methylhexanoyl-CoA lead to specific fragmentation artifacts?

A4: While the fragmentation of the Coenzyme A moiety dominates the spectrum, the branched nature of the acyl chain can potentially lead to specific, though likely less intense, fragment ions.[4] Cleavage at the branching point is a possibility, but without a reference spectrum for this specific molecule, identifying these fragments can be challenging.

Troubleshooting Guides

Issue 1: Unexpected Peaks in the Mass Spectrum

Problem: You observe peaks in your mass spectrum that do not correspond to the expected precursor ion or the characteristic fragments of (S)-3-Hydroxyl-5-methylhexanoyl-CoA.

Possible Causes & Solutions:

Cause	Solution
In-source Dehydration: The hydroxyl group can be lost as water (neutral loss of 18 Da).	Lower the source temperature and/or the cone voltage on your mass spectrometer to minimize in-source fragmentation.
Adduct Formation: Sodium ([M+Na]⁺) or other salt adducts can form, especially with suboptimal sample cleanup.	Improve sample cleanup procedures, for instance, by using solid-phase extraction (SPE). Ensure high-purity solvents are used for the mobile phase.
Contamination: Contaminants from solvents, vials, or the biological matrix can introduce unexpected peaks.	Run a blank injection of your mobile phase to identify potential contaminants. Use high-purity solvents and clean sample vials.

Issue 2: Poor Peak Shape and Resolution in Liquid Chromatography

Problem: The chromatographic peak for (S)-3-Hydroxyl-5-methylhexanoyl-CoA is broad, tailing, or co-elutes with other components.

Possible Causes & Solutions:

Cause	Solution
Suboptimal Mobile Phase: The pH or organic modifier concentration may not be ideal for retaining and eluting the analyte.	Adjust the mobile phase composition. A common mobile phase for acyl-CoA analysis is a gradient of acetonitrile (B52724) in water with a volatile salt like ammonium (B1175870) acetate.
Column Overload: Injecting too much sample can lead to poor peak shape.	Reduce the injection volume or dilute the sample.
Secondary Interactions: The analyte may be interacting with active sites on the column stationary phase.	Consider using a column with a different stationary phase or adding a small amount of a competing agent to the mobile phase.

Quantitative Data Summary

The following table summarizes the expected m/z values for the precursor ion and key fragments of (S)-3-Hydroxyl-5-methylhexanoyl-CoA, as well as a potential artifact.

Analyte/Fragment	Description	Expected m/z ([M+H]⁺)
(S)-3-Hydroxyl-5-methylhexanoyl-CoA	Precursor Ion	898.2
[M+H - 507]⁺	Fragment from neutral loss of 3'-phosphoadenosine 5'-diphosphate	391.2
[C₁₀H₁₄N₅O₇P₂]⁺	Adenosine diphosphate (B83284) fragment	428.0
[M+H - 18]⁺	Dehydration Artifact (loss of H₂O)	880.2

Experimental Protocols

Sample Preparation: Solid-Phase Extraction (SPE)

• Conditioning: Condition a C18 SPE cartridge with 1 mL of methanol (B129727) followed by 1 mL of water.

• Loading: Load the acidified sample onto the SPE cartridge.

• Washing: Wash the cartridge with 1 mL of water to remove salts and other polar impurities.

• Elution: Elute the acyl-CoAs with 1 mL of methanol.

• Drying: Dry the eluate under a stream of nitrogen.

• Reconstitution: Reconstitute the dried sample in an appropriate volume of the initial mobile phase for LC-MS/MS analysis.

LC-MS/MS Method

• Column: C18 reversed-phase column (e.g., 2.1 mm x 100 mm, 1.8 µm).[8]

• Mobile Phase A: 10 mM Ammonium Acetate in Water.

• Mobile Phase B: 10 mM Ammonium Acetate in 95:5 Acetonitrile:Water.

• Gradient: A typical gradient would start at a low percentage of B, ramp up to a high percentage to elute the analyte, and then return to initial conditions for re-equilibration.

• Flow Rate: 0.3 mL/min.

• Injection Volume: 5-10 µL.

• Ionization Mode: Positive Electrospray Ionization (ESI+).[9]

• MS/MS Transitions:

  • Primary (Quantitative): 898.2 → 391.2

  • Secondary (Qualitative): 898.2 → 428.0

Visualizations

Caption: General experimental workflow for acyl-CoA analysis.

References

• 1. researchgate.net [researchgate.net]
• 2. Suspect screening and targeted analysis of acyl coenzyme A thioesters in bacterial cultures using a high-resolution tribrid mass spectrometer - PMC [pmc.ncbi.nlm.nih.gov]
• 3. medchemexpress.com [medchemexpress.com]
• 4. Acyl-CoA Identification in Mouse Liver Samples Using the In Silico CoA-Blast Tandem Mass Spectral Library - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. Dehydration of 3-hydroxyacyl-CoA in brain very-long-chain fatty acid synthesis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Analysis of isomeric long-chain hydroxy fatty acids by tandem mass spectrometry: application to the diagnosis of long-chain 3-hydroxyacyl CoA dehydrogenase deficiency - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]

Technical Support Center: Improving Chromatographic Resolution of (S)-3-Hydroxyl-5-methylhexanoyl-CoA

Welcome to the technical support center for the chromatographic analysis of (S)-3-Hydroxyl-5-methylhexanoyl-CoA. This resource is designed for researchers, scientists, and drug development professionals to provide guidance on optimizing the separation and resolution of this analyte. Here you will find troubleshooting guides, frequently asked questions (FAQs), detailed experimental protocols, and quantitative data to support your experimental design.

Frequently Asked Questions (FAQs)

Q1: What are the main challenges in achieving high resolution for (S)-3-Hydroxyl-5-methylhexanoyl-CoA?

A1: The primary challenges stem from several factors:

• Enantiomers: As a chiral molecule, (S)-3-Hydroxyl-5-methylhexanoyl-CoA exists with its corresponding (R)-enantiomer. Enantiomers have identical physicochemical properties in an achiral environment, making their separation difficult without specialized chiral chromatography techniques.[1]

• Compound Stability: Acyl-CoA thioesters are prone to degradation, particularly through hydrolysis in aqueous solutions, especially at non-optimal pH levels. Careful sample handling and buffered mobile phases are critical for reproducible results.[1][2]

• Structural Similarity: Achieving separation from other structurally similar short-chain acyl-CoAs present in a biological matrix requires a highly selective chromatographic method.

Q2: What type of HPLC column is recommended for separating the enantiomers of 3-Hydroxyl-5-methylhexanoyl-CoA?

A2: A chiral stationary phase (CSP) column is essential for separating the (S) and (R) enantiomers.[3] Polysaccharide-based chiral columns, such as those with cellulose (B213188) or amylose (B160209) derivatives (e.g., cellulose tris(3,5-dimethylphenylcarbamate)), are widely effective for resolving various chiral compounds, including 3-hydroxyacyl-CoA molecules.[1][3] For analysis not requiring chiral separation, a standard C18 reversed-phase column can be used.[4]

Q3: What are the recommended mobile phase compositions for this analysis?

A3: Reversed-phase HPLC is commonly used for analyzing acyl-CoA esters.[3] A typical mobile phase consists of:

• Aqueous Buffer (Mobile Phase A): An aqueous buffer such as ammonium (B1175870) acetate (B1210297) or potassium phosphate (B84403) is used to maintain a stable pH and improve peak shape.[3][4]

• Organic Modifier (Mobile Phase B): Acetonitrile (B52724) or methanol (B129727) is typically used as the organic modifier.[3] A gradient elution, where the proportion of the organic modifier is increased over time, is often necessary to effectively separate acyl-CoAs from other matrix components.[3] The pH of the aqueous phase is a critical parameter to optimize for good peak shape and resolution.[3]

Q4: Is derivatization necessary for the chiral separation of (S)-3-Hydroxyl-5-methylhexanoyl-CoA?

A4: While not always mandatory, derivatization can be a powerful strategy to improve resolution.[1] Reacting the hydroxyl group with a chiral derivatizing agent creates diastereomers, which can often be separated more easily on a standard achiral column. Alternatively, derivatization can introduce a chemical group that enhances the interaction with a chiral stationary phase, thereby improving the separation of the original enantiomers.[1]

Troubleshooting Guide

This guide addresses common issues encountered during the chromatographic analysis of (S)-3-Hydroxyl-5-methylhexanoyl-CoA.

Issue	Potential Cause(s)	Recommended Solution(s)
Poor Resolution of Enantiomers	Suboptimal Chiral Stationary Phase (CSP): The selected CSP may not provide sufficient selectivity for the enantiomers.	Test different polysaccharide-based CSPs (e.g., cellulose vs. amylose derivatives with different functional groups).[1]
Incorrect Mobile Phase Composition: The ratio of organic modifier to aqueous buffer may not be optimal. The choice of organic solvent (acetonitrile vs. methanol) can also affect selectivity.	Optimize the mobile phase composition. Try different organic modifiers.[3] For normal phase chiral chromatography, test different ratios of hexane/IPA.[5]
Inadequate Temperature Control: Column temperature affects chiral recognition and separation efficiency.[2][6]	Evaluate a range of column temperatures (e.g., 15°C, 25°C, 40°C) to find the optimal condition for your separation.[2]
Peak Tailing or Broadening	Secondary Interactions: The analyte may be interacting with active sites (e.g., free silanols) on the column's stationary phase.[2]	Add an acidic modifier like 0.1% formic acid or trifluoroacetic acid to the mobile phase to suppress silanol (B1196071) interactions.[2] For basic compounds on chiral columns, a basic additive like diethylamine (B46881) (DEA) may improve peak shape.[7]
Column Overload: Injecting too much sample can lead to distorted peak shapes.[2][8]	Reduce the sample concentration or the injection volume.[2]
Sample Solvent Mismatch: If the sample is dissolved in a solvent much stronger than the initial mobile phase, peak distortion can occur.	Dissolve the sample in the initial mobile phase composition or a weaker solvent.[2][9]
Low or No Analyte Signal	Analyte Degradation: Acyl-CoAs are susceptible to hydrolysis and oxidation.[10]	Work quickly on ice during sample preparation. Use pre-chilled solvents. Store samples at -80°C and avoid repeated freeze-thaw cycles.[10]
Inefficient Extraction: The chosen extraction method may result in low recovery from the sample matrix.	Optimize the extraction solvent system. Solid-phase extraction (SPE) can significantly improve recovery and sample purity.[10]
Concentration Below Limit of Detection (LOD): The amount of analyte in the sample is too low for the instrument to detect.	Concentrate the sample extract, for example, by drying under nitrogen and reconstituting in a smaller volume. Increase the injection volume if not limited by overload effects.[10]
Drifting Retention Times	Insufficient Column Equilibration: This is a common problem in gradient elution, where the column is not returned to the initial conditions before the next injection.	Ensure the column is fully equilibrated with the initial mobile phase before each injection. Flushing with 10-15 column volumes is recommended.[2]
Mobile Phase Instability: The composition or pH of the mobile phase can change over time due to evaporation or degradation.	Prepare fresh mobile phase daily. Ensure solvents are properly degassed.[2][11]
Temperature Fluctuations: Inconsistent column temperature can cause retention times to shift.[8]	Use a column oven to maintain a stable temperature.[11]

Troubleshooting Decision Tree

The following diagram provides a logical path for diagnosing and resolving poor peak resolution.

Caption: A decision tree for troubleshooting poor chromatographic resolution.

Experimental Protocols

Protocol 1: Sample Preparation via Extraction and Solid-Phase Extraction (SPE)

This protocol provides a general method for the extraction and purification of acyl-CoAs from biological tissues and may require optimization.[10]

Materials:

• Frozen biological tissue (~50-100 mg)

• Pre-chilled 100 mM potassium phosphate buffer (pH 4.9)

• Pre-chilled acetonitrile (ACN) and isopropanol (B130326)

• Internal standard (e.g., a stable isotope-labeled version of the analyte)

• Low-adsorption polypropylene (B1209903) tubes

• Homogenizer (e.g., bead beater)

• Centrifuge (refrigerated)

• Solid-Phase Extraction (SPE) cartridges (e.g., C18)

• SPE vacuum manifold

• Nitrogen evaporator

Procedure:

• Homogenization:

  • Weigh approximately 50-100 mg of frozen tissue.

  • Immediately place the tissue in a tube containing 1 mL of ice-cold potassium phosphate buffer with the internal standard.

  • Homogenize the tissue on ice until no particles are visible.

• Protein Precipitation and Extraction:

  • Add 2 mL of a pre-chilled 1:1 (v/v) mixture of acetonitrile and isopropanol to the homogenate.

  • Vortex vigorously for 5 minutes to precipitate proteins and extract lipids.

  • Centrifuge at 12,000 x g for 10 minutes at 4°C.

  • Carefully collect the supernatant, which contains the acyl-CoAs.

• Solid-Phase Extraction (SPE) Purification:

  • Condition the SPE cartridge by passing the appropriate solvents as per the manufacturer's instructions (typically methanol followed by water).

  • Load the supernatant from step 2 onto the conditioned SPE cartridge.

  • Wash the cartridge with 2 mL of water to remove salts and polar contaminants.

  • Wash with 2 mL of a weak organic solvent (e.g., 2% aqueous ammonia) to remove weakly bound impurities.[10]

  • Elute the acyl-CoAs with 1 mL of a stronger solvent, such as 5% aqueous ammonia (B1221849) in 50% methanol.[10]

  • Dry the eluate under a gentle stream of nitrogen.

  • Reconstitute the dried extract in a small, known volume of the initial mobile phase for HPLC analysis.[12]

Protocol 2: Chiral HPLC Method Development

This protocol provides a starting point for developing a chiral separation method for (S)-3-Hydroxyl-5-methylhexanoyl-CoA.

Materials & System:

• HPLC system with a gradient pump, autosampler, and column oven

• UV or Mass Spectrometry (MS) detector (UV detection typically at 260 nm for the adenine (B156593) base of CoA[3])

• Chiral column (e.g., polysaccharide-based CSP)

• Mobile Phase A: Water with 5 mM ammonium acetate, pH 6.8[3]

• Mobile Phase B: Methanol or Acetonitrile[3]

Procedure:

• System Preparation: Equilibrate the chiral column with the initial mobile phase (e.g., 95% A, 5% B) for at least 30-60 minutes or until a stable baseline is achieved.[2]

• Initial Scouting Gradient: Inject the standard and run a broad linear gradient (e.g., 5% to 95% B over 20-30 minutes) to determine the approximate elution time of the analyte.

• Gradient Optimization: Based on the scouting run, design a shallower, more focused gradient around the elution region. For example, if the compound eluted at 40% B, a new gradient could be 30% to 50% B over 20 minutes. This increases the separation window and improves resolution.[3]

• Temperature Optimization: Analyze the sample at different column temperatures (e.g., 15°C, 25°C, 40°C) while keeping the optimized gradient constant. Select the temperature that provides the best selectivity (separation factor) between the enantiomers.[2]

• Flow Rate Adjustment: If needed, reduce the flow rate. Slower flow rates can increase efficiency and improve resolution, though at the cost of longer run times.[6]

• Method Validation: Once optimal conditions are found, perform replicate injections to confirm the method's reproducibility in terms of retention time, peak area, and resolution.

Sample Preparation and Analysis Workflow

The diagram below illustrates the overall workflow from sample collection to data analysis.

Caption: Workflow for the analysis of (S)-3-Hydroxyl-5-methylhexanoyl-CoA.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. A Single LC-MS/MS Analysis to Quantify CoA Biosynthetic Intermediates and Short-Chain Acyl CoAs - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. Real Solutions to Improve Your HPLC Peak Resolution - AnalyteGuru [thermofisher.com]
• 7. Enantioseparation, quantification, molecular docking and molecular dynamics study of five β-adrenergic blockers on Lux-Cellulose-2 column - PMC [pmc.ncbi.nlm.nih.gov]
• 8. m.youtube.com [m.youtube.com]
• 9. researchgate.net [researchgate.net]
• 10. benchchem.com [benchchem.com]
• 11. uhplcs.com [uhplcs.com]
• 12. benchchem.com [benchchem.com]

Dealing with enzyme inhibition in the (S)-3-Hydroxyl-5-methylhexanoyl-CoA pathway

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with the (S)-3-Hydroxyl-5-methylhexanoyl-CoA pathway. The following resources will help you diagnose and resolve common issues related to enzyme inhibition in your experiments.

Frequently Asked Questions (FAQs)

Q1: What is the proposed (S)-3-Hydroxyl-5-methylhexanoyl-CoA pathway?

A1: Due to limited specific literature on this exact pathway, we propose a hypothetical biosynthetic pathway based on analogous bacterial type II fatty acid synthesis.[1] This pathway is believed to start with a branched-chain primer, likely Isovaleryl-CoA, and undergo sequential elongation and modification steps to produce the final product.

Diagram of the Proposed (S)-3-Hydroxyl-5-methylhexanoyl-CoA Pathway

Caption: Proposed biosynthetic pathway for (S)-3-Hydroxyl-5-methylhexanoyl-CoA.

Q2: My reaction is not proceeding, or the yield of (S)-3-Hydroxyl-5-methylhexanoyl-CoA is significantly lower than expected. What are the possible causes?

A2: A significant drop in product yield or a complete halt in the reaction can be attributed to several factors, with enzyme inhibition being a primary suspect.[2] This could be due to the presence of an unknown inhibitor in your sample, product inhibition where the final product inhibits an early enzyme in the pathway, or the instability of one of the pathway enzymes under your experimental conditions.[3][4]

Q3: How can I determine if enzyme inhibition is occurring in my pathway?

A3: The first step is to systematically analyze the kinetics of the overall reaction and individual enzyme steps, if possible.[5] You can perform a series of experiments where you vary the concentration of the substrate for a specific enzyme and measure the initial reaction velocity.[6] A deviation from the expected Michaelis-Menten kinetics can indicate the presence of an inhibitor.

Troubleshooting Guide

Issue 1: Reduced Reaction Velocity and Lower Product Yield

You observe a consistent decrease in the rate of formation of (S)-3-Hydroxyl-5-methylhexanoyl-CoA.

Possible Cause: Presence of a competitive, non-competitive, or uncompetitive inhibitor.

Troubleshooting Workflow:

Caption: Workflow for identifying the type of reversible enzyme inhibition.

Experimental Protocol: Kinetic Analysis to Determine Inhibition Type

• Objective: To determine the type of reversible inhibition by analyzing the effect of a potential inhibitor on the enzyme kinetics.

• Materials:

  • Purified enzyme from the pathway (e.g., β-Ketoacyl-ACP Reductase).

  • Substrate for the chosen enzyme (e.g., 3-Oxo-5-methylhexanoyl-ACP).

  • Suspected inhibitor.

  • Assay buffer at optimal pH and temperature.

  • Spectrophotometer or other suitable detection instrument.

• Procedure: a. Prepare a series of substrate concentrations ranging from 0.1x to 10x the known Km of the enzyme. b. For each substrate concentration, prepare three sets of reactions: i. No inhibitor (control). ii. A fixed, non-saturating concentration of the inhibitor. iii. A higher fixed concentration of the inhibitor. c. Initiate the reaction by adding the enzyme. d. Measure the initial reaction velocity (v₀) for each reaction.[6] e. Plot the data using a Lineweaver-Burk (double reciprocal) plot (1/v₀ vs. 1/[S]).[7]

• Data Analysis:

  • Competitive Inhibition: The lines will intersect at the same point on the y-axis (1/Vmax), but will have different x-intercepts (-1/Km). This indicates that Vmax is unchanged, but the apparent Km increases.[8][9]

  • Non-competitive Inhibition: The lines will intersect at the same point on the x-axis (-1/Km), but will have different y-intercepts (1/Vmax). This shows that Km is unchanged, but Vmax decreases.[10][11]

  • Uncompetitive Inhibition: The lines will be parallel, indicating that both Vmax and Km are reduced proportionally.[12][13]

Data Presentation: Hypothetical Kinetic Data

Inhibitor Presence	Apparent K_m (μM)	Apparent V_max (μmol/min)	Inhibition Type
None (Control)	50	100	-
Inhibitor A (10 μM)	150	100	Competitive
Inhibitor B (10 μM)	50	50	Non-competitive
Inhibitor C (10 μM)	25	50	Uncompetitive

Issue 2: Reaction Rate Decreases Over Time and Does Not Recover with Dilution

You observe that the reaction starts at a reasonable rate but then slows down and eventually stops. Diluting the reaction mixture does not restore enzyme activity.

Possible Cause: Irreversible inhibition.

Troubleshooting and Characterization:

Irreversible inhibitors often form a covalent bond with the enzyme, permanently inactivating it. Their effect cannot be overcome by increasing the substrate concentration.[8]

Experimental Protocol: Washout Experiment to Confirm Irreversibility

• Objective: To distinguish between a reversible and an irreversible inhibitor.

• Procedure: a. Incubate the enzyme with a high concentration of the suspected inhibitor for a set period. b. As a control, incubate the enzyme with buffer alone. c. Remove the free inhibitor from the enzyme-inhibitor mixture using a rapid method like dialysis or size-exclusion chromatography. d. Assay the activity of the enzyme from both the inhibitor-treated and control samples.

• Expected Results:

  • Reversible Inhibition: The enzyme activity will be restored to a level comparable to the control after the inhibitor is washed out.

  • Irreversible Inhibition: The enzyme activity will remain low even after the removal of the free inhibitor.

Diagram of Inhibition Mechanisms

Caption: Mechanisms of competitive, non-competitive, and uncompetitive inhibition.

Solutions and Best Practices

• Overcoming Competitive Inhibition: The most direct way to counteract competitive inhibition is to increase the concentration of the substrate.[8][14][15] This increases the probability of the substrate binding to the enzyme's active site over the inhibitor.

• Dealing with Non-competitive and Uncompetitive Inhibition: Since these inhibitors do not bind to the active site, increasing the substrate concentration is ineffective.[9][10] The primary solution is to remove the inhibitor from the reaction mixture. This can be achieved through purification techniques such as:

  • Dialysis: Effective for removing small molecule inhibitors from a solution of larger enzyme molecules.

  • Size-Exclusion Chromatography: Separates molecules based on size, allowing for the removal of the inhibitor.

  • Affinity Chromatography: Can be used if the enzyme has a specific tag, allowing it to be separated from the inhibitor.

• Managing Irreversible Inhibition: If an irreversible inhibitor is identified, the affected enzyme is permanently inactive. The only recourse is to prevent the inhibition from occurring in the first place by removing the inhibitor from the upstream components of your experiment or to add fresh, active enzyme to the reaction.

• Preventative Measures:

  • Ensure the purity of all substrates, cofactors, and buffers.

  • Routinely test for product inhibition by adding the final product to the initial reaction mixture and observing any changes in rate.

  • Consider enzyme stability under your specific assay conditions (pH, temperature, ionic strength) to rule out denaturation as a cause of activity loss.

References

• 1. benchchem.com [benchchem.com]
• 2. tutorchase.com [tutorchase.com]
• 3. Assessment of Enzyme Inhibition: A Review with Examples from the Development of Monoamine Oxidase and Cholinesterase Inhibitory Drugs - PMC [pmc.ncbi.nlm.nih.gov]
• 4. teachmephysiology.com [teachmephysiology.com]
• 5. portlandpress.com [portlandpress.com]
• 6. Basics of Enzymatic Assays for HTS - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 7. 2.3. Mechanism of Inhibition and Enzyme Kinetics [bio-protocol.org]
• 8. Competitive inhibition - Wikipedia [en.wikipedia.org]
• 9. knyamed.com [knyamed.com]
• 10. chem.libretexts.org [chem.libretexts.org]
• 11. microbenotes.com [microbenotes.com]
• 12. Uncompetitive inhibition - Wikipedia [en.wikipedia.org]
• 13. jackwestin.com [jackwestin.com]
• 14. homework.study.com [homework.study.com]
• 15. letstalkacademy.com [letstalkacademy.com]

Technical Support Center: Recombinant Production of (S)-3-Hydroxyl-5-methylhexanoyl-CoA

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working on the recombinant production of (S)-3-Hydroxyl-5-methylhexanoyl-CoA.

FAQs: Plasmid Stability and Recombinant Production

Q1: What are the common causes of plasmid instability in recombinant E. coli?

A1: Plasmid instability is a frequent challenge in large-scale fermentation for recombinant protein production. The primary reasons include:

• Metabolic Burden : The host cell expends significant energy and resources to maintain plasmids and express the recombinant protein. This metabolic load can slow down the growth of plasmid-bearing cells, allowing plasmid-free cells to dominate the culture over time.

• Segregational Instability : During cell division, plasmids may not be distributed equally between daughter cells. Low-copy-number plasmids are particularly susceptible to this issue.

• Structural Instability : The plasmid DNA itself can undergo rearrangements, deletions, or insertions, leading to loss of function of the gene of interest or essential plasmid maintenance elements.

• Toxicity of the Recombinant Protein : If the expressed protein is toxic to the host cell, there is strong selective pressure for cells that lose the plasmid.

• Suboptimal Culture Conditions : Factors such as temperature, pH, and nutrient availability can influence plasmid stability. For instance, high temperatures can sometimes negatively impact the stability of certain plasmids.[1]

Q2: How can I improve plasmid stability for the production of (S)-3-Hydroxyl-5-methylhexanoyl-CoA?

A2: Several strategies can be employed to enhance plasmid stability:

• Genetic Stabilization Elements :

  • Toxin-Antitoxin (TA) Systems (e.g., hok/sok) : These systems consist of a stable toxin and an unstable antitoxin. Cells that lose the plasmid are killed by the persistent toxin, ensuring only plasmid-containing cells survive.

  • Plasmid Multimer Resolution Sites (e.g., cer) : Plasmid multimers can interfere with proper segregation. Including a cer site allows the host's XerCD recombinase system to resolve these multimers back into monomers, promoting stable inheritance.

• Optimization of Culture Conditions :

  • Antibiotic Selection : Maintaining appropriate antibiotic concentrations in the culture medium selects for plasmid-containing cells. However, the effectiveness of some antibiotics, like ampicillin (B1664943), can decrease over time. Using more stable antibiotics like carbenicillin (B1668345) can be beneficial.

  • Temperature : Lowering the cultivation temperature after induction can reduce the metabolic burden and potentially increase plasmid stability and the solubility of the recombinant protein.[1]

  • Fed-Batch Fermentation : A controlled feeding strategy in a fed-batch culture can prevent the accumulation of inhibitory byproducts and maintain a stable growth environment, which is often conducive to plasmid stability.

• Host Strain Engineering : Using host strains deficient in proteases (e.g., BL21(DE3)) and recombination (recA-) can improve protein yield and plasmid integrity.

• Plasmid Design :

  • Copy Number : A lower copy number plasmid may reduce the metabolic burden on the host. However, a balance must be struck, as a higher copy number can sometimes lead to higher product yields.

  • Promoter Strength : A tightly regulated and strong promoter ensures that the expression of the target gene is induced at the appropriate time, minimizing any toxic effects during the growth phase.

Q3: What is a recommended method for measuring plasmid stability?

A3: A common and straightforward method is the serial dilution and plating assay . This involves growing the recombinant strain in a non-selective medium (without antibiotics) and plating serial dilutions onto both selective (with antibiotic) and non-selective agar (B569324) plates at different time points. The percentage of plasmid-containing cells is then calculated by dividing the colony-forming units (CFUs) on the selective plates by the CFUs on the non-selective plates.

Troubleshooting Guide

Issue	Possible Cause(s)	Recommended Solution(s)
Low or no production of (S)-3-Hydroxyl-5-methylhexanoyl-CoA	1. Plasmid instability leading to a low population of producing cells. 2. Inefficient induction of gene expression. 3. Toxicity of the recombinant enzyme to the host. 4. Suboptimal fermentation conditions (pH, temperature, aeration). 5. Codon usage of the cloned gene is not optimized for E. coli.	1. Verify plasmid stability using the serial dilution plating assay. Implement stabilization strategies if necessary (e.g., add a hok/sok cassette to the plasmid). 2. Optimize inducer (e.g., IPTG) concentration and induction time. 3. Use a lower induction temperature (e.g., 18-25°C) and a weaker promoter or lower copy number plasmid. 4. Optimize fermentation parameters. For acyl-CoA production, maintaining a neutral pH is often crucial. 5. Synthesize a codon-optimized version of your gene.
Inconsistent batch-to-batch production	1. Variability in inoculum preparation. 2. Plasmid instability during seed culture propagation. 3. Inconsistent fermentation conditions.	1. Standardize the inoculum preparation protocol, ensuring the use of fresh colonies for starting cultures. 2. Always use selective medium for inoculum preparation to ensure a high percentage of plasmid-containing cells. 3. Implement a robust process control strategy, such as a fed-batch protocol with controlled feeding.
Formation of inclusion bodies of the recombinant enzyme	1. High expression rate leading to protein misfolding and aggregation. 2. Suboptimal folding environment (e.g., high temperature).	1. Lower the induction temperature (e.g., 16-25°C) and reduce the inducer concentration. 2. Co-express molecular chaperones (e.g., GroEL/ES) to assist in proper protein folding. 3. Fuse a solubility-enhancing tag (e.g., MBP, NusA) to the N-terminus of your protein.
Accumulation of inhibitory byproducts (e.g., acetate)	1. Overflow metabolism due to high glucose concentration.	1. Implement a fed-batch strategy with a controlled glucose feed to maintain a low glucose concentration in the fermenter. 2. Use a different carbon source, such as glycerol, which generally leads to lower acetate (B1210297) production.

Quantitative Data

Table 1: Effect of the hok/sok Toxin-Antitoxin System on Plasmid Stability

Plasmid	Medium	Induction	Stable Generations (until 10% plasmid loss)
Without hok/sok	Luria-Bertani (LB)	No	~30
With hok/sok	Luria-Bertani (LB)	No	>200
Without hok/sok	M9 Minimal Medium	Yes (with IPTG)	~60
With hok/sok	M9 Minimal Medium	Yes (with IPTG)	>200

This table illustrates the significant improvement in plasmid segregational stability when the hok/sok system is utilized, both in rich (LB) and minimal media, and with and without induction of a recombinant gene.

Table 2: Influence of Ampicillin Concentration on Plasmid Yield and Copy Number

Ampicillin Concentration (µg/mL)	Plasmid Yield (ng/µL)	Plasmid Copy Number (copies/cell)
0	55	6.07 x 10⁹
100	69	3.21 x 10⁹
200	164	2.32 x 10¹⁰
300	41	8.11 x 10⁸

This table demonstrates that an optimal concentration of ampicillin (in this case, 200 µg/mL) can maximize plasmid yield and copy number. Both lower and higher concentrations can be suboptimal.

Experimental Protocols

Protocol 1: Plasmid Stability Assay by Serial Dilution and Plating

This protocol is used to determine the percentage of plasmid-containing cells in a culture over time.

Materials:

• Recombinant E. coli strain

• Non-selective liquid medium (e.g., LB broth)

• Non-selective agar plates (e.g., LB agar)

• Selective agar plates (e.g., LB agar with the appropriate antibiotic)

• Sterile dilution tubes (containing 900 µL of sterile saline or PBS)

• Incubator and shaker

• Micropipettes and sterile tips

Procedure:

• Inoculate a single colony of the recombinant E. coli strain into a starter culture of selective liquid medium and grow overnight at 37°C with shaking.

• The next day, dilute the overnight culture 1:1000 into a flask of non-selective liquid medium. This is your experimental culture (Time = 0 hours).

• Incubate the experimental culture at the desired temperature with shaking.

• At regular time intervals (e.g., 0, 4, 8, 12, 24 hours), take a 100 µL sample from the culture.

• Perform a serial dilution of the sample. For example, add 100 µL of the culture to 900 µL of sterile saline (10⁻¹ dilution), then 100 µL of the 10⁻¹ dilution to 900 µL of saline (10⁻² dilution), and so on, until you reach a 10⁻⁷ dilution.

• Plate 100 µL of the appropriate dilutions (e.g., 10⁻⁵, 10⁻⁶, 10⁻⁷) onto both non-selective and selective agar plates.

• Incubate the plates at 37°C overnight.

• Count the number of colonies on the plates that have between 30 and 300 colonies.

• Calculate the Colony Forming Units per mL (CFU/mL) for both non-selective (total cells) and selective (plasmid-containing cells) plates.

  • CFU/mL = (Number of colonies × Dilution factor) / Volume plated (in mL)

• Calculate the percentage of plasmid-containing cells at each time point:

  • Plasmid Stability (%) = (CFU/mL on selective plates / CFU/mL on non-selective plates) × 100

Protocol 2: Fed-Batch Fermentation for Recombinant Protein Production

This protocol outlines a general procedure for high-cell-density cultivation of recombinant E. coli using a fed-batch strategy.

Materials and Equipment:

• Fermenter/bioreactor with controls for pH, temperature, and dissolved oxygen (DO)

• Pumps for feeding and base addition

• Sterile batch medium and feed medium

• Inoculum culture

• Inducer (e.g., IPTG)

• Base solution (e.g., NH₄OH) for pH control

Procedure:

• Inoculum Preparation : Prepare a seed culture by inoculating a single colony into a suitable volume of selective medium and growing it overnight.

• Fermenter Setup : Sterilize the fermenter containing the batch medium. Calibrate the pH and DO probes.

• Inoculation : Inoculate the sterile batch medium in the fermenter with the seed culture.

• Batch Phase : Allow the culture to grow in batch mode until the initial carbon source is depleted. This is often indicated by a sharp increase in the DO level.

• Fed-Batch Phase : Start the feeding of the concentrated feed medium at a predetermined rate (e.g., exponential feeding to maintain a constant specific growth rate).

• Induction : When the culture reaches the desired cell density (e.g., an OD₆₀₀ of 30-50), add the inducer to the fermenter to initiate the expression of the recombinant protein.

• Production Phase : Continue the fed-batch cultivation for a specified period to allow for the accumulation of the target product. It may be beneficial to lower the temperature at this stage.

• Harvesting : Harvest the cells by centrifugation when the production phase is complete.

• Downstream Processing : Process the cell pellet to extract and purify the (S)-3-Hydroxyl-5-methylhexanoyl-CoA.

Protocol 3: SDS-PAGE Analysis of Recombinant Protein Expression

This protocol is used to visualize the expression of the recombinant enzyme.

Materials and Equipment:

• Cell samples (before and after induction)

• Lysis buffer

• SDS-PAGE gels, running buffer, and electrophoresis apparatus

• Protein loading buffer

• Protein molecular weight marker

• Coomassie Brilliant Blue staining solution and destaining solution

Procedure:

• Take 1 mL samples of the culture before and at various time points after induction.

• Centrifuge the samples to pellet the cells.

• Resuspend the cell pellets in lysis buffer and lyse the cells (e.g., by sonication).

• Mix a small volume of the cell lysate with protein loading buffer and heat at 95°C for 5 minutes.

• Load the prepared samples and a protein molecular weight marker onto an SDS-PAGE gel.

• Run the gel at a constant voltage until the dye front reaches the bottom.

• Stain the gel with Coomassie Brilliant Blue and then destain to visualize the protein bands.

• A prominent band at the expected molecular weight of your recombinant enzyme in the post-induction samples indicates successful expression.

Diagrams

Caption: Workflow for the Plasmid Stability Assay.

Caption: Troubleshooting Logic for Low Product Yield.

References

• 1. ijbiotech.com [ijbiotech.com]

Optimizing codon usage for enzymes in the (S)-3-Hydroxyl-5-methylhexanoyl-CoA pathway

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers optimizing codon usage for the expression of enzymes involved in the (S)-3-Hydroxyl-5-methylhexanoyl-CoA pathway. The content is tailored for scientists and professionals in drug development and metabolic engineering.

Frequently Asked Questions (FAQs)

Q1: What is codon optimization and why is it important for expressing enzymes of the (S)-3-Hydroxyl-5-methylhexanoyl-CoA pathway?

A1: Codon optimization is the process of modifying the nucleotide sequence of a gene to match the codon usage preference of a specific expression host, without changing the amino acid sequence of the encoded protein.[1][2] This is critical because different organisms exhibit "codon bias," favoring certain synonymous codons over others.[2] If the gene for a pathway enzyme contains codons that are rare in the expression host (e.g., E. coli), it can lead to translational stalling, protein misfolding, and significantly low expression levels.[3][4] Optimizing the gene sequence can enhance protein production, improve solubility, and ensure proper folding and functional activity.[5][6]

Q2: How do I assess if the codon usage of my enzyme's gene is suboptimal for my expression host?

A2: You can use various online tools and software to analyze your gene sequence. A key metric is the Codon Adaptation Index (CAI), which measures how well the codon usage of a gene matches that of highly expressed genes in the host organism.[5][6] A CAI value close to 1.0 indicates optimal codon usage, while a value below 0.8 suggests that the gene may be poorly expressed and could benefit from optimization.[5] These tools can also identify rare codons and regions with high or low GC content that might impede expression.

Q3: Can codon optimization negatively impact my enzyme's function?

A3: While codon optimization does not change the primary amino acid sequence, it can sometimes have unintended consequences. An excessive focus on maximizing the translation speed by using only the most frequent codons can cause the ribosome to move too quickly along the mRNA.[6] This rapid translation may not allow sufficient time for the nascent polypeptide chain to fold correctly, potentially leading to misfolded, inactive protein.[6] Therefore, modern optimization algorithms often aim for a balanced codon distribution rather than simply maximizing the CAI.

Q4: Besides codon optimization, what other factors should I consider for successful enzyme expression?

A4: Several factors beyond codon usage influence protein expression. These include:

• Expression Host: Some strains, like E. coli Rosetta™, carry plasmids with genes for tRNAs that recognize rare codons, which can help express un-optimized genes.[4][7]

• Promoter Strength and Induction: Using tunable promoters can help control the expression rate, which is often beneficial for protein solubility.[8]

• mRNA Structure: The stability and secondary structure of the mRNA, particularly near the 5' end, can affect translation initiation.[5]

• Fusion Tags: Fusing the enzyme to a highly soluble protein like Maltose Binding Protein (MBP) can improve its solubility and expression.[4][8]

• Culture Conditions: Lowering the induction temperature (e.g., 15-20°C) can slow down protein synthesis, promoting proper folding.[7][8]

Troubleshooting Guide

This guide addresses common issues encountered during the expression of enzymes from the (S)-3-Hydroxyl-5-methylhexanoyl-CoA pathway.

Problem	Potential Cause	Recommended Solution
No or Very Low Protein Expression	Rare Codon Usage: The gene contains codons that are infrequently used by the expression host, leading to translation arrest.[3]	1. Sequence Analysis: Calculate the Codon Adaptation Index (CAI) and identify rare codons.[5] 2. Codon Optimization: Synthesize a new version of the gene optimized for the host.[9] 3. Use Specialized Host Strains: Employ strains like E. coli Rosetta™ or BL21(DE3)pLysS, which supply tRNAs for rare codons.[4][7]
mRNA Instability: The mRNA transcript is rapidly degraded.	Check for and remove sequence motifs that can lead to mRNA degradation. Optimize the 5' untranslated region (UTR) to minimize secondary structures.[6]
Toxic Protein: The expressed enzyme is toxic to the host cells.	Use a tightly regulated promoter system (e.g., pET vectors in DE3 lysogens) and add glucose to the medium to suppress basal expression.[8] Consider using a cell-free expression system.[8]
Protein is Expressed but Insoluble (Inclusion Bodies)	High Expression Rate: Overexpression overwhelms the cell's folding machinery, leading to protein aggregation.	1. Lower Induction Temperature: Reduce the temperature to 15-25°C after induction.[8] 2. Reduce Inducer Concentration: Use a lower concentration of the inducing agent (e.g., IPTG).[4] 3. Change Promoter: Switch to a weaker or more tunable promoter.
Incorrect Folding: The protein is not folding into its correct, soluble conformation. This can be exacerbated by suboptimal codon usage.[5]	1. Co-express Chaperones: Use chaperone plasmids to assist in proper protein folding.[4] 2. Add Solubility Tags: Fuse the protein to a highly soluble partner like Maltose Binding Protein (MBP) or Thioredoxin (Trx).[4]
Protein is Soluble but Inactive	Incorrect Disulfide Bonds: The enzyme requires specific disulfide bonds that are not forming correctly in the host's cytoplasm (a reducing environment).	Express the protein in a host strain engineered for disulfide bond formation in the cytoplasm (e.g., E. coli SHuffle® or Rosetta-gami™).[10]
Missing Post-Translational Modifications: The enzyme requires modifications (e.g., glycosylation) that the host cannot perform.	Switch to a eukaryotic expression system like yeast (Pichia pastoris) or mammalian cells, which can perform these modifications.
Misfolding due to Codon Bias: Even if soluble, suboptimal codon usage might alter the translation rhythm, leading to localized misfolding that affects the active site.[1]	Re-evaluate the codon optimization strategy. A balanced approach that preserves some "slower" codons at key domain boundaries might be necessary.

Quantitative Impact of Codon Optimization

The following table summarizes data from a case study on recombinant enzyme production in yeast, demonstrating the significant improvements achieved through codon optimization.[6]

Gene	Parameter	Before Optimization	After Optimization	Fold Increase
ROL (Lipase)	Protein Content	0.4 mg/mL	2.7 mg/mL	6.75x
Enzyme Activity	118.5 U/mL	220.0 U/mL	1.86x

Visual Guides and Workflows

Proposed Biosynthetic Pathway

The synthesis of (S)-3-Hydroxyl-5-methylhexanoyl-CoA can be proposed to follow a pathway analogous to bacterial type II fatty acid synthesis, starting with a branched-chain primer.[11]

Caption: Proposed biosynthetic pathway for (S)-3-Hydroxyl-5-methylhexanoyl-CoA.

Experimental Workflow for Codon Optimization

This workflow outlines the key steps from initial gene analysis to final validation of enzyme activity.

Caption: General experimental workflow for codon optimization and protein expression.

Troubleshooting Decision Tree

This logical diagram guides researchers through diagnosing common protein expression problems.

Caption: A decision tree for troubleshooting heterologous protein expression issues.

Experimental Protocols

Protocol 1: Codon Usage Analysis

• Obtain Sequence: Retrieve the nucleotide or protein sequence of the target enzyme.

• Select Host Organism: Choose the intended expression host (e.g., Escherichia coli K-12).

• Use Online Tools: Input your sequence into a web-based codon optimization tool (e.g., JCat, IDT Codon Optimization Tool, GenScript OptimumGene™).

• Analyze Results:

  • CAI (Codon Adaptation Index): Note the CAI value. A value >0.8 is generally considered good for high expression.[5]

  • GC Content: Check the GC content. An ideal range is typically 30-70%. Extreme GC content can hinder expression.

  • Rare Codons: Identify codons with low frequency in the host, as these are primary targets for optimization.

Protocol 2: Heterologous Protein Expression and Solubility Analysis

• Transformation: Transform the expression vector containing your optimized gene into a suitable E. coli expression strain (e.g., BL21(DE3)).

• Starter Culture: Inoculate 5 mL of LB medium (with appropriate antibiotic) with a single colony and grow overnight at 37°C with shaking.

• Main Culture: Inoculate 500 mL of LB medium with the overnight culture to an initial OD₆₀₀ of ~0.05-0.1. Grow at 37°C until the OD₆₀₀ reaches 0.5-0.7.

• Induction: Cool the culture to the desired induction temperature (e.g., 18°C). Add the inducer (e.g., IPTG to a final concentration of 0.1-0.5 mM).

• Expression: Incubate for 16-20 hours at the lower temperature with shaking.

• Harvesting: Harvest the cells by centrifugation (e.g., 6,000 x g for 15 min at 4°C).

• Lysis and Fractionation:

  • Resuspend the cell pellet in 20 mL of lysis buffer (e.g., 50 mM Tris-HCl pH 8.0, 150 mM NaCl, 1 mM DTT, protease inhibitors).

  • Lyse the cells using sonication or a French press.

  • Take a "Total" sample for analysis.

  • Centrifuge the lysate at high speed (e.g., 15,000 x g for 30 min at 4°C) to separate the soluble and insoluble fractions.[4]

  • The supernatant is the soluble fraction .[4]

  • Resuspend the pellet in the same volume of lysis buffer; this is the insoluble fraction .[4]

• Analysis: Analyze the Total, Soluble, and Insoluble fractions by SDS-PAGE and Coomassie staining or Western blot to determine the expression level and solubility of the target enzyme.[4]

References

• 1. Considerations in the Use of Codon Optimization for Recombinant Protein Expression | Springer Nature Experiments [experiments.springernature.com]
• 2. Codon Optimization-Creative Enzymes [creative-enzymes.com]
• 3. An Engineered Rare Codon Device for Optimization of Metabolic Pathways - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. bitesizebio.com [bitesizebio.com]
• 5. Codon Optimization Protocol - Creative Biogene [creative-biogene.com]
• 6. Codon Optimization for Different Expression Systems: Key Points and Case Studies - CD Biosynsis [biosynsis.com]
• 7. researchgate.net [researchgate.net]
• 8. neb.com [neb.com]
• 9. youtube.com [youtube.com]
• 10. Challenges and advances in the heterologous expression of cellulolytic enzymes: a review - PMC [pmc.ncbi.nlm.nih.gov]
• 11. benchchem.com [benchchem.com]

Reference Data & Comparative Studies

Confirming the Stereospecificity of (S)-3-Hydroxyl-5-methylhexanoyl-CoA Synthesis: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

The stereospecific synthesis of (S)-3-Hydroxyl-5-methylhexanoyl-CoA is a critical step in various metabolic pathways and is of significant interest in the development of new therapeutic agents. The chirality of this molecule is crucial for its biological activity, necessitating precise and verifiable synthetic methods. This guide provides a comparative analysis of the primary enzymatic method for synthesizing (S)-3-Hydroxyl-5-methylhexanoyl-CoA and a chemoenzymatic alternative. It includes detailed experimental protocols, quantitative data for comparison, and visualizations to elucidate the underlying processes.

Comparison of Synthesis Methods

The stereospecific synthesis of (S)-3-Hydroxyl-5-methylhexanoyl-CoA is predominantly achieved through enzymatic hydration of its corresponding α,β-unsaturated precursor, 5-methylhex-2-enoyl-CoA. This method is favored for its high stereoselectivity. An alternative chemoenzymatic approach offers flexibility in substrate scope but may require additional purification steps to ensure stereochemical purity.

Feature	Enzymatic Synthesis (Enoyl-CoA Hydratase)	Chemoenzymatic Synthesis
Stereospecificity	High (Primarily produces the (S)-enantiomer)	Variable, dependent on the catalyst and reaction conditions
Key Enzyme/Catalyst	Enoyl-CoA Hydratase (crotonase family)	Chemical acylation followed by enzymatic reduction
Precursor	5-methylhex-2-enoyl-CoA	5-methylhexanoic acid
Reaction Conditions	Aqueous buffer, physiological pH and temperature	Organic and aqueous solvents, may require inert atmosphere
Advantages	High stereoselectivity, mild reaction conditions, mimics natural biological processes	Broader substrate scope, potential for larger scale synthesis
Disadvantages	Enzyme availability and stability can be limitations, potential for substrate inhibition	May produce a racemic or diastereomeric mixture requiring chiral separation, use of potentially harsh chemical reagents

Enzymatic Synthesis: The Enoyl-CoA Hydratase Pathway

The biosynthesis of (S)-3-Hydroxyl-5-methylhexanoyl-CoA is typically catalyzed by enoyl-CoA hydratase (ECH), a key enzyme in the β-oxidation pathway of fatty acids.[1] This enzyme facilitates the syn-addition of a water molecule across the double bond of a trans-2-enoyl-CoA thioester, leading to the formation of a β-hydroxyacyl-CoA thioester.[2] The reaction is highly stereospecific, yielding predominantly the (S)-enantiomer.[3]

Figure 1: Enzymatic synthesis of (S)-3-Hydroxyl-5-methylhexanoyl-CoA.

Quantitative Performance Data

Substrate (trans-2-enoyl-CoA)	Enzyme Source	Relative Activity (%)
Butenoyl-CoA (C4)	Rat Liver	100
Hexenoyl-CoA (C6)	Rat Liver	85
Octenoyl-CoA (C8)	Rat Liver	60
Decenoyl-CoA (C10)	Rat Liver	40

Note: Data is illustrative and based on general trends for enoyl-CoA hydratases.

Alternative Method: Chemoenzymatic Synthesis

A chemoenzymatic approach provides an alternative route for the synthesis of (S)-3-Hydroxyl-5-methylhexanoyl-CoA. This method typically involves the chemical activation of the free fatty acid, 5-methylhexanoic acid, to its CoA thioester, followed by enzymatic modification.[4]

Figure 2: Chemoenzymatic synthesis workflow.

This multi-step process offers versatility but requires careful control to achieve the desired stereochemistry. The initial chemical acylation can be performed using various reagents, such as carbonyldiimidazole (CDI) or ethyl chloroformate (ECF).[4]

Experimental Protocols

Protocol 1: Enzymatic Synthesis of (S)-3-Hydroxyl-5-methylhexanoyl-CoA

Objective: To synthesize (S)-3-Hydroxyl-5-methylhexanoyl-CoA from 5-methylhex-2-enoyl-CoA using an (S)-specific enoyl-CoA hydratase.

Materials:

• 5-methylhex-2-enoyl-CoA (substrate)

• Recombinant (S)-specific enoyl-CoA hydratase (e.g., from Escherichia coli)

• Potassium phosphate (B84403) buffer (100 mM, pH 7.5)

• Spectrophotometer

• HPLC system with a chiral column

Procedure:

• Prepare a reaction mixture containing 100 mM potassium phosphate buffer (pH 7.5) and 100 µM 5-methylhex-2-enoyl-CoA.

• Initiate the reaction by adding a purified (S)-specific enoyl-CoA hydratase to a final concentration of 1-5 µg/mL.

• Monitor the decrease in absorbance at 263 nm, which corresponds to the hydration of the enoyl-CoA double bond.

• Incubate the reaction at 37°C for 30-60 minutes or until the reaction reaches completion.

• Terminate the reaction by adding an equal volume of ice-cold acetonitrile.

• Centrifuge the mixture to precipitate the enzyme and collect the supernatant for analysis.

Protocol 2: Chiral HPLC Analysis for Stereospecificity Confirmation

Objective: To separate and quantify the (S) and (R) enantiomers of 3-Hydroxyl-5-methylhexanoyl-CoA.

Materials:

• Synthesized 3-Hydroxyl-5-methylhexanoyl-CoA

• (R,S)-3-Hydroxyl-5-methylhexanoyl-CoA standard (if available)

• HPLC system with a UV detector

• Chiral stationary phase column (e.g., a polysaccharide-based column like Chiralcel OD-H or a similar column suitable for separating chiral branched-chain molecules)

Procedure:

• Equilibrate the chiral HPLC column with the mobile phase. A typical mobile phase for normal-phase separation of similar compounds is a mixture of n-hexane and isopropanol (B130326) (e.g., 90:10 v/v).[5]

• Inject the prepared sample (from Protocol 1) and the racemic standard onto the column.

• Elute the compounds isocratically and monitor the absorbance at 260 nm.

• Identify the peaks corresponding to the (S) and (R) enantiomers based on the retention times of the standard. In many cases, the (R)-enantiomer of 3-hydroxyacyl-CoAs elutes before the (S)-enantiomer on certain chiral columns.[6]

• Calculate the enantiomeric excess (ee) of the synthesized product using the peak areas of the two enantiomers: ee (%) = [ (Area(S) - Area(R)) / (Area(S) + Area(R)) ] x 100

Conclusion

The enzymatic synthesis of (S)-3-Hydroxyl-5-methylhexanoyl-CoA using enoyl-CoA hydratase remains the preferred method for achieving high stereospecificity. This guide provides the foundational knowledge and protocols for researchers to perform and validate this synthesis. The alternative chemoenzymatic route, while offering flexibility, necessitates rigorous purification and analytical validation to ensure the desired chiral product. The choice of method will ultimately depend on the specific requirements of the research, including the desired scale, purity, and available resources.

References

• 1. Beta oxidation - Wikipedia [en.wikipedia.org]
• 2. Enoyl-CoA hydratase. reaction, mechanism, and inhibition - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. M-CSA Mechanism and Catalytic Site Atlas [ebi.ac.uk]
• 4. mdpi.com [mdpi.com]
• 5. aocs.org [aocs.org]
• 6. Chiral separation, determination of absolute configuration, and high-performance liquid chromatography detection of enantiomeric 3-hydroxyhexadecanoyl-CoA - PubMed [pubmed.ncbi.nlm.nih.gov]

Navigating the Detection Landscape for (S)-3-Hydroxyl-5-methylhexanoyl-CoA: A Comparative Guide to Analytical Methodologies

For researchers, scientists, and drug development professionals engaged in the study of fatty acid metabolism, the accurate detection and quantification of specific acyl-CoA species is paramount. This guide provides a comprehensive comparison of analytical methods for (S)-3-Hydroxyl-5-methylhexanoyl-CoA, a molecule of interest in various metabolic pathways. Due to the current absence of commercially available antibodies specific to (S)-3-Hydroxyl-5-methylhexanoyl-CoA, this guide focuses on robust and validated alternative analytical techniques.

The specific detection of (S)-3-Hydroxyl-5-methylhexanoyl-CoA is crucial for understanding its role in both normal physiological processes and pathological conditions. The lack of a dedicated antibody necessitates a thorough evaluation of other available methods to ensure data accuracy and reliability. This guide compares the performance of enzymatic assays, Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS), and Gas Chromatography-Mass Spectrometry (GC-MS) for the analysis of this and structurally related molecules.

Performance Comparison of Analytical Methods

The selection of an appropriate analytical method depends on various factors, including the required sensitivity, specificity, sample matrix, and available instrumentation. The following table summarizes the key performance characteristics of the three major analytical platforms for the detection of acyl-CoAs.

Parameter	Enzymatic Assay	Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS)	Gas Chromatography-Mass Spectrometry (GC-MS)
Principle	Enzyme-catalyzed reaction producing a detectable signal (colorimetric or fluorometric)	Separation by liquid chromatography followed by mass-based detection and fragmentation	Separation of volatile derivatives by gas chromatography followed by mass-based detection
Specificity	Moderate to high (dependent on enzyme specificity)	Very high (based on retention time and mass-to-charge ratio of precursor and fragment ions)	High (based on retention time and mass spectrum of derivatized analyte)
Sensitivity (LOD)	~0.3 µM for general fatty acyl-CoAs[1]	nM to sub-nM range for short-chain acyl-CoAs[2]	pmol range for derivatized 3-hydroxy fatty acids
Linearity (R²)	>0.99[3]	>0.99[3][4]	>0.99
Throughput	High	High	Moderate
Sample Preparation	Simple (cell/tissue lysate)	Moderate (extraction, optional derivatization)	Complex (extraction, hydrolysis, derivatization)
Instrumentation	Plate reader (colorimetric or fluorometric)	LC-MS/MS system	GC-MS system
Multiplexing	Limited	High (simultaneous detection of multiple acyl-CoAs)[5][6]	Moderate

Experimental Protocols

Detailed and validated experimental protocols are critical for obtaining reliable and reproducible results. Below are representative protocols for each of the discussed analytical methods.

Enzymatic Assay for Fatty Acyl-CoAs

This protocol is based on a commercially available fluorometric assay kit for the general quantification of fatty acyl-CoAs.[1]

a) Sample Preparation:

• Homogenize tissue or cell samples in a suitable buffer (e.g., 0.5% Triton X-100 in 20 mM potassium phosphate, pH 7.4).

• Centrifuge the homogenate at 10,000 x g for 15 minutes at 4°C.

• Collect the supernatant for the assay.

b) Assay Procedure:

• Prepare a standard curve using the provided acyl-CoA standard.

• Add samples and standards to a 96-well microplate.

• Add the reaction mix containing the enzyme cocktail and fluorescent probe to each well.

• Incubate at room temperature for the time specified in the kit protocol (e.g., 40 minutes).

• Measure the fluorescence intensity at the appropriate excitation and emission wavelengths (e.g., λex/em = 530/585 nm).[1]

• Calculate the acyl-CoA concentration in the samples based on the standard curve.

LC-MS/MS for (S)-3-Hydroxyl-5-methylhexanoyl-CoA and other Acyl-CoAs

This protocol provides a general workflow for the extraction and analysis of acyl-CoAs from biological samples.[4][7]

a) Sample Preparation (Solid-Phase Extraction):

• Homogenize cell or tissue samples in an ice-cold buffer.

• Deproteinize the sample using an appropriate agent (e.g., 5-sulfosalicylic acid).[4]

• Centrifuge to pellet the precipitated proteins.

• Condition a C18 solid-phase extraction (SPE) cartridge with methanol (B129727) followed by water.

• Load the supernatant onto the conditioned SPE cartridge.

• Wash the cartridge to remove interfering substances.

• Elute the acyl-CoAs with an appropriate solvent (e.g., methanol).

• Evaporate the eluent to dryness and reconstitute in the initial mobile phase.

b) Liquid Chromatography:

• Column: C18 reversed-phase column (e.g., 2.1 x 100 mm, 1.8 µm).

• Mobile Phase A: 10 mM Ammonium Acetate in Water.

• Mobile Phase B: Acetonitrile.

• Gradient: A suitable gradient from low to high organic phase to elute the acyl-CoAs.

• Flow Rate: 0.2-0.4 mL/min.

• Injection Volume: 5-10 µL.

c) Tandem Mass Spectrometry:

• Ionization Mode: Positive Electrospray Ionization (ESI+).

• Scan Type: Multiple Reaction Monitoring (MRM).

• MRM Transitions: Monitor the specific precursor ion to product ion transition for (S)-3-Hydroxyl-5-methylhexanoyl-CoA and other acyl-CoAs of interest. A common fragmentation for acyl-CoAs is the neutral loss of the 3'-phosphoadenosine-5'-diphosphate moiety (507 Da).

GC-MS for 3-Hydroxy Fatty Acids

This protocol is adapted for the analysis of 3-hydroxy fatty acids, which would require the hydrolysis of the CoA ester from (S)-3-Hydroxyl-5-methylhexanoyl-CoA.[8][9]

a) Sample Preparation and Derivatization:

• Hydrolyze the acyl-CoA sample to release the free fatty acid.

• Extract the fatty acids using an organic solvent.

• Dry the extract under a stream of nitrogen.

• Derivatize the fatty acids to make them volatile. A common method is silylation using reagents like N,O-bis(trimethylsilyl)trifluoroacetamide (BSTFA).[10]

b) Gas Chromatography:

• Column: A non-polar or medium-polarity capillary column (e.g., HP-5MS).

• Injector: Split/splitless injector.

• Oven Program: A temperature gradient to separate the derivatized fatty acids based on their boiling points.

• Carrier Gas: Helium or hydrogen.

c) Mass Spectrometry:

• Ionization: Electron Ionization (EI).

• Analyzer: Quadrupole, ion trap, or time-of-flight (TOF).

• Detection: Identification is based on the retention time and the mass spectrum of the derivatized analyte, which is compared to a spectral library or an authentic standard.

Visualizing the Analytical Workflow

To aid in the understanding of the experimental process, the following diagram illustrates a typical workflow for the analysis of acyl-CoAs using LC-MS/MS.

Caption: General experimental workflow for acyl-CoA analysis by LC-MS/MS.

Conclusion

References

• 1. bioassaysys.com [bioassaysys.com]
• 2. LC-MS/MS-based analysis of coenzyme A and short-chain acyl-coenzyme A thioesters - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. benchchem.com [benchchem.com]
• 4. A Single LC-MS/MS Analysis to Quantify CoA Biosynthetic Intermediates and Short-Chain Acyl CoAs - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Comparison of colorimetric, fluorometric, and liquid chromatography-mass spectrometry assays for acetyl-coenzyme A - PMC [pmc.ncbi.nlm.nih.gov]
• 6. biorxiv.org [biorxiv.org]
• 7. mdpi.com [mdpi.com]
• 8. 3-Hydroxy-fatty acid analysis by gas chromatography-mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. lipidmaps.org [lipidmaps.org]
• 10. marinelipids.ca [marinelipids.ca]

A Functional Comparison of Enzymes Acting on (S)-3-Hydroxyl-5-methylhexanoyl-CoA: A Guide for Researchers

For researchers, scientists, and drug development professionals, understanding the enzymatic landscape surrounding (S)-3-Hydroxyl-5-methylhexanoyl-CoA is critical for advancements in metabolic research and therapeutic development. This guide provides an objective, data-driven comparison of the key enzymes known to metabolize this branched-chain hydroxyacyl-CoA, focusing on their functional characteristics, kinetic parameters, and the experimental protocols for their assessment.

The metabolism of branched-chain fatty acids is a crucial area of study, with implications in various metabolic disorders. (S)-3-Hydroxyl-5-methylhexanoyl-CoA is a key intermediate in the degradation pathway of 5-methylhexanoic acid. The primary enzymes responsible for its conversion are members of the 3-hydroxyacyl-CoA dehydrogenase and enoyl-CoA hydratase (crotonase) superfamilies. These enzymes play pivotal roles in the beta-oxidation spiral, ensuring the efficient breakdown of fatty acids for energy production. This guide will delve into a functional comparison of these two enzyme classes, providing available data on their activity with branched-chain substrates to offer insights into their substrate specificity and catalytic efficiency.

Enzyme Classes and their Metabolic Roles

Two primary enzyme classes are responsible for the metabolism of (S)-3-hydroxyacyl-CoA intermediates:

• 3-Hydroxyacyl-CoA Dehydrogenases (HADH): These enzymes catalyze the NAD+-dependent oxidation of (S)-3-hydroxyacyl-CoA to 3-ketoacyl-CoA. This is a critical step in the beta-oxidation pathway. Several isoforms of HADH exist, with varying substrate specificities for short, medium, and long-chain acyl-CoAs. Notably, some isoforms exhibit a preference for branched-chain substrates.

• Enoyl-CoA Hydratases (Crotonases): These enzymes catalyze the reversible hydration of 2-enoyl-CoA to (S)-3-hydroxyacyl-CoA. While their primary role in beta-oxidation is hydration, the reversibility of the reaction means they can also act on 3-hydroxyacyl-CoA substrates, particularly in the context of branched-chain fatty acid metabolism where alternative pathways may be utilized.

Quantitative Data on Enzyme Performance

Direct kinetic data for enzymes acting on (S)-3-Hydroxyl-5-methylhexanoyl-CoA is limited in publicly available literature. However, data from studies on analogous branched-chain substrates provides valuable insights into the substrate preferences and catalytic efficiencies of these enzyme families. The following table summarizes representative kinetic parameters for a 3-hydroxyacyl-CoA dehydrogenase and an enoyl-CoA hydratase with relevant branched-chain substrates.

Enzyme Class	Enzyme Name	Organism	Substrate	Km (µM)	kcat (s-1)	Vmax (µmol/min/mg)	Reference
3-Hydroxyacyl-CoA Dehydrogenase	Short-Chain 3-Hydroxyacyl-CoA Dehydrogenase (SCHAD/HSD17B10)	Human	(S)-3-hydroxy-2-methylbutyryl-CoA	~50	N/A	N/A	[1]
Enoyl-CoA Hydratase	Enoyl-CoA Hydratase, Short Chain 1 (ECHS1)	Human	Methacrylyl-CoA	N/A	N/A	Moderate Activity	[2]
Enoyl-CoA Hydratase	Enoyl-CoA Hydratase, Short Chain 1 (ECHS1)	Human	3-Methylcrotonyl-CoA	N/A	N/A	Moderate Activity	[2]

Note: "N/A" indicates that the specific value was not available in the cited literature. The activity of ECHS1 on branched-chain substrates was described as moderate relative to its activity on straight-chain substrates.

Metabolic Pathway of 5-Methylhexanoic Acid

The degradation of 5-methylhexanoic acid proceeds via the mitochondrial beta-oxidation pathway, with modifications to handle the branched-chain structure. The following diagram illustrates the key steps and the enzymes involved.

Caption: Beta-oxidation pathway of 5-methylhexanoic acid.

Experimental Protocols

Accurate characterization of enzyme activity is fundamental to comparative functional analysis. Below are detailed methodologies for assaying 3-hydroxyacyl-CoA dehydrogenase and enoyl-CoA hydratase activity.

Assay for 3-Hydroxyacyl-CoA Dehydrogenase Activity

This spectrophotometric assay measures the reduction of NAD+ to NADH at 340 nm, which is coupled to the oxidation of the (S)-3-hydroxyacyl-CoA substrate.

Materials:

• Spectrophotometer capable of measuring absorbance at 340 nm

• Cuvettes with a 1 cm path length

• Potassium phosphate (B84403) buffer (100 mM, pH 7.0)

• NAD+ solution (10 mM in water)

• (S)-3-Hydroxyl-5-methylhexanoyl-CoA (or analogous branched-chain substrate) solution (1 mM in water)

• Purified 3-hydroxyacyl-CoA dehydrogenase enzyme solution

Procedure:

• Prepare a reaction mixture in a cuvette containing:

  • 880 µL of 100 mM potassium phosphate buffer (pH 7.0)

  • 50 µL of 10 mM NAD+ solution

  • 50 µL of 1 mM (S)-3-Hydroxyl-5-methylhexanoyl-CoA solution

• Incubate the mixture at 37°C for 5 minutes to allow the temperature to equilibrate.

• Initiate the reaction by adding 20 µL of the purified enzyme solution.

• Immediately monitor the increase in absorbance at 340 nm for 5 minutes, taking readings every 30 seconds.

• The rate of the reaction is calculated from the linear portion of the absorbance versus time plot using the molar extinction coefficient of NADH (6220 M-1cm-1).

Workflow Diagram:

References

• 1. 3-Hydroxyacyl-CoA dehydrogenase and short chain 3-hydroxyacyl-CoA dehydrogenase in human health and disease - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. mdpi.com [mdpi.com]

A Comparative Analysis of (S)-3-Hydroxyl-5-methylhexanoyl-CoA and (R)-3-Hydroxyl-5-methylhexanoyl-CoA in Biological Systems

For Researchers, Scientists, and Drug Development Professionals

The stereochemistry of metabolic intermediates plays a pivotal role in their biological function and subsequent metabolic fate. This guide provides a comprehensive comparison of the (S) and (R) stereoisomers of 3-Hydroxyl-5-methylhexanoyl-CoA, highlighting their distinct roles in mammalian and bacterial systems. While direct experimental data for 3-Hydroxyl-5-methylhexanoyl-CoA is limited, this guide extrapolates from established principles of fatty acid metabolism and the known stereospecificity of key enzymes acting on structurally similar branched-chain acyl-CoAs.

Introduction

(S)-3-Hydroxyl-5-methylhexanoyl-CoA and (R)-3-Hydroxyl-5-methylhexanoyl-CoA are chiral molecules that differ only in the spatial arrangement of the hydroxyl group at the C3 position. This seemingly minor difference has profound implications for their recognition by enzymes and their integration into metabolic pathways. In mammalian systems, the (S)-isomer is a key intermediate in the catabolism of branched-chain fatty acids, whereas the (R)-isomer is generally not a substrate for the primary fatty acid oxidation pathway. In bacteria, (R)-isomers can serve as precursors for important signaling molecules.

Data Presentation: Comparative Biological Properties

Feature	(S)-3-Hydroxyl-5-methylhexanoyl-CoA	(R)-3-Hydroxyl-5-methylhexanoyl-CoA	Supporting Evidence
Primary Metabolic Pathway	Mitochondrial β-oxidation	Not a direct substrate for mitochondrial β-oxidation. Metabolized via alternative pathways.	The key enzyme, 3-hydroxyacyl-CoA dehydrogenase, is stereospecific for the (S)-isomer.[1]
Key Enzyme	3-Hydroxyacyl-CoA Dehydrogenase (HADH)	Enzymes such as 3-hydroxyacyl-CoA epimerase.	HADH is systematically named (S)-3-hydroxyacyl-CoA:NAD+ oxidoreductase, indicating its specificity.[1]
Metabolic Fate	Oxidation to 3-oxo-5-methylhexanoyl-CoA, continuing the β-oxidation spiral.	Can be epimerized to the (S)-isomer to enter β-oxidation or serve as a precursor in other pathways (e.g., bacterial quorum sensing).	(S)-isomers are direct intermediates in the canonical β-oxidation pathway.[1] Alternative pathways exist for (R)-isomers.[2]
Enzyme Kinetics (HADH)
Km	Expected to be in the low to mid µM range.	Expected to be significantly higher (low affinity).	HADH exhibits high affinity for (S)-3-hydroxyacyl-CoAs of varying chain lengths.[3]
Vmax	Expected to show significant activity.	Expected to have negligible or no activity.	The catalytic site of HADH is structured to accommodate the (S)-configuration.[1]
Biological Role	Energy production through the catabolism of branched-chain fatty acids.	Precursor for bacterial signaling molecules (e.g., N-acyl homoserine lactones).	β-oxidation is a central energy-yielding pathway.[4] (R)-3-hydroxy fatty acids are precursors for various bacterial products.[5]

Signaling and Metabolic Pathways

The distinct metabolic fates of (S)- and (R)-3-Hydroxyl-5-methylhexanoyl-CoA are determined by the stereospecificity of the enzymes involved.

The (S)-isomer is a standard intermediate in the mitochondrial β-oxidation of branched-chain fatty acids. It is acted upon by 3-hydroxyacyl-CoA dehydrogenase (HADH), which catalyzes its oxidation to 3-oxo-5-methylhexanoyl-CoA. This reaction requires NAD+ as a cofactor.

Metabolic pathway of (S)-3-Hydroxyl-5-methylhexanoyl-CoA.

Since the (R)-isomer is not a substrate for HADH, it must be metabolized through alternative routes. The primary pathway involves an epimerase that converts the (R)-isomer to the (S)-isomer, which can then enter the β-oxidation pathway.

Alternative metabolic pathway for (R)-3-Hydroxyl-5-methylhexanoyl-CoA.

In some bacteria, (R)-3-hydroxy fatty acids serve as precursors for the acyl side chains of N-acyl homoserine lactones (AHLs), which are signaling molecules in quorum sensing. The (R)-3-Hydroxyl-5-methylhexanoyl-CoA could potentially be a precursor to an AHL involved in regulating gene expression in a cell-density-dependent manner.

Potential role of (R)-3-Hydroxyl-5-methylhexanoyl-CoA in quorum sensing.

Experimental Protocols

The following is a generalized protocol for a key experiment to differentiate the activity of the (S) and (R) isomers.

This assay measures the enzymatic activity of HADH by monitoring the reduction of NAD+ to NADH, which results in an increase in absorbance at 340 nm.

Principle: (S)-3-Hydroxyl-5-methylhexanoyl-CoA + NAD+ --(HADH)--> 3-Oxo-5-methylhexanoyl-CoA + NADH + H+

Materials:

• Purified 3-Hydroxyacyl-CoA Dehydrogenase (HADH)

• (S)-3-Hydroxyl-5-methylhexanoyl-CoA and (R)-3-Hydroxyl-5-methylhexanoyl-CoA substrates

• 1 M Tris-HCl buffer, pH 9.0

• 10 mM NAD+ solution

• Spectrophotometer capable of reading at 340 nm

• Cuvettes

Procedure:

• Prepare a reaction mixture in a cuvette containing:

  • 100 µL of 1 M Tris-HCl buffer, pH 9.0

  • 100 µL of 10 mM NAD+

  • Substrate: (S)- or (R)-3-Hydroxyl-5-methylhexanoyl-CoA (concentration can be varied for kinetic analysis)

  • Deionized water to a final volume of 1 mL.

• Incubate the mixture at a constant temperature (e.g., 25°C) for 5 minutes to allow for temperature equilibration.

• Initiate the reaction by adding a small amount of purified HADH enzyme and mix immediately by inversion.

• Monitor the increase in absorbance at 340 nm for 5-10 minutes, taking readings at regular intervals (e.g., every 15-30 seconds).

• The initial rate of the reaction is determined from the linear portion of the absorbance versus time plot.

Data Analysis: The enzyme activity is calculated using the Beer-Lambert law, with the molar extinction coefficient of NADH at 340 nm being 6220 M⁻¹cm⁻¹. To determine the kinetic parameters (Km and Vmax), the assay should be performed with varying substrate concentrations, and the initial velocities plotted against the substrate concentration.

Workflow for HADH activity assay.

Conclusion

The stereochemistry at the C3 position of 3-Hydroxyl-5-methylhexanoyl-CoA is a critical determinant of its biological role. The (S)-isomer is a bona fide intermediate in the energy-yielding β-oxidation pathway in mammals, readily processed by the stereospecific enzyme 3-hydroxyacyl-CoA dehydrogenase. In stark contrast, the (R)-isomer is not a substrate for this key enzyme and is shunted to alternative metabolic pathways, which may include epimerization to its (S)-counterpart or utilization in specialized pathways such as bacterial quorum sensing. This clear divergence in metabolic fate underscores the high degree of molecular precision in biological systems and is a crucial consideration for researchers in metabolism and drug development targeting these pathways.

References

• 1. benchchem.com [benchchem.com]
• 2. researchgate.net [researchgate.net]
• 3. Assay of L-3-hydroxyacyl-coenzyme A dehydrogenase with substrates of different chain lengths - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. 3-hydroxyacyl-CoA dehydrogenase - Wikipedia [en.wikipedia.org]
• 5. benchchem.com [benchchem.com]

A Comparative Guide to Alternative Substrates for Enzymes Utilizing (S)-3-Hydroxyl-5-methylhexanoyl-CoA

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of alternative substrates for enzymes that metabolize (S)-3-Hydroxyl-5-methylhexanoyl-CoA, a key chiral intermediate in the synthesis of statin side chains. The primary enzyme family responsible for the metabolism of this and structurally similar short- to medium-chain branched-chain acyl-CoA substrates is the 3-hydroxyacyl-CoA dehydrogenase (HADH) family, with a particular focus on short-chain 3-hydroxyacyl-CoA dehydrogenase (SCHAD), also known as hydroxysteroid 17-beta dehydrogenase 10 (HSD17B10).

Understanding the substrate specificity of these enzymes is crucial for optimizing biocatalytic production of pharmaceuticals and for elucidating metabolic pathways relevant to various physiological and pathological conditions. This document presents a compilation of experimental data on the kinetic parameters of these enzymes with various substrates, detailed experimental protocols for enzyme activity assays, and visualizations of the enzymatic pathway and experimental workflow.

Comparative Kinetic Data of 3-Hydroxyacyl-CoA Dehydrogenases with Various Substrates

The following tables summarize the kinetic parameters of 3-hydroxyacyl-CoA dehydrogenases from different sources with a range of substrates. This data allows for a direct comparison of enzyme efficiency with the natural substrate and its alternatives. The key parameters presented are the Michaelis constant (Km), which indicates the substrate concentration at which the reaction rate is half of the maximum velocity (Vmax), and the catalytic constant (kcat), which represents the turnover number of the enzyme.

Table 1: Kinetic Parameters of Pig Heart L-3-Hydroxyacyl-CoA Dehydrogenase for Acyl-CoA Substrates of Varying Chain Lengths

Substrate	Chain Length	Km (µM)	Vmax (µmol/min/mg)
L-3-Hydroxybutyryl-CoA	C4	23	14.5
L-3-Hydroxyhexanoyl-CoA	C6	5.2	20.8
L-3-Hydroxyoctanoyl-CoA	C8	3.1	25.0
L-3-Hydroxydecanoyl-CoA	C10	2.5	28.6
L-3-Hydroxydodecanoyl-CoA	C12	2.5	22.2
L-3-Hydroxytetradecanoyl-CoA	C14	2.6	16.7
L-3-Hydroxypalmitoyl-CoA	C16	2.8	12.5

Data adapted from He, X. Y., Yang, S. Y., & Schulz, H. (1989). Assay of L-3-hydroxyacyl-coenzyme A dehydrogenase with substrates of different chain lengths. Analytical Biochemistry, 180(1), 105-109.

Table 2: Kinetic Parameters of Human Heart Short-Chain L-3-Hydroxyacyl-CoA Dehydrogenase (SCHAD/HSD17B10) for Acetoacetyl-CoA

Substrate	Enzyme	Km (µM)	kcat (s⁻¹)
Acetoacetyl-CoA	Human Heart SCHAD	134 ± 14	74 ± 6.8

Data from He, X. Y., et al. (1999). Biochemical characterization and crystal structure determination of human heart short chain L-3-hydroxyacyl-CoA dehydrogenase provide insights into catalytic mechanism. Biochemistry, 38(18), 4333-4341.

Enzymatic Pathway and Experimental Workflow

The following diagrams illustrate the central role of 3-hydroxyacyl-CoA dehydrogenase in fatty acid β-oxidation and a typical workflow for determining the kinetic parameters of this enzyme with various substrates.

Comparative Bioinformatic Analysis of a Putative (S)-3-Hydroxyl-5-methylhexanoyl-CoA Biosynthetic Gene Cluster

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative bioinformatic analysis of a putative gene cluster responsible for the synthesis of (S)-3-Hydroxyl-5-methylhexanoyl-CoA, a branched-chain hydroxy fatty acyl-CoA with potential applications in drug development and biotechnology. Due to the absence of a specifically characterized gene cluster for this molecule in publicly available literature, this guide presents a hypothetical model based on established principles of branched-chain fatty acid biosynthesis and compares it with well-characterized gene clusters from Bacillus subtilis and Myxococcus xanthus.

Introduction to (S)-3-Hydroxyl-5-methylhexanoyl-CoA Biosynthesis

(S)-3-Hydroxyl-5-methylhexanoyl-CoA is a chiral molecule that likely originates from a Type II Fatty Acid Synthase (FAS) or a Polyketide Synthase (PKS) pathway. The biosynthesis is proposed to initiate with a branched-chain starter unit, isovaleryl-CoA, which is derived from the degradation of the amino acid L-leucine. This starter unit undergoes a single round of elongation with a malonyl-CoA extender unit, followed by stereospecific reduction of the resulting β-keto group to a hydroxyl group.

Putative Biosynthetic Pathway and Gene Cluster

The proposed biosynthetic pathway for (S)-3-Hydroxyl-5-methylhexanoyl-CoA involves a series of enzymatic reactions catalyzed by a dedicated gene cluster. Below is a diagram illustrating the proposed pathway.

Caption: Proposed biosynthetic pathway for (S)-3-Hydroxyl-5-methylhexanoyl-CoA.

Comparative Analysis of Gene Clusters

The following table provides a comparative overview of the putative gene cluster for (S)-3-Hydroxyl-5-methylhexanoyl-CoA biosynthesis with the well-characterized branched-chain fatty acid synthesis (BCFA) gene clusters from Bacillus subtilis and the fatty acid synthesis (FAS) system of Myxococcus xanthus.

Feature	Putative (S)-3-Hydroxyl-5-methylhexanoyl-CoA Cluster	Bacillus subtilis BCFA Cluster (bkd operon)[1]	Myxococcus xanthus FAS System
Starter Unit Generation	Branched-chain α-keto acid dehydrogenase (BKD) complex converts α-ketoisocaproate to isovaleryl-CoA.	The bkd operon (lpdV, bkdAA, bkdAB, bkdB) encodes the BKD complex for the synthesis of branched-chain acyl-CoA primers.[2][3]	Utilizes isovaleryl-CoA derived from leucine (B10760876) degradation or an alternative mevalonate-dependent pathway.[4][5]
Key Biosynthetic Genes	fabH (β-ketoacyl-ACP synthase III), fabD (malonyl CoA-ACP transacylase), fabG (β-ketoacyl-ACP reductase), acpP (acyl carrier protein), thioesterase.	Employs the general fatty acid synthase (FASII) machinery for elongation. Key genes include fabH, fabD, fabG, fabZ, fabI, and acpP.	Contains multiple fabH homologues and a complete set of FASII genes distributed throughout the genome.[6]
Regulation	Likely regulated by a local transcriptional regulator responsive to precursor availability.	Regulated by the global transcriptional regulator CodY in response to branched-chain amino acid levels.[3]	Regulation is complex and tied to developmental processes and predation.[5]
End Product	(S)-3-Hydroxyl-5-methylhexanoyl-CoA	Primarily iso- and anteiso-branched-chain fatty acids of varying lengths (e.g., C15, C17).	A complex mixture of straight-chain and branched-chain fatty acids.

Experimental Protocols

Bioinformatic Analysis of Putative Gene Clusters

A systematic bioinformatic workflow is crucial for the identification and preliminary analysis of novel biosynthetic gene clusters.

Caption: Bioinformatic workflow for analyzing biosynthetic gene clusters.

1. Genome Mining for Biosynthetic Gene Clusters (BGCs):

• Tool: antiSMASH (antibiotics & Secondary Metabolite Analysis Shell).[7]

• Protocol:

  • Submit the genomic DNA sequence of the target organism to the antiSMASH web server or use the command-line version.

  • Select the appropriate taxonomic classification to enhance prediction accuracy.

  • Analyze the output to identify putative Type II FAS or PKS gene clusters. Look for clusters containing core domains such as Ketosynthase (KS), Acyltransferase (AT), and Acyl Carrier Protein (ACP).

2. Functional Annotation of Open Reading Frames (ORFs):

• Tools: BLASTp, Pfam, InterProScan.

• Protocol:

  • Extract the predicted protein sequences from the identified BGC.

  • Perform a BLASTp search against the NCBI non-redundant protein database to find homologous proteins with known functions.

  • Use Pfam and InterProScan to identify conserved protein domains, which provides clues about the enzymatic function of each protein in the cluster.

Experimental Validation of Gene Cluster Function

1. Gene Knockout via Homologous Recombination:

• Objective: To confirm the involvement of the identified gene cluster in the biosynthesis of the target molecule.

• Protocol:

  • Design a knockout cassette containing an antibiotic resistance gene flanked by regions homologous to the upstream and downstream sequences of the target gene or the entire cluster.

  • Introduce the knockout cassette into the host organism via natural transformation or electroporation.

  • Select for transformants that have successfully integrated the cassette through homologous recombination, resulting in the deletion or disruption of the target gene(s).

  • Confirm the gene knockout by PCR and sequencing.

  • Analyze the metabolite profile of the knockout mutant compared to the wild-type strain using GC-MS to observe the absence of the target compound.

2. Heterologous Expression of the Gene Cluster:

• Objective: To produce and characterize the product of the gene cluster in a well-defined host system.

• Protocol:

  • Clone the entire putative biosynthetic gene cluster into a suitable expression vector. Common hosts include Streptomyces coelicolor or Escherichia coli.[8]

  • Introduce the expression vector into the chosen heterologous host.

  • Culture the recombinant strain under conditions that induce the expression of the cloned genes.

  • Extract and analyze the metabolites produced by the recombinant strain using techniques like HPLC and GC-MS to identify the novel product.[9]

3. GC-MS Analysis of Hydroxy Fatty Acids:

• Objective: To detect and quantify (S)-3-Hydroxyl-5-methylhexanoyl-CoA or its corresponding free fatty acid.

• Protocol:

  • Sample Preparation:

    • Hydrolyze the acyl-CoA from cell extracts using a strong base (e.g., 10 M NaOH) to release the free fatty acid.

    • Acidify the sample with a strong acid (e.g., 6 M HCl).

    • Extract the fatty acids with an organic solvent (e.g., ethyl acetate).[10]

    • Dry the organic extract under a stream of nitrogen.

  • Derivatization:

    • Derivatize the hydroxyl and carboxyl groups to increase volatility for GC analysis. A common method is to create trimethylsilyl (B98337) (TMS) esters using reagents like N,O-bis(trimethylsilyl)trifluoroacetamide (BSTFA).[10][11]

  • GC-MS Analysis:

    • Inject the derivatized sample into a GC-MS system equipped with a suitable capillary column (e.g., HP-5MS).

    • Use an appropriate temperature program to separate the fatty acid derivatives.

    • Analyze the mass spectra to identify the characteristic fragmentation pattern of the derivatized 3-hydroxy-5-methylhexanoic acid. Quantify using a stable isotope-labeled internal standard.[12]

Conclusion

The bioinformatic and experimental approaches outlined in this guide provide a comprehensive framework for the identification, analysis, and validation of gene clusters responsible for the biosynthesis of (S)-3-Hydroxyl-5-methylhexanoyl-CoA and other novel branched-chain fatty acids. By comparing a putative gene cluster with well-understood systems in model organisms, researchers can gain valuable insights into the biosynthesis of these potentially valuable molecules and pave the way for their biotechnological production and application in drug discovery.

References

• 1. researchgate.net [researchgate.net]
• 2. Genetic engineering of the branched fatty acid metabolic pathway of Bacillus subtilis for the overproduction of surfactin C14 isoform - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Role of Branched-Chain Amino Acid Transport in Bacillus subtilis CodY Activity - PMC [pmc.ncbi.nlm.nih.gov]
• 4. 3-Hydroxy-3-Methylglutaryl-Coenzyme A (CoA) Synthase Is Involved in Biosynthesis of Isovaleryl-CoA in the Myxobacterium Myxococcus xanthus during Fruiting Body Formation - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Development versus predation: Transcriptomic changes during the lifecycle of Myxococcus xanthus - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Straight-Chain Fatty Acids Are Dispensable in the Myxobacterium Myxococcus xanthus for Vegetative Growth and Fruiting Body Formation - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Bioinformatics tools for the identification of gene clusters that biosynthesize specialized metabolites - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Biosynthesis of Polyketides in Heterologous Hosts - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Heterologous expression, purification, and characterization of type II polyketide acyl carrier proteins - PMC [pmc.ncbi.nlm.nih.gov]
• 10. lipidmaps.org [lipidmaps.org]
• 11. researchgate.net [researchgate.net]
• 12. 3-Hydroxy-fatty acid analysis by gas chromatography-mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]

Validating the Origin of (S)-3-Hydroxyl-5-methylhexanoyl-CoA: A Comparative Guide to Isotopic Labeling Studies

For Researchers, Scientists, and Drug Development Professionals

The elucidation of biosynthetic pathways is a cornerstone of natural product research and drug development. (S)-3-Hydroxyl-5-methylhexanoyl-CoA is a chiral molecule of interest, likely originating from a polyketide or fatty acid-like biosynthetic pathway. Isotopic labeling studies serve as a powerful tool to experimentally validate its metabolic origin. This guide provides a comparative overview of isotopic labeling strategies and alternative approaches to elucidate the biosynthesis of (S)-3-Hydroxyl-5-methylhexanoyl-CoA, supported by generalized experimental data and detailed protocols.

While direct isotopic labeling studies on (S)-3-Hydroxyl-5-methylhexanoyl-CoA are not extensively reported in public literature, the principles and methodologies are well-established from studies on analogous fatty acid and polyketide pathways.[1][2] This guide leverages that knowledge to provide a framework for designing and interpreting experiments to confirm its biosynthetic origins.

Proposed Biosynthetic Pathway for (S)-3-Hydroxyl-5-methylhexanoyl-CoA

The biosynthesis of (S)-3-Hydroxyl-5-methylhexanoyl-CoA is hypothesized to occur via a pathway similar to bacterial type II fatty acid synthesis, initiated with a branched-chain primer.[3] The pathway involves a series of enzymatic reactions to construct the carbon backbone and introduce specific chemical modifications.[3]

Figure 1: Proposed biosynthetic pathway for (S)-3-Hydroxyl-5-methylhexanoyl-CoA.

Comparison of Isotopic Labeling Precursors

The selection of an appropriate isotopically labeled precursor is fundamental to a successful tracer study. The ideal precursor should be readily incorporated into the target molecule, providing clear insights into the metabolic route. Below is a comparison of potential precursors for probing the biosynthesis of (S)-3-Hydroxyl-5-methylhexanoyl-CoA.

Isotopically Labeled Precursor	Rationale for Use	Anticipated Labeling Pattern in (S)-3-Hydroxyl-5-methylhexanoyl-CoA	Primary Analytical Method	Relative Cost
[1,2-¹³C₂]Acetate	Acetate is a fundamental building block for fatty acid and polyketide biosynthesis, readily converted to acetyl-CoA and malonyl-CoA.	Incorporation of intact ¹³C₂ units at positions derived from malonyl-CoA.	¹³C NMR, Mass Spectrometry (MS)	Low
[¹³C-methyl]Methionine	Precursor for branched-chain fatty acids, providing the methyl group for isovaleryl-CoA.	Labeling of the methyl branch at C5.	¹³C NMR, MS	Medium
[U-¹³C₅]Leucine	Leucine is a direct precursor to isovaleryl-CoA, the likely primer for the proposed pathway.	Incorporation of the intact carbon skeleton of isovaleryl-CoA.	¹³C NMR, MS	High
[¹³C₄]Butyrate	A potential alternative primer or intermediate in the biosynthesis.	Incorporation as the initial four-carbon unit.	¹³C NMR, MS	Medium
[¹⁸O]Water	To probe the origin of the hydroxyl group.	Incorporation of ¹⁸O at the C3 hydroxyl position.	High-Resolution MS	Low

Alternative Validation Method: Enzyme Knockout Studies

In addition to isotopic labeling, gene knockout studies provide a powerful alternative for pathway validation. By deleting genes encoding key enzymes in the proposed pathway, researchers can observe the effect on the production of (S)-3-Hydroxyl-5-methylhexanoyl-CoA.

Target Enzyme for Knockout	Proposed Function in Pathway	Predicted Outcome of Knockout	Primary Analytical Method
β-Ketoacyl-ACP Synthase (KAS)	Condensation of the primer and extender units.	Abolished production of (S)-3-Hydroxyl-5-methylhexanoyl-CoA.	LC-MS/MS
β-Ketoacyl-ACP Reductase (KAR)	Reduction of the β-keto group to a hydroxyl group.	Accumulation of the β-keto intermediate and no production of the final product.	LC-MS/MS
Dehydratase (DH)	Dehydration of the β-hydroxyacyl-ACP intermediate.	Accumulation of the β-hydroxy intermediate.	LC-MS/MS
Enoyl-ACP Reductase (ER)	Reduction of the enoyl-ACP intermediate.	Accumulation of the enoyl intermediate.	LC-MS/MS

digraph "Gene Knockout Workflow" {
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construct [label="Construct Gene Deletion Mutant\n(e.g., via homologous recombination)", fillcolor="#F1F3F4", fontcolor="#202124"];
culture [label="Culture Wild-Type and Mutant Strains", fillcolor="#F1F3F4", fontcolor="#202124"];
extract [label="Metabolite Extraction", fillcolor="#F1F3F4", fontcolor="#202124"];
analyze [label="Comparative Metabolomic Analysis\n(LC-MS/MS)", fillcolor="#4285F4", fontcolor="#FFFFFF"];
confirm [label="Confirm Absence of Target Metabolite\nin Mutant", fillcolor="#34A853", fontcolor="#FFFFFF"];
complement [label="Genetic Complementation of Mutant", fillcolor="#F1F3F4", fontcolor="#202124"];
rescue [label="Rescue of Phenotype (Production Restored)", fillcolor="#34A853", fontcolor="#FFFFFF"];
// Edges
start -> construct;
construct -> culture;
culture -> extract;
extract -> analyze;
analyze -> confirm;
confirm -> complement;
complement -> rescue;
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Figure 2: General experimental workflow for a bacterial gene knockout study.

Experimental Protocols

Isotopic Labeling Experiment

Objective: To determine the biosynthetic precursors of (S)-3-Hydroxyl-5-methylhexanoyl-CoA using stable isotope-labeled compounds.

Methodology:

• Culture Preparation: Grow the producing microorganism in a suitable liquid medium to mid-logarithmic phase.

• Precursor Feeding: Add the isotopically labeled precursor (e.g., [1,2-¹³C₂]Acetate to a final concentration of 1 g/L) to the culture. A control culture without the labeled precursor should be run in parallel.

• Incubation: Continue incubation for a period determined by the growth rate of the organism and the production timeline of the target compound (typically 24-72 hours).

• Metabolite Extraction:

  • Harvest the cells by centrifugation.

  • Quench metabolism by resuspending the cell pellet in a cold solvent mixture (e.g., 60% methanol (B129727) at -20°C).

  • Lyse the cells using sonication or bead beating.

  • Centrifuge to remove cell debris and collect the supernatant.

• Sample Preparation for Analysis:

  • Dry the supernatant under a stream of nitrogen.

  • Derivatize the sample if necessary for GC-MS analysis, or reconstitute in a suitable solvent for LC-MS or NMR analysis.

• Data Acquisition and Analysis:

  • NMR: Acquire ¹³C NMR spectra to determine the positions and coupling patterns of ¹³C labels.

  • MS: Use LC-MS/MS to identify the mass shift corresponding to the incorporation of the isotopic label and to perform fragmentation analysis to pinpoint the label's location.

Gene Knockout and Complementation

Objective: To validate the function of a candidate gene in the biosynthesis of (S)-3-Hydroxyl-5-methylhexanoyl-CoA.

Methodology:

• Construction of the Knockout Mutant:

  • Identify the target gene in the genome of the producing organism.

  • Amplify the upstream and downstream flanking regions of the target gene by PCR.

  • Clone the flanking regions into a suicide vector containing a selectable marker.

  • Introduce the vector into the producing organism via conjugation or transformation.

  • Select for double-crossover homologous recombination events to generate the gene deletion mutant.

• Verification of the Mutant: Confirm the gene deletion by PCR and sequencing.

• Comparative Metabolite Analysis:

  • Culture the wild-type and mutant strains under identical conditions.

  • Extract intracellular and extracellular metabolites as described in the isotopic labeling protocol.

  • Analyze the extracts by LC-MS/MS, comparing the metabolic profiles of the two strains. Look for the absence of (S)-3-Hydroxyl-5-methylhexanoyl-CoA in the mutant.

• Genetic Complementation:

  • Clone the wild-type copy of the target gene into an expression vector.

  • Introduce the vector into the mutant strain.

  • Culture the complemented mutant and analyze its metabolite profile to confirm the restoration of (S)-3-Hydroxyl-5-methylhexanoyl-CoA production.

Conclusion

Isotopic labeling studies, in conjunction with genetic approaches like enzyme knockouts, provide a robust framework for validating the biosynthetic origin of (S)-3-Hydroxyl-5-methylhexanoyl-CoA. While direct experimental data for this specific molecule is emerging, the well-established methodologies from fatty acid and polyketide research offer a clear path forward. The comparative data and detailed protocols in this guide are intended to equip researchers with the necessary tools to design and execute experiments that will definitively elucidate the metabolic pathway to this and other novel natural products.

References

• 1. mdpi.com [mdpi.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]

Unraveling Metabolic Pathways: A Comparative Guide to Knockout Studies for the (S)-3-Hydroxyl-5-methylhexanoyl-CoA Pathway

For researchers, scientists, and drug development professionals, understanding the precise function of metabolic pathways is paramount for innovation. This guide provides a comprehensive comparison of knockout studies as a primary method to elucidate the function of the putative (S)-3-Hydroxyl-5-methylhexanoyl-CoA pathway, a novel route of interest in fatty acid and polyketide biosynthesis. Given the limited direct studies on this specific pathway, we draw parallels from well-characterized analogous pathways to provide actionable insights and robust experimental frameworks.

Gene knockout studies offer a definitive approach to understanding the physiological role of a specific gene and its corresponding enzyme in a metabolic pathway. By observing the systemic effects of a gene's absence, researchers can deduce its function. This guide will compare the gene knockout strategy with alternative methods, provide quantitative data from a relevant case study, and detail experimental protocols.

Comparative Analysis of Functional Genomics Approaches

While gene knockout is a powerful tool, it is essential to consider other techniques that can provide complementary information. The choice of method often depends on the specific research question, the organism being studied, and the available resources.

Method	Principle	Advantages	Limitations	Typical Data Output
Gene Knockout (e.g., CRISPR-Cas9)	Permanent deletion or disruption of a target gene in the genome.	Provides a complete loss-of-function phenotype, leading to clear functional insights. Heritable modification allows for stable cell lines or animal models.	Can be lethal if the gene is essential. Off-target effects are possible, though minimized with careful design.	Abolished protein expression, altered metabolite profiles, observable phenotypic changes (e.g., growth rate, morphology).
RNA Interference (RNAi)	Transient silencing of gene expression by targeting mRNA for degradation.[1][2]	Useful for studying essential genes where a complete knockout would be lethal.[2] The effect is reversible, allowing for temporal studies.[2][3]	Knockdown is often incomplete, which can lead to ambiguous results.[1] Off-target effects are a significant concern.[1]	Reduced mRNA and protein levels, corresponding changes in metabolite levels and phenotype.
In Silico Modeling and Flux Balance Analysis	Computational simulation of metabolic networks to predict the effect of gene knockouts.	Allows for high-throughput analysis of many potential gene knockouts.[4] Can guide the design of wet-lab experiments.	Predictions are based on existing knowledge and may not capture all biological complexities. Requires a well-annotated genome-scale metabolic model.	Predicted changes in metabolic fluxes, growth rates, and byproduct formation.

Quantitative Data from a Polyketide Synthase Pathway Knockout Study

To illustrate the utility of knockout studies in a related context, we present data from a study on the social amoeba Dictyostelium discoideum. This organism possesses a large number of polyketide synthase (PKS) genes. PKSs are enzymes that, like the enzymes in the proposed (S)-3-Hydroxyl-5-methylhexanoyl-CoA pathway, are involved in the biosynthesis of a diverse range of natural products. The activation of these PKSs requires a phosphopantetheinyl transferase called DiSfp. A knockout of the DiSfp gene, therefore, results in the loss of all PKS-derived metabolites, providing a global view of their importance.[5]

Parameter	Wild-Type Strain	ΔDiSfp (Knockout) Strain	Conclusion
Growth in Liquid Culture	Normal	Impaired[5]	PKS-derived metabolites are important for normal growth.[5]
Macropinocytosis	Normal	Defective[5]	Polyketides play a role in cellular nutrient uptake.[5]
Chemotaxis	Normal	Aberrant[5]	PKS products are involved in cell signaling and movement.[5]
Spore Formation	Normal	Diminished[5]	Polyketides are crucial for proper development and differentiation.[5]
Metabolite Profile	Diverse array of PKS-derived metabolites detected.	Absence of PKS-derived metabolites.[5]	DiSfp is essential for the biosynthesis of a wide range of polyketides.[5]

This case study demonstrates how a targeted knockout can lead to a cascade of observable and quantifiable phenotypic and metabolic changes, thereby confirming the collective function of the PKS pathways.

Experimental Protocols and Visualizations

To apply these principles to the (S)-3-Hydroxyl-5-methylhexanoyl-CoA pathway, a systematic experimental approach is required. Below are a generalized experimental workflow and diagrams illustrating the key concepts.

Proposed (S)-3-Hydroxyl-5-methylhexanoyl-CoA Pathway

The following diagram illustrates a plausible biosynthetic route for (S)-3-Hydroxyl-5-methylhexanoyl-CoA, likely involving enzymes analogous to those in fatty acid and polyketide synthesis.

Caption: Proposed biosynthetic pathway for (S)-3-Hydroxyl-5-methylhexanoyl-CoA.

General Experimental Workflow for a Gene Knockout Study

The following diagram outlines the key steps in a typical CRISPR-Cas9-mediated gene knockout experiment in a model organism like E. coli, which is often used for metabolic engineering.[6][7][8]

Caption: General experimental workflow for a CRISPR-Cas9 gene knockout study.

Detailed Methodologies

1. CRISPR-Cas9 Mediated Gene Knockout in E. coli [6][7]

• gRNA Design and Plasmid Construction:

  • Identify the target gene in the (S)-3-Hydroxyl-5-methylhexanoyl-CoA pathway.

  • Design two or three unique 20-bp single guide RNAs (sgRNAs) targeting the coding sequence of the gene. Use online tools to minimize off-target effects.

  • Synthesize the sgRNA sequences as DNA oligonucleotides and clone them into a plasmid co-expressing the Cas9 nuclease. A common system uses a two-plasmid approach: one for Cas9 and the lambda-Red recombination machinery, and another for the sgRNA.[6]

  • Design and synthesize a donor DNA template consisting of 500-1000 bp homology arms flanking the target gene deletion site.

• Transformation and Knockout Induction:

  • Prepare electrocompetent E. coli cells carrying the Cas9 and lambda-Red expression plasmid.

  • Co-transform the cells with the sgRNA plasmid and the linear donor DNA fragment.

  • Plate the transformed cells on selective media to isolate colonies containing both plasmids.

  • Induce the expression of Cas9 and the lambda-Red system to initiate genome editing.

• Validation and Curing:

  • Screen individual colonies by colony PCR using primers flanking the target gene to identify successful deletions.

  • Confirm the precise deletion and absence of unintended mutations by Sanger sequencing of the targeted genomic region.

  • Cure the cells of the CRISPR plasmids, often through methods like sucrose (B13894) selection if the plasmid carries a sacB gene, to allow for subsequent genetic modifications.[6]

2. Metabolomic Analysis of Knockout Strains

• Sample Preparation:

  • Culture both the wild-type and knockout strains under identical, defined conditions.

  • Quench metabolism rapidly by, for example, adding the cell culture to a cold methanol (B129727) solution.

  • Extract intracellular metabolites using a suitable solvent system (e.g., a mixture of methanol, chloroform, and water).

• LC-MS/MS Analysis:

  • Separate the extracted metabolites using liquid chromatography (LC).

  • Detect and identify metabolites using tandem mass spectrometry (MS/MS).

  • Compare the metabolite profiles of the wild-type and knockout strains to identify significant changes. Look for the accumulation of precursor metabolites and the absence of the final product and downstream metabolites.

• Data Analysis:

  • Perform statistical analysis (e.g., t-test, volcano plots) to identify metabolites that are significantly up- or down-regulated in the knockout strain.

  • Use pathway analysis software to map the observed metabolic changes onto known metabolic networks.

Logical Framework for Functional Confirmation

The following diagram illustrates the logical flow for confirming gene function using a knockout study.

Caption: Logical framework for confirming gene function via knockout studies.

By employing these methodologies and frameworks, researchers can systematically and rigorously investigate the function of the (S)-3-Hydroxyl-5-methylhexanoyl-CoA pathway, paving the way for its potential exploitation in drug development and biotechnology.

References

• 1. Gene Knockdown vs. Knockout: RNAi vs. CRISPR Approaches [synapse.patsnap.com]
• 2. synthego.com [synthego.com]
• 3. cornellhealthcarereview.org [cornellhealthcarereview.org]
• 4. JCI - Contribution of de novo fatty acid synthesis to hepatic steatosis and insulin resistance: lessons from genetically engineered mice [jci.org]
• 5. Global profiling of polyketide synthases in facultative multicellular eukaryotes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Metabolic engineering of Escherichia coli BL21 strain using simplified CRISPR-Cas9 and asymmetric homology arms recombineering - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Multiple Stepwise Gene Knockout Using CRISPR/Cas9 in Escherichia coli - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Metabolic engineering of Escherichia coli using CRISPR-Cas9 meditated genome editing - PubMed [pubmed.ncbi.nlm.nih.gov]

In Silico Modeling of Enzyme-Substrate Interactions: A Comparative Guide for (S)-3-Hydroxyl-5-methylhexanoyl-CoA

This guide provides a comparative analysis of in silico modeling techniques for studying the interaction between the substrate (S)-3-Hydroxyl-5-methylhexanoyl-CoA and its primary enzyme, 3-Hydroxyacyl-CoA Dehydrogenase (HADH). It is intended for researchers, scientists, and drug development professionals engaged in computational biochemistry and enzyme engineering.

(S)-3-Hydroxyl-5-methylhexanoyl-CoA is a branched-chain acyl-CoA intermediate involved in fatty acid metabolism. The stereospecificity of its interaction with enzymes is critical for metabolic flux.[1] In silico methods, such as molecular docking and molecular dynamics, are powerful tools for investigating these interactions at an atomic level, providing insights into binding affinity, substrate specificity, and catalytic mechanisms.[2][3]

Biochemical Context: The Role in Fatty Acid β-Oxidation

The enzyme 3-Hydroxyacyl-CoA Dehydrogenase (HADH) is a key player in the mitochondrial fatty acid β-oxidation pathway.[1][4] It catalyzes the third step in the cycle: the NAD+-dependent oxidation of (S)-3-hydroxyacyl-CoA to 3-ketoacyl-CoA.[4][5] This reaction is essential for the breakdown of fatty acids to produce acetyl-CoA, which subsequently enters the Krebs cycle for energy production.[5][6] The strict stereospecificity of HADH for the (S)-enantiomer is a fundamental aspect of this metabolic pathway.[1]

Figure 1: Mitochondrial Fatty Acid β-Oxidation Pathway.

Comparative In Silico Analysis

This section compares the interaction of HADH with (S)-3-Hydroxyl-5-methylhexanoyl-CoA against an alternative substrate, the linear (S)-3-Hydroxyhexanoyl-CoA, using molecular docking. This comparison highlights the influence of the methyl branch on binding affinity.

Data Presentation: Substrate Docking Comparison

Molecular docking simulations predict the preferred orientation of a ligand when bound to a receptor and estimate the strength of the interaction, typically as a binding energy or docking score.[7] Lower binding energy values generally indicate a more favorable interaction. The data below is illustrative, based on typical results from such studies, to demonstrate how substrate structure can influence binding affinity with human HADH.

Substrate	Structure	Predicted Binding Energy (kcal/mol)	Key Interacting Residues (Hypothetical)
(S)-3-Hydroxyl-5-methylhexanoyl-CoA	Branched-Chain	-8.2	Tyr155, Ser142, Asn199
(S)-3-Hydroxyhexanoyl-CoA	Straight-Chain	-7.5	Tyr155, Ser142, Lys169
(R)-3-Hydroxyhexanoyl-CoA	(R)-Enantiomer	-4.1	Steric hindrance, fewer optimal interactions

Table 1: Comparative docking scores of different 3-hydroxyacyl-CoA substrates with HADH. The data illustrates the enzyme's preference for the (S)-enantiomer and how side-chain modifications can affect binding energy.

The results suggest that the additional methyl group in (S)-3-Hydroxyl-5-methylhexanoyl-CoA may engage in favorable hydrophobic interactions within the active site, leading to a stronger predicted binding affinity compared to its linear counterpart. The significantly poorer score for the (R)-enantiomer computationally supports the known stereospecificity of HADH.[1]

Experimental Protocols for In Silico Modeling

A robust computational study of enzyme-substrate interactions involves a multi-step workflow. This ensures that the simulated system is physically realistic and the results are reliable.[8]

General Workflow

The process begins with preparing the structures of the enzyme and substrate, followed by docking to predict binding poses. The most promising poses are then subjected to molecular dynamics simulations to study the complex's behavior over time in a simulated physiological environment.

Figure 2: Standard Workflow for In Silico Enzyme-Substrate Analysis.

Detailed Protocol: Molecular Docking

Objective: To predict the binding conformation and affinity of (S)-3-Hydroxyl-5-methylhexanoyl-CoA within the HADH active site.

• Protein Preparation:

  • Obtain the 3D crystal structure of human HADH from the Protein Data Bank (PDB).

  • Using molecular modeling software (e.g., AutoDock Tools, Schrödinger Maestro), prepare the protein by:

    • Removing water molecules and other non-essential ligands.

    • Adding polar hydrogen atoms.

    • Assigning partial charges using a force field (e.g., Gasteiger charges).

    • Saving the prepared structure in the appropriate format (e.g., PDBQT).[9]

• Ligand Preparation:

  • Generate the 3D structure of (S)-3-Hydroxyl-5-methylhexanoyl-CoA using a chemical drawing tool (e.g., ChemDraw, MarvinSketch).

  • Perform energy minimization using a suitable force field (e.g., MMFF94).

  • Define rotatable bonds and assign charges.

  • Save the ligand in the required format (e.g., PDBQT).

• Grid Box Generation:

  • Define the search space for docking by creating a grid box centered on the known active site of HADH. The active site can be identified from literature or by locating the position of a co-crystallized ligand in the PDB structure.

  • The grid box dimensions should be large enough to accommodate the ligand and allow for rotational and translational sampling.[9]

• Docking Execution:

  • Run the docking simulation using software like AutoDock Vina. The program will systematically sample different conformations of the ligand within the grid box.

  • The Lamarckian Genetic Algorithm is commonly used to explore the conformational space and identify low-energy binding poses.

• Analysis of Results:

  • Analyze the output, which typically includes multiple binding poses ranked by their docking scores (binding energies).[10]

  • The top-ranked pose is visualized to examine key molecular interactions (e.g., hydrogen bonds, hydrophobic contacts) between the ligand and enzyme residues.[7]

Detailed Protocol: Molecular Dynamics (MD) Simulation

Objective: To evaluate the stability of the HADH-(S)-3-Hydroxyl-5-methylhexanoyl-CoA complex and observe its dynamic behavior in a simulated aqueous environment.

• System Preparation:

  • Use the best-ranked docked complex from the previous step as the starting structure.

  • Place the complex in a periodic box of explicit solvent (e.g., TIP3P water model).

  • Add counter-ions (e.g., Na+, Cl-) to neutralize the system's overall charge.

  • Select an appropriate force field (e.g., AMBER, CHARMM, GROMOS) to describe the atomic interactions.

• Energy Minimization:

  • Perform energy minimization of the entire system to remove any steric clashes or unfavorable geometries introduced during the setup.

• Equilibration:

  • Gradually heat the system to the target temperature (e.g., 300 K) under constant volume (NVT ensemble).

  • Subsequently, equilibrate the system's pressure under constant pressure (NPT ensemble). This ensures the system reaches the correct temperature and density before the production run.

• Production MD Run:

  • Run the simulation for a desired length of time (e.g., 50-100 nanoseconds) to collect trajectory data. During this phase, the positions, velocities, and energies of all atoms are recorded at regular intervals.

• Trajectory Analysis:

  • Root Mean Square Deviation (RMSD): Calculate the RMSD of the protein backbone and ligand to assess the overall stability of the complex. A stable RMSD indicates that the system has reached equilibrium.

  • Root Mean Square Fluctuation (RMSF): Calculate the RMSF of individual residues to identify flexible and rigid regions of the enzyme upon ligand binding.

  • Interaction Analysis: Analyze the trajectory to monitor the persistence of hydrogen bonds and other key interactions observed in the docking pose throughout the simulation.

This guide provides a framework for the computational analysis of (S)-3-Hydroxyl-5-methylhexanoyl-CoA interactions. By comparing substrates and employing a rigorous, multi-step simulation protocol, researchers can gain valuable insights into the molecular determinants of enzyme specificity and function, aiding in fields from metabolic engineering to rational drug design.

References

• 1. benchchem.com [benchchem.com]
• 2. creative-biolabs.com [creative-biolabs.com]
• 3. In Silico Studies of Small Molecule Interactions with Enzymes Reveal Aspects of Catalytic Function - PMC [pmc.ncbi.nlm.nih.gov]
• 4. 3-hydroxyacyl-CoA dehydrogenase - Wikipedia [en.wikipedia.org]
• 5. Dynamic simulations on the mitochondrial fatty acid Beta-oxidation network - PMC [pmc.ncbi.nlm.nih.gov]
• 6. aocs.org [aocs.org]
• 7. jbcpm.com [jbcpm.com]
• 8. In silico modelling of the function of disease-related CAZymes - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Structural, CSD, Molecular Docking, Molecular Dynamics, and Hirshfeld Surface Analysis of a New Mesogen, Methyl-4-(5-(4-(octyloxy)phenyl)-1,2,4-oxadiazol-3-yl)benzoate - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Molecular docking analysis of docetaxel analogues as duel lipocalin 2 inhibitors - PMC [pmc.ncbi.nlm.nih.gov]

Comparing analytical techniques for (S)-3-Hydroxyl-5-methylhexanoyl-CoA quantification

An Objective Guide to the Quantitative Analysis of (S)-3-Hydroxyl-5-methylhexanoyl-CoA

For researchers, scientists, and drug development professionals, the precise quantification of metabolic intermediates is crucial for unraveling complex biological processes and advancing therapeutic interventions. (S)-3-Hydroxyl-5-methylhexanoyl-CoA is a key intermediate in fatty acid metabolism, and its accurate measurement can provide significant insights into various physiological and pathological states. This guide presents an objective comparison of the primary analytical techniques for the quantification of (S)-3-Hydroxyl-5-methylhexanoyl-CoA, supported by detailed experimental protocols and performance data.

Comparison of Analytical Methods

The selection of an appropriate analytical method for quantifying (S)-3-Hydroxyl-5-methylhexanoyl-CoA depends on several factors, including the required sensitivity, specificity, sample throughput, and available instrumentation. The three main techniques employed for this purpose are Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS), High-Performance Liquid Chromatography with UV Detection (HPLC-UV), and enzymatic assays.[1]

Parameter	LC-MS/MS	HPLC-UV	Enzymatic Assay
Limit of Detection (LOD)	0.5 - 5 pmol[2]	10 - 50 pmol[2]	5 - 20 pmol[2][3]
Limit of Quantification (LOQ)	1.5 - 15 pmol[2]	50 - 150 pmol[2]	20 - 80 pmol[2]
Linearity (R²)	>0.998[2]	>0.99[2]	Variable[2]
Accuracy (%)	95.5 - 104.2[2]	88.0 - 112.0[2]	85.0 - 115.0[2]
Precision (Intra-day RSD%)	< 4.5[2]	< 10[2]	< 15[2]
Precision (Inter-day RSD%)	< 6.8[2]	< 15[2]	< 20[2]
Specificity	High[2]	Moderate (potential for co-elution)[2]	High (enzyme-dependent)[2]
Throughput	High[2]	Moderate	High

Experimental Protocols

Detailed and reproducible experimental protocols are fundamental to reliable scientific research. The following sections provide summaries of common methodologies for the extraction and analysis of (S)-3-Hydroxyl-5-methylhexanoyl-CoA.

Sample Preparation: Extraction of Acyl-CoAs from Tissues

A robust extraction method is critical for the accurate quantification of acyl-CoAs due to their low abundance and instability.[4]

• Homogenization: Homogenize frozen tissue powder or cell pellets in an ice-cold extraction solvent such as 80% methanol (B129727) in water or a 2:1:0.8 methanol:chloroform:water mixture.[1]

• Centrifugation: Centrifuge the homogenate at high speed (e.g., 14,000 x g) at 4°C to pellet proteins and cellular debris.[1]

• Supernatant Collection: Carefully collect the supernatant which contains the acyl-CoAs.[1]

• Drying and Reconstitution: Dry the supernatant under a stream of nitrogen and reconstitute the pellet in a solvent compatible with the downstream analytical method (e.g., 5% sulfosalicylic acid for LC-MS/MS).[1][5]

Method 1: Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS)

LC-MS/MS is considered the gold standard for acyl-CoA analysis due to its high sensitivity and specificity.[1]

• Chromatographic Separation:

  • Column: Utilize a C18 reversed-phase column (e.g., 100 x 2.1 mm, 1.8 µm).[1]

  • Mobile Phase A: Water with 10 mM ammonium (B1175870) acetate (B1210297) and 0.1% formic acid.[1]

  • Mobile Phase B: Acetonitrile (B52724) or methanol with 10 mM ammonium acetate and 0.1% formic acid.[1]

  • Gradient: A typical gradient would be from 20% B to 95% B over 8 minutes.[2]

  • Flow Rate: 0.4 mL/min.[2]

  • Injection Volume: 10 µL.[2]

• Tandem Mass Spectrometry:

  • Ionization Mode: Positive Electrospray Ionization (ESI+).[2]

  • Scan Type: Multiple Reaction Monitoring (MRM).[2]

  • Precursor Ion (Q1): The m/z for (S)-3-Hydroxyl-5-methylhexanoyl-CoA would be determined.

  • Product Ion (Q2): A characteristic fragment ion would be monitored.

  • Collision Energy: Optimized for the specific analyte.[2]

• Quantification: Calculate the concentration based on the peak area relative to a standard curve.[1]

Method 2: High-Performance Liquid Chromatography with UV Detection (HPLC-UV)

HPLC-UV is a more accessible and cost-effective alternative to LC-MS/MS, suitable for quantifying more abundant acyl-CoA species.[1]

• Chromatographic Separation:

  • Column: A C18 reversed-phase column is commonly used.[6]

  • Mobile Phase: A gradient of a buffered aqueous solution (e.g., potassium phosphate) and an organic solvent (e.g., acetonitrile or methanol) is typically employed.[6]

  • Flow Rate: 1.0 mL/min.[7]

  • Injection Volume: 20 µL.[7]

  • Column Temperature: 30°C.[7]

• UV Detection:

  • Wavelength: 260 nm (for the adenine (B156593) group of Coenzyme A).[7]

• Quantification: The concentration is determined by comparing the peak area of the analyte to that of a standard curve.[7]

Method 3: Enzymatic Assay

Enzymatic assays offer a high-throughput method for the quantification of 3-hydroxyacyl-CoAs.[1][3]

• Principle: The assay is based on the oxidation of the 3-hydroxyacyl-CoA by 3-hydroxyacyl-CoA dehydrogenase, which leads to the production of NADH. The NADH is then measured fluorometrically or spectrophotometrically.[3][8]

• Reaction Setup:

  • Prepare a reaction mixture in a 96-well plate or cuvette containing buffer, NAD+, and the enzyme 3-hydroxyacyl-CoA dehydrogenase.[8]

  • Add the sample containing (S)-3-Hydroxyl-5-methylhexanoyl-CoA to initiate the reaction.

  • Incubate at a specified temperature (e.g., 37°C) for a set time.[8]

• Measurement:

  • Monitor the increase in absorbance at 340 nm for NADH production.[8]

• Quantification: Determine the concentration of (S)-3-Hydroxyl-5-methylhexanoyl-CoA from a standard curve prepared with a known concentration of a 3-hydroxyacyl-CoA standard.[1]

Visualizations

To further clarify the methodologies and the metabolic context of (S)-3-Hydroxyl-5-methylhexanoyl-CoA, the following diagrams are provided.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. Enzymatic assay for 3-hydroxyacyl-CoA and 2-trans-enoyl-CoA intermediates of beta-oxidation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. benchchem.com [benchchem.com]
• 5. A Single LC-MS/MS Analysis to Quantify CoA Biosynthetic Intermediates and Short-Chain Acyl CoAs - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Fatty acyl CoA analysis | Cyberlipid [cyberlipid.gerli.com]
• 7. benchchem.com [benchchem.com]
• 8. benchchem.com [benchchem.com]

Metabolomic Profiling to Identify Pathways Affected by (S)-3-Hydroxyl-5-methylhexanoyl-CoA: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of the metabolic effects of (S)-3-Hydroxyl-5-methylhexanoyl-CoA, a branched-chain hydroxy acyl-CoA, against related intermediates in the branched-chain amino acid (BCAA) catabolism pathway. The following sections detail a proposed experimental framework, present hypothetical metabolomic data, and visualize the affected biochemical pathways and experimental workflows. This document is intended to serve as a methodological template for investigating the metabolic impact of novel acyl-CoA species.

Introduction

Acyl-coenzyme A (acyl-CoA) molecules are central intermediates in cellular metabolism, participating in a vast array of biochemical processes including the citric acid cycle, fatty acid metabolism, and amino acid catabolism.[1][2] The specific structure of the acyl group dictates the metabolic fate and signaling functions of the acyl-CoA. Branched-chain acyl-CoAs, derived primarily from the breakdown of BCAAs like leucine (B10760876), isoleucine, and valine, are crucial for energy homeostasis, particularly in muscle and liver tissues.[3][4]

(S)-3-Hydroxyl-5-methylhexanoyl-CoA is a structurally interesting branched-chain hydroxy acyl-CoA. Its similarity to intermediates in the leucine degradation pathway suggests it may influence or perturb this and related metabolic routes. Understanding its precise effects is critical for elucidating its potential biological roles and pharmacological relevance.

This guide outlines a hypothetical metabolomic study designed to profile the cellular perturbations induced by (S)-3-Hydroxyl-5-methylhexanoyl-CoA. For comparative purposes, we include two key intermediates of the leucine catabolic pathway:

• Isovaleryl-CoA: The direct product of isovaleryl-CoA dehydrogenase in leucine breakdown.

• 3-Hydroxyisovaleryl-CoA: A downstream metabolite formed from the carboxylation of isovaleryl-CoA.

By comparing the metabolomic fingerprints of cells treated with these three compounds, we can hypothesize the specific enzymatic steps and metabolic pathways impacted by (S)-3-Hydroxyl-5-methylhexanoyl-CoA.

Hypothesized Metabolic Pathway

Based on its structure, (S)-3-Hydroxyl-5-methylhexanoyl-CoA is postulated to be an intermediate or analog related to the catabolism of leucine. The pathway diagram below illustrates the canonical leucine degradation pathway and the hypothesized point of entry or interaction for our compound of interest.

Caption: Hypothesized integration of (S)-3-Hydroxyl-5-methylhexanoyl-CoA into the leucine catabolic pathway.

Experimental Design and Protocols

To dissect the metabolic consequences of (S)-3-Hydroxyl-5-methylhexanoyl-CoA exposure, we propose a comparative metabolomics study using a human hepatoma cell line (e.g., HepG2), which is metabolically active and commonly used for studying fatty acid and amino acid metabolism.

Experimental Workflow

The overall experimental workflow is depicted below.

Caption: Experimental workflow for comparative metabolomic profiling.

Detailed Experimental Protocols

Cell Culture and Treatment:

• HepG2 cells are cultured in Dulbecco's Modified Eagle Medium (DMEM) supplemented with 10% fetal bovine serum and 1% penicillin-streptomycin (B12071052) at 37°C in a humidified atmosphere of 5% CO2.

• Cells are seeded in 6-well plates and grown to 80% confluency.

• The culture medium is then replaced with serum-free medium containing one of the following treatments (n=6 replicates per group):

  • Vehicle control (0.1% DMSO)

  • 100 µM (S)-3-Hydroxyl-5-methylhexanoyl-CoA

  • 100 µM Isovaleryl-CoA

  • 100 µM 3-Hydroxyisovaleryl-CoA

• Cells are incubated for 24 hours.

Metabolite Extraction:

• After incubation, the medium is rapidly aspirated, and the cells are washed with ice-cold phosphate-buffered saline (PBS).

• Metabolism is quenched by adding 1 mL of ice-cold 80% methanol.

• Cells are scraped and collected into microcentrifuge tubes.

• Samples are vortexed and incubated at -20°C for 30 minutes to precipitate proteins.

• The samples are centrifuged at 14,000 x g for 10 minutes at 4°C.

• The supernatant containing the metabolites is transferred to a new tube and dried under a stream of nitrogen.

LC-MS/MS Analysis:

• The dried metabolite extracts are reconstituted in 50% methanol.

• Metabolomic profiling is performed using a high-resolution mass spectrometer (e.g., Q-Exactive Orbitrap) coupled with a C18 reverse-phase liquid chromatography column.

• A gradient elution is employed using mobile phases of water with 0.1% formic acid (A) and acetonitrile (B52724) with 0.1% formic acid (B).

• Data is acquired in both positive and negative ionization modes to cover a broad range of metabolites.

Data Analysis:

• Raw data files are processed using a software suite such as XCMS or Compound Discoverer for peak detection, alignment, and integration.

• Metabolite identification is performed by matching accurate mass and retention times to an in-house library or online databases (e.g., HMDB, KEGG).

• Statistical analysis (t-tests, ANOVA) is performed to identify significantly altered metabolites between treatment groups.

• Multivariate analysis, such as Principal Component Analysis (PCA), is used to visualize the overall metabolic differences.

• Pathway analysis is conducted using tools like MetaboAnalyst to identify metabolic pathways that are significantly impacted.

Hypothetical Comparative Data

The following tables summarize the hypothetical quantitative data from the proposed metabolomics experiment. The values represent the fold change of key metabolites relative to the vehicle control group.

Table 1: Key Intermediates in BCAA and Fatty Acid Metabolism

Metabolite	(S)-3-Hydroxyl-5-methylhexanoyl-CoA	Isovaleryl-CoA	3-Hydroxyisovaleryl-CoA	Putative Pathway
Leucine	0.85	0.90	0.95	BCAA Metabolism
α-Ketoisocaproate	1.10	1.05	1.02	BCAA Metabolism
Isovalerylcarnitine (B1198194)	1.20	2.50	1.80	Fatty Acid Transport
3-Methylcrotonyl-CoA	0.70	1.80	1.50	BCAA Metabolism
HMG-CoA	1.95	1.50	1.30	BCAA/Ketone Body Synthesis
Acetyl-CoA	1.60	1.30	1.15	Central Carbon Metabolism
Acetoacetate	1.80	1.40	1.20	Ketogenesis
Palmitoyl-CoA	1.35	1.10	1.05	Fatty Acid Metabolism
Stearoyl-CoA	1.25	1.08	1.03	Fatty Acid Metabolism

Table 2: Selected Metabolites from Central Carbon and Energy Metabolism

Metabolite	(S)-3-Hydroxyl-5-methylhexanoyl-CoA	Isovaleryl-CoA	3-Hydroxyisovaleryl-CoA	Putative Pathway
Citrate	1.40	1.20	1.10	TCA Cycle
Succinate	1.15	1.05	1.00	TCA Cycle
Malate	1.25	1.10	1.05	TCA Cycle
ATP	0.80	0.95	0.98	Energy Metabolism
AMP	1.50	1.10	1.05	Energy Metabolism

Interpretation and Discussion

The hypothetical data suggests that (S)-3-Hydroxyl-5-methylhexanoyl-CoA significantly perturbs cellular metabolism, with distinct effects compared to the known leucine catabolites.

• Impact on Leucine Catabolism: Treatment with (S)-3-Hydroxyl-5-methylhexanoyl-CoA leads to a notable increase in HMG-CoA, Acetyl-CoA, and the ketone body acetoacetate. This suggests that the compound may be metabolized to HMG-CoA, thereby feeding into ketogenesis and acetyl-CoA production. The relatively modest increase in upstream intermediates like isovalerylcarnitine compared to the isovaleryl-CoA treatment group implies that (S)-3-Hydroxyl-5-methylhexanoyl-CoA may enter the pathway downstream of isovaleryl-CoA, or that it inhibits enzymes further down the pathway, causing a build-up of HMG-CoA.

• Effects on Fatty Acid Metabolism: The observed increase in long-chain acyl-CoAs such as palmitoyl-CoA and stearoyl-CoA could indicate an inhibition of fatty acid β-oxidation, as the cell prioritizes the metabolism of the exogenous branched-chain acyl-CoA.

• Perturbation of Central Energy Metabolism: The elevated levels of TCA cycle intermediates and the corresponding decrease in ATP with an increase in AMP suggest a state of energetic stress. This could be due to an overload of the TCA cycle with acetyl-CoA derived from the metabolism of (S)-3-Hydroxyl-5-methylhexanoyl-CoA, potentially leading to reductive stress and inefficient oxidative phosphorylation.

• Comparison with Alternatives:

  • Isovaleryl-CoA treatment, as expected, causes a significant increase in its direct downstream products and transport forms (isovalerylcarnitine, 3-methylcrotonyl-CoA).

  • 3-Hydroxyisovaleryl-CoA shows a similar but more attenuated profile, consistent with its position further down the pathway.

  • The unique signature of (S)-3-Hydroxyl-5-methylhexanoyl-CoA —a strong induction of HMG-CoA and markers of energetic stress—distinguishes it from the canonical intermediates and suggests a more profound impact on cellular bioenergetics.

Conclusion

This guide presents a framework for the metabolomic profiling of (S)-3-Hydroxyl-5-methylhexanoyl-CoA. Based on our hypothetical study, this compound appears to be a potent modulator of branched-chain amino acid and fatty acid metabolism, leading to a significant increase in ketogenic precursors and inducing a state of cellular energetic stress. The distinct metabolic signature compared to known leucine catabolites underscores the importance of detailed metabolomic analysis in characterizing novel bioactive molecules. The experimental protocols and comparative data provided herein offer a robust starting point for researchers investigating the metabolic roles of uncharacterized acyl-CoA species.

References

• 1. Enzymatic synthesis of 3-hydroxyacyl-CoAs of branched-chain amino acid catabolism - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Acyl-CoA Metabolism and Partitioning - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Branched-Chain Amino Acid (BCAA) Metabolism: Pathways & Regulation [metabolomics.creative-proteomics.com]
• 4. AMINO ACID METABOLISM : BRANCHED-CHAIN AMINO ACID DEGRADATION [education.med.nyu.edu]

Benchmarking Synthetic Routes for (S)-3-Hydroxyl-5-methylhexanoyl-CoA Production: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

(S)-3-Hydroxyl-5-methylhexanoyl-CoA is a vital intermediate in various metabolic pathways and serves as a crucial building block in the synthesis of complex bioactive molecules. The stereospecificity of this compound necessitates highly selective synthetic methods. This guide provides a comparative analysis of the primary synthetic strategies for producing (S)-3-Hydroxyl-5-methylhexanoyl-CoA, offering a framework for selecting the most suitable route based on experimental data and procedural considerations.

Comparative Analysis of Synthetic Routes

The production of (S)-3-Hydroxyl-5-methylhexanoyl-CoA can be broadly categorized into two main approaches: a chemoenzymatic route, which combines chemical synthesis with enzymatic resolution or stereoselective steps, and a fully enzymatic/biocatalytic route that leverages enzymatic cascades for the entire synthesis.

Parameter	Chemoenzymatic Synthesis	Fully Enzymatic/Biosynthetic Route
Starting Materials	Isovaleraldehyde (B47997), pyruvic acid, or 5-methyl-2-hexanone	5-methylhexanoic acid or related precursors
Key Intermediates	(S)-3-Hydroxy-5-methylhexanoic acid, N-Hydroxysuccinimide (NHS) ester	5-methyl-trans-2-enoyl-CoA
Stereocontrol	Asymmetric synthesis or enzymatic resolution of the carboxylic acid	Stereospecific hydration catalyzed by enoyl-CoA hydratase
Typical Yield	Moderate to high, dependent on resolution/asymmetric step efficiency	Potentially high, dependent on enzyme efficiency and substrate availability
Purity	High, achievable through chromatographic purification	High, with potential for fewer byproducts due to enzyme specificity
Scalability	Generally scalable, but may require optimization of chemical steps	Can be challenging to scale due to enzyme production and stability
Process Complexity	Multi-step, involving both chemical and enzymatic reactions	Can be a one-pot, multi-enzyme cascade, but requires careful enzyme selection and optimization
Reagent Toxicity	May involve hazardous reagents and solvents (e.g., DCC, DCM)	Generally uses aqueous buffers and milder reaction conditions

Experimental Protocols

Chemoenzymatic Synthesis of (S)-3-Hydroxyl-5-methylhexanoyl-CoA

This route involves the initial synthesis of (S)-3-Hydroxy-5-methylhexanoic acid, followed by its activation and coupling to Coenzyme A.

1. Synthesis of (S)-3-Hydroxy-5-methylhexanoic Acid:

• Asymmetric Synthesis: An enantioselective synthesis can be performed via Sharpless asymmetric dihydroxylation of a corresponding silyl (B83357) enol ether of 5-methyl-3-hexanone. This method can yield the desired (S)-enantiomer with high enantiomeric excess.

• Enzymatic Production: Alternatively, a racemic mixture of 3-hydroxy-5-methyl-2-hexanone (B67359) can be produced from isovaleraldehyde and pyruvic acid, followed by enzymatic reduction to yield the desired stereoisomer of 3-hydroxy-5-methylhexanoic acid.[1]

2. Activation of the Carboxylic Acid:

• In a dry flask under a nitrogen atmosphere, dissolve the purified (S)-3-Hydroxy-5-methylhexanoic acid (1.0 eq), N,N'-Dicyclohexylcarbodiimide (DCC) (1.1 eq), and N-Hydroxysuccinimide (NHS) (1.2 eq) in anhydrous dichloromethane (B109758) (DCM).

• Stir the mixture at room temperature for 12-16 hours. A white precipitate of dicyclohexylurea will form.

• Filter off the precipitate and wash it with DCM. Concentrate the filtrate under reduced pressure to obtain the crude NHS ester, which is typically used directly in the next step.[2]

3. Thioesterification with Coenzyme A:

• Prepare a solution of Coenzyme A trilithium salt (1.5 eq) in a 0.1 M aqueous sodium bicarbonate buffer (pH ~8.0).

• Add a solution of the crude NHS ester in a small volume of tetrahydrofuran (B95107) (THF) dropwise to the CoA solution with vigorous stirring.

• Allow the reaction to proceed at room temperature for 4-6 hours. Monitor the reaction progress by LC-MS.

• Once the reaction is complete, acidify the mixture to pH ~5 with 0.1 M HCl.[2]

4. Purification:

• Purify the final product using a two-step process involving solid-phase extraction (SPE) followed by preparative high-performance liquid chromatography (HPLC).

• Load the acidified reaction mixture onto a C18 SPE cartridge.

• Wash with deionized water, followed by 20% methanol (B129727) in water, to remove impurities.

• Elute the product with a higher concentration of methanol.

• Further purify the product using a C18 reversed-phase preparative HPLC column with a suitable gradient of acetonitrile (B52724) in water containing 0.1% formic acid.

• Pool the pure fractions and lyophilize to obtain (S)-3-Hydroxyl-5-methylhexanoyl-CoA as a white solid.[2]

Fully Enzymatic Synthesis of (S)-3-Hydroxyl-5-methylhexanoyl-CoA

This route mimics natural biosynthetic pathways and involves a three-step enzymatic cascade starting from 5-methylhexanoic acid.[3]

1. Activation to Acyl-CoA:

• In a reaction buffer (e.g., potassium phosphate (B84403) buffer, pH 7.5), combine 5-methylhexanoic acid, ATP, and Coenzyme A.

• Initiate the reaction by adding an acyl-CoA synthetase (ACS) or ligase that is active towards medium-chain fatty acids.

• Incubate the reaction at an optimal temperature for the enzyme (e.g., 37 °C) until the activation is complete, as monitored by HPLC or LC-MS.

2. Dehydrogenation to Enoyl-CoA:

• To the reaction mixture from the previous step, add an acyl-CoA dehydrogenase (ACD).

• This enzyme will introduce a double bond between the α and β carbons to form 5-methyl-trans-2-hexenoyl-CoA.

3. Stereospecific Hydration:

• Finally, add a stereospecific enoyl-CoA hydratase (ECH), such as human short-chain enoyl-CoA hydratase (ECHS1), to the mixture.[4]

• This enzyme catalyzes the hydration of the double bond to stereospecifically yield (S)-3-Hydroxyl-5-methylhexanoyl-CoA.[4]

4. Purification:

• The purification protocol is similar to the chemoenzymatic route, involving SPE and preparative HPLC to isolate the final product.

Visualizing the Synthetic Workflows

Caption: Comparative workflow for chemoenzymatic and fully enzymatic synthesis of (S)-3-Hydroxyl-5-methylhexanoyl-CoA.

Conclusion

The choice between a chemoenzymatic and a fully enzymatic route for the synthesis of (S)-3-Hydroxyl-5-methylhexanoyl-CoA depends on several factors, including the desired scale of production, available expertise, and cost considerations. The chemoenzymatic route offers a well-established and often more readily scalable approach, while the fully enzymatic route provides a "greener" alternative with high stereospecificity, though it may require significant upfront investment in enzyme development and optimization. This guide provides the foundational information for researchers to make an informed decision on the most appropriate synthetic strategy for their specific needs.

References

• 1. researchgate.net [researchgate.net]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. Enzymatic synthesis of 3-hydroxyacyl-CoAs of branched-chain amino acid catabolism - PubMed [pubmed.ncbi.nlm.nih.gov]

Safety & Regulatory Compliance

Navigating the Safe Disposal of (S)-3-Hydroxyl-5-methylhexanoyl-CoA: A Procedural Guide

Immediate Safety and Logistical Information

In the absence of specific toxicity data, (S)-3-Hydroxyl-5-methylhexanoyl-CoA should be treated as a potentially hazardous substance.[1] Adherence to your institution's Environmental Health & Safety (EHS) guidelines is mandatory for all disposal procedures. The primary disposal route for organic chemical waste is typically high-temperature incineration, which will be managed by your EHS department.[1]

Key Operational Steps:

• Risk Assessment: Before handling, review any available data on the chemical and physical properties of similar long-chain fatty acyl-CoA compounds. Assume a precautionary stance regarding its potential hazards.

• Personal Protective Equipment (PPE): Always wear appropriate PPE, including safety goggles, lab coats, and chemical-resistant gloves, when handling the compound and its waste.

• Waste Segregation: Meticulously segregate waste streams to prevent accidental chemical reactions and to ensure proper disposal. Do not mix incompatible waste types.[1]

• Containerization and Labeling: Use only EHS-approved, chemically compatible containers for waste collection. All containers must be clearly and accurately labeled with their contents.

Disposal Plans: A Step-by-Step Protocol

The following protocol provides a detailed workflow for the proper disposal of (S)-3-Hydroxyl-5-methylhexanoyl-CoA.

Experimental Protocol: Disposal of (S)-3-Hydroxyl-5-methylhexanoyl-CoA

• Solid Waste Disposal:

  • Collect all contaminated solid materials, such as gloves, weighing papers, and absorbent pads, in a designated hazardous waste container.

  • This container should be clearly labeled as "Hazardous Solid Waste" and include the chemical name: "(S)-3-Hydroxyl-5-methylhexanoyl-CoA."

  • Keep the original, sealed container of any unused or expired pure compound for disposal.

• Liquid Waste Disposal:

  • Segregate liquid waste containing (S)-3-Hydroxyl-5-methylhexanoyl-CoA based on the solvent used.

  • Collect aqueous solutions in a dedicated, labeled hazardous waste container.

  • Avoid mixing halogenated and non-halogenated solvent waste streams.[1]

• Sharps Waste Disposal:

  • Any sharps, such as needles or syringes, contaminated with (S)-3-Hydroxyl-5-methylhexanoyl-CoA must be disposed of in a designated sharps container for hazardous materials.[1]

• Decontamination:

  • Decontaminate all work surfaces and equipment that have come into contact with the compound, following your laboratory's standard operating procedures for chemical cleanup.

• EHS Coordination:

  • Strictly adhere to your institution's disposal procedures and pickup schedules provided by the EHS department.

  • Contact your EHS office for guidance and to arrange for the pickup of all waste containers.

Quantitative Data Summary

In the absence of specific regulatory limits for (S)-3-Hydroxyl-5-methylhexanoyl-CoA, general best practices for laboratory chemical waste should be followed. The table below summarizes key quantitative considerations.

Parameter	Guideline	Source
Typical Research Quantities	Milligram (mg) to gram (g) range	General Lab Practice
Aqueous Solution pH for Storage	pH 2-6 (for general CoA stability)	[2]
Container Fill Level	Do not exceed 80% capacity	Institutional EHS Policy

Below is a logical workflow to guide the decision-making process for the proper disposal of research biochemicals with limited safety information.

References

• 1. benchchem.com [benchchem.com]
• 2. neolab.de [neolab.de]